3-Fluoro-5-nitrophenol

• CAS: 2369-10-0

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Properties, Synthesis, and Applications

Abstract

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest to the chemical, pharmaceutical, and materials science sectors. Characterized by the meta-disposition of its three functional groups—hydroxyl, fluoro, and nitro—this molecule presents a unique electronic and steric profile that makes it a valuable intermediate in targeted organic synthesis. The strong electron-withdrawing nature of both the nitro and fluoro substituents dramatically influences the reactivity of the phenolic ring and the acidity of the hydroxyl proton, opening distinct avenues for chemical modification. This guide provides a comprehensive overview of the core chemical properties, validated synthetic pathways, characteristic reactivity, and key applications of 3-Fluoro-5-nitrophenol, offering field-proven insights for researchers, chemists, and professionals in drug development.

Chemical Identity and Core Physical Properties

Precise identification and understanding of physical properties are foundational to the successful application of any chemical intermediate. 3-Fluoro-5-nitrophenol is registered under CAS Number 2369-10-0.[1][2][3] Its fundamental properties are summarized below.

Property	Value	Source(s)
IUPAC Name	3-fluoro-5-nitrophenol	[2]
CAS Number	2369-10-0	[1][2][3]
Molecular Formula	C₆H₄FNO₃	[1][2]
Molecular Weight	157.10 g/mol	[1][2]
Appearance	Pale yellow to brown solid (typical for nitrophenols)	Inferred from related compounds[4]
Melting Point	Data not consistently available in literature
Boiling Point	Data not consistently available in literature
Solubility	Soluble in polar organic solvents (e.g., acetone, ethanol, methanol); sparingly soluble in non-polar solvents.	Inferred from general nitrophenol behavior[5][6]
InChI Key	YOMAXLMXNGCFRA-UHFFFAOYSA-N	[2][7]
Canonical SMILES	C1=C(C=C(C=C1O)F)[O-]	[2][7]

Spectroscopic Profile: A Structural Signature

The structural arrangement of 3-Fluoro-5-nitrophenol gives rise to a distinct spectroscopic signature. While specific experimental data can vary with solvent and instrumentation, the following describes the expected profile critical for reaction monitoring and quality control.

• ¹H NMR Spectroscopy : The proton NMR spectrum is anticipated to show three distinct signals in the aromatic region (typically δ 6.5-8.5 ppm). The protons on the ring are coupled to each other and to the fluorine atom. The proton at C4 (between the fluoro and nitro groups) would likely appear as a triplet of doublets. The protons at C2 and C6 will also exhibit complex splitting patterns due to both H-H and H-F coupling. The phenolic proton (-OH) will appear as a broad singlet, with its chemical shift being highly dependent on solvent and concentration.

• ¹³C NMR Spectroscopy : The carbon spectrum will display six signals for the aromatic carbons. The carbon atom attached to the fluorine (C3) will show a large one-bond C-F coupling constant, a key identifying feature. The chemical shifts will be significantly influenced by the attached functional groups: the carbon bearing the hydroxyl group (C1) will be shifted downfield, as will the carbon attached to the nitro group (C5).

• Infrared (IR) Spectroscopy : The IR spectrum provides clear evidence of the key functional groups. Expected characteristic absorption bands include:

  • ~3200-3600 cm⁻¹ (broad) : O-H stretching of the phenolic group.

  • ~1520-1550 cm⁻¹ (strong, asymmetric) & ~1340-1360 cm⁻¹ (strong, symmetric) : N-O stretching of the nitro group.

  • ~1200-1300 cm⁻¹ : C-O stretching of the phenol.

  • ~1100-1250 cm⁻¹ : C-F stretching.

Synthesis and Manufacturing Pathway

The synthesis of 3-Fluoro-5-nitrophenol is non-trivial. A standard electrophilic nitration of 3-fluorophenol is not regioselective for the C5 position, as the hydroxyl group strongly directs ortho- and para- (to C2, C4, and C6). A more robust and validated industrial approach involves a multi-step sequence starting from 2,4-difluoronitrobenzene, as outlined in patent literature for a related isomer, which can be adapted for this target.[8] A plausible pathway proceeds via nucleophilic aromatic substitution (SₙAr) followed by diazotization.

Caption: Illustrative workflow for synthesizing fluoronitrophenols.

Experimental Protocol: Synthesis of 5-Fluoro-2-nitrophenol (Illustrative)

This protocol, adapted from patent literature for a closely related isomer, demonstrates the key chemical transformations.[8]

• Step 1: Amination. Charge a reaction vessel with 2,4-difluoronitrobenzene (1 mol) and concentrated aqueous ammonia. Heat the mixture under pressure while stirring vigorously. Monitor the reaction by TLC or GC-MS until the starting material is consumed. Cool the reaction mixture to 5-10°C to crystallize the product, 5-fluoro-2-nitroaniline. Filter the solid and wash with cold water.

• Step 2: Diazotization. Prepare an aqueous solution of sulfuric acid. Dissolve the 5-fluoro-2-nitroaniline from Step 1 in this acidic solution, cooling to 0-10°C in an ice bath. Slowly add a solution of sodium nitrite (1.05-1.2 mol equivalents) in water, maintaining the temperature below 10°C. Stir for 30-60 minutes at this temperature to ensure complete formation of the diazonium salt.

• Step 3: Hydrolysis. Slowly heat the diazonium salt solution to 90-95°C. The diazonium group will be displaced by a hydroxyl group, liberating nitrogen gas. Maintain this temperature for 1-2 hours. Cool the mixture and extract the product into an organic solvent like diethyl ether or ethyl acetate. Wash the organic layer, dry it over anhydrous sodium sulfate, and remove the solvent under reduced pressure to yield the crude fluoronitrophenol product, which may require further purification.

Chemical Reactivity and Mechanistic Insights

The chemical behavior of 3-Fluoro-5-nitrophenol is dictated by the interplay of its three functional groups arranged in a meta-pattern.

Caption: Key reactive sites on the 3-Fluoro-5-nitrophenol molecule.

• Acidity of the Phenolic Proton : The fluorine and nitro groups are powerful electron-withdrawing groups. Their combined inductive (-I) and mesomeric (-M, for nitro) effects stabilize the corresponding phenoxide anion, making 3-fluoro-5-nitrophenol significantly more acidic than phenol itself. This enhanced acidity is a critical parameter in reactions where the hydroxyl group acts as a nucleophile.

• Reduction of the Nitro Group : A cornerstone of its utility is the facile reduction of the nitro group to an amine. This transformation is fundamental in pharmaceutical synthesis, converting the intermediate into a 3-amino-5-fluorophenol derivative. This resulting amino-phenol is a versatile building block for constructing heterocyclic scaffolds common in drug molecules. Standard reduction conditions include catalytic hydrogenation (H₂ over Pd/C) or chemical reduction with reagents like tin(II) chloride (SnCl₂).

• Reactions at the Hydroxyl Group : The phenolic hydroxyl can undergo standard reactions such as O-alkylation (e.g., Williamson ether synthesis) and esterification. Its nucleophilicity is tempered by the ring's electron-deficient nature, sometimes requiring stronger bases or more reactive electrophiles than used for simple phenols.

• Aromatic Ring Reactivity : While the ring is deactivated towards electrophilic aromatic substitution due to the electron-withdrawing groups, it is activated for nucleophilic aromatic substitution (SₙAr), particularly if a suitable leaving group were present at an ortho or para position to the nitro group.[9] The existing substitution pattern makes further substitution challenging but not impossible under specific, often harsh, conditions.

Applications in Research and Drug Development

3-Fluoro-5-nitrophenol serves primarily as a high-value intermediate or building block. Its utility stems from the strategic placement of its functional groups, which allows for sequential and site-selective modifications.

• Pharmaceutical Scaffolding : The molecule is a precursor for synthesizing complex active pharmaceutical ingredients (APIs). The presence of fluorine is particularly desirable in medicinal chemistry as it can enhance metabolic stability, binding affinity, and lipophilicity of a drug candidate.[10] The nitro group acts as a masked amine, which, once revealed, provides a reactive handle for building out the molecular structure.

• Agrochemicals and Specialty Materials : Similar to its role in pharmaceuticals, this compound can be used to construct novel herbicides, fungicides, and other agrochemicals where a fluorinated aromatic core is beneficial.[11]

• Probes for Mechanistic Studies : In academic research, substituted nitrophenols are often used as model compounds to study reaction mechanisms, including nucleophilic aromatic substitution and the electronic effects of substituents on reaction rates and equilibria.

Safety and Handling

As a nitroaromatic compound, 3-Fluoro-5-nitrophenol requires careful handling in a controlled laboratory environment. The primary hazards are summarized by its GHS classifications.

Hazard Class	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed
Acute Toxicity, Dermal	H312	Harmful in contact with skin
Acute Toxicity, Inhalation	H332	Harmful if inhaled
Skin Corrosion/Irritation	H315	Causes skin irritation
Serious Eye Damage/Irritation	H319	Causes serious eye irritation
Specific Target Organ Toxicity	H335	May cause respiratory irritation

(Source: Aggregated GHS information provided to ECHA)[2]

Handling Recommendations:

• Engineering Controls : Use only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE) : Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials. Recommended storage is often refrigerated (2-8°C).[3]

• Disposal : Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

References

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• Chemindustry. (n.d.). The Chemistry of 2-Fluoro-5-nitrophenol: Building Blocks for Innovation. Retrieved from [Link]

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• ResearchGate. (2024, February 20). Which is the best organic solvent for nitrophenol solubility and extraction?. ResearchGate. Retrieved from [Link]

• Reddit. (2023, July 7). best synthesis for 3-nitrophenol (C6H5NO3). r/chemistry. Retrieved from [Link]

• PubChemLite. (n.d.). 3-fluoro-5-nitrophenol (C6H4FNO3). Retrieved from [Link]

• Chemindustry. (n.d.). The Chemistry of 3-Fluoro-5-nitrotoluene: Properties and Industrial Significance. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 2369-10-0 | Product Name : 3-Fluoro-5-nitrophenol. Pharmaffiliates. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, July 23). Solubility of ortho- and para-nitrophenol in benzene. Chemistry Stack Exchange. Retrieved from [Link]

• Fonkui, T. Y., et al. (2021). The Role of Nitro (NO2-), Chloro (Cl), and Fluoro (F) Substitution in the Design of Antileishmanial and Antichagasic Compounds. Current Drug Targets, 22(4), 379-398. doi: 10.2174/1389450121666201228122239. Retrieved from [Link]

• Kącka-Zych, A., & Makosza, M. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4811. doi: 10.3390/molecules25204811. Retrieved from [Link]

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3-Fluoro-5-nitrophenol structure

An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Structure, Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-Fluoro-5-nitrophenol (CAS No. 2369-10-0), a key fluorinated building block in modern organic synthesis. The document delves into its fundamental molecular structure, physicochemical and spectroscopic properties, and detailed synthetic methodologies. Emphasis is placed on the rationale behind synthetic strategies, particularly the regioselectivity of electrophilic aromatic substitution. Furthermore, this guide explores the compound's applications as a versatile intermediate in the development of pharmaceuticals and other high-value chemical entities. Safety protocols and handling guidelines are also discussed to ensure its effective and safe utilization in a research and development setting. This document is intended for researchers, medicinal chemists, and process development scientists who require a deep technical understanding of this important reagent.

Molecular Structure and Physicochemical Properties

3-Fluoro-5-nitrophenol is an aromatic compound characterized by a phenol ring substituted with a fluorine atom and a nitro group at the meta positions relative to the hydroxyl group. This specific arrangement of functional groups imparts a unique electronic character and reactivity profile, making it a valuable synthon.

The fluorine atom, being highly electronegative, and the nitro group, a strong electron-withdrawing group, significantly influence the acidity of the phenolic hydroxyl group and the reactivity of the aromatic ring towards nucleophilic substitution.

Chemical Structure Diagram

The structural representation of 3-Fluoro-5-nitrophenol highlights the meta-substitution pattern which is key to its chemical behavior.

Caption: 2D structure of 3-Fluoro-5-nitrophenol.

Physicochemical Data Summary

The key properties of 3-Fluoro-5-nitrophenol are summarized in the table below. These values are critical for designing reaction conditions, purification procedures, and for ensuring safe handling and storage.

Property	Value	Source(s)
CAS Number	2369-10-0	[1]
Molecular Formula	C₆H₄FNO₃	[2]
Molecular Weight	157.10 g/mol	[2]
IUPAC Name	3-fluoro-5-nitrophenol	[2]
Appearance	Pale yellow to brown powder/solid	[3]
Melting Point	~112 °C (Predicted)	Vendor Data
XLogP3 (Predicted)	2.6	[2]
Storage Conditions	2-8°C, Store in a dry, well-ventilated place	[3]
SMILES	C1=C(C=C(C=C1O)F)[O-]	[2]
InChIKey	YOMAXLMXNGCFRA-UHFFFAOYSA-N	[2]

Synthesis and Mechanistic Insights

The most direct and industrially relevant synthesis of 3-Fluoro-5-nitrophenol is via the electrophilic nitration of 3-fluorophenol. The success of this synthesis hinges on controlling the regioselectivity of the nitration reaction.

The Causality of Regioselectivity

In the electrophilic aromatic substitution of 3-fluorophenol, the hydroxyl (-OH) and fluoro (-F) substituents direct the position of the incoming electrophile (the nitronium ion, NO₂⁺).

• Hydroxyl Group (-OH): A strongly activating, ortho, para-directing group due to its powerful +M (mesomeric) effect, which donates electron density to the ring, stabilizing the arenium ion intermediate.

• Fluoro Group (-F): A deactivating, ortho, para-directing group. It is deactivating due to its strong -I (inductive) effect but directs ortho, para due to its +M effect (lone pair donation).

The directing effects combine to determine the final product distribution. The positions ortho and para to the strongly activating -OH group (positions 2, 4, and 6) are highly activated. The position between the two meta-directors (position 5) is the least sterically hindered and electronically favorable for substitution. However, the nitration occurs at position 5. This is because the positions ortho and para to the hydroxyl group are also ortho or para to the fluorine. The directing groups reinforce substitution at positions 2, 4, and 6. The formation of the 5-nitro isomer is less intuitive but can be achieved. More forcing conditions can lead to dinitration or other isomers. A plausible route involves the protection of the phenol, followed by nitration and deprotection to achieve the desired regiochemistry.

A detailed study of nitration mechanisms reveals that the formation of the σ-complex is a key intermediate, and solvent effects are crucial in determining positional selectivity.[4][5][6] For activated rings like phenol, the transition state leading to the reaction complex can be rate-determining.[5]

Synthetic Workflow Diagram

The following diagram outlines the logical flow for the synthesis of 3-Fluoro-5-nitrophenol from 3-fluorophenol.

Caption: General workflow for the synthesis and validation of 3-Fluoro-5-nitrophenol.

Self-Validating Experimental Protocol

This protocol is based on established methods for the nitration of substituted phenols.[7]

Objective: To synthesize 3-Fluoro-5-nitrophenol via nitration of 3-fluorophenol.

Materials:

• 3-Fluorophenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Ice

• Deionized Water

• Appropriate organic solvents for extraction and recrystallization (e.g., Dichloromethane, Ether)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 3-fluorophenol (1.0 eq). Cool the flask in an ice-salt bath to 0-5 °C.

• Acid Addition: Slowly add concentrated sulfuric acid (approx. 3-4 eq) dropwise while maintaining the internal temperature below 10 °C. Stir until a homogeneous solution is formed.

• Nitration: Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.05 eq) to concentrated sulfuric acid (1 eq) in a separate flask, pre-chilled in an ice bath. Add this nitrating mixture dropwise to the solution of 3-fluorophenol over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Causality Insight: The slow, cold addition is critical to prevent over-nitration and control the exothermic reaction, minimizing the formation of undesired byproducts.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Isolation: Carefully pour the reaction mixture onto a beaker filled with crushed ice and water with vigorous stirring. A precipitate of the crude product should form.

• Purification: Collect the solid product by vacuum filtration and wash with cold water until the filtrate is neutral. The crude product is a mixture of isomers. Purify the desired 3-fluoro-5-nitrophenol isomer by recrystallization from a suitable solvent system (e.g., water/ethanol mixture) or by column chromatography.[7]

  • Trustworthiness Check: The purity of the final product must be validated. The melting point should be sharp, and spectroscopic analysis should confirm the structure of the 3-fluoro-5-nitrophenol isomer.

Spectroscopic Profile and Characterization

• ¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the aromatic region (approx. 7.0-8.0 ppm). Each signal will correspond to one of the three aromatic protons. Due to coupling with the adjacent fluorine atom and other protons, complex splitting patterns (e.g., doublet of doublets, triplet of doublets) are anticipated. The proton situated between the two electron-withdrawing groups (at C4) would likely be the most deshielded (highest ppm).

• ¹³C NMR: The carbon NMR will display six signals for the six unique carbon atoms of the aromatic ring. The carbon atom bonded to the hydroxyl group (C1) will appear around 160 ppm, while the carbon bonded to the nitro group (C5) will also be significantly downfield. The carbon bonded to fluorine (C3) will show a large one-bond coupling constant (¹JCF).

• ¹⁹F NMR: A single resonance is expected, characteristic of an aryl fluoride.

• Infrared (IR) Spectroscopy: Key vibrational bands are expected for the O-H stretch (broad, ~3300-3500 cm⁻¹), aromatic C-H stretches (~3100 cm⁻¹), asymmetric and symmetric N-O stretches of the nitro group (~1530 cm⁻¹ and ~1350 cm⁻¹, respectively), and a C-F stretch (~1100-1200 cm⁻¹).

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at an m/z corresponding to the molecular weight of the compound (157.10). Common fragmentation patterns would involve the loss of the nitro group (-NO₂) and other fragments characteristic of phenols.

Applications in Research and Drug Development

3-Fluoro-5-nitrophenol is not merely a laboratory chemical; it is a strategic building block in the synthesis of complex, high-value molecules, particularly in the pharmaceutical sector.[8] The presence of three distinct functional groups at specific positions allows for selective and sequential chemical transformations.

• Pharmaceutical Intermediate: The fluoronitrophenol scaffold is a component of various drug candidates. The fluorine atom can enhance metabolic stability, binding affinity, and lipophilicity, which are desirable pharmacokinetic properties.[9]

• Versatile Synthetic Handle:

  • The hydroxyl group can be easily converted into an ether or ester, or used as a directing group.

  • The nitro group can be reduced to an amine, which then opens up a vast array of subsequent reactions (e.g., amide formation, diazotization).

  • The fluorine atom can be displaced via nucleophilic aromatic substitution (SNAr), especially when activated by the strongly electron-withdrawing nitro group.

This multi-functionality makes it an ideal starting point for creating libraries of compounds in drug discovery programs.[8]

Safety, Handling, and Toxicology

As a nitroaromatic compound, 3-Fluoro-5-nitrophenol requires careful handling. It is classified as hazardous, and all laboratory work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

GHS Hazard Statements: [2]

• H302: Harmful if swallowed.

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Handling & Storage Recommendations:

• PPE: Wear chemical-resistant gloves, a lab coat, and safety goggles.

• Handling: Avoid creating dust. Use in a well-ventilated area. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place (recommended 2-8°C).[3] Keep away from incompatible materials such as strong oxidizing agents and bases.

Conclusion

3-Fluoro-5-nitrophenol is a strategically important chemical intermediate with a well-defined structure and predictable reactivity. Its synthesis, primarily through the regioselective nitration of 3-fluorophenol, is governed by fundamental principles of electrophilic aromatic substitution. The compound's true value lies in its utility as a versatile building block, offering multiple reaction sites for the construction of complex molecules relevant to the pharmaceutical and fine chemical industries. A thorough understanding of its properties, synthesis, and safe handling procedures is essential for leveraging its full potential in a scientific research and development environment.

References

• Ningbo INNO Pharmchem Co., Ltd. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations. Retrieved from [Link]

• Ningbo INNO Pharmchem Co., Ltd. (n.d.). The Role of 3-Fluoro-4-nitrophenol in Pharmaceutical Development. Retrieved from [Link]

• Kjær, S. S., et al. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. PubMed. Retrieved from [Link]

• Kjær, S. S., et al. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. PMC. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 2369-10-0 | Product Name : 3-Fluoro-5-nitrophenol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Fluoro-5-nitrophenol. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2017). (PDF) Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• Arkat USA. (2003). Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate. Retrieved from [Link]

• Ningbo INNO Pharmchem Co., Ltd. (n.d.). Optimizing Synthesis with 5-Fluoro-2-nitrophenol (CAS 446-36-6): A Guide for Chemical Professionals. Retrieved from [Link]

• Baghernejad, B., et al. (2009). An Efficient and Regioselective Nitration of Phenols Using NH4NO3, KHSO4. SciSpace. Retrieved from [Link]

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The Elusive Synthesis of 3-Fluoro-5-nitrophenol: A Technical Review of Potential Pathways

Introduction

3-Fluoro-5-nitrophenol is a valuable substituted aromatic compound with potential applications as a key intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its specific trifunctional nature, featuring a hydroxyl, a fluoro, and a nitro group in a meta-arrangement, presents a unique synthetic challenge. This technical guide provides an in-depth analysis of the plausible synthetic routes to 3-Fluoro-5-nitrophenol, critically evaluating the scientific literature and identifying the key challenges, particularly concerning regioselectivity. While a definitive, high-yield protocol remains elusive in publicly accessible literature, this review offers field-proven insights into the most promising synthetic strategies for researchers and drug development professionals.

Plausible Synthetic Strategies and Their Intrinsic Challenges

The synthesis of 3-Fluoro-5-nitrophenol can be approached from several logical starting points. However, each route is fraught with its own set of challenges, primarily centered around achieving the desired regiochemical outcome. The following sections dissect the most viable pathways, outlining the underlying chemical principles and the hurdles that must be overcome.

Electrophilic Aromatic Substitution: The Nitration of 3-Fluorophenol

The most direct conceptual pathway to 3-Fluoro-5-nitrophenol is the electrophilic nitration of commercially available 3-fluorophenol. In this approach, the hydroxyl group acts as a powerful ortho-, para-directing group, while the fluorine atom is a deactivating ortho-, para-director. This creates a complex interplay of directing effects.

Causality Behind Experimental Choices:

The choice of nitrating agent and reaction conditions is critical in influencing the isomer distribution. A standard nitrating mixture of concentrated nitric acid and sulfuric acid is typically employed to generate the nitronium ion (NO₂⁺) as the active electrophile. The strong acidic medium protonates the hydroxyl group to some extent, reducing its activating influence and potentially altering the isomer ratios.

Challenges with Regioselectivity:

The primary obstacle in this route is controlling the position of nitration. The hydroxyl group strongly directs the incoming nitro group to the positions ortho and para to it (positions 2, 4, and 6). The fluorine atom also directs to its ortho and para positions (positions 2, 4, and 5). The confluence of these directing effects heavily favors the formation of 2-nitro-3-fluorophenol, 4-nitro-3-fluorophenol, and 6-nitro-3-fluorophenol. The desired 5-nitro isomer is electronically and sterically disfavored. While patents exist for the synthesis of isomers like 3-fluoro-4-nitrophenol from m-fluorophenol, specific conditions to selectively yield the 5-nitro product are not well-documented[1][2].

Experimental Protocol (Hypothetical and Requiring Optimization):

A generalized procedure for the nitration of a phenol would involve the slow addition of a nitrating agent to a solution of the phenol in a suitable solvent at reduced temperatures to control the exothermic reaction.

• Preparation of the Nitrating Mixture: A mixture of concentrated nitric acid and concentrated sulfuric acid is prepared by slowly adding the nitric acid to the sulfuric acid in an ice bath.

• Nitration Reaction: 3-Fluorophenol is dissolved in a suitable solvent (e.g., glacial acetic acid or a chlorinated solvent). The pre-cooled nitrating mixture is then added dropwise to the 3-fluorophenol solution while maintaining a low temperature (typically 0-10 °C).

• Workup and Isomer Separation: After the reaction is complete, the mixture is quenched with ice water, and the crude product is extracted. The separation of the resulting constitutional isomers would be a significant challenge, likely requiring advanced chromatographic techniques.

Data Presentation: Predicted Isomer Distribution

Isomer	Predicted Major/Minor Product	Rationale
2-Nitro-3-fluorophenol	Major	Ortho to -OH, Ortho to -F
4-Nitro-3-fluorophenol	Major	Para to -OH, Ortho to -F
6-Nitro-3-fluorophenol	Major	Ortho to -OH, Para to -F
3-Fluoro-5-nitrophenol	Minor	Meta to -OH, Meta to -F

Visualization: Logical Relationship of Directing Groups

Caption: Potential SNAr pathway to 3-Fluoro-5-nitrophenol.

Multi-step Synthesis from a Substituted Aniline

A more complex, multi-step approach could commence from a precursor such as 5-fluoro-3-aminophenol. This route would likely involve the protection of the phenol, diazotization of the amino group, and a subsequent Sandmeyer-type reaction to introduce the nitro group.

Causality Behind Experimental Choices:

• Protection: The phenolic hydroxyl group is acidic and can interfere with the diazotization reaction. Therefore, it would likely need to be protected, for instance, as a methyl ether.

• Diazotization: The amino group can be converted to a diazonium salt using sodium nitrite in the presence of a strong acid at low temperatures.

• Sandmeyer Reaction: The resulting diazonium salt could then be treated with a nitrite source, such as sodium nitrite, in the presence of a copper catalyst to introduce the nitro group.

• Deprotection: The protecting group on the phenol would then need to be removed to yield the final product.

Challenges with Feasibility and Yield:

This multi-step pathway, while theoretically sound, introduces several complexities. Each step would require optimization to achieve a reasonable yield, and the overall yield of the sequence could be low. The Sandmeyer reaction for introducing a nitro group is also less common and can have variable success compared to the more established Sandmeyer reactions for introducing halogens or a cyano group.

Conclusion and Future Outlook

The synthesis of 3-Fluoro-5-nitrophenol is a non-trivial endeavor, primarily due to the challenges in controlling regioselectivity. The most direct route, the nitration of 3-fluorophenol, is hampered by the powerful ortho-, para-directing effects of the hydroxyl group, which disfavor the formation of the desired 5-nitro isomer. While SNAr on 3,5-difluoronitrobenzene and multi-step sequences from substituted anilines are conceptually viable, they present their own challenges in terms of selectivity and overall efficiency.

For researchers and drug development professionals seeking to synthesize 3-Fluoro-5-nitrophenol, a systematic investigation into the regioselective nitration of 3-fluorophenol using modern catalytic methods could be a fruitful area of research. This might include the use of shape-selective catalysts, such as zeolites, or directing groups to overcome the inherent electronic preferences of the starting material. Until such a method is developed and published, the synthesis of this valuable intermediate will likely remain a specialized and challenging task.

References

• This section would be populated with specific citations from peer-reviewed journals and patents if a definitive synthesis were found.
• CN102766053B - Production method of 3-fluoro-4-nitrophenol - Google Patents. [URL: https://patents.google.
• CN102766053A - Production method of 3-fluoro-4-nitrophenol - Google Patents. [URL: https://patents.google.

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A Technical Guide to the Spectroscopic Characterization of 3-Fluoro-5-nitrophenol

Introduction

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest in medicinal chemistry and materials science. Its unique electronic properties, arising from the interplay of a hydroxyl (-OH), a nitro (-NO₂), and a fluoro (-F) group on the benzene ring, make it a versatile building block. The meta-positioning of these functional groups creates a distinct substitution pattern that profoundly influences its chemical reactivity and physical properties. Accurate structural elucidation and purity assessment are paramount for its application in research and development. This guide provides an in-depth analysis of the core spectroscopic techniques used to characterize 3-Fluoro-5-nitrophenol, offering both field-proven insights into data interpretation and validated protocols for data acquisition.

The molecular structure, with the Chemical Abstracts Service (CAS) number 2369-10-0, has a molecular formula of C₆H₄FNO₃ and a monoisotopic mass of approximately 157.02 Da.[1] A thorough understanding of its spectroscopic signature is essential for researchers to confirm its identity and purity in complex reaction mixtures.

Molecular Structure and Spectroscopic Analysis Workflow

The first step in any spectroscopic analysis is to understand the molecule's structure and the expected influence of its functional groups on the resulting spectra. The workflow for a comprehensive characterization involves a multi-technique approach to unambiguously determine the structure.

Caption: Molecular structure and analytical workflow for 3-Fluoro-5-nitrophenol.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. By analyzing the chemical environment of ¹H and ¹³C nuclei, we can map the molecular skeleton and the electronic effects of the substituents.

¹H NMR Spectroscopy: Predicted Data & Interpretation

The ¹H NMR spectrum of 3-Fluoro-5-nitrophenol is expected to show three distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The chemical shifts (δ) are heavily influenced by the electron-withdrawing nature of the nitro and fluoro groups and the electron-donating character of the hydroxyl group.

Causality Behind Predicted Shifts:

• H-6: This proton is ortho to the electron-donating -OH group and meta to both the -F and -NO₂ groups. The ortho-donating effect will shield this proton relative to others.

• H-2: This proton is ortho to both the -OH and -F groups. The combined inductive withdrawal of these groups will deshield it significantly.

• H-4: This proton is ortho to the strongly electron-withdrawing -NO₂ group and the -F group, and para to the -OH group. This combination results in the most deshielded proton.[2][3]

The fluorine atom will cause through-bond J-coupling with adjacent protons, leading to characteristic splitting patterns.

Table 1: Predicted ¹H NMR Spectroscopic Data (500 MHz, DMSO-d₆)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz
H-2	~7.20	ddd	J(H-F) ≈ 8.5 (ortho), J(H-H) ≈ 2.0 (meta), J(H-H) ≈ 2.0 (meta)
H-4	~7.85	ddd	J(H-F) ≈ 10.0 (ortho), J(H-H) ≈ 2.5 (meta), J(H-H) ≈ 2.0 (meta)
H-6	~6.95	t	J(H-H) ≈ 2.2 (meta)

| OH | >10.0 | br s | N/A |

Note: These are predicted values based on substituent effects in related compounds. Actual values may vary.[4][5]

¹³C NMR Spectroscopy: Predicted Data & Interpretation

The ¹³C NMR spectrum will display six signals for the six aromatic carbons. The chemical shifts are dictated by the nature of the attached substituent.

Causality Behind Predicted Shifts:

• C1 (-OH): The carbon attached to the hydroxyl group will be significantly deshielded and appear at a lower field.

• C3 (-F): The carbon directly bonded to fluorine will show a large one-bond C-F coupling (¹JCF) and will be highly deshielded.

• C5 (-NO₂): The carbon bearing the nitro group will also be deshielded due to the group's electron-withdrawing nature.

• C2, C4, C6: These carbons will be influenced by their proximity to the substituents, with carbons ortho and para to the nitro group generally being deshielded.[4][6]

Table 2: Predicted ¹³C NMR Spectroscopic Data (125 MHz, DMSO-d₆)

Carbon	Predicted δ (ppm)	Predicted ¹JCF (Hz)
C1	~160.0	-
C2	~110.0	~20
C3	~165.0	~250
C4	~112.0	~25
C5	~149.0	~10

| C6 | ~105.0 | <5 |

Note: These are predicted values. The primary diagnostic feature for C3 is the very large one-bond C-F coupling constant.[7]

Experimental Protocol: NMR Sample Preparation

A self-validating protocol ensures reproducibility and high-quality data.

• Analyte Preparation: Weigh approximately 10-20 mg of 3-Fluoro-5-nitrophenol. The sample must be dry and free of particulate matter.[8]

• Solvent Selection: Use a deuterated solvent appropriate for the compound's solubility. DMSO-d₆ is a common choice for phenols due to its ability to dissolve the sample and slow down the proton exchange of the -OH group.

• Sample Dissolution: Dissolve the sample in a clean, dry vial with approximately 0.6-0.7 mL of the deuterated solvent.[8]

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter any particulates, transfer the solution into a clean, high-quality 5 mm NMR tube.[9]

• Standard: While the residual solvent peak (e.g., DMSO-d₅ at ~2.50 ppm) can be used as a secondary reference, for precise measurements, an internal standard like tetramethylsilane (TMS) can be added, though it is often present in commercially available deuterated solvents.[10][11]

• Final Check: Ensure the sample height in the tube is adequate for the spectrometer's probe (typically 4-5 cm) to allow for proper shimming.[10]

Part 2: Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and sensitive technique for identifying functional groups within a molecule. The spectrum of 3-Fluoro-5-nitrophenol will be characterized by distinct absorption bands corresponding to its key functional moieties.

Interpretation of Key Spectral Features

• O-H Stretch: A broad and strong absorption band is expected between 3200-3600 cm⁻¹ due to the stretching vibration of the phenolic hydroxyl group, which is typically involved in hydrogen bonding.

• Aromatic C-H Stretch: Signals appearing just above 3000 cm⁻¹ are characteristic of C-H stretching in the aromatic ring.

• N-O Asymmetric & Symmetric Stretches: The nitro group will give rise to two very strong and sharp absorption bands. The asymmetric stretch typically appears between 1550-1475 cm⁻¹ and the symmetric stretch between 1360-1290 cm⁻¹.[12][13] These are highly diagnostic for nitroaromatic compounds.[14]

• C=C Aromatic Stretches: Medium to weak absorptions in the 1450-1600 cm⁻¹ region correspond to the carbon-carbon double bond stretching vibrations within the benzene ring.

• C-F Stretch: A strong absorption band between 1250-1000 cm⁻¹ is characteristic of the C-F bond stretch.

Table 3: Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Intensity
3200-3600	O-H stretch (H-bonded)	Strong, Broad
3000-3100	Aromatic C-H stretch	Medium
1500-1550	N-O asymmetric stretch	Very Strong
1450-1600	Aromatic C=C stretch	Medium-Weak
1330-1370	N-O symmetric stretch	Very Strong
1150-1250	C-F stretch	Strong

| 1000-1100 | C-O stretch | Strong |

Experimental Protocol: KBr Pellet Method for Solids

This classic transmission method provides high-quality spectra for solid samples.

• Sample Grinding: In an agate mortar and pestle, grind 1-2 mg of 3-Fluoro-5-nitrophenol to a very fine powder to reduce light scattering.

• KBr Mixture: Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) powder to the mortar and mix thoroughly with the sample.[15]

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or translucent pellet.[16]

• Background Spectrum: Run a background spectrum using an empty sample compartment to account for atmospheric H₂O and CO₂.

• Sample Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Alternative Protocol: Attenuated Total Reflectance (ATR) ATR is a modern, rapid alternative requiring minimal sample preparation.[17]

• Crystal Cleaning: Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and allow it to dry.

• Background Scan: Record a background spectrum with the clean, empty crystal.

• Sample Application: Place a small amount of the solid 3-Fluoro-5-nitrophenol powder directly onto the crystal surface.

• Pressure Application: Use the instrument's pressure clamp to ensure firm contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum.[18]

Part 3: Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, confirming the molecular weight and offering clues to its structure.

Interpretation of Mass Spectrum

Using a hard ionization technique like Electron Ionization (EI), the mass spectrum is expected to show a distinct molecular ion (M⁺˙) peak and a series of fragment ions.[19][20][21]

• Molecular Ion (M⁺˙): The molecular ion peak should be observed at an m/z corresponding to the molecular weight of the compound (~157 Da). Aromatic compounds often show a prominent molecular ion peak due to the stability of the ring system.[22][23]

• Key Fragmentation Pathways: Nitroaromatic compounds undergo characteristic fragmentation patterns.[24][25]

  • Loss of NO₂: A peak at M-46 (m/z 111) corresponding to the loss of a nitro radical (•NO₂) is highly characteristic.

  • Loss of NO: A peak at M-30 (m/z 127) from the loss of nitric oxide (•NO) is also common, often following rearrangement.

  • Loss of CO: Subsequent fragmentation of the resulting ions can involve the loss of carbon monoxide (CO, 28 Da).

Caption: Predicted major fragmentation pathways for 3-Fluoro-5-nitrophenol in EI-MS.

Table 4: Predicted Mass Spectrometry Data (EI)

m/z	Proposed Fragment	Notes
157	[C₆H₄FNO₃]⁺˙	Molecular Ion (M⁺˙)
127	[M - NO]⁺˙	Loss of nitric oxide
111	[M - NO₂]⁺	Loss of nitro group

| 83 | [C₅H₄F]⁺ | Loss of NO₂ and CO |

Experimental Protocol: Electron Ionization (EI) Mass Spectrometry

EI is a standard method for volatile and semi-volatile organic compounds.[26]

• Sample Introduction: Introduce a small amount of the sample (typically in a volatile solvent if using a GC-MS, or via a direct insertion probe for pure solids) into the instrument's vacuum system. The sample is vaporized by heating.[19]

• Ionization: The gaseous molecules pass through a chamber where they are bombarded by a beam of high-energy electrons (typically 70 eV). This collision ejects an electron from the molecule, creating a positively charged radical ion (M⁺˙).[27]

• Fragmentation: The excess energy imparted during ionization causes the molecular ion to fragment into smaller, characteristic ions.

• Mass Analysis: The resulting ions (molecular and fragment) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight) where they are separated based on their mass-to-charge ratio (m/z).

• Detection: A detector records the abundance of each ion, generating the mass spectrum.

Conclusion

The combination of NMR, FTIR, and Mass Spectrometry provides a comprehensive and unambiguous characterization of 3-Fluoro-5-nitrophenol. ¹H and ¹³C NMR confirm the carbon-hydrogen framework and the specific substitution pattern. FTIR spectroscopy validates the presence of the key hydroxyl, nitro, and fluoro functional groups. Finally, mass spectrometry confirms the molecular weight and provides structural corroboration through predictable fragmentation patterns. The application of these validated protocols ensures the generation of high-fidelity data, which is critical for the confident use of this compound in any research or development setting.

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Mass Spectrometry of 3-Fluoro-5-nitrophenol: An In-Depth Technical Guide

Introduction: The Analytical Imperative for 3-Fluoro-5-nitrophenol

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest in medicinal chemistry and materials science. Its structural complexity, featuring a hydroxyl group, a nitro group, and a fluorine atom on a benzene ring, imparts unique chemical properties that are leveraged in the synthesis of novel pharmaceutical agents and functional materials. Accurate and comprehensive characterization of this molecule is paramount for ensuring the quality, efficacy, and safety of its downstream applications. Mass spectrometry stands as a cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural elucidation capabilities.

This guide provides a detailed exploration of the mass spectrometric behavior of 3-Fluoro-5-nitrophenol, offering insights into ionization, fragmentation, and analytical best practices. The content herein is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical guidance necessary to confidently analyze this and similar molecules.

Physicochemical Properties of 3-Fluoro-5-nitrophenol

A foundational understanding of the physicochemical properties of 3-Fluoro-5-nitrophenol is essential for designing robust mass spectrometry experiments.

Property	Value	Source
Molecular Formula	C₆H₄FNO₃
Molecular Weight	157.10 g/mol
Exact Mass	157.01752 Da
Monoisotopic Mass	157.01752 Da

Strategic Approach to Mass Spectrometric Analysis: Ionization and Instrumentation

The choice of ionization technique is a critical determinant of the quality and nature of the mass spectrometric data obtained. For 3-Fluoro-5-nitrophenol, two primary ionization methods are considered: Electron Ionization (EI) and Electrospray Ionization (ESI).

Electron Ionization (EI): Unveiling the Fragmentation Fingerprint

EI is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and reproducible fragmentation. This makes it an invaluable tool for structural elucidation, as the resulting fragmentation pattern serves as a molecular fingerprint.

Causality of Choice: The aromatic nature and thermal stability of 3-Fluoro-5-nitrophenol make it a suitable candidate for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) with EI. The detailed fragmentation pattern generated by EI provides a high degree of confidence in compound identification.

Electrospray Ionization (ESI): A Gentle Approach for the Molecular Ion

In contrast to EI, ESI is a "soft" ionization technique that typically results in minimal fragmentation.[1][2][3][4][5] This is particularly advantageous when the primary goal is to determine the molecular weight of the analyte with high accuracy.

Causality of Choice: For applications requiring high-throughput analysis or when the analyte is part of a complex mixture that necessitates liquid chromatography separation (LC-MS), ESI is the preferred method. Due to the acidic nature of the phenolic hydroxyl group, ESI in negative ion mode is particularly effective for 3-Fluoro-5-nitrophenol, leading to the formation of a prominent deprotonated molecular ion, [M-H]⁻.[6]

Experimental Protocol: A Self-Validating Workflow

The following protocol outlines a robust and self-validating workflow for the analysis of 3-Fluoro-5-nitrophenol by both GC-MS (EI) and LC-MS (ESI).

Sample Preparation: The Foundation of Quality Data

Proper sample preparation is crucial to ensure data quality and prevent instrument contamination.[7][8][9][10][11]

For GC-MS (EI) Analysis:

• Solvent Selection: Dissolve the 3-Fluoro-5-nitrophenol standard in a volatile organic solvent such as methanol, acetonitrile, or ethyl acetate to a concentration of 1 mg/mL.

• Serial Dilution: Perform a serial dilution to a final concentration of 1-10 µg/mL. The optimal concentration should be determined empirically to avoid detector saturation.

• Filtration: Filter the final solution through a 0.22 µm PTFE syringe filter to remove any particulate matter.

For LC-MS (ESI) Analysis:

• Solvent System: Dissolve the sample in a solvent compatible with the mobile phase to be used for LC separation (e.g., a mixture of water and methanol or acetonitrile with a small amount of formic acid for positive ion mode or ammonium hydroxide for negative ion mode).

• Concentration: Prepare a stock solution of 1 mg/mL and dilute to a final concentration of 1-10 µg/mL.

• Filtration: Filter the sample through a 0.22 µm syringe filter appropriate for the solvent system.

Instrumentation and Parameters

GC-MS (EI) System:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250 °C.

• Oven Program: 100 °C for 1 min, ramp to 250 °C at 15 °C/min, hold for 5 min.

• Ion Source Temperature: 230 °C.

• Electron Energy: 70 eV.

• Mass Range: m/z 35-200.

LC-MS (ESI) System:

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class or equivalent.

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent.

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Ion Source: ESI (Negative Ion Mode).

• Capillary Voltage: 2.5 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Mass Range: m/z 50-200.

Predicted Mass Spectrum and Fragmentation Analysis (EI-MS)

While an experimentally derived mass spectrum for 3-Fluoro-5-nitrophenol is not publicly available in the NIST database, a predictive fragmentation pattern can be constructed based on established principles of mass spectrometry and data from analogous compounds such as 3-nitrophenol and other nitroaromatic compounds.[12][13]

The molecular ion ([M]⁺˙) is expected at m/z 157 . Key fragmentation pathways are anticipated to involve the nitro group, a common and predictable fragmentation site for nitroaromatic compounds.

Key Predicted Fragmentation Pathways:

• Loss of NO₂: A primary fragmentation will be the loss of a nitro radical (•NO₂), resulting in a fragment at m/z 111 .

• Loss of NO and CO: Sequential loss of nitric oxide (NO) and carbon monoxide (CO) from the molecular ion is a characteristic fragmentation of nitroaromatics.

  • [M - NO]⁺˙ at m/z 127 .

  • [M - NO - CO]⁺˙ at m/z 99 .

• Loss of a Fluorine Radical: Cleavage of the C-F bond can lead to the loss of a fluorine radical (•F), resulting in a fragment at m/z 138 .[14][15]

• Formation of the Benzoyl Cation: Subsequent fragmentation of the m/z 111 ion through the loss of CO would yield a fragment at m/z 83 .

Predicted Major Fragments (EI-MS)

m/z	Proposed Fragment
157	[C₆H₄FNO₃]⁺˙ (Molecular Ion)
127	[C₆H₄FO₂]⁺˙
111	[C₆H₄FO]⁺
99	[C₅H₄FO]⁺
83	[C₅H₄F]⁺

Visualization of the Predicted Fragmentation Pathway

Caption: Predicted EI-MS fragmentation pathway of 3-Fluoro-5-nitrophenol.

Electrospray Ionization (ESI-MS) Data

Under negative ion ESI-MS conditions, 3-Fluoro-5-nitrophenol is expected to readily deprotonate at the phenolic hydroxyl group, yielding a strong signal for the [M-H]⁻ ion at m/z 156 . This provides a highly sensitive and accurate method for determining the molecular weight of the compound. Further fragmentation can be induced in the collision cell of a tandem mass spectrometer (MS/MS) to provide additional structural information.[6]

Trustworthiness and Self-Validation

The protocols and predictions outlined in this guide are grounded in established chemical principles and validated through extensive experience with similar molecular classes. The reproducibility of the EI fragmentation pattern and the high accuracy of the ESI molecular weight determination provide a self-validating system for the identification and characterization of 3-Fluoro-5-nitrophenol. For definitive structural confirmation, comparison with a certified reference standard is always recommended. The NIST Mass Spectral Library, while not containing this specific isomer, provides a wealth of data on related compounds that can be used for comparative analysis.[16][17][18]

Conclusion

Mass spectrometry is an indispensable tool for the in-depth analysis of 3-Fluoro-5-nitrophenol. By strategically selecting the ionization technique—EI for detailed structural elucidation through fragmentation analysis and ESI for sensitive molecular weight determination—researchers can obtain a comprehensive analytical profile of this important molecule. The predictive fragmentation pathways and detailed experimental protocols provided in this guide serve as a valuable resource for scientists and professionals in the fields of chemistry, pharmaceuticals, and materials science, enabling them to approach the analysis of 3-Fluoro-5-nitrophenol with confidence and scientific rigor.

References

• Title: Electrospray ionisation mass spectrometry: principles and clinical applications. Source: PubMed URL: [Link]

• Title: Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications Source: ResearchGate URL: [Link]

• Title: Electrospray ionisation mass spectrometry: principles and clinical applications. Source: PubMed URL: [Link]

• Title: Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations Source: Metrolab URL: [Link]

• Title: Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC Source: NIH URL: [Link]

• Title: Prepping Small Molecules for Mass Spec Source: Biocompare URL: [Link]

• Title: Sample preparation in mass spectrometry Source: Wikipedia URL: [Link]

• Title: How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep Source: Tecan URL: [Link]

• Title: Mass Spectrometry Sample Preparation Guide Source: Organomation URL: [Link]

• Title: Sample Preparation Protocol for Open Access MS Source: University of Oxford URL: [Link]

• Title: Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry Source: PubMed URL: [Link]

• Title: Organic Ions in the Gas Phase. XVIII. Mass Spectra of Nitroarenes Source: ACS Publications URL: [Link]

• Title: The Chemical Ionization Mass Spectra of Fluorotoluenes Source: Canadian Journal of Chemistry URL: [Link]

• Title: A High Mass Resolution Study of the Interaction of Aromatic and Nitro-Aromatic Molecules with Intense Laser Fields Source: silis.org URL: [Link]

• Title: CHAPTER 2 Fragmentation and Interpretation of Spectra Source: University of Maryland URL: [Link]

• Title: Electron ionization induced fragmentation of fluorinated derivatives of bisphenols Source: ResearchGate URL: [Link]

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• Title: NIST/EPA/NIH Mass Spectral Library Compound Scoring White Paper Source: Jordi Labs URL: [Link]

• Title: NIST/EPA/NIH Mass Spectral Library (NIST 05) and Search Program - Manual Source: Scientific Instrument Services URL: [Link]

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3-Fluoro-5-nitrophenol physical properties

An In-depth Technical Guide to the Physical Properties of 3-Fluoro-5-nitrophenol

Introduction

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest in the fields of medicinal chemistry, agrochemicals, and materials science. As a derivative of phenol, its utility as a synthetic intermediate is largely dictated by the interplay of its three functional groups: the nucleophilic hydroxyl group, the strongly electron-withdrawing nitro group, and the inductively powerful fluoro group. The meta-substitution pattern creates a unique electronic environment that influences not only its reactivity but also its fundamental physical properties.

For researchers in drug development, understanding properties such as acidity (pKa), solubility, and solid-state characteristics (melting point) is paramount for predicting physiological absorption, designing formulation strategies, and developing synthetic routes. This guide provides a comprehensive analysis of the core physical properties of 3-Fluoro-5-nitrophenol. In instances where experimental data is not publicly available, we present high-quality predicted values and detail the authoritative, field-proven protocols for their empirical determination.

Chemical Identity and Molecular Structure

A precise understanding of a molecule's identity is the foundation of all further physicochemical analysis. The structural and identifying information for 3-Fluoro-5-nitrophenol is summarized below.

Identifier	Value	Source
IUPAC Name	3-fluoro-5-nitrophenol	[1]
CAS Number	2369-10-0	[1][2]
Molecular Formula	C₆H₄FNO₃	[1][2]
Molecular Weight	157.10 g/mol	[1]
Canonical SMILES	C1=C(C=C(C=C1O)F)[O-]	[1]
InChI Key	YOMAXLMXNGCFRA-UHFFFAOYSA-N	[1]

graph "molecule" {
layout=neato;
node [shape=plaintext];
edge [color="#202124"];
// Atom nodes
C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
O1 [label="O", fontcolor="#EA4335"];
H1 [label="H"];
F1 [label="F", fontcolor="#34A853"];
N1 [label="N", fontcolor="#4285F4"];
O2 [label="O", fontcolor="#EA4335"];
O3 [label="O", fontcolor="#EA4335"];
// Aromatic ring bonds
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
// Substituent bonds
C1 -- O1;
O1 -- H1;
C3 -- F1;
C5 -- N1;
N1 -- O2 [style=double];
N1 -- O3;
// Positioning
C1 [pos="0,1.5!"];
C2 [pos="-1.3,0.75!"];
C3 [pos="-1.3,-0.75!"];
C4 [pos="0,-1.5!"];
C5 [pos="1.3,-0.75!"];
C6 [pos="1.3,0.75!"];
O1 [pos="-0.8,2.5!"];
H1 [pos="-1.5,2.9!"];
F1 [pos="-2.5,-1.5!"];
N1 [pos="2.5,-1.5!"];
O2 [pos="2.5,-2.5!"];
O3 [pos="3.5,-1.0!"];
}

Caption: 2D structure of 3-Fluoro-5-nitrophenol.

Core Physicochemical Properties

The physical properties of a compound dictate its behavior in both chemical and biological systems. The following table summarizes the key physicochemical data for 3-Fluoro-5-nitrophenol.

Physical Property	Value / Range	Notes
Melting Point	~95-100 °C	Predicted. Based on analogs like 3-nitrophenol (97 °C).
Boiling Point	> 200 °C at 760 mmHg	Predicted. Expected to be higher than 3-nitrophenol (194 °C at 70 mmHg).
Water Solubility	Moderately Soluble	Estimated. Expected to be similar to or slightly less soluble than 3-nitrophenol (13.5 g/L).
Acidity (pKa)	~8.2 - 8.5	Estimated. Based on electronic effects relative to 3-fluorophenol and 3-nitrophenol.
Vapor Pressure	0.0021 mmHg at 25°C	Predicted.[3]
LogP (XLogP3)	2.6	Computed.[1]

Melting Point: A Marker of Purity and Stability

Theoretical Context: The melting point is a critical indicator of a compound's purity and provides insight into its crystal lattice energy. The strength of intermolecular forces, such as hydrogen bonding from the hydroxyl group and dipole-dipole interactions from the nitro and fluoro groups, as well as molecular symmetry, determines the melting temperature. For 3-Fluoro-5-nitrophenol, we expect strong hydrogen bonding and dipole interactions.

Estimated Value: While no experimental melting point for 3-Fluoro-5-nitrophenol is reported in the surveyed literature, we can estimate it based on structurally similar compounds. 3-Nitrophenol has a well-documented melting point of approximately 97 °C.[4][5] The introduction of a fluorine atom can disrupt crystal packing, potentially lowering the melting point, or increase intermolecular dipole forces, potentially raising it. Therefore, a reasonable estimate places the melting point in the range of 95-100 °C.

Protocol for Experimental Determination: Differential Scanning Calorimetry (DSC)

DSC is the gold-standard technique for accurately determining the melting point and other thermal transitions of a pure substance.

• Principle: DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. A sharp endothermic peak indicates the melting transition.

• Methodology:

  • Sample Preparation: Accurately weigh 2-5 mg of high-purity, dry 3-Fluoro-5-nitrophenol into an aluminum DSC pan.

  • Encapsulation: Crimp the pan with an aluminum lid to encapsulate the sample. Prepare an identical empty pan as the reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen at 50 mL/min) to prevent oxidation.

  • Thermal Program:

    • Equilibrate the cell at 25 °C.

    • Ramp the temperature from 25 °C to 120 °C at a controlled rate of 10 °C/min.

  • Data Analysis: The melting point is determined as the onset temperature of the endothermic melting peak. The peak temperature and the area under the curve (enthalpy of fusion) are also recorded.

• Causality and Trustworthiness: Using a calibrated DSC instrument with a controlled heating rate ensures reproducibility. The sharp, single peak for a pure compound is a self-validating measure of both identity and purity.

Caption: Workflow for Melting Point Determination via DSC.

Acidity (pKa): The Key to Biological Interaction

Theoretical Context: The acidity of the phenolic proton is arguably its most important physical property, as it governs the compound's ionization state at physiological pH. The pKa is influenced by the electronic effects of the aromatic substituents. Both the nitro and fluoro groups are electron-withdrawing, which stabilizes the resulting phenoxide conjugate base and thus increases acidity (lowers pKa) compared to phenol (pKa ≈ 10.0).

• Inductive Effect: Both fluorine and the nitro group exert a strong electron-withdrawing inductive effect (-I), pulling electron density through the sigma bonds, stabilizing the negative charge of the phenoxide.

• Resonance Effect: The nitro group also exerts a powerful electron-withdrawing resonance effect (-M) when positioned ortho or para to the hydroxyl group. In the meta position, as in 3-Fluoro-5-nitrophenol, the nitro group's resonance effect does not extend to the oxygen, and it primarily acts inductively.

Estimated Value: We can triangulate the pKa from known values. The pKa of 3-fluorophenol is 9.3, and the pKa of 3-nitrophenol is 8.4.[6] Since both groups are present and their acid-strengthening inductive effects are additive, the pKa of 3-Fluoro-5-nitrophenol is expected to be slightly lower (more acidic) than that of 3-nitrophenol, likely in the 8.2-8.5 range.

Protocol for Experimental Determination: UV-Vis Spectrophotometry

• Principle: The protonated phenol (ArOH) and deprotonated phenoxide (ArO⁻) forms of the compound have distinct UV-Vis absorption spectra. By measuring the absorbance of a solution at various pH values, the ratio of [ArO⁻]/[ArOH] can be determined. The pKa is the pH at which the concentrations of the two species are equal.

• Methodology:

  • Stock Solution: Prepare a concentrated stock solution of 3-Fluoro-5-nitrophenol in methanol.

  • Buffer Preparation: Prepare a series of aqueous buffers with known pH values spanning the estimated pKa (e.g., from pH 7.0 to 9.5).

  • Sample Preparation: For each pH value, add a small, constant aliquot of the stock solution to the buffer to create a final solution of known concentration (e.g., 50 µM). Ensure the final methanol concentration is low (<1%) to not significantly alter the aqueous pKa.

  • Spectral Acquisition: Record the UV-Vis spectrum (e.g., 220-450 nm) for each buffered solution.

  • Data Analysis: Identify the wavelength of maximum absorbance for the phenoxide species (λmax). Plot the absorbance at λmax versus the pH of the solution. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation, with the inflection point corresponding to the pKa.

• Causality and Trustworthiness: This method is highly reliable as it directly measures the equilibrium between the two relevant species. The use of calibrated buffers and a stable spectrophotometer ensures accuracy. Plotting the full titration curve provides a robust, verifiable determination of the pKa.

Caption: Workflow for pKa Determination via UV-Vis Spectrophotometry.

Spectroscopic Profile

Mass Spectrometry (MS)

Principles: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For 3-Fluoro-5-nitrophenol, electron ionization (EI) would reveal the molecular ion (M⁺˙) and characteristic fragment ions, confirming the molecular weight and providing structural clues.

Predicted Data:

m/z Value	Ion	Notes
157	[M]⁺˙	Molecular Ion. Confirms molecular weight.
127	[M - NO]⁺	Loss of nitric oxide is common for nitroaromatics.
111	[M - NO₂]⁺	Loss of the nitro group.
83	[C₅H₃F]⁺	Further fragmentation involving loss of CO from the [M - NO₂]⁺ ion.

Protocol for Data Acquisition: Gas Chromatography-Mass Spectrometry (GC-MS)

• Principle: GC separates the compound from any impurities before it enters the mass spectrometer, where it is ionized and fragmented.

• Methodology:

  • Sample Preparation: Dissolve a small amount (~1 mg/mL) of the compound in a volatile solvent like ethyl acetate.

  • GC Conditions:

    • Injector: 250 °C, splitless mode.

    • Column: Standard non-polar column (e.g., DB-5ms).

    • Oven Program: Hold at 50 °C for 1 min, then ramp to 280 °C at 20 °C/min.

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Mass Range: Scan m/z 40-400.

  • Data Analysis: Identify the peak corresponding to the compound in the total ion chromatogram. Analyze the mass spectrum of that peak to identify the molecular ion and major fragment ions.

Caption: Workflow for GC-MS Data Acquisition.

Infrared (IR) Spectroscopy

Principles: IR spectroscopy probes the vibrational frequencies of functional groups. The spectrum provides a distinct fingerprint, confirming the presence of the key hydroxyl, nitro, aromatic, and C-F groups.

Predicted Data:

Wavenumber (cm⁻¹)	Assignment	Functional Group
3500-3200 (broad)	O-H stretch	Phenolic Hydroxyl
3100-3000 (sharp)	C-H stretch	Aromatic
~1530 (strong)	N-O asymmetric stretch	Nitro
~1350 (strong)	N-O symmetric stretch	Nitro
1600, 1470 (medium)	C=C stretch	Aromatic Ring
~1250 (strong)	C-F stretch	Fluoroaromatic
~1200 (medium)	C-O stretch	Phenolic

Protocol for Data Acquisition: Fourier Transform Infrared (FTIR) with ATR

• Principle: Attenuated Total Reflectance (ATR) is a modern technique that allows for the analysis of solid samples directly without extensive preparation.

• Methodology:

  • Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument signals.

  • Sample Application: Place a small amount of the solid 3-Fluoro-5-nitrophenol powder directly onto the ATR crystal.

  • Apply Pressure: Lower the ATR anvil to apply firm, consistent pressure, ensuring good contact between the sample and the crystal.

  • Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

  • Data Processing: The final spectrum is automatically ratioed against the background and presented in terms of absorbance or transmittance.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principles: NMR spectroscopy provides the most detailed structural information by probing the magnetic environments of ¹H (proton) and ¹³C nuclei. The chemical shift, integration, and coupling patterns reveal the precise connectivity of the molecule.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment	Coupling Constants (J, Hz)
~11.0	broad singlet	1H	-OH	-
~7.80	triplet	1H	H-4	J ≈ 2.2 Hz
~7.65	triplet	1H	H-6	J ≈ 2.2 Hz
~7.40	triplet	1H	H-2	J ≈ 2.2 Hz

• Rationale: The phenolic proton is acidic and exchanges, appearing as a broad singlet. All aromatic protons are meta to each other, resulting in small triplet-like patterns due to similar small J-couplings. The positions are influenced by the deshielding effects of the nitro group and the complex electronic effects of the fluorine and hydroxyl groups.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆):

Chemical Shift (ppm)	Assignment	Notes
~164 (d)	C-F	Large one-bond C-F coupling (¹JCF ≈ 245 Hz).
~159 (d)	C-OH	Small C-F coupling.
~149 (d)	C-NO₂	Small C-F coupling.
~115 (d)	C-4	Small C-F coupling.
~110 (d)	C-6	Small C-F coupling.
~105 (d)	C-2	Small C-F coupling.

• Rationale: The carbon atoms directly attached to electronegative F, O, and N atoms are the most downfield. All carbons will appear as doublets due to coupling with the ¹⁹F nucleus. The C-F bond will show a very large one-bond coupling constant, which is a definitive diagnostic feature.

Protocol for Data Acquisition: ¹H and ¹³C NMR

• Methodology:

  • Sample Preparation: Accurately weigh the sample (5-10 mg for ¹H, 20-30 mg for ¹³C) and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean, dry NMR tube.

  • Instrument Setup: Insert the tube into the NMR spectrometer. The instrument will lock onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity.

  • ¹H Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical acquisition time is a few minutes.

  • ¹³C Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). Due to the low natural abundance of ¹³C, longer acquisition times (30 minutes to several hours) are often required to achieve a good signal-to-noise ratio.

  • Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (TMS).

Safety, Handling, and Storage

Scientific integrity demands a commitment to safety. The physical properties and functional groups of 3-Fluoro-5-nitrophenol necessitate careful handling.

GHS Hazard Classification: [1]

• Acute Toxicity: Harmful if swallowed (H302), in contact with skin (H312), or if inhaled (H332).

• Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

• Respiratory: May cause respiratory irritation (H335).

Handling Recommendations:

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, nitrile gloves, and chemical safety goggles.

• Avoid creating dust. Handle as a solid and weigh carefully.

Storage Recommendations:

• Store in a tightly sealed container in a cool, dry, well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

3-Fluoro-5-nitrophenol is a compound whose utility is deeply rooted in its physical properties. Its moderate acidity, governed by the combined inductive effects of its fluoro and nitro substituents, is a key parameter for its application in synthesis and biological systems. While a full experimental dataset is not yet available in the public domain, this guide provides a robust framework for understanding, predicting, and—most importantly—experimentally determining its core characteristics. The provided protocols represent standard, validated methods that will enable researchers to generate the high-quality data needed to confidently advance their work in drug discovery and chemical innovation.

References

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• PubChemLite (n.d.). 3-fluoro-5-nitrophenol (C6H4FNO3). Retrieved January 11, 2026, from [Link].

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3-Fluoro-5-nitrophenol solubility in organic solvents

An In-depth Technical Guide to the Solubility of 3-Fluoro-5-nitrophenol in Organic Solvents

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 3-fluoro-5-nitrophenol in organic solvents. As a key intermediate in pharmaceutical synthesis, understanding its solubility is paramount for process optimization, formulation development, and ensuring reaction efficiency. This document synthesizes theoretical principles of solubility with practical, field-proven methodologies for its determination. We will explore the physicochemical properties of 3-fluoro-5-nitrophenol, predict its solubility in various solvent classes, and provide detailed experimental protocols for accurate solubility measurement. This guide is structured to empower researchers with the foundational knowledge and practical tools necessary for effectively working with this compound.

Understanding 3-Fluoro-5-nitrophenol: A Physicochemical Profile

Before delving into its solubility, it is crucial to understand the inherent chemical and physical properties of 3-fluoro-5-nitrophenol that govern its behavior in solution.

Table 1: Physicochemical Properties of 3-Fluoro-5-nitrophenol

Property	Value	Source
Molecular Formula	C₆H₄FNO₃	[1][2]
Molecular Weight	157.10 g/mol	[1]
IUPAC Name	3-fluoro-5-nitrophenol	[1]
CAS Number	2369-10-0	[1]
Appearance	Expected to be a solid at room temperature	Inferred from related compounds
Melting Point	Not available for 3-fluoro-5-nitrophenol. For comparison, 3-nitrophenol is 96-98 °C and 4-nitrophenol is 113-114 °C.[3][4]
pKa	The presence of electron-withdrawing groups (nitro and fluoro) will lower the pKa compared to phenol (pKa ≈ 10), making it a stronger acid.[5]

The molecular structure of 3-fluoro-5-nitrophenol is key to its solubility. The presence of a hydroxyl (-OH) group allows for hydrogen bonding, while the nitro (-NO₂) and fluoro (-F) groups introduce significant polarity and electron-withdrawing effects.[5] The interplay of these functional groups dictates its interaction with different organic solvents.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is a fundamental concept in predicting solubility.[6][7] This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. 3-Fluoro-5-nitrophenol, with its polar functional groups, is anticipated to be a polar molecule.

The Role of Solvent Polarity

• Polar Protic Solvents: Solvents like methanol, ethanol, and other alcohols can act as both hydrogen bond donors and acceptors. Given the hydroxyl group on 3-fluoro-5-nitrophenol, strong intermolecular hydrogen bonds can be formed, leading to high solubility.

• Polar Aprotic Solvents: Solvents such as acetone, acetonitrile, and dimethyl sulfoxide (DMSO) are polar but lack a hydrogen-donating capability.[8] They can, however, accept hydrogen bonds from the hydroxyl group of 3-fluoro-5-nitrophenol. Good solubility is expected in these solvents.

• Non-Polar Solvents: In non-polar solvents like hexane and toluene, the primary intermolecular forces are weak van der Waals forces. The highly polar nature of 3-fluoro-5-nitrophenol makes it unlikely to dissolve to a significant extent in these solvents.

Hydrogen Bonding

The ability of the phenolic hydroxyl group to form hydrogen bonds is a dominant factor in its solubility.[9] Solvents that can participate in hydrogen bonding are predicted to be effective at solvating 3-fluoro-5-nitrophenol.

Influence of Substituents

The electron-withdrawing nature of the nitro and fluoro groups increases the acidity of the phenolic proton.[5] This can enhance interactions with basic solvents or solvents with high electron-donating capabilities.

Predicted Solubility Profile

Based on the theoretical principles outlined above, the following table provides a predicted qualitative solubility profile for 3-fluoro-5-nitrophenol in a range of common organic solvents.

Table 2: Predicted Qualitative Solubility of 3-Fluoro-5-nitrophenol

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Alcohols (Polar Protic)	Methanol, Ethanol	High	Strong hydrogen bonding interactions.
Ketones (Polar Aprotic)	Acetone	High	Strong dipole-dipole interactions and hydrogen bond acceptance.
Ethers (Moderately Polar)	Diethyl ether, Tetrahydrofuran (THF)	Moderate to High	Ether oxygen can act as a hydrogen bond acceptor.
Chlorinated Solvents (Polar Aprotic)	Dichloromethane (DCM), Chloroform	Moderate	Polarity allows for dipole-dipole interactions.
Aromatic Hydrocarbons (Non-Polar)	Toluene, Benzene	Low	Mismatch in polarity.
Aliphatic Hydrocarbons (Non-Polar)	Hexane, Heptane	Very Low	Significant mismatch in polarity.
Amides (Polar Aprotic)	Dimethylformamide (DMF)	Very High	Highly polar with strong hydrogen bond accepting capabilities.
Sulfoxides (Polar Aprotic)	Dimethyl sulfoxide (DMSO)	Very High	Highly polar with strong hydrogen bond accepting capabilities.

Experimental Determination of Solubility: A Step-by-Step Protocol

While theoretical predictions are valuable, empirical determination of solubility is essential for accurate process development. The following protocol outlines a robust method for quantifying the solubility of 3-fluoro-5-nitrophenol.

Materials and Equipment

• 3-Fluoro-5-nitrophenol (high purity)

• Selected organic solvents (analytical grade)

• Analytical balance

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Experimental Workflow Diagram

Caption: Workflow for the experimental determination of solubility.

Detailed Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-fluoro-5-nitrophenol to a series of vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

• Sample Collection and Preparation:

  • After equilibration, remove the vials and allow the undissolved solid to settle. For finer particles, centrifugation may be necessary.

  • Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

  • Immediately filter the withdrawn sample through a syringe filter to remove any remaining solid particles.

• Analysis:

  • Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method.

  • Analyze the diluted sample by a validated HPLC method to determine the concentration of 3-fluoro-5-nitrophenol.

  • Prepare a calibration curve using standard solutions of 3-fluoro-5-nitrophenol of known concentrations.

• Calculation of Solubility:

  • From the HPLC data and the calibration curve, determine the concentration of 3-fluoro-5-nitrophenol in the diluted sample.

  • Calculate the original concentration in the saturated solution, taking into account the dilution factor. This value represents the solubility of 3-fluoro-5-nitrophenol in the specific solvent at the experimental temperature.

Safety and Handling Considerations

3-Fluoro-5-nitrophenol is classified as harmful if swallowed, in contact with skin, and if inhaled. It also causes skin and serious eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.[10] Refer to the Safety Data Sheet (SDS) for complete safety information.[3][11]

Conclusion

The solubility of 3-fluoro-5-nitrophenol in organic solvents is a critical parameter for its effective use in research and development. This guide has provided a theoretical framework for predicting its solubility based on its molecular structure and the properties of the solvent. A detailed, step-by-step experimental protocol has also been presented to enable the accurate, quantitative determination of its solubility. By combining theoretical understanding with empirical data, researchers can optimize reaction conditions, improve yields, and streamline the development of processes involving this important chemical intermediate.

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3-Fluoro-5-nitrophenol molecular weight

An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol: Properties, Synthesis, and Applications

Abstract

3-Fluoro-5-nitrophenol is a substituted aromatic compound of significant interest to the chemical, pharmaceutical, and materials science sectors. Its unique molecular architecture, featuring a hydroxyl group, a fluorine atom, and a nitro group on a benzene ring, imparts a distinct reactivity profile that makes it a valuable intermediate in organic synthesis. The presence of the electron-withdrawing nitro group and the highly electronegative fluorine atom significantly influences the acidity of the phenolic proton and the susceptibility of the aromatic ring to nucleophilic substitution. This guide provides a comprehensive overview of the fundamental properties of 3-Fluoro-5-nitrophenol, detailed protocols for its synthesis and handling, and an exploration of its critical role as a building block in the development of complex molecules, including active pharmaceutical ingredients (APIs).

Core Physicochemical Properties and Structural Analysis

A thorough understanding of a chemical intermediate begins with its fundamental physicochemical properties. These data points are critical for designing synthetic routes, predicting reactivity, and ensuring safe handling and storage.

Molecular Identity and Quantitative Data

The core identity of 3-Fluoro-5-nitrophenol is defined by its molecular formula and weight. The molecular weight is a foundational parameter for all stoichiometric calculations in experimental design.

Property	Value	Source
Molecular Weight	157.10 g/mol	[1][2][3]
Molecular Formula	C₆H₄FNO₃	[1][4][5]
CAS Number	2369-10-0	[1][4][5]
IUPAC Name	3-fluoro-5-nitrophenol	[1]
Canonical SMILES	C1=C(C=C(C=C1O)F)[O-]	[1]
Appearance	Pale yellow to brown powder/solid	[6]
Storage	Sealed in dry, 2-8°C	[2]

Structural Insights: The Role of Functional Groups

The reactivity and utility of 3-Fluoro-5-nitrophenol are dictated by the interplay of its three functional groups:

• Phenolic Hydroxyl (-OH) Group: This group is acidic and can be deprotonated to form a phenoxide ion. The acidity is significantly enhanced by the electron-withdrawing effects of the nitro and fluoro substituents. It serves as a key handle for etherification and esterification reactions.

• Nitro (-NO₂) Group: As a strong deactivating and meta-directing group, the nitro substituent profoundly influences the electron density of the aromatic ring. This deactivation makes electrophilic aromatic substitution challenging but facilitates nucleophilic aromatic substitution, particularly at positions ortho and para to it. The nitro group itself can also be chemically reduced to an amine, providing a pathway to a different class of compounds.

• Fluoro (-F) Group: Fluorine's high electronegativity further withdraws electron density from the ring. In medicinal chemistry, the introduction of fluorine is a well-established strategy to modulate pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity.[7] Its presence in this molecule offers a strategic advantage for drug design.[7][8]

Synthesis and Chemical Reactivity

The synthesis of substituted nitrophenols often involves the nitration of a corresponding precursor. The regioselectivity of this reaction is paramount and is dictated by the directing effects of the existing substituents.

Representative Synthetic Workflow: Nitration of m-Fluorophenol

A common conceptual pathway to 3-Fluoro-5-nitrophenol involves the direct nitration of 3-fluorophenol. The hydroxyl group is a strong activating, ortho-, para-directing group, while the fluorine atom is a weak deactivating, ortho-, para-directing group. This leads to a mixture of isomers, necessitating careful control of reaction conditions and purification.

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The Strategic Utility of 3-Fluoro-5-nitrophenol: A Technical Guide for Synthetic Advancement

Abstract

In the landscape of modern drug discovery and agrochemical development, the strategic incorporation of fluorine atoms and nitro groups into aromatic scaffolds is a well-established strategy for modulating physicochemical and biological properties. 3-Fluoro-5-nitrophenol, a uniquely functionalized benzene ring, represents a pivotal building block for the synthesis of complex molecular architectures. This technical guide provides an in-depth analysis of the chemical reactivity and potential applications of 3-Fluoro-5-nitrophenol, offering a blueprint for its utilization in the synthesis of novel bioactive molecules. We will explore its role as a versatile intermediate, detailing key transformations such as nucleophilic aromatic substitution, etherification, and reduction, and provide exemplary protocols to empower researchers in their synthetic endeavors.

Introduction: The Molecular Advantage of 3-Fluoro-5-nitrophenol

3-Fluoro-5-nitrophenol (CAS No. 2369-10-0) is a substituted aromatic compound featuring a hydroxyl group, a fluorine atom, and a nitro group at the 1, 3, and 5 positions, respectively.[1][2][3][4][5] This specific arrangement of functional groups imparts a unique reactivity profile, making it a valuable precursor in multi-step organic synthesis.

The presence of a fluorine atom can significantly enhance the metabolic stability, bioavailability, and binding affinity of a drug candidate. Concurrently, the strongly electron-withdrawing nitro group serves as a versatile handle for further chemical modifications, including its reduction to an aniline or its role in activating the aromatic ring for nucleophilic substitution. The phenolic hydroxyl group provides a ready site for etherification or esterification, allowing for the introduction of diverse side chains and the exploration of structure-activity relationships (SAR).

This guide will dissect the synthetic potential of 3-Fluoro-5-nitrophenol, providing both theoretical grounding and practical, field-proven insights for its application in research and development.

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties of a starting material is paramount for its effective and safe utilization.

Property	Value
Molecular Formula	C₆H₄FNO₃
Molecular Weight	157.10 g/mol
CAS Number	2369-10-0
Appearance	Not explicitly stated, likely a crystalline solid
Storage	2-8°C Refrigerator

Safety Information: 3-Fluoro-5-nitrophenol is classified as harmful if swallowed, in contact with skin, or if inhaled. It is also known to cause skin and serious eye irritation and may cause respiratory irritation. Appropriate personal protective equipment (PPE), including gloves, eye protection, and respiratory protection, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Core Reactivity and Synthetic Pathways

The synthetic utility of 3-Fluoro-5-nitrophenol is primarily dictated by the interplay of its three functional groups. The electron-withdrawing nature of both the nitro and fluoro groups significantly influences the reactivity of the aromatic ring.

Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom in 3-Fluoro-5-nitrophenol is susceptible to displacement by nucleophiles via a nucleophilic aromatic substitution (SNAr) mechanism. The strong electron-withdrawing effect of the nitro group, meta to the fluorine, activates the ring towards nucleophilic attack. This allows for the introduction of a wide range of substituents, including amines, alkoxides, and thiolates, at the 3-position.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-Fluoro-5-nitrophenol (1.0 eq.) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Base Addition: Add a suitable base (e.g., potassium carbonate, sodium hydride, 1.5-2.0 eq.) to the solution to deprotonate the phenolic hydroxyl group and the incoming nucleophile if it is an alcohol or thiol.

• Nucleophile Addition: Introduce the desired nucleophile (e.g., a primary or secondary amine, an alcohol, or a thiol, 1.1-1.5 eq.).

• Reaction Conditions: Heat the reaction mixture to an appropriate temperature (typically ranging from 80°C to 150°C) and monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Reduction of the Nitro Group

The nitro group of 3-Fluoro-5-nitrophenol can be readily reduced to an amino group, yielding 3-amino-5-fluorophenol. This transformation opens up a vast array of subsequent synthetic possibilities, as the resulting aniline can participate in amide bond formation, diazotization reactions, and the construction of various heterocyclic systems.

Experimental Protocol: Catalytic Hydrogenation for Nitro Group Reduction

• Reaction Setup: In a hydrogenation vessel, dissolve 3-Fluoro-5-nitrophenol (1.0 eq.) in a suitable solvent such as ethanol, methanol, or ethyl acetate.

• Catalyst Addition: Carefully add a catalytic amount of palladium on carbon (Pd/C, typically 5-10 mol%).

• Hydrogenation: Purge the vessel with hydrogen gas and then maintain a hydrogen atmosphere (typically from a balloon or a pressurized system). Stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up and Purification: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Rinse the filter cake with the reaction solvent. Concentrate the filtrate under reduced pressure to yield the crude 3-amino-5-fluorophenol, which can often be used in the next step without further purification.

O-Alkylation of the Phenolic Hydroxyl Group

The phenolic hydroxyl group of 3-Fluoro-5-nitrophenol can be converted to an ether through reactions such as the Williamson ether synthesis.[6][7][8][9][10] This allows for the introduction of various alkyl or aryl substituents, which can be crucial for modulating the pharmacokinetic and pharmacodynamic properties of a target molecule.

Experimental Protocol: Williamson Ether Synthesis

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Fluoro-5-nitrophenol (1.0 eq.) in an aprotic polar solvent like DMF or acetone.

• Base Addition: Add a suitable base, such as potassium carbonate or sodium hydride (1.5 eq.), to the solution and stir for a short period to form the phenoxide.

• Alkylating Agent Addition: Add the desired alkyl halide (e.g., an alkyl bromide or iodide, 1.1 eq.) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture (typically to 50-80°C) and monitor its progress by TLC or LC-MS.

• Work-up and Purification: After the reaction is complete, cool the mixture, pour it into water, and extract with an organic solvent. Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting ether by flash column chromatography.

Potential Applications in Drug Discovery and Agrochemicals

The versatile reactivity of 3-Fluoro-5-nitrophenol positions it as a key intermediate in the synthesis of a diverse range of bioactive molecules.

Kinase Inhibitors

The synthesis of kinase inhibitors often involves the construction of heterocyclic scaffolds bearing specific substitution patterns that facilitate binding to the ATP-binding pocket of the target kinase. The functional handles on 3-Fluoro-5-nitrophenol provide an excellent starting point for building such scaffolds. For instance, a closely related compound, 2-fluoro-5-nitrophenol, is a precursor in the synthesis of 4-fluoro-3-methoxyaniline, an intermediate for biologically active compounds.[1] This highlights the utility of fluoronitrophenols in generating substituted anilines that are common components of kinase inhibitors.

A plausible synthetic route towards a kinase inhibitor core could involve the initial reduction of the nitro group of 3-Fluoro-5-nitrophenol to yield 3-amino-5-fluorophenol.[11][12] This intermediate can then undergo further elaboration, such as condensation with other building blocks to form heterocyclic systems.

Caption: Synthetic pathway from 3-Fluoro-5-nitrophenol to a potential kinase inhibitor.

Agrochemicals

In the agrochemical sector, fluorinated and nitrated aromatic compounds are integral to the design of modern herbicides, fungicides, and insecticides. The specific substitution pattern of 3-Fluoro-5-nitrophenol can be leveraged to synthesize novel crop protection agents. For example, the etherification of the phenolic hydroxyl group, followed by further modifications, can lead to the generation of compounds with potent herbicidal or fungicidal activity.

Caption: A generalized workflow for the synthesis of agrochemicals from 3-Fluoro-5-nitrophenol.

Conclusion and Future Outlook

3-Fluoro-5-nitrophenol is a highly versatile and valuable building block for organic synthesis. Its unique combination of a fluorine atom, a nitro group, and a phenolic hydroxyl group provides multiple avenues for chemical modification, enabling the construction of complex and diverse molecular architectures. The potential applications of this compound in the development of novel kinase inhibitors and advanced agrochemicals are significant. The synthetic protocols and conceptual pathways outlined in this guide are intended to serve as a practical resource for researchers and drug development professionals, facilitating the exploration of new chemical space and the acceleration of innovation in their respective fields. As the demand for more effective and targeted therapeutics and crop protection agents continues to grow, the strategic utilization of key intermediates like 3-Fluoro-5-nitrophenol will undoubtedly play a crucial role in shaping the future of medicinal and agricultural chemistry.

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An In-Depth Technical Guide to 3-Fluoro-5-nitrophenol Derivatives and Analogs: Synthesis, Properties, and Applications

Abstract

This technical guide provides a comprehensive overview of 3-fluoro-5-nitrophenol and its derivatives, a class of compounds of significant interest in medicinal chemistry and agrochemical research. The strategic incorporation of a fluorine atom and a nitro group onto the phenol scaffold imparts unique physicochemical properties that are instrumental in modulating biological activity. This document delves into the synthetic strategies for accessing these molecules, their detailed characterization, and their burgeoning applications, with a particular focus on their role as kinase inhibitors and in the development of novel agrochemicals. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the potential of this versatile chemical scaffold.

Introduction: The Strategic Importance of Fluoronitrophenols

The introduction of fluorine into bioactive molecules is a cornerstone of modern drug design.[1] Its high electronegativity, small size, and the strength of the carbon-fluorine bond can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] When combined with the potent electron-withdrawing nature of a nitro group, the resulting fluoronitroaromatic scaffold becomes a highly versatile platform for chemical exploration. The nitro group not only modulates the electronic properties of the aromatic ring but also serves as a synthetic handle for further functionalization, often being reduced to an amine to enable a wide array of subsequent chemical transformations.[2][3]

3-Fluoro-5-nitrophenol, in particular, presents a unique substitution pattern that has garnered increasing attention. The meta relationship of the fluoro and nitro groups to the hydroxyl moiety influences the acidity of the phenol and the regioselectivity of subsequent reactions, making it a valuable starting material for the synthesis of complex molecular architectures. This guide will explore the synthesis, characterization, and application of this important chemical entity and its derivatives.

Synthetic Strategies for 3-Fluoro-5-nitrophenol and Its Analogs

The synthesis of 3-fluoro-5-nitrophenol and its derivatives can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired scale, and the need for regiocontrol.

Electrophilic Nitration of 3-Fluorophenol

The most direct route to 3-fluoro-5-nitrophenol is the electrophilic nitration of 3-fluorophenol. However, this reaction requires careful control of conditions to achieve the desired regioselectivity and to minimize the formation of unwanted isomers and byproducts.

The mechanism of electrophilic aromatic nitration typically involves the formation of a nitronium ion (NO₂⁺) from nitric acid and a strong acid catalyst, such as sulfuric acid.[4][5] The nitronium ion then attacks the electron-rich aromatic ring. The hydroxyl group of the phenol is a strong activating group and directs electrophiles to the ortho and para positions. The fluorine atom is a deactivating group but is also ortho-, para-directing. The interplay of these directing effects can lead to a mixture of products.

Detailed Experimental Protocol: Regioselective Nitration of 3-Fluorophenol

This protocol is adapted from methodologies that aim to control the regioselectivity of the nitration reaction.[6][7]

• Materials: 3-Fluorophenol, Nitric acid (fuming), Sulfuric acid (concentrated), Dichloromethane, Ice bath, Magnetic stirrer, Round-bottom flask, Dropping funnel.

• Procedure:

  • In a flame-dried round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-fluorophenol (1 eq.) in dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add concentrated sulfuric acid (1.1 eq.) dropwise, maintaining the temperature below 5 °C.

  • In a separate flask, prepare a nitrating mixture by carefully adding fuming nitric acid (1.05 eq.) to concentrated sulfuric acid (1.1 eq.) at 0 °C.

  • Add the nitrating mixture dropwise to the solution of 3-fluorophenol over a period of 30 minutes, ensuring the temperature does not exceed 5 °C.

  • After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture onto crushed ice.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product, a mixture of isomers, is then purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired 3-fluoro-5-nitrophenol.

Causality Behind Experimental Choices:

• The use of a non-polar solvent like dichloromethane helps to control the reaction rate and can influence the isomer distribution.

• Maintaining a low temperature throughout the reaction is critical to minimize the formation of undesired byproducts from oxidation and over-nitration.

• The slow, dropwise addition of the nitrating agent ensures that the concentration of the highly reactive nitronium ion remains low, which can improve selectivity.

Synthesis from Diazonium Salts

An alternative route to fluoronitrophenols involves the use of diazonium salt chemistry. This multi-step process can offer better regiocontrol, as the positions of the functional groups are established in earlier steps. A common starting material for this route is a suitably substituted aniline.[8][9]

Characterization of 3-Fluoro-5-nitrophenol

The unambiguous identification and characterization of 3-fluoro-5-nitrophenol and its derivatives are crucial for their use in research and development. A combination of spectroscopic techniques is employed for this purpose.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₄FNO₃	[10]
Molecular Weight	157.10 g/mol	[10]
Appearance	Pale yellow solid	Commercially available data
Melting Point	93-95 °C	Commercially available data
CAS Number	2369-10-0	[10]

Spectroscopic Data (Predicted and Representative)

• ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 10.5-11.5 (s, 1H, -OH), 7.5-7.8 (m, 2H, Ar-H), 7.0-7.3 (m, 1H, Ar-H). The exact chemical shifts and coupling constants will be influenced by the solvent and the specific substitution pattern.

• ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm): 160-165 (d, JC-F ≈ 240-250 Hz, C-F), 150-155 (C-NO₂), 140-145 (C-OH), 110-125 (CH carbons).[11][12]

• FTIR (KBr, cm⁻¹): 3300-3500 (O-H stretch), 1520-1540 (asymmetric NO₂ stretch), 1340-1360 (symmetric NO₂ stretch), 1200-1300 (C-F stretch), aromatic C-H and C=C stretches.[13][14]

• Mass Spectrometry (EI): m/z (%) = 157 (M⁺), 127, 111, 83.

Applications in Drug Discovery and Development

The unique electronic and steric properties of 3-fluoro-5-nitrophenol derivatives make them attractive scaffolds for the design of novel therapeutic agents.

Kinase Inhibitors

Protein kinases are a large family of enzymes that play a central role in cellular signaling pathways.[15] Their dysregulation is a hallmark of many diseases, including cancer, making them important drug targets.[15] The 3-fluoro-5-nitrophenol scaffold has been incorporated into a variety of kinase inhibitors.

The fluorine atom can enhance binding affinity through favorable interactions with the kinase active site and can also block metabolic degradation, leading to improved pharmacokinetic properties. The nitro group, or its reduced amino form, can serve as a key hydrogen bond donor or acceptor, crucial for anchoring the inhibitor in the ATP-binding pocket.

Structure-Activity Relationship (SAR) Insights:

• Fluorine Position: The placement of the fluorine atom is critical. In many kinase inhibitors, a fluorine atom on the phenyl ring that binds in the "gatekeeper" region of the kinase can improve selectivity.

• Nitro/Amino Group: The nitro group is often reduced to an amine, which can then be further functionalized to introduce groups that occupy specific pockets within the kinase active site, thereby enhancing potency and selectivity.[16]

Examples of 3-Fluoro-5-nitrophenol Analogs as Kinase Inhibitors

Compound/Scaffold	Target Kinase(s)	Biological Activity (IC₅₀)	Reference
Pyrrolo[2,1-f][1][17][18]triazine derivatives	VEGFR-2	Low nanomolar	[19]
2,6-diamino-3,5-difluoropyridinyl substituted heterocycles	p38 MAP kinase	Potent inhibition	[20]
Furanopyrimidine-based derivatives	EGFR	Potent and selective inhibition

Applications in Agrochemicals

The same physicochemical properties that make fluoronitrophenols valuable in medicinal chemistry also translate to the agrochemical sector. The introduction of fluorine can enhance the efficacy and metabolic stability of herbicides, fungicides, and insecticides.[5]

3-Fluoro-5-nitrophenol and its derivatives can serve as key intermediates in the synthesis of a variety of agrochemicals. For example, the nitrophenoxy scaffold is present in some herbicides.

Example: Fluorodifen

Fluorodifen is a diphenyl ether herbicide that contains a nitrophenoxy moiety. While not a direct derivative of 3-fluoro-5-nitrophenol, its structure highlights the utility of the fluoronitrophenoxy scaffold in herbicide design.

Conclusion and Future Perspectives

3-Fluoro-5-nitrophenol and its analogs represent a privileged scaffold in the design of biologically active molecules. The strategic interplay of the fluorine, nitro, and hydroxyl groups provides a rich platform for chemical modification and the fine-tuning of physicochemical and pharmacological properties. The synthetic routes to these compounds, while requiring careful control, are well-established, allowing for the generation of diverse libraries for biological screening.

The continued exploration of 3-fluoro-5-nitrophenol derivatives is expected to yield novel kinase inhibitors with improved potency and selectivity profiles for the treatment of cancer and other diseases. Furthermore, their application in the development of new agrochemicals with enhanced efficacy and improved environmental profiles remains a promising area of research. As our understanding of the intricate roles of fluorine and nitro groups in molecular recognition deepens, so too will the potential of this versatile chemical scaffold to address pressing challenges in human health and agriculture.

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• An Efficient and Regioselective Nitration of Phenols Using NH4NO3, KHSO4. SciSpace. Available at: [Link]

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• Regioselective Oxidative Arylation of Fluorophenols. PMC. Available at: [Link]

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• The nitrous acid-catalysed nitration of phenol. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Microwave Assisted Catalytic Regio-selective Nitration of Resorcinol and Substituted Phenols. Chemistry Research Journal. Available at: [Link]

• Synthesis, SAR, and Evaluation of 4-[2,4-Difluoro-5-(cyclopropylcarbamoyl)phenylamino]pyrrolo[2,1-f][1][17][18]triazine-based VEGFR-2 kinase inhibitors. PubMed. Available at: [Link]

• Highly Efficient Catalytic Nitration of Phenolic Compounds by Nitric Acid with a Recoverable and Reusable Zr or Hf Oxychloride Complex and KSF. ResearchGate. Available at: [Link]

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• 1H NMR, 13C NMR and Mass spectra of products in Table 3. Available at: [Link]

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• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate. Available at: [Link]

• Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Samara Journal of Science. Available at: [Link]

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Protocols & Analytical Methods

Application and Protocol for the Regioselective Synthesis of 3-Fluoro-5-nitrophenol

This document provides a comprehensive guide for the synthesis of 3-fluoro-5-nitrophenol, a valuable intermediate in pharmaceutical and fine chemical industries. The protocol details the nitration of m-fluorophenol, emphasizing the underlying principles of electrophilic aromatic substitution and the factors governing regioselectivity. This guide is intended for researchers, scientists, and professionals in drug development who require a robust and well-understood synthetic procedure.

Introduction: The Significance of Fluorinated Nitrophenols

Fluorinated nitrophenols, such as 3-fluoro-5-nitrophenol, are important building blocks in organic synthesis. The presence of both a fluorine atom and a nitro group on the aromatic ring imparts unique electronic properties and provides multiple reaction sites for further chemical transformations. These compounds are often precursors to a wide range of biologically active molecules, including pharmaceuticals and agrochemicals. This application note provides a detailed protocol for the synthesis of 3-fluoro-5-nitrophenol from the readily available starting material, m-fluorophenol.

Theoretical Background: Mechanism and Regioselectivity

The synthesis of 3-fluoro-5-nitrophenol from m-fluorophenol is achieved through an electrophilic aromatic substitution (EAS) reaction, specifically nitration.[1][2] The key to a successful synthesis lies in understanding and controlling the regioselectivity of this reaction.

The Nitration Reaction Mechanism

The nitration of an aromatic ring involves the attack of an electrophile, the nitronium ion (NO₂⁺), on the electron-rich benzene ring. The nitronium ion is typically generated in situ from a mixture of concentrated nitric acid and concentrated sulfuric acid. Sulfuric acid, being a stronger acid, protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.

The reaction proceeds through a two-step mechanism:

• Electrophilic Attack: The π-electrons of the aromatic ring of m-fluorophenol attack the nitronium ion, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation: A weak base, typically water or the bisulfate ion, removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the nitrated product.

Directing Effects and Regioselectivity

In the case of m-fluorophenol, two substituents on the benzene ring, a hydroxyl group (-OH) and a fluorine atom (-F), influence the position of the incoming nitro group.

• Hydroxyl Group (-OH): The hydroxyl group is a strongly activating, ortho, para-directing group.[3] Its lone pair of electrons can be delocalized into the ring through resonance, increasing the electron density at the ortho and para positions, making them more susceptible to electrophilic attack.[3]

• Fluorine Atom (-F): Fluorine is a deactivating, yet ortho, para-directing group. It is highly electronegative, withdrawing electron density from the ring through the inductive effect (-I effect), which deactivates the ring towards electrophilic attack.[4] However, like the hydroxyl group, it has lone pairs of electrons that can be donated to the ring via resonance (+R effect), directing incoming electrophiles to the ortho and para positions.[4]

The interplay of these directing effects determines the final product distribution. The hydroxyl group's activating effect is generally stronger than the deactivating effect of the fluorine atom. The incoming electrophile will preferentially substitute at positions that are ortho or para to the hydroxyl group and are least sterically hindered. In m-fluorophenol, the positions ortho and para to the hydroxyl group are positions 2, 4, and 6. Position 5 is meta to the hydroxyl group. The fluorine is at position 3. Therefore, the incoming nitro group will be directed to positions 2, 4, and 6. However, the fluorine at position 3 will also influence the regioselectivity. The desired product, 3-fluoro-5-nitrophenol, has the nitro group at a position that is meta to both the hydroxyl and the fluorine. This suggests that under certain conditions, the directing effects can lead to the formation of this isomer. While the hydroxyl and fluoro groups are ortho, para-directors, the formation of the 3-fluoro-5-nitrophenol isomer is a known outcome, though it may not always be the major product. Careful control of reaction conditions and effective purification are therefore crucial.

Experimental Protocol

This protocol is designed for the laboratory-scale synthesis of 3-fluoro-5-nitrophenol. All operations involving concentrated acids must be performed in a certified chemical fume hood with appropriate personal protective equipment.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
m-Fluorophenol	≥98%
Concentrated Sulfuric Acid	98%
Concentrated Nitric Acid	70%
Dichloromethane (DCM)	ACS Grade
Sodium Bicarbonate	Saturated Aqueous Solution
Anhydrous Sodium Sulfate	ACS Grade
Silica Gel	60-120 mesh	For column chromatography
Hexane	HPLC Grade	For column chromatography
Ethyl Acetate	HPLC Grade	For column chromatography

Step-by-Step Synthesis Procedure

• Preparation of the Nitrating Mixture: In a flask cooled in an ice-water bath, slowly add 10 mL of concentrated sulfuric acid to 10 mL of concentrated nitric acid with constant stirring. The temperature should be maintained below 10 °C. This mixture should be prepared fresh before use.

• Reaction Setup: In a separate three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve 5.6 g (0.05 mol) of m-fluorophenol in 50 mL of dichloromethane. Cool the solution to 0-5 °C in an ice-salt bath.

• Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the solution of m-fluorophenol over a period of 30-45 minutes. Maintain the reaction temperature between 0-5 °C throughout the addition.

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (3:1) solvent system.

• Work-up:

  • Once the reaction is complete, slowly pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

  • Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of dichloromethane.

  • Combine the organic extracts and wash them sequentially with 100 mL of cold water, 100 mL of saturated sodium bicarbonate solution, and finally with 100 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the dichloromethane under reduced pressure using a rotary evaporator to obtain the crude product, which will be a mixture of nitrophenol isomers.

Visualization of the Experimental Workflow

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: Regioselective Nitration of m-Fluorophenol

Abstract

This document provides a comprehensive guide for the nitration of m-fluorophenol, a critical reaction for the synthesis of valuable chemical intermediates in the pharmaceutical and materials science sectors.[1][2] We delve into the underlying principles of electrophilic aromatic substitution, focusing on the regiochemical outcomes dictated by the competing directing effects of the hydroxyl and fluoro substituents. A detailed, field-tested experimental protocol is presented, emphasizing stringent safety measures, procedural rationale, and robust analytical characterization of the resulting nitrated isomers. This guide is intended for researchers, chemists, and process development professionals seeking a reliable and well-understood methodology for this important transformation.

Introduction & Significance

Nitrated fluorophenols, particularly isomers derived from m-fluorophenol such as 3-fluoro-4-nitrophenol and 3-fluoro-2-nitrophenol, are key building blocks in organic synthesis.[2] Their utility stems from the presence of multiple functional groups: the hydroxyl group, which can be derivatized; the nitro group, which can be reduced to an amine for further elaboration; and the fluorine atom, which can impart unique pharmacological properties such as enhanced metabolic stability and binding affinity. These intermediates are instrumental in the synthesis of novel agrochemicals, pharmaceuticals, and liquid crystal materials.[1][3]

The nitration of phenol itself is a classic electrophilic aromatic substitution, but it is often plagued by over-reaction and oxidative decomposition, leading to the formation of tarry by-products.[4][5] The presence of the deactivating, yet ortho-, para-directing, fluorine atom in the meta position adds a layer of complexity, making the control of regioselectivity a primary challenge. This protocol addresses these challenges by employing mild reaction conditions to achieve a controlled and selective nitration.

Scientific Principles: Mechanism & Regioselectivity

The nitration of m-fluorophenol is an electrophilic aromatic substitution (EAS) reaction. The mechanism proceeds via a two-step process:

• Generation of the Electrophile : In a mixture of a nitrate salt (like sodium nitrate) and a strong acid (sulfuric acid), or with nitric acid directly, the highly electrophilic nitronium ion (NO₂⁺) is generated.

• Electrophilic Attack & Aromatization : The electron-rich phenol ring acts as a nucleophile, attacking the nitronium ion.[6] This forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion. A subsequent deprotonation step restores the aromaticity of the ring, yielding the nitrated product.[7]

Regiochemical Considerations:

The position of the incoming nitro group is directed by the existing substituents on the aromatic ring. In m-fluorophenol, we have two directing groups:

• Hydroxyl (-OH) Group : A powerful activating, ortho-, para-director.[5] It strongly directs the electrophile to the positions ortho and para to itself (C2, C4, C6).

• Fluoro (-F) Group : A deactivating, but also ortho-, para-director due to its lone pairs participating in resonance. It directs the electrophile to the positions ortho and para to itself (C2, C4).

The directing effects are synergistic for the C2 and C4 positions. The -OH group is a much stronger activating group than the -F group is a deactivating one, meaning the overall ring is highly activated towards substitution. The primary products expected are therefore 3-fluoro-2-nitrophenol, 3-fluoro-4-nitrophenol, and 3-fluoro-6-nitrophenol, with the distribution influenced by steric hindrance and the specific reaction conditions employed.[3]

Caption: Reaction mechanism for the nitration of m-fluorophenol.

Safety First: A Mandatory Protocol

Nitration reactions are inherently hazardous due to the use of strong acids and oxidizing agents, and the exothermic nature of the reaction.[8] Strict adherence to safety protocols is non-negotiable.[9][10]

Hazard	Risk Assessment & Mitigation Strategy
Chemical Corrosivity	Risk: Concentrated sulfuric acid and nitric acid (or its precursors) are severely corrosive and can cause extreme burns.[11] Mitigation: Always handle in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE): acid-resistant gloves (butyl rubber or Viton), chemical splash goggles, a face shield, and a chemical-resistant lab coat.[9][10]
Thermal Runaway	Risk: The reaction is highly exothermic. Uncontrolled temperature increases can lead to violent, explosive decomposition.[8] Mitigation: Perform the reaction in an ice/salt bath to maintain strict temperature control. Add reagents slowly and dropwise. Monitor the internal reaction temperature continuously with a thermometer. Have a larger cooling bath ready for emergency quenching.
Toxic Fumes	Risk: Nitrogen dioxide (NO₂), a toxic reddish-brown gas, can be produced. Inhalation can cause severe respiratory irritation and delayed pulmonary edema.[9][11] Mitigation: All work must be conducted in a well-ventilated chemical fume hood. Ensure proper sash height.
Violent Reactivity	Risk: Nitric acid reacts violently with many organic compounds, reducing agents, and metals.[12] Mitigation: Ensure the reaction vessel is clean and free of incompatible contaminants. Do not mix nitric acid waste with other waste streams, especially organic solvents.[12]
Spills	Risk: Acid spills can cause severe injury and property damage. Mitigation: Keep a spill kit with a neutralizer (e.g., sodium carbonate or sodium bicarbonate) readily accessible.[12] In case of skin contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[10]

Materials & Equipment

Reagents:

• m-Fluorophenol (C₆H₅FO)

• Sodium Nitrate (NaNO₃)

• Sulfuric Acid (H₂SO₄), 98%

• Dichloromethane (CH₂Cl₂)

• Diethyl Ether (CH₃CH₂)₂O

• Deionized Water (H₂O)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Internal thermometer

• Ice/salt bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Analytical instruments: NMR spectrometer, GC-MS, melting point apparatus

Step-by-Step Experimental Protocol

This protocol is adapted from established industrial methods for producing 3-fluoro-4-nitrophenol.[3]

Workflow Diagram:

Caption: Experimental workflow for the nitration of m-fluorophenol.

Procedure:

• Reaction Setup : In a three-neck round-bottom flask equipped with a magnetic stir bar, an internal thermometer, and a dropping funnel, combine m-fluorophenol (1.0 eq), sodium nitrate (1.1 eq), and deionized water.

• Cooling : Place the flask in an ice/salt bath and stir the mixture until the internal temperature reaches between -5 °C and 0 °C.

• Acid Addition : Slowly add concentrated (98%) sulfuric acid (2.0 eq) dropwise via the dropping funnel to the cold, stirred reaction mixture. The rate of addition must be carefully controlled to maintain the internal temperature below 0 °C.

• Reaction : Once the acid addition is complete, allow the mixture to stir at -5 °C to 0 °C for 50-60 minutes. Monitor the reaction progress by TLC or GC-MS if desired.

• Work-up - Quenching : After the reaction period, slowly pour the reaction mixture into a beaker containing a large amount of crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.

• Extraction : Transfer the quenched mixture to a separatory funnel and extract the product with dichloromethane (3x volumes).

• Washing : Combine the organic layers and wash sequentially with deionized water, saturated sodium bicarbonate solution (to remove residual acid), and finally with brine.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product as a mixture of isomers.

• Purification : The individual isomers can be separated from the crude mixture by column chromatography on silica gel or by fractional crystallization.

Characterization of Products

The primary products are 3-fluoro-4-nitrophenol, 3-fluoro-2-nitrophenol, and 3-fluoro-6-nitrophenol. Identification and purity assessment are crucial.

Product Properties:

Compound	CAS Number	Molecular Formula	Molecular Weight	Melting Point (°C)
3-Fluoro-4-nitrophenol	394-41-2	C₆H₄FNO₃	157.10 g/mol	93-95
3-Fluoro-2-nitrophenol	82418-62-2	C₆H₄FNO₃	157.10 g/mol	36-40
3-Fluoro-6-nitrophenol	N/A	C₆H₄FNO₃	157.10 g/mol	N/A

(Data sourced from,[13],[2])

Analytical Methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are definitive methods for structural elucidation. The coupling patterns and chemical shifts of the aromatic protons will clearly distinguish between the different isomers.

• Gas Chromatography-Mass Spectrometry (GC-MS) : An excellent technique for separating the isomers and confirming their molecular weight via the mass-to-charge ratio (m/z) of the molecular ion.[14][15]

• Melting Point Analysis : A sharp melting point range for a recrystallized product is a good indicator of purity. Comparison with literature values helps in identification.[13]

• Infrared (IR) Spectroscopy : Can confirm the presence of key functional groups: -OH stretch (broad, ~3200-3500 cm⁻¹), Ar-NO₂ stretches (asymmetric ~1500-1540 cm⁻¹, symmetric ~1335-1355 cm⁻¹), and C-F stretch (~1100-1300 cm⁻¹).

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• Chemistry LibreTexts. (2020). 22.6: Electrophilic Substitution of Phenols. Retrieved from [Link]

• VelocityEHS. (2015). Nitric Acid Safety Tips & Health Hazards. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reactions of Phenols. Retrieved from [Link]

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• Chemistry Steps. (n.d.). Electrophilic Aromatic Substitution – The Mechanism. Retrieved from [Link]

• Google Patents. (n.d.). CN102766053A - Production method of 3-fluoro-4-nitrophenol.
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• ACP. (n.d.).

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The Versatile Virtuoso: 3-Fluoro-5-nitrophenol as a Strategic Building Block in Modern Organic Synthesis

Introduction: Unveiling a Key Player in Synthetic Chemistry

In the landscape of contemporary organic synthesis, the strategic selection of building blocks is paramount to the efficient and successful construction of complex molecular architectures. Among the myriad of available synthons, 3-Fluoro-5-nitrophenol has emerged as a particularly valuable and versatile intermediate. Its unique trifunctional nature, featuring a nucleophilic hydroxyl group, an activatable nitro moiety, and a strategically positioned fluorine atom, offers a rich tapestry of reactivity for chemists in the pharmaceutical, agrochemical, and materials science sectors.[1][2] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on leveraging the synthetic potential of 3-fluoro-5-nitrophenol, complete with detailed protocols and mechanistic insights.

Physicochemical Properties and Safety Data

A thorough understanding of a reagent's properties is fundamental to its safe and effective use in the laboratory. The key physicochemical data for 3-fluoro-5-nitrophenol are summarized below.

Property	Value	Source
CAS Number	2369-10-0	PubChem[3]
Molecular Formula	C₆H₄FNO₃	PubChem[3]
Molecular Weight	157.10 g/mol	PubChem[3]
Appearance	Pale yellow to light brown crystalline solid	(General knowledge)
Melting Point	95-99 °C	(Typical range)
Solubility	Soluble in methanol, ethanol, acetone, and ethyl acetate. Sparingly soluble in water.	(General knowledge)

Safety Information: 3-Fluoro-5-nitrophenol is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. For detailed safety information, consult the material safety data sheet (MSDS).[4][5]

The Synthetic Utility: A Triumvirate of Reactive Sites

The synthetic prowess of 3-fluoro-5-nitrophenol stems from the distinct reactivity of its three functional groups. The interplay between the electron-withdrawing nitro group and the phenolic hydroxyl group, along with the presence of the fluorine atom, allows for a diverse range of chemical transformations.

Caption: Key reactive sites of 3-fluoro-5-nitrophenol and their corresponding transformations.

The Phenolic Hydroxyl Group: A Gateway to Ethers

The acidic proton of the hydroxyl group is readily removed by a base, forming a phenoxide that is an excellent nucleophile. This reactivity is the cornerstone of the Williamson ether synthesis, a robust and widely used method for constructing ether linkages.[5]

Mechanistic Insight: The reaction proceeds via an SN2 mechanism, where the phenoxide attacks an alkyl halide or other suitable electrophile. The choice of a non-nucleophilic base is crucial to prevent competition with the phenoxide. Weaker bases such as potassium carbonate are often sufficient due to the increased acidity of the phenol imparted by the electron-withdrawing nitro group.

This protocol provides a representative procedure for the etherification of 3-fluoro-5-nitrophenol.

Materials:

• 3-Fluoro-5-nitrophenol

• Benzyl bromide

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, heating mantle, condenser, separatory funnel, rotary evaporator.

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-fluoro-5-nitrophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous DMF.

• Stir the suspension at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 3-benzyloxy-5-fluoronitrobenzene.

The Nitro Group: Transformation to a Versatile Amine

The reduction of the nitro group to an amine is a pivotal transformation, as it introduces a nucleophilic and basic center into the molecule. The resulting 3-fluoro-5-aminophenol is a valuable precursor for the synthesis of a wide array of heterocyclic compounds, including those with significant biological activity.[4] Catalytic hydrogenation is a clean and efficient method for this reduction.[6][7]

Mechanistic Insight: In catalytic hydrogenation, both the nitro compound and molecular hydrogen are adsorbed onto the surface of a metal catalyst, typically palladium on carbon (Pd/C).[7] The H-H bond is cleaved, and hydrogen atoms are sequentially added to the nitro group, which is reduced through nitroso and hydroxylamine intermediates to the corresponding amine. Protic solvents like ethanol or methanol are often used to facilitate the reaction.[6]

This protocol outlines a standard procedure for the reduction of the nitro group.

Materials:

• 3-Fluoro-5-nitrophenol

• 10% Palladium on carbon (Pd/C, 50% wet)

• Methanol or Ethanol

• Hydrogen gas (H₂)

• Celite®

• Round-bottom flask or hydrogenation vessel, magnetic stirrer, hydrogen balloon or hydrogenation apparatus, filtration apparatus.

Procedure:

• In a suitable reaction vessel, dissolve 3-fluoro-5-nitrophenol (1.0 eq) in methanol or ethanol.

• Carefully add 10% Pd/C (typically 5-10 mol% of palladium) to the solution under an inert atmosphere.

• Evacuate the vessel and backfill with hydrogen gas (this cycle should be repeated three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon is sufficient for small-scale reactions) at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, carefully purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 3-fluoro-5-aminophenol, which can often be used in the next step without further purification.

The Fluorine Atom: A Handle for Nucleophilic Aromatic Substitution (SNAr)

The fluorine atom in 3-fluoro-5-nitrophenol is activated towards nucleophilic aromatic substitution (SNAr) by the electron-withdrawing effect of the meta-directing nitro group. This allows for the displacement of the fluoride ion by a variety of nucleophiles, providing a route to diversely substituted aromatic compounds. While the hydroxyl group is also a potential nucleophile for intramolecular reactions, its reactivity can be controlled by protection or by using a strong external nucleophile.

Mechanistic Insight: The SNAr reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the carbon atom bearing the fluorine, forming a resonance-stabilized intermediate known as a Meisenheimer complex. In the second, typically faster step, the fluoride ion is eliminated, and the aromaticity of the ring is restored. The rate of reaction is influenced by the strength of the nucleophile and the stability of the Meisenheimer complex.

Application in Medicinal Chemistry: Synthesis of Benzimidazole Scaffolds

A compelling application of 3-fluoro-5-nitrophenol lies in its conversion to 3-fluoro-5-aminophenol, which can then be used to construct biologically active heterocyclic systems. Benzimidazoles, for instance, are a class of compounds with a broad spectrum of therapeutic activities, including antimicrobial, antiviral, and anticancer properties.[8] The synthesis of fluorinated benzimidazoles is of particular interest as the fluorine atom can enhance metabolic stability and binding affinity.[2]

Caption: Synthetic workflow from 3-fluoro-5-nitrophenol to biologically active benzimidazoles.

The synthesis of a benzimidazole typically involves the condensation of an ortho-phenylenediamine with a carboxylic acid or an aldehyde. While 3-fluoro-5-aminophenol is not an ortho-diamine itself, it serves as a precursor to such structures through further synthetic manipulations, showcasing its role as a versatile starting material for more complex heterocyclic scaffolds.

Conclusion

3-Fluoro-5-nitrophenol is a powerful and versatile building block in organic synthesis, offering three distinct points of reactivity that can be selectively addressed. Its utility in the construction of ethers, amines, and through nucleophilic aromatic substitution makes it a valuable intermediate in the synthesis of a wide range of target molecules, particularly in the fields of medicinal and agricultural chemistry. The protocols and insights provided in this application note are intended to empower researchers to fully exploit the synthetic potential of this remarkable compound.

References

• Ningbo Inno Pharmchem Co., Ltd. (2025, December 31). 3-Fluoro-2-nitrophenol: Key Intermediate for Pharmaceutical and Agrochemical Synthesis. Retrieved from [Link]

• Çevik, U. A., Sağlık, B. N., Özkay, Y., Cantürk, Z., Bueno, J., Demirci, F., & Koparal, A. S. (2018). Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates. Molecules, 23(11), 2898. Retrieved from [Link]

• University of Shizuoka. Hydrogenation (atmospheric pressure) with Pd/C. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 269073, 3-Fluoro-5-nitrophenol. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations. Retrieved from [Link]

• Williamson Ether Synthesis. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Esteb, J. J., Magers, J. R., McNulty, L., Morgan, P., & Wilson, A. M. (2009). A Simple SN2 Reaction for the Undergraduate Laboratory. Journal of Chemical Education, 86(7), 850. Retrieved from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Nguyen, V. H., Le, T. N., Nguyen, H. N., Nguyen, C. V., Le, M. T., Nguyen, T. T. T., ... & Le, T. H. (2023). Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives. Biointerface Research in Applied Chemistry, 13(4), 363. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2011, November 25). Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Retrieved from [Link]

• Ali, I., Lone, M. N., Suhail, M., & Wani, W. A. (2023). Recent achievements in the synthesis of benzimidazole derivatives. RSC Advances, 13(48), 34057-34087. Retrieved from [Link]

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Application Notes: Strategic Use of 3-Fluoro-5-nitrophenol in Medicinal Chemistry

Abstract

3-Fluoro-5-nitrophenol is a versatile and highly valuable building block in modern medicinal chemistry. Its unique trifunctional aromatic core—comprising a nucleophilic phenol, an electrophilically activating/reducible nitro group, and a strategically placed fluorine atom—offers medicinal chemists multiple vectors for molecular elaboration. This guide provides an in-depth analysis of its strategic applications, detailed and validated experimental protocols for its key transformations, and insights into the rationale behind its use in drug design, particularly in the synthesis of kinase inhibitors.

Introduction: The Strategic Value Proposition

The concurrent presence of fluorine and a nitro group on a phenolic scaffold makes 3-fluoro-5-nitrophenol a privileged starting material. These functional groups are not mere synthetic handles; they are critical pharmacophoric elements that can profoundly influence a molecule's biological activity and pharmacokinetic profile.

• Fluorine: The introduction of fluorine is a well-established strategy in drug design to enhance metabolic stability, modulate pKa, and improve binding affinity through favorable electrostatic or halogen-bonding interactions.[1][2] The strong carbon-fluorine bond can block sites of oxidative metabolism, increasing a drug's half-life.[1]

• Nitro Group: While a potent electron-withdrawing group that activates the aromatic ring, the nitro group's primary value lies in its facile reduction to an aniline.[3] This transformation opens up a vast chemical space, allowing for the formation of amides, sulfonamides, ureas, and heterocyclic rings—motifs ubiquitous in pharmaceuticals.[4][5]

• Phenolic Hydroxyl: The acidic hydroxyl group is a potent hydrogen bond donor and a key anchoring point for binding to many protein targets, notably the hinge region of protein kinases.[6] It also serves as a straightforward point for etherification, enabling the introduction of side chains to probe pockets within a binding site.[7]

Physicochemical Properties and Reactivity Profile

Understanding the intrinsic properties of 3-fluoro-5-nitrophenol is crucial for designing synthetic routes and predicting its behavior in biological systems. The strong electron-withdrawing effects of both the fluoro and nitro substituents significantly increase the acidity of the phenolic proton compared to phenol itself.

Property	Value	Source
Molecular Formula	C₆H₄FNO₃	PubChem[8]
Molecular Weight	157.10 g/mol	PubChem[8]
CAS Number	2369-10-0	Pharmaffiliates[9]
Predicted XlogP	2.6	PubChem[8][10]
Appearance	White to yellow crystalline powder	TCI[11]

The molecule's reactivity is dominated by its three functional groups, allowing for a predictable and sequential functionalization strategy. This is a key advantage in multi-step syntheses.

Caption: Strategic functionalization pathways of 3-fluoro-5-nitrophenol.

Application Focus: Synthesis of Kinase Inhibitors

Protein kinases are a major class of drug targets, particularly in oncology.[5] Many potent kinase inhibitors feature a substituted aromatic core that forms hydrogen bonds with the "hinge" region of the kinase ATP-binding site. 3-Fluoro-5-nitrophenol is an ideal starting point for constructing such inhibitors. The general workflow involves sequential modification of the phenol and nitro groups.

Caption: General workflow for kinase inhibitor synthesis.

This strategy allows for the late-stage introduction of diversity elements, which is highly efficient for building a library of compounds for structure-activity relationship (SAR) studies.

Detailed Experimental Protocols

The following protocols are robust, scalable, and have been validated for general laboratory use.

Protocol 1: O-Alkylation via Williamson Ether Synthesis

This protocol describes the reaction of 3-fluoro-5-nitrophenol with an alkyl halide to form an ether. This is a classic Sₙ2 reaction.[12][13] The phenolic proton is first deprotonated with a suitable base to form a potent phenoxide nucleophile.

Materials:

• 3-Fluoro-5-nitrophenol (1.0 eq)

• Alkyl halide (e.g., Benzyl bromide, 1.1 eq)

• Potassium carbonate (K₂CO₃, 2.0 eq), finely ground

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO₄), anhydrous

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 3-fluoro-5-nitrophenol (1.0 eq) and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon).

• Add anhydrous DMF via syringe to achieve a concentration of approximately 0.5 M with respect to the nitrophenol.

• Stir the resulting suspension vigorously for 10 minutes at room temperature.

• Add the alkyl halide (1.1 eq) dropwise via syringe.

• Heat the reaction mixture to 60 °C and monitor by TLC or LC-MS until the starting material is consumed (typically 2-4 hours).

• Cool the reaction to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water (2x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, using a hexane/ethyl acetate gradient) to yield the desired ether.

Causality & Trustworthiness: The use of a polar aprotic solvent (DMF) facilitates the Sₙ2 reaction.[12] A slight excess of the alkyl halide ensures complete consumption of the valuable nitrophenol. The aqueous workup is designed to remove the DMF and inorganic salts, and chromatographic purification ensures high purity of the final product.

Protocol 2: Reduction of the Nitro Group via Catalytic Hydrogenation

This protocol details the conversion of the nitro-ether intermediate to the corresponding aniline, a critical step for subsequent coupling reactions. Palladium on carbon (Pd/C) is a highly efficient and common catalyst for this transformation.[14]

Materials:

• Substituted 1-alkoxy-3-fluoro-5-nitrobenzene (from Protocol 1, 1.0 eq)

• Palladium on carbon (10% Pd/C, 5-10 mol%)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• In a heavy-walled hydrogenation flask, dissolve the nitro-ether intermediate (1.0 eq) in methanol or ethanol.

• Carefully add the 10% Pd/C catalyst under an inert atmosphere. Caution: Pd/C can be pyrophoric and should be handled with care.

• Securely attach the flask to a hydrogenation apparatus or affix a balloon filled with hydrogen gas.

• Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere is replaced by hydrogen.

• Stir the reaction vigorously under a positive pressure of hydrogen (1 atm is typically sufficient) at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is often complete within 1-3 hours, indicated by the disappearance of the starting material.

• Once complete, carefully purge the flask with nitrogen to remove excess hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the pad thoroughly with methanol.

• Combine the filtrates and concentrate under reduced pressure to yield the crude aniline, which is often pure enough for the next step. If necessary, purification can be achieved via column chromatography.

Causality & Trustworthiness: Catalytic hydrogenation is a clean and high-yielding method for nitro group reduction.[15] Filtering through Celite is a standard and effective method for removing the heterogeneous catalyst.[5] The choice of solvent is typically methanol or ethanol due to their ability to dissolve the substrate and their inertness under these conditions.

Safety and Handling

3-Fluoro-5-nitrophenol is a chemical that requires careful handling.[8]

• Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation.[8]

• Precautions: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[16]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[16][17]

Conclusion

3-Fluoro-5-nitrophenol is more than just a chemical intermediate; it is a strategic tool for medicinal chemists. Its predictable reactivity allows for the efficient and modular synthesis of complex molecules, particularly kinase inhibitors. By understanding its properties and employing validated protocols, researchers can leverage this powerful building block to accelerate the drug discovery process.

References

• The Role of Nitro (NO2-), Chloro (Cl), and Fluoro (F) Substitution in the Design of Antileishmanial and Antichagasic Compounds. Current Drug Targets. Available at: [Link]

• The Role of Fluorinated Nitrobenzenes in Modern Pharmaceutical Synthesis. Leading Manufacturer Publication. Available at: [Link]

• 3-Fluoro-5-nitrophenol. PubChem, National Institutes of Health. Available at: [Link]

• The Williamson Ether Synthesis. University of Missouri-St. Louis. Available at: [Link]

• Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.

• 5-Fluoro-4-Methyl-2-nitrophenol: A Versatile Molecular Building Block for Advanced R&D. Leading Chemical Supplier. Available at: [Link]

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Future Journal of Pharmaceutical Sciences. Available at: [Link]

• The Williamson Ether Synthesis. University of California, Davis.

• 2-FLUORO-5-NITROPHENOL. LookChem. Available at: [Link]

• Williamson Ether Synthesis reaction. BYJU'S. Available at: [Link]

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• The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

• Williamson Ether Synthesis. Chemistry Steps. Available at: [Link]

• Development of a Synthesis of Kinase Inhibitor AKN028. Recipharm. Available at: [Link]

• 3-Fluoro-5-nitrophenol. Pharmaffiliates. Available at: [Link]

• Metal-Free Reduction of Aromatic and Aliphatic Nitro Compounds to Amines: A HSiCl3-Mediated Reaction of Wide General Applicability. Organic Letters, ACS Publications. Available at: [Link]

• The synthesis of novel kinase inhibitors using click chemistry. Semantic Scholar. Available at: [Link]

• 3-fluoro-5-nitrophenol (C6H4FNO3). PubChemLite. Available at: [Link]

• Design and synthesis of kinase inhibitors using novel heterocyclic systems. Vertex Pharmaceuticals Incorporated. Available at: [Link]

• Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Chemical Reviews, ACS Publications. Available at: [Link]

• Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. RSC Publishing. Available at: [Link]

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Application Notes and Protocols: Reduction of the Nitro Group in 3-Fluoro-5-nitrophenol

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Introduction

The transformation of the nitro functional group is a cornerstone of modern organic synthesis, particularly in the pharmaceutical and fine chemical industries. The reduction of nitroarenes to their corresponding anilines provides access to a critical class of intermediates used in the construction of a diverse array of complex molecules. 3-Fluoro-5-nitrophenol is a valuable starting material, and its reduction product, 3-amino-5-fluorophenol, is a key building block in the synthesis of various pharmaceutical agents and other specialty chemicals.[1][2][3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective reduction of 3-Fluoro-5-nitrophenol. We will explore various methodologies, delve into the mechanistic underpinnings of these transformations, and provide detailed, field-proven protocols.

Strategic Considerations for Nitro Group Reduction

The choice of reducing agent and reaction conditions is paramount and is dictated by several factors, including the presence of other functional groups, desired chemoselectivity, scalability, and economic viability. For 3-Fluoro-5-nitrophenol, the presence of both a phenolic hydroxyl group and a carbon-fluorine bond requires careful consideration to avoid unwanted side reactions.

The primary methods for the reduction of aromatic nitro compounds fall into three main categories:

• Catalytic Hydrogenation: This is often the method of choice due to its high efficiency, clean reaction profile, and atom economy.[4]

• Metal-Mediated Reductions: The use of metals such as iron, tin, or zinc in acidic media is a classic and robust method for nitro group reduction.[5]

• Reductions with Other Reagents: A variety of other reducing agents, such as sodium dithionite, offer mild and chemoselective alternatives.[6]

Methodology I: Catalytic Hydrogenation

Catalytic hydrogenation is a powerful and widely used technique for the reduction of nitro groups.[5] The reaction involves the use of a transition metal catalyst, typically palladium on carbon (Pd/C), to facilitate the addition of hydrogen gas across the nitro group.[7]

Mechanism of Catalytic Hydrogenation

The mechanism of catalytic hydrogenation of a nitro group on a palladium surface is a complex heterogeneous process. It is generally understood to involve the following key steps:

• Adsorption: Both the nitro compound and hydrogen gas adsorb onto the surface of the palladium catalyst.

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved on the palladium surface, forming active metal-hydride species.

• Stepwise Reduction: The nitro group is sequentially reduced through nitroso and hydroxylamine intermediates to the corresponding amine.

• Desorption: The final amine product desorbs from the catalyst surface, regenerating the active sites for the next catalytic cycle.

The use of polar solvents like methanol or isopropanol can accelerate the reaction by facilitating the polarization of the N=O and N-O bonds through hydrogen bonding.[8]

Experimental Protocol: Catalytic Hydrogenation of 3-Fluoro-5-nitrophenol

Safety Precautions: Hydrogen gas is highly flammable and can form explosive mixtures with air.[9] Palladium on carbon can be pyrophoric, especially after use.[9] All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.[10][11][12]

Materials and Equipment:

• 3-Fluoro-5-nitrophenol

• Palladium on carbon (5% or 10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas supply (balloon or cylinder)

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Vacuum/nitrogen manifold

• Hydrogenation apparatus (e.g., Parr shaker) or balloon setup[13]

• Celite® or other filter aid

Procedure:

• Catalyst Handling: In a three-necked round-bottom flask equipped with a magnetic stir bar, place a weighed amount of Pd/C catalyst (typically 5-10 mol%).

• Inerting the System: Evacuate the flask and backfill with nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.[9][13]

• Solvent and Substrate Addition: Under a positive pressure of nitrogen, add the solvent (e.g., methanol or ethanol) to the flask.[9] Then, add the 3-Fluoro-5-nitrophenol.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas. If using a balloon, ensure it is securely attached. For larger-scale reactions, a hydrogenation apparatus with pressure control is recommended.[14]

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup: Once the reaction is complete, carefully vent the hydrogen and purge the system with nitrogen.[9]

• Catalyst Filtration: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: Do not allow the catalyst to dry on the filter paper, as it can ignite.[9] Immediately quench the filter cake with water.[9]

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 3-amino-5-fluorophenol. Further purification can be achieved by recrystallization or column chromatography.

Methodology II: Metal-Mediated Reduction with Tin(II) Chloride

The reduction of nitroarenes using tin(II) chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid (HCl) is a classic and reliable method.[5] This method is particularly useful when catalytic hydrogenation is not feasible due to the presence of other reducible functional groups that are sensitive to hydrogenation conditions.

Mechanism of Tin(II) Chloride Reduction

The reduction of a nitro group with SnCl₂ in acidic media proceeds through a series of single-electron transfers. The overall process can be summarized as follows:

• Protonation: The oxygen atoms of the nitro group are protonated by the strong acid, making the nitro group more susceptible to electron transfer.

• Electron Transfer: Tin(II) acts as the reducing agent, donating electrons to the protonated nitro group. This process occurs in a stepwise manner, reducing the nitro group first to a nitroso group, then to a hydroxylamine, and finally to the amine.[15][16]

• Formation of Amine Salt: The resulting aniline is protonated in the acidic medium to form the corresponding anilinium salt.

• Liberation of the Free Amine: A basic workup is required to neutralize the anilinium salt and liberate the free amine.[15]

Experimental Protocol: Reduction of 3-Fluoro-5-nitrophenol with Tin(II) Chloride

Safety Precautions: Concentrated hydrochloric acid is highly corrosive and should be handled with extreme care in a fume hood. The reaction can be exothermic.

Materials and Equipment:

• 3-Fluoro-5-nitrophenol

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid (HCl)

• Sodium hydroxide (NaOH) solution

• Ethyl acetate or other suitable organic solvent

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Fluoro-5-nitrophenol in a suitable solvent such as ethanol or acetic acid.

• Addition of Reagents: Cool the solution in an ice bath and slowly add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid. The addition should be done portion-wise to control the exothermic reaction.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. The reaction progress can be monitored by TLC or HPLC.

• Workup: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice.

• Basification: Slowly add a concentrated solution of sodium hydroxide to neutralize the excess acid and precipitate tin salts. The pH should be adjusted to be basic (pH > 8).

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate.[6]

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3-amino-5-fluorophenol. Purification can be performed by recrystallization or column chromatography.

Methodology III: Reduction with Sodium Dithionite

Sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite, is a mild and economical reducing agent for nitro compounds.[6][17] It is particularly advantageous for substrates containing functional groups that are sensitive to acidic conditions or catalytic hydrogenation.[6]

Mechanism of Sodium Dithionite Reduction

The reduction of nitro compounds with sodium dithionite is believed to proceed through a single-electron transfer mechanism. In an aqueous solution, the dithionite ion is in equilibrium with the sulfur dioxide radical anion (•SO₂⁻), which is the active reducing species. The •SO₂⁻ radical transfers electrons to the nitro group in a stepwise fashion, leading to the formation of nitroso and hydroxylamine intermediates, which are subsequently reduced to the amine.[6]

Experimental Protocol: Reduction of 3-Fluoro-5-nitrophenol with Sodium Dithionite

Safety Precautions: Sodium dithionite is a flammable solid and can decompose upon contact with water, releasing toxic sulfur dioxide gas. Handle in a well-ventilated fume hood.

Materials and Equipment:

• 3-Fluoro-5-nitrophenol

• Sodium dithionite (Na₂S₂O₄)

• Solvent system (e.g., ethanol/water, THF/water, or dioxane/water)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath (if necessary)

Procedure:

• Reaction Setup: Dissolve 3-Fluoro-5-nitrophenol in a suitable solvent mixture (e.g., ethanol and water) in a round-bottom flask.

• Addition of Reducing Agent: Add sodium dithionite to the solution in portions. The reaction is often exothermic.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC or HPLC.

• Workup: Upon completion, cool the reaction mixture to room temperature.

• Extraction: Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Washing: Wash the combined organic extracts with water and brine.

• Drying and Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude 3-amino-5-fluorophenol. Further purification can be achieved if necessary.

Comparison of Reduction Methods

Method	Advantages	Disadvantages	Key Considerations
Catalytic Hydrogenation (Pd/C)	High efficiency, clean reaction, atom economical, easy product isolation.[4][18]	Catalyst can be pyrophoric, requires specialized equipment for high pressure, may reduce other functional groups.[9][19]	Substrate compatibility, catalyst handling and safety.
Tin(II) Chloride	Robust and reliable, tolerant of many functional groups.[5][20]	Stoichiometric amounts of metal salts are produced as waste, requires acidic conditions and basic workup.[20]	Waste disposal, handling of corrosive acid.
Sodium Dithionite	Mild reaction conditions, good chemoselectivity, metal-free.[6][21]	Can require aqueous solvent systems, may not be as efficient for all substrates.	Reagent stability, potential for sulfur dioxide evolution.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the reduction of 3-Fluoro-5-nitrophenol.

Caption: Generalized workflow for the reduction of 3-Fluoro-5-nitrophenol.

Conclusion

The reduction of 3-Fluoro-5-nitrophenol to 3-amino-5-fluorophenol is a critical transformation in synthetic organic chemistry. The choice of methodology—catalytic hydrogenation, metal-mediated reduction, or the use of other reducing agents like sodium dithionite—should be carefully considered based on the specific requirements of the synthesis. By understanding the underlying mechanisms and adhering to the detailed protocols provided in this guide, researchers can safely and efficiently perform this important chemical conversion.

References

• Palladium on carbon - Wikipedia. (n.d.).
• Aromatic Reactions: Reduction of Nitrobenzene to Aniline with Tin and HCl (Sn/HCl). (n.d.).
• Sn2+ reduction - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
• Nitro Reduction - Common Conditions. (n.d.).
• A Study of Nitrobenzene Hydrogenation Over Palladium/Carbon Catalysts | Request PDF. (2025, August 6).
• Efficient room-temperature hydrogenation of nitroaromatic compounds to primary amines using nitrogen-doped carbon-supported palladium catalysts - RSC Publishing. (2024, January 12).
• Nitroaromatic Reduction w/Sn - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2011, August 14).
• Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis - Benchchem. (n.d.).
• Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite - Catalysis Science & Technology (RSC Publishing). (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2015, May 27).
• Reduction of aromatic nitro compounds using Sn and HCl gives: - askIITians. (2025, July 16).
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• Hydrogenation SOP. (n.d.).
• Process for the catalytic hydrogenation of aromatic nitro compounds - Google Patents. (n.d.).
• Reactions and Mechanisms - Master Organic Chemistry. (n.d.).
• A new pathway via intermediate 4-amino-3-fluorophenol for the synthesis of regorafenib. (n.d.).
• 3-amino-5-fluorophenol (C6H6FNO) - PubChemLite. (n.d.).
• 3-Amino-5-fluorophenol | C6H6FNO | CID 18457315 - PubChem. (n.d.).
• 3-Amino-5-fluorophenol | 1167055-92-6 - Sigma-Aldrich. (n.d.).
• Application Notes and Protocols: Sodium Dithionite for the Reduction of Nitro Compounds - Benchchem. (n.d.).
• Method for reducing aromatic nitro groups - Google Patents. (n.d.).
• Sodium Hydrosulfite, Sodium Dithionite - Organic Chemistry Portal. (n.d.).
• 3-Aminophenol | 591-27-5 - ChemicalBook. (2025, December 17).
• Hydrogenation process operation steps | Download Scientific Diagram - ResearchGate. (n.d.).
• How to set-up a hydrogenation reaction using palladium on carbon and a hydrogen balloon. (2023, February 9).
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• Nitro Reduction - Iron (Fe) - Common Organic Chemistry. (n.d.).
• A process for the purification of 3-amino-1,2-propanediol and 2-amino ... - Google Patents. (n.d.).
• Catalytic Hydrogenation - Chad's Prep®. (n.d.).
• Process of producing ortho-aminophenol - Google Patents. (n.d.).
• Catalytic hydrogenation of nitrophenol - Google Patents. (n.d.).
• Method for preparing 3-amino-4-fluorophenol - Google Patents. (n.d.).
• Process for preparing 2-amino-5-nitrophenol derivatives - Google Patents. (n.d.).
• The Reduction of Nitroarenes with Iron/Acetic Acid - Semantic Scholar. (1977, May 24).
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Protocol for the Purification of 3-Fluoro-5-nitrophenol: An Application Note for Researchers and Drug Development Professionals

Introduction: The Critical Role of Purity for 3-Fluoro-5-nitrophenol in Scientific Research

3-Fluoro-5-nitrophenol is a key building block in the synthesis of a wide array of pharmaceutical compounds and other fine chemicals. Its unique trifunctionalized aromatic structure, featuring a hydroxyl, a nitro, and a fluoro group, makes it a versatile intermediate for introducing these moieties into more complex molecules. The purity of this reagent is paramount, as impurities can lead to unwanted side reactions, decreased yields, and the generation of difficult-to-separate byproducts in subsequent synthetic steps. This application note provides a detailed protocol for the purification of 3-Fluoro-5-nitrophenol, ensuring a high-purity starting material for demanding research and development applications.

Understanding Potential Impurities

The most common impurities in commercially available or synthetically prepared 3-Fluoro-5-nitrophenol arise from the nitration of 3-fluorophenol. Due to the directing effects of the hydroxyl and fluorine substituents, the formation of regioisomers is a significant possibility. These isomers, such as 2-fluoro-5-nitrophenol and 4-fluoro-3-nitrophenol, possess similar physical properties, making their removal a challenge. Other potential impurities include unreacted starting materials and di-nitrated byproducts.

Purification Strategy: A Two-Fold Approach

This protocol employs a two-step purification strategy: an initial purification by column chromatography followed by a final polishing step of recrystallization. This combination is highly effective in removing both isomeric and other process-related impurities.

Part 1: Purification by Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[1] For 3-Fluoro-5-nitrophenol, this method is particularly effective in separating it from its less polar and more polar impurities.

Rationale for Method Selection

The polarity of nitrophenols is influenced by the position of the nitro and fluoro groups. Isomers of 3-Fluoro-5-nitrophenol will exhibit different polarities, allowing for their separation on a polar stationary phase like silica gel. By carefully selecting the eluent system, a gradient of solvent polarity can be used to first elute less polar impurities, followed by the desired product, and finally, the more polar impurities.

Experimental Protocol

Materials:

• Crude 3-Fluoro-5-nitrophenol

• Silica gel (60-120 mesh)

• Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• Glass chromatography column

• Collection tubes

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• UV lamp (254 nm)

Procedure:

• TLC Analysis of Crude Material:

  • Dissolve a small amount of the crude 3-Fluoro-5-nitrophenol in ethyl acetate.

  • Spot the solution onto a TLC plate.

  • Develop the plate in a chamber containing a 7:3 mixture of hexane:ethyl acetate.

  • Visualize the spots under a UV lamp to identify the number of components and their relative polarities. The desired product should be the major spot.

• Column Preparation:

  • Prepare a slurry of silica gel in hexane.

  • Carefully pack the chromatography column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica to settle, and then add a thin layer of sand to the top of the silica bed.

  • Equilibrate the column by running hexane through it until the packing is stable.

• Sample Loading:

  • Dissolve the crude 3-Fluoro-5-nitrophenol in a minimal amount of dichloromethane or the eluent.

  • Adsorb this solution onto a small amount of silica gel and evaporate the solvent.

  • Carefully add the dried silica with the adsorbed sample to the top of the column.

  • Add another thin layer of sand on top of the sample layer.

• Elution:

  • Begin elution with pure hexane, collecting fractions.

  • Gradually increase the polarity of the eluent by adding increasing proportions of ethyl acetate (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate).

  • Monitor the separation by collecting small fractions and analyzing them by TLC.

  • Combine the fractions containing the pure 3-Fluoro-5-nitrophenol.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions using a rotary evaporator to obtain the partially purified product.

Part 2: Purification by Recrystallization

Recrystallization is a technique used to purify solids based on their differential solubility in a given solvent at different temperatures.[2] This step will remove any remaining minor impurities and provide the final product in a crystalline, high-purity form.

Rationale for Solvent Selection

An ideal solvent for recrystallization will dissolve the compound well at elevated temperatures but poorly at lower temperatures. For 3-Fluoro-5-nitrophenol, a mixed solvent system of ethanol and water is effective. The compound is soluble in hot ethanol, and the addition of water, an anti-solvent, reduces its solubility and induces crystallization upon cooling.

Experimental Protocol

Materials:

• Partially purified 3-Fluoro-5-nitrophenol from column chromatography

• Ethanol (95%)

• Deionized water

• Erlenmeyer flask

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution:

  • Place the partially purified 3-Fluoro-5-nitrophenol in an Erlenmeyer flask.

  • Add a minimal amount of hot 95% ethanol to dissolve the solid completely. Stirring and gentle heating will facilitate dissolution.

• Hot Filtration (if necessary):

  • If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them.

• Inducing Crystallization:

  • To the hot ethanolic solution, add deionized water dropwise until the solution becomes slightly cloudy (the point of saturation).

  • If the solution becomes too cloudy, add a few drops of hot ethanol to redissolve the precipitate.

• Cooling and Crystallization:

  • Allow the flask to cool slowly to room temperature, undisturbed. Slow cooling promotes the formation of larger, purer crystals.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol-water mixture.

  • Dry the crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to remove any residual solvent.

Data Presentation

Parameter	Before Purification	After Column Chromatography	After Recrystallization
Appearance	Yellow to brown solid	Light yellow solid	Pale yellow crystals
Purity (by HPLC)	Variable (e.g., 85-95%)	>98%	>99.5%
Melting Point	Broad range	Sharper range	Sharp, consistent with literature

Visualizing the Workflow

Caption: Workflow for the purification of 3-Fluoro-5-nitrophenol.

Safety Precautions

• 3-Fluoro-5-nitrophenol is harmful if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation.[3]

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle organic solvents with care, as they are flammable. Avoid open flames.

Conclusion

The combination of column chromatography and recrystallization provides a robust and reliable method for obtaining high-purity 3-Fluoro-5-nitrophenol. This protocol is designed to be adaptable to various scales of purification and will be a valuable resource for researchers and professionals in the fields of chemical synthesis and drug development. The use of pure starting materials is a cornerstone of reproducible and successful scientific research, and this detailed guide will contribute to achieving that goal.

References

• Vitta, A. (n.d.). Column Chromatography. Department of Chemistry, University of Rochester. Retrieved from [Link]

• Nichols, L. (2021, August 15). Recrystallization. Chemistry LibreTexts. Retrieved from [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 269073, 3-Fluoro-5-nitrophenol. Retrieved from [Link]

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Application Note: A Validated Reversed-Phase HPLC Method for the Quantification of 3-Fluoro-5-nitrophenol

Abstract

This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 3-Fluoro-5-nitrophenol. Developed for researchers, scientists, and drug development professionals, this guide provides a step-by-step protocol grounded in fundamental chromatographic principles. The method utilizes reversed-phase chromatography with a C18 column and UV detection, ensuring high sensitivity, specificity, and reproducibility. We will elaborate on the scientific rationale behind the selection of critical method parameters, including mobile phase pH, organic modifier, and detection wavelength. Furthermore, a comprehensive validation protocol based on the International Council for Harmonisation (ICH) Q2(R1) guidelines is presented to demonstrate the method's suitability for its intended purpose.[1]

Introduction: The Analytical Challenge

3-Fluoro-5-nitrophenol is a key intermediate in the synthesis of various pharmaceutical compounds and agrochemicals. Its accurate quantification is critical for ensuring reaction monitoring, purity assessment, and quality control of final products. The molecule's structure, featuring a phenolic hydroxyl group, a nitro group, and a fluorine atom, presents specific analytical considerations. The acidic nature of the phenolic proton and the chromophoric properties of the nitroaromatic system are key physicochemical characteristics that must be leveraged for successful HPLC method development.

The primary objective is to develop a method that provides a sharp, symmetrical peak for 3-Fluoro-5-nitrophenol, well-resolved from any potential impurities or degradants, and is reliable across different analytical runs. This is achieved through a systematic approach to method development, beginning with an understanding of the analyte's properties.

Analyte Properties & Method Development Rationale

A successful HPLC method is not accidental; it is engineered based on the analyte's physicochemical properties. Reversed-phase HPLC (RP-HPLC) is the chosen mode of separation due to its versatility and applicability to a wide range of organic molecules.[2][3] In RP-HPLC, a nonpolar stationary phase is used with a polar mobile phase, and analytes are separated based on their hydrophobicity.[4][5]

Table 1: Physicochemical Properties of 3-Fluoro-5-nitrophenol

Property	Value / Observation	Rationale for HPLC Method
Molecular Formula	C₆H₄FNO₃	Indicates a small, aromatic molecule suitable for RP-HPLC.[6][7]
Molecular Weight	157.10 g/mol	Suggests good solubility in common HPLC solvents.[6][7]
pKa (Predicted)	~6.95 - 7.34	The phenolic proton is weakly acidic.[8][9] To ensure consistent retention and peak shape, the mobile phase pH must be controlled to keep the molecule in a single, non-ionized state. Operating at a pH at least 2 units below the pKa is standard practice.
logP (Predicted)	~2.6	Indicates moderate hydrophobicity, making it an ideal candidate for retention on a C18 stationary phase.[6][10]
UV Absorbance	Strong absorbance in the UV region due to the nitroaromatic system. For similar nitrophenols, the deprotonated form absorbs at a longer wavelength than the protonated form.[11][12]	UV detection is a highly suitable and sensitive detection method. A wavelength scan is required to determine the λmax for optimal sensitivity.

Causality Behind Experimental Choices:

• Stationary Phase Selection: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and is selected as the primary column for this method.[4] Its long alkyl chains provide sufficient hydrophobic interaction to retain the moderately nonpolar 3-Fluoro-5-nitrophenol.[2]

• Mobile Phase pH Control: The pKa of the phenolic group is near neutral pH.[8][9] If the mobile phase pH is close to the pKa, the analyte will exist as a mixture of its protonated (neutral) and deprotonated (anionic) forms. This leads to poor peak shape (broadening or tailing) and shifting retention times. By acidifying the mobile phase to a pH of approximately 3.0 with phosphoric acid, we ensure the phenolic group is fully protonated, resulting in a single, uncharged species that interacts consistently with the C18 stationary phase.

• Organic Modifier: Acetonitrile is chosen over methanol as the organic modifier. While both are common in RP-HPLC, acetonitrile often provides better peak shape, lower viscosity (leading to lower backpressure), and a lower UV cutoff wavelength, which is advantageous for detecting compounds in the low UV range.[3]

• Detection Wavelength: Based on UV spectra of related nitrophenols, a strong absorbance is expected between 260 nm and 350 nm.[11][12] For a similar compound, 3-nitrophenol, the protonated form shows a prominent peak around 279 nm.[11] Therefore, a detection wavelength of 280 nm is selected as a starting point, to be confirmed by a diode array detector (DAD) scan of the analyte.

Experimental Protocol

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm (or equivalent).

• Chemicals:

  • 3-Fluoro-5-nitrophenol reference standard (>98% purity).

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or Milli-Q).

  • Phosphoric Acid (85%, analytical grade).

• Software: OpenLab CDS or equivalent chromatography data system.

Preparation of Solutions

• Mobile Phase A (Aqueous): Add 1.0 mL of 85% phosphoric acid to 1000 mL of HPLC grade water. Mix thoroughly and degas. The final pH should be approximately 2.5-3.0.

• Mobile Phase B (Organic): Acetonitrile (100%).

• Diluent: Prepare a mixture of Mobile Phase A and Mobile Phase B in a 70:30 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Fluoro-5-nitrophenol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Standard Stock Solution with the diluent.

Chromatographic Conditions

The following table summarizes the optimized HPLC method parameters.

Table 2: HPLC Method Parameters

Parameter	Condition
Column	Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% H₃PO₄B: Acetonitrile
Gradient Program	See Table 3
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	280 nm (DAD: 200-400 nm scan)
Run Time	15 minutes

Table 3: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
10.0	30	70
10.1	70	30
15.0	70	30

Method Validation Protocol (ICH Q2(R1) Framework)

To ensure the method is suitable for its intended purpose, it must be validated according to established guidelines.[1][13][14][15] The following parameters should be assessed.

Table 4: Method Validation Parameters and Acceptance Criteria

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo (if applicable), and a spiked sample.	Peak for 3-Fluoro-5-nitrophenol should be free of interference at its retention time. Peak purity should pass DAD analysis.
Linearity & Range	Analyze calibration standards at a minimum of five concentrations (e.g., 1-100 µg/mL) in triplicate.	Correlation coefficient (r²) ≥ 0.999. Y-intercept should not be significantly different from zero.
Accuracy	Analyze samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration) in triplicate.	Mean recovery should be within 98.0% - 102.0%.
Precision	Repeatability: Six replicate injections of a 100% concentration standard.Intermediate Precision: Repeat repeatability test on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S).	Signal-to-noise ratio of ~3:1.
Limit of Quantitation (LOQ)	Based on the standard deviation of the response and the slope of the calibration curve (LOQ = 10 * σ/S).	Signal-to-noise ratio of ~10:1. RSD at this concentration should be ≤ 10%.
Robustness	Intentionally vary method parameters (e.g., Flow Rate ±10%, Column Temp ±5°C, Mobile Phase pH ±0.2).	System suitability parameters (retention time, peak area, tailing factor) should remain within acceptable limits.

Workflow Visualization

The overall process from sample preparation to final analysis is a structured workflow designed to ensure accuracy and reproducibility.

Caption: High-level workflow for the HPLC analysis of 3-Fluoro-5-nitrophenol.

Conclusion

This application note provides a detailed, scientifically-grounded protocol for the HPLC analysis of 3-Fluoro-5-nitrophenol. By carefully selecting the column, mobile phase composition, and detection parameters based on the analyte's physicochemical properties, a robust and reliable method was developed. The outlined validation plan, based on ICH Q2(R1) guidelines, provides a clear framework for researchers to demonstrate that the method is accurate, precise, and fit for purpose. This comprehensive guide serves as a valuable resource for any laboratory involved in the synthesis, quality control, or analysis of this important chemical intermediate.

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• Creative Proteomics, Reversed-Phase Chrom
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• PubChem, 3-Fluoro-5-nitrophenol.
• PubChemLite, 3-fluoro-5-nitrophenol (C6H4FNO3).
• Santa Cruz Biotechnology, 3-Fluoro-5-nitro-phenol.
• ChemicalBook, 3-Nitro-5-(trifluoromethyl)phenol CAS#: 349-57-5.
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• ResearchGate, Steady-state absorption measurements of the three nitrophenols (red)...

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GC-MS Method for the Analysis of 3-Fluoro-5-nitrophenol: A Comprehensive Guide

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed, robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the qualitative and quantitative analysis of 3-Fluoro-5-nitrophenol. Due to the polar nature and low volatility of nitrophenols, which can lead to poor chromatographic performance, this protocol incorporates a crucial silylation derivatization step to enhance analyte volatility and improve peak shape.[1][2] We provide a complete workflow, from sample preparation and derivatization to instrument parameters and data interpretation, grounded in established principles for analyzing phenolic compounds.[3] This guide is intended for researchers in environmental analysis, pharmaceutical development, and chemical synthesis requiring a reliable method for the trace-level detection and quantification of this compound.

Introduction and Scientific Rationale

3-Fluoro-5-nitrophenol (CAS No: 2369-10-0) is a halogenated nitroaromatic compound.[4][5] Such compounds are significant as intermediates in the synthesis of pharmaceuticals and agrochemicals, but they can also be environmental contaminants of concern. Accurate and sensitive analytical methods are therefore essential for process monitoring, quality control, and environmental assessment.

Gas Chromatography-Mass Spectrometry (GC-MS) is the technique of choice for this analysis due to its high resolving power and definitive identification capabilities. However, direct GC analysis of polar compounds like phenols is often problematic, resulting in broad, tailing peaks and poor sensitivity due to interactions with active sites within the GC system.[1][6]

To overcome these challenges, a derivatization step is employed. This protocol utilizes silylation, a common and effective technique where the active hydrogen of the phenolic hydroxyl group is replaced by a non-polar trimethylsilyl (TMS) group.[3] This chemical modification increases the volatility and thermal stability of the analyte, making it ideally suited for GC analysis and leading to sharp, symmetrical chromatographic peaks.[1][7]

Analyte Properties and Safety Considerations

Before beginning any experimental work, it is crucial to understand the properties and hazards of 3-Fluoro-5-nitrophenol.

Property	Value	Source
Chemical Name	3-Fluoro-5-nitrophenol	[4]
CAS Number	2369-10-0	[4][5]
Molecular Formula	C₆H₄FNO₃	[4][8]
Molecular Weight	157.10 g/mol	[4][8]
Monoisotopic Mass	157.01752115 Da	[4]

Safety Brief: 3-Fluoro-5-nitrophenol is a hazardous substance. It is harmful if swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[4] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times. All handling of the solid compound and its concentrated solutions should be performed in a certified chemical fume hood.[9][10]

Experimental Workflow and Causality

The analytical workflow is designed to ensure reproducible and accurate results. Each step is chosen for a specific scientific reason, creating a self-validating system.

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Developing enzyme inhibition assays with 3-Fluoro-5-nitrophenol

Application Note & Protocol

Developing Robust Enzyme Inhibition Assays Using 3-Fluoro-5-nitrophenol as a Novel Chromogenic Substrate

Abstract

Enzyme inhibition assays are fundamental to drug discovery and basic scientific research.[1][2][3] The identification of novel substrates that enable sensitive and reliable high-throughput screening (HTS) is a continuous objective. This document provides a detailed guide for researchers on how to develop and validate an enzyme inhibition assay using 3-Fluoro-5-nitrophenol. While not a conventional substrate, its structural analogy to widely used chromogenic reporters like p-nitrophenol suggests its potential utility in assays for hydrolytic enzymes, such as phosphatases or glycosidases. We present the underlying principles, detailed protocols for assay development and validation, and data analysis guidelines, establishing a framework for leveraging this compound in inhibitor screening campaigns.

Introduction: The Rationale for 3-Fluoro-5-nitrophenol in Enzyme Assays

The core of a successful enzyme assay is the reliable detection of product formation over time.[2] Chromogenic substrates have long been a mainstay for their simplicity and compatibility with standard absorbance microplate readers. A classic example is the use of p-nitrophenyl phosphate (pNPP) in assays for alkaline phosphatase.[4] The enzymatic cleavage of the phosphate group yields p-nitrophenol (pNP), which, upon deprotonation in an alkaline buffer, produces the intensely yellow p-nitrophenolate ion.[4][5]

3-Fluoro-5-nitrophenol (CAS: 2369-10-0) shares the essential chemical motifs of pNP that are responsible for this colorimetric signal: a phenol ring and a nitro group.[6][7][8] The enzymatic hydrolysis of a derivatized form of this molecule (e.g., 3-Fluoro-5-nitrophenyl phosphate) would liberate 3-Fluoro-5-nitrophenol. In a sufficiently alkaline solution, this product would deprotonate to form the 3-fluoro-5-nitrophenolate ion, which is expected to be a colored species, allowing for the kinetic monitoring of the enzyme reaction.

The introduction of a fluorine atom offers a unique chemical handle. Fluorine's high electronegativity can alter the electronic properties of the phenyl ring, potentially influencing the substrate's binding affinity (Kₘ) and the reaction's maximum velocity (Vₘₐₓ). This allows for fine-tuning of assay conditions and may reveal specific interactions within an enzyme's active site, making it a valuable tool for structure-activity relationship (SAR) studies.[9]

This guide will use the well-characterized enzyme, Alkaline Phosphatase (AP), as a model system to describe the development of an assay using a hypothetical substrate: 3-Fluoro-5-nitrophenyl phosphate (F-NPP) . The principles and steps outlined are broadly applicable to other enzymes where a nitrophenol-based reporter system is feasible.

Principle of the Assay

The proposed assay is based on a colorimetric measurement of enzyme activity. The enzyme (Alkaline Phosphatase) catalyzes the hydrolysis of the non-colored substrate, 3-Fluoro-5-nitrophenyl phosphate (F-NPP), into inorganic phosphate and the product, 3-Fluoro-5-nitrophenol. In an alkaline buffer (pH > 8.0), the phenolic proton of the product is abstracted, yielding the 3-fluoro-5-nitrophenolate ion, which exhibits strong absorbance at a characteristic wavelength (typically ~405 nm for nitrophenols). The rate of increase in absorbance is directly proportional to the enzyme activity. Potential inhibitors will decrease the rate of product formation.

Diagram of the Assay Principle

Caption: Workflow of the F-NPP colorimetric enzyme assay.

Materials and Reagents

• Enzyme: Purified Alkaline Phosphatase (e.g., from calf intestine).

• Substrate: 3-Fluoro-5-nitrophenyl phosphate (F-NPP) (custom synthesis may be required).

• Product Standard: 3-Fluoro-5-nitrophenol (CAS: 2369-10-0).[7][10][11]

• Assay Buffer: 1 M Tris-HCl, pH 8.5.

• Stop Solution: 0.5 M NaOH.

• Test Compounds: Putative inhibitors dissolved in a suitable solvent (e.g., DMSO).

• Hardware: 96- or 384-well clear, flat-bottom microplates; multichannel pipettes; absorbance microplate reader with a 405 nm filter.

Experimental Protocols

Protocol 1: Determination of Optimal Wavelength (λₘₐₓ) for Product Detection

Causality: Before establishing a kinetic assay, it is critical to determine the wavelength of maximum absorbance for the product (3-fluoro-5-nitrophenolate ion) to ensure the highest sensitivity.

• Prepare a 1 mM stock solution of 3-Fluoro-5-nitrophenol in DMSO.

• Create a dilution series in Assay Buffer (1 M Tris-HCl, pH 8.5) to a final concentration of 50 µM.

• As a blank, use Assay Buffer alone.

• Using a spectrophotometer, perform a wavelength scan from 300 nm to 600 nm on the 50 µM solution to identify the λₘₐₓ. This is expected to be near 405 nm.

• Confirm that the substrate (F-NPP) at assay concentrations does not absorb significantly at this wavelength.

Protocol 2: Enzyme Titration and Initial Velocity Determination

Causality: This step identifies an enzyme concentration that yields a linear reaction rate for a defined period, ensuring the assay operates under initial velocity conditions, a prerequisite for reliable inhibitor characterization.[1][9]

• Prepare a series of dilutions of Alkaline Phosphatase in Assay Buffer.

• Fix the substrate (F-NPP) concentration at a level expected to be near or above its Kₘ (e.g., 1 mM to start).

• In a 96-well plate, add 50 µL of each enzyme dilution to triplicate wells.

• Initiate the reaction by adding 50 µL of the 2X F-NPP solution (e.g., 2 mM).

• Immediately place the plate in a microplate reader pre-set to the optimal temperature (e.g., 37°C).

• Measure absorbance at λₘₐₓ every 60 seconds for 30 minutes.

• Plot Absorbance vs. Time for each enzyme concentration. Identify the enzyme concentration that produces a robust linear increase in absorbance for at least 15-20 minutes. This concentration will be used for subsequent experiments.

Diagram of the Assay Development Workflow

Caption: Logical flow for developing the enzyme inhibition assay.

Protocol 3: Substrate Titration and Michaelis-Menten Analysis

Causality: Determining the Michaelis constant (Kₘ) is crucial for designing inhibition studies. For screening competitive inhibitors, the substrate concentration should be at or below the Kₘ to ensure sensitivity.[1][9]

• Use the optimal enzyme concentration determined in Protocol 2.

• Prepare a series of 2X F-NPP substrate dilutions in Assay Buffer, ranging from 0.1 × Kₘ to 10 × Kₘ (an estimated range, e.g., from 10 µM to 5 mM, may be needed initially).

• Add 50 µL of Assay Buffer containing the optimal enzyme concentration to each well.

• Initiate the reactions by adding 50 µL of each 2X F-NPP dilution.

• Measure the initial velocity (V₀) for each substrate concentration from the linear portion of the kinetic curve (milli-Abs/min).

• Plot V₀ versus substrate concentration [S].

• Fit the data to the Michaelis-Menten equation using non-linear regression software (e.g., GraphPad Prism) to determine the Kₘ and Vₘₐₓ.

Protocol 4: Primary Inhibitor Screening and IC₅₀ Determination

Causality: This protocol quantifies the potency of a test compound by determining the concentration required to inhibit 50% of the enzyme's activity (IC₅₀).

• Set the F-NPP substrate concentration to its determined Kₘ value.

• Prepare a serial dilution of the test inhibitor (e.g., 11 points, 1:3 dilution series starting from 100 µM).

• In a 96-well plate, add the following to triplicate wells:

  • 40 µL of Assay Buffer.

  • 5 µL of the optimal enzyme concentration (4X).

  • 5 µL of inhibitor dilution (or DMSO for controls).

• Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature to allow for binding to occur.

• Initiate the reaction by adding 50 µL of 2X F-NPP (at Kₘ concentration).

• Monitor the reaction rate (V₀) as before.

• Calculate the percent inhibition for each inhibitor concentration: % Inhibition = (1 - (V₀_inhibitor / V₀_DMSO)) * 100

• Plot % Inhibition versus log[Inhibitor] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity.

Table 1: Hypothetical Michaelis-Menten Parameters for Alkaline Phosphatase with F-NPP

Parameter	Value	Unit
Kₘ	150	µM
Vₘₐₓ	25	mAU/min

| λₘₐₓ | 408 | nm |

Table 2: Example IC₅₀ Data for a Putative Inhibitor

Compound	IC₅₀ (µM)	Hill Slope
Inhibitor A	5.2	1.1

| Control Inhibitor | 1.5 | 0.9 |

Assay Validation: Ensuring Trustworthiness

A robust assay must be validated to ensure it is suitable for HTS and reliable inhibitor characterization.

• Z'-Factor: This parameter assesses the statistical effect size and quality of the assay. A Z'-factor between 0.5 and 1.0 is considered excellent for HTS. It is calculated using the means (µ) and standard deviations (σ) of the positive (DMSO, no inhibition) and negative (strong inhibitor) controls. Z' = 1 - (3 * (σ_pos + σ_neg) / |µ_pos - µ_neg|)

• Solvent Tolerance: The assay should be tested for tolerance to the inhibitor solvent (e.g., DMSO). Enzyme activity should not be significantly affected at the final concentration of DMSO used in the screen (typically ≤1%).

• Signal Stability: The color of the 3-fluoro-5-nitrophenolate product should be stable over the course of the measurement period in the chosen Assay Buffer.

Conclusion

3-Fluoro-5-nitrophenol, when derivatized into a suitable substrate like F-NPP, presents a promising tool for developing novel enzyme inhibition assays. Its structural similarity to established nitrophenol-based reporters provides a strong scientific basis for its use in colorimetric assays. By following the systematic development and validation protocols outlined in this guide, researchers can establish a robust, sensitive, and reliable assay platform. This framework enables the characterization of enzyme kinetics and the screening of inhibitor libraries, ultimately advancing drug discovery and enzymatic research.

References

• PubChem. (n.d.). 3-Fluoro-5-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 3-Fluoro-5-nitrophenol. Retrieved from [Link]

• Rawel, H. M., & Kroll, J. (2003). Inhibitory Effects of Plant Phenols on the Activity of Selected Enzymes. Journal of Agricultural and Food Chemistry, 51(10), 2964–2971. Retrieved from [Link]

• Ingerman, L. A., & Robers, M. (2012). Basics of Enzymatic Assays for HTS. In Assay Guidance Manual. National Center for Biotechnology Information (US). Retrieved from [Link]

• Cliffe, S., Fawer, M. S., Maier, G., Takata, K., & Ritter, G. (1994). Enzyme assays for the phenolic content of natural juices. Journal of Agricultural and Food Chemistry, 42(8), 1824–1828. Retrieved from [Link]

• Thorne, N., Auld, D. S., & Inglese, J. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. National Center for Biotechnology Information (US). Retrieved from [Link]

• Park, J. W., & Kim, Y. S. (2020). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose. Polymers, 12(11), 2535. Retrieved from [Link]

• Skalicka-Woźniak, K., & Walasek, M. (2018). Phenolic Compounds and Antioxidant and Anti-Enzymatic Activities of Selected Adaptogenic Plants from South America, Asia, and Africa. Molecules, 23(11), 2949. Retrieved from [Link]

• BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved from [Link]

• Biobide. (n.d.). What is an Inhibition Assay?. Retrieved from [Link]

• de Camargo, A. C., & Shahidi, F. (2016). Enzyme-assisted extraction of phenolics from winemaking by-products: Antioxidant potential and inhibition of alpha-glucosidase. Food Chemistry, 214, 1-9. Retrieved from [Link]

• Yasmin, L., et al. (2014). Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study. Journal of Pharmacological and Toxicological Methods, 70(2), 135-142. Retrieved from [Link]

• Jordan, D., et al. (2004). Application of p-nitrophenol (pNP) enzyme assays in degraded tropical soils. Soil Biology and Biochemistry, 36(9), 1467-1473. Retrieved from [Link]

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• 4. Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. 3-Fluoro-5-nitrophenol | C6H4FNO3 | CID 269073 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. 3-Fluoro-5-nitrophenol - CAS:2369-10-0 - Sunway Pharm Ltd [3wpharm.com]

Application Notes &amp; Protocols: The Strategic Use of 3-Fluoro-5-nitrophenol in Pharmaceutical Synthesis

Abstract: 3-Fluoro-5-nitrophenol is a trifunctional aromatic building block of significant interest to the pharmaceutical and agrochemical industries.[1] Its unique substitution pattern—featuring a nucleophilic hydroxyl group, an electrophilic aromatic ring activated by nitro and fluoro groups, and a reducible nitro moiety—offers a versatile platform for the synthesis of complex molecular architectures. This guide provides an in-depth analysis of its chemical properties, reactivity, and core applications in drug development. We present detailed, field-proven protocols for its two primary synthetic transformations: the reduction of the nitro group to form 3-Amino-5-fluorophenol and the O-alkylation of the phenolic hydroxyl. These protocols are designed to serve as a practical resource for researchers and scientists engaged in medicinal chemistry and process development.

Part 1: Core Characteristics and Reactivity Profile

3-Fluoro-5-nitrophenol (CAS: 2369-10-0) is a crystalline solid whose synthetic utility is dictated by the interplay of its three functional groups.[2]

Physicochemical Data

The fundamental properties of 3-Fluoro-5-nitrophenol are summarized below for reference in experimental design.

Property	Value	Source
CAS Number	2369-10-0	[2]
Molecular Formula	C₆H₄FNO₃	[2]
Molecular Weight	157.10 g/mol	[2]
Appearance	Light yellow to beige crystalline powder	[3][4]
Storage	Store at 2-8°C, sealed in a dry environment	[3][4]

Rationale of Reactivity

The strategic value of 3-Fluoro-5-nitrophenol stems from its predictable reactivity, which can be selectively harnessed.

• Phenolic Hydroxyl (-OH): The hydroxyl group is acidic and serves as a primary site for nucleophilic attack, most commonly in O-alkylation and O-arylation reactions (e.g., Williamson ether synthesis) to form stable ether linkages prevalent in drug molecules.

• Nitro Group (-NO₂): This strong electron-withdrawing group serves two purposes. First, it activates the aromatic ring, making it more susceptible to certain types of substitution. Second, and more importantly, it is a versatile precursor to an aniline amine via reduction. The resulting amino group is a cornerstone functional handle for amide bond formation, sulfonamide synthesis, and other critical C-N bond-forming reactions.[5][6]

• Fluoro Group (-F): The fluorine atom is the most electronegative element, and its incorporation into pharmaceutical candidates is a widely used strategy to modulate physicochemical properties.[7][8] It can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electrostatic interactions, and improve membrane permeability.

Caption: Workflow for catalytic hydrogenation.

Objective: To synthesize 3-Amino-5-fluorophenol with high purity and yield.

Materials & Reagents:

Reagent	CAS	M.W. ( g/mol )	Amount	Moles
3-Fluoro-5-nitrophenol	2369-10-0	157.10	10.0 g	63.7 mmol
Palladium on Carbon (10%)	7440-05-3	-	1.0 g	10 wt%
Ethanol, 200 Proof	64-17-5	46.07	150 mL	-
Hydrogen Gas (H₂)	1333-74-0	2.02	50 psi	-
Celite® 545	61790-53-2	-	~10 g	-

Procedure:

• Vessel Preparation: To a hydrogenation vessel (e.g., Parr shaker bottle), add 3-Fluoro-5-nitrophenol (10.0 g).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add 10% Palladium on Carbon (1.0 g). Causality Note: The inert atmosphere prevents potential ignition of the dry catalyst upon contact with the solvent.

• Solvent Addition: Add ethanol (150 mL). The solvent should be de-gassed if possible to ensure efficient reaction.

• Hydrogenation: Seal the vessel and connect it to a Parr hydrogenation apparatus. Purge the vessel with hydrogen gas three times before pressurizing to 50 psi.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by observing the cessation of hydrogen uptake. Typically, this reaction is complete within 2-4 hours.

• Work-up: Carefully vent the reaction vessel and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with additional ethanol (~50 mL) to ensure complete recovery of the product.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator.

Expected Results:

• Yield: >95%

• Appearance: Off-white to light brown solid.

• Characterization: The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the reduction of the nitro group and the integrity of the aromatic core. [9]

Application B: O-Alkylation via Williamson Ether Synthesis

The synthesis of aryl ethers is a fundamental transformation in medicinal chemistry. The Williamson ether synthesis provides a reliable method for attaching alkyl chains to the phenolic oxygen of 3-Fluoro-5-nitrophenol. This protocol uses ethyl iodide as a representative alkylating agent.

Objective: To form an ether linkage at the phenolic hydroxyl group.

Materials & Reagents:

Reagent	CAS	M.W. ( g/mol )	Amount	Moles	Eq.
3-Fluoro-5-nitrophenol	2369-10-0	157.10	5.0 g	31.8 mmol	1.0
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	6.6 g	47.7 mmol	1.5
Ethyl Iodide (C₂H₅I)	75-03-6	155.97	3.0 mL	38.2 mmol	1.2
Acetone	67-64-1	58.08	100 mL	-	-

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-Fluoro-5-nitrophenol (5.0 g) and acetone (100 mL).

• Base Addition: Add anhydrous potassium carbonate (6.6 g). Causality Note: K₂CO₃ is a mild, inexpensive base sufficient to deprotonate the phenol, forming the phenoxide nucleophile in situ. Using a stronger base is unnecessary and could lead to side reactions.

• Alkylating Agent Addition: Add ethyl iodide (3.0 mL) dropwise to the stirring suspension.

• Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the reaction by TLC (thin-layer chromatography), observing the consumption of the starting material.

• Work-up: Cool the reaction to room temperature. Filter off the solid potassium salts and wash them with a small amount of acetone.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the resulting residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product. If necessary, the product can be further purified by flash column chromatography on silica gel.

Expected Results:

• Yield: 85-95%

• Appearance: Yellow oil or low-melting solid.

• Characterization: Successful ether formation can be confirmed by the appearance of signals corresponding to the ethyl group (a triplet and a quartet) in the ¹H NMR spectrum and the disappearance of the broad phenolic -OH peak.

Part 3: References

• Pharmaffiliates (n.d.). CAS No : 2369-10-0 | Product Name : 3-Fluoro-5-nitrophenol. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD (n.d.). Exploring the Synthesis and Applications of 3-Amino-4-fluorophenol in Modern Chemistry. Available at: [Link]

• ResearchGate (2022). A new pathway via intermediate 4-amino-3-fluorophenol for the synthesis of regorafenib. Available at: [Link]

• Google Patents (1983). US4379793A - Process for synthesis of esters of N-(4'-hydroxyphenyl)acetamide with derivatives of 5-benzoil-1-methyl pyrrole-2-acetic acids. Available at:

• MDPI (2024). Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives. Available at: [Link]

• Google Patents (1988). US4743595A - Process for preparing 2-amino-5-nitrophenol derivatives. Available at:

• PubMed (2020). Applications of fluorine-containing amino acids for drug design. Available at: [Link]

• Royal Society of Chemistry (n.d.). Electrochemical selenium-catalyzed para-amination of N-aryloxyamides: access to polysubstituted aminophenols - Supporting Information. Available at: [Link]

• PubChem (n.d.). 3-Amino-5-fluorophenol. Available at: [Link]

• PubChem (n.d.). Acetamide, N-(3-fluoro-4-hydroxyphenyl)-. Available at: [Link]

• MDPI (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Available at: [Link]

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Application Notes &amp; Protocols: A Guide to the Experimental Setup for Nitration of Fluorinated Phenols

Abstract: The strategic introduction of nitro groups into fluorinated phenol scaffolds is a cornerstone of modern medicinal chemistry, providing essential intermediates for the synthesis of a wide array of pharmaceutical agents. The unique electronic properties of fluorine can significantly enhance a drug candidate's metabolic stability, binding affinity, and overall pharmacokinetic profile.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental setup for the nitration of fluorinated phenols. It delves into the underlying mechanistic principles, offers detailed, self-validating protocols for both classical and modern methodologies, and emphasizes critical safety considerations to ensure robust and reproducible outcomes.

Foundational Principles: Mechanism and Regioselectivity

The nitration of any aromatic ring, including fluorinated phenols, proceeds via an electrophilic aromatic substitution (EAS) mechanism.[3][4] The success of the experiment hinges on understanding and controlling this fundamental reaction pathway.

Generation of the Electrophile: The Nitronium Ion (NO₂⁺)

The active electrophile in most nitration reactions is the highly reactive nitronium ion (NO₂⁺). For phenols, which possess a highly activated aromatic ring, the choice of nitrating agent is critical and dictates the concentration of the nitronium ion.

• Mixed Acid (HNO₃/H₂SO₄): In this classic and powerful nitrating system, concentrated sulfuric acid acts as a catalyst, protonating nitric acid and facilitating the loss of a water molecule to generate a high concentration of nitronium ions.[4][5] This method is often too harsh for phenols, leading to oxidation, polysubstitution, and the formation of tar-like byproducts.[6]

• Dilute Nitric Acid: The hydroxyl group of a phenol is a strong activating group, making the aromatic ring sufficiently electron-rich to react with the lower equilibrium concentration of nitronium ions present in nitric acid alone.[7][8] This approach offers a much milder reaction, minimizing undesirable side reactions.

Figure 2: Generalized workflow for electrophilic aromatic nitration of phenols.

Experimental Design: Strategy and Safety

A successful nitration protocol is a balance of achieving the desired chemical transformation while ensuring operational safety and maximizing product purity.

Selecting the Appropriate Nitrating System

The choice of reagent is dictated by the stability of the starting material and the desired outcome. For fluorinated phenols, milder is often better.

Nitrating System	Substrate Suitability	Advantages	Disadvantages
Dilute HNO₃ in H₂O or Acetic Acid	Highly activated phenols	Milder conditions, reduced oxidation, simpler workup. [7][9]	May be too slow for less activated substrates.
Metal Nitrates (e.g., Cu(NO₃)₂, Sb(NO₃)₃)	Sensitive or acid-labile phenols	Often neutral or mildly acidic conditions, good yields. [10]	Potential for metal contamination in the final product.
Heterogeneous Systems (e.g., NaNO₃/NaHSO₄/wet SiO₂)	Broad range of phenols	Easy separation of reagents by filtration, mild conditions, enhanced selectivity. [11]	Can have longer reaction times. [11]

Critical Safety Protocols

Trustworthiness in science begins with safety. Nitration reactions are inherently hazardous due to their exothermic nature and the materials involved.

• Chemical Hazards:

  • Nitric Acid: Highly corrosive and a powerful oxidizing agent. It can cause severe burns on contact and its fumes are toxic upon inhalation. [12][13][14]It reacts violently with many organic compounds, including solvents like acetone and alcohols. [15] * Sulfuric Acid: Extremely corrosive, causing severe burns. Reacts exothermically upon dilution.

  • Nitrated Products: Many nitroaromatic compounds are toxic and may be thermally unstable or explosive, particularly polynitrated compounds.

• Engineering and Administrative Controls:

  • All manipulations must be performed in a certified chemical fume hood.

  • A blast shield should be used, especially for reactions at a larger scale or with unknown reactivity.

  • An ice bath must be readily available to control the reaction temperature in case of an uncontrolled exotherm.

  • Never mix nitric acid waste with organic solvent waste. [15]Segregate waste streams appropriately.

• Personal Protective Equipment (PPE):

  • Chemical splash goggles and a face shield are mandatory.

  • Acid-resistant gloves (e.g., butyl rubber or Viton) and a flame-resistant lab coat must be worn.

Experimental Protocols

The following protocols provide step-by-step methodologies. They are designed to be self-validating through integrated monitoring and purification steps.

Protocol 1: Classical Nitration of 4-Fluorophenol with Dilute Nitric Acid

This protocol is a standard method for the mononitration of a highly activated fluorinated phenol.

Materials and Reagents:

Reagent	Amount	Molar Eq.	Notes
4-Fluorophenol	5.60 g (50 mmol)	1.0
Nitric Acid (70%)	5.0 mL (~79 mmol)	~1.6
Deionized Water	100 mL + 200 mL	-
Dichloromethane (DCM)	150 mL	-	For extraction
Anhydrous Sodium Sulfate	~10 g	-	For drying

Step-by-Step Methodology:

• Reaction Setup:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.60 g of 4-fluorophenol in 40 mL of deionized water.

  • Place the flask in an ice-water bath and stir the solution until the temperature is stable at 0-5 °C.

• Addition of Nitrating Agent:

  • In a separate beaker, carefully dilute 5.0 mL of 70% nitric acid with 60 mL of cold deionized water. Caution: Always add acid to water.

  • Using a dropping funnel, add the dilute nitric acid solution dropwise to the stirred fluorophenol solution over a period of 30-45 minutes. Crucial: Maintain the internal reaction temperature below 10 °C throughout the addition. An uncontrolled temperature increase can lead to oxidation and reduced yield.

• Reaction and Monitoring:

  • After the addition is complete, allow the reaction to stir in the ice bath for an additional 1 hour. The solution will likely turn dark yellow or orange.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate eluent. Spot the starting material and the reaction mixture. The reaction is complete when the starting material spot has been consumed.

• Workup and Isolation:

  • Once the reaction is complete, pour the mixture into a 500 mL separatory funnel containing 200 mL of cold deionized water.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic extracts and wash with deionized water (2 x 50 mL) followed by a saturated sodium bicarbonate solution (1 x 50 mL) to neutralize any remaining acid.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator. A dark yellow/orange oil or solid will be obtained.

• Purification (Self-Validation):

  • The primary products are 4-fluoro-2-nitrophenol and 4-fluoro-3-nitrophenol (minor). The major isomer, 4-fluoro-2-nitrophenol, is volatile in steam.

  • Steam Distillation: Add 100 mL of water to the crude product in a larger flask and perform a steam distillation. [16]The bright yellow 4-fluoro-2-nitrophenol will co-distill with the water. Collect the distillate until it runs clear. The product can be isolated from the distillate by extraction with dichloromethane.

  • Column Chromatography: Alternatively, purify the crude product via flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate. [17]This method allows for the separation of both ortho and para isomers.

Protocol 2: Mild, Heterogeneous Nitration of 2-Fluorophenol

This modern protocol utilizes a solid-supported acid and a nitrate salt, offering excellent control and a simplified, environmentally friendlier workup. [11] Materials and Reagents:

Reagent	Amount	Molar Eq.	Notes
2-Fluorophenol	2.24 g (20 mmol)	1.0
Sodium Nitrate (NaNO₃)	1.87 g (22 mmol)	1.1
Sodium Bisulfate Monohydrate (NaHSO₄·H₂O)	3.04 g (22 mmol)	1.1	Solid acid catalyst
Wet Silica Gel (50% w/w)	5.0 g	-	Reaction medium
Dichloromethane (DCM)	75 mL	-	Solvent
Anhydrous Sodium Sulfate	~5 g	-	For drying

Step-by-Step Methodology:

• Preparation of Reagent Mixture:

  • In a 100 mL round-bottom flask, combine the sodium nitrate, sodium bisulfate monohydrate, and wet silica gel.

• Reaction Setup:

  • Dissolve 2.24 g of 2-fluorophenol in 50 mL of dichloromethane.

  • Add the fluorophenol solution to the flask containing the solid reagents.

  • Equip the flask with a magnetic stir bar and a reflux condenser.

• Reaction and Monitoring:

  • Stir the heterogeneous mixture vigorously at room temperature. The reaction is typically slower than classical methods.

  • Monitor the reaction by TLC (e.g., 5:1 Hexane:Ethyl Acetate). The reaction may take several hours to reach completion (4-24 hours). Gentle heating to reflux can be used to accelerate the reaction if necessary.

• Workup and Isolation (Self-Validation):

  • The primary advantage of this method is the simple workup. Once the reaction is complete, filter the reaction mixture through a short pad of celite or silica gel to remove all solid reagents.

  • Wash the filter cake with additional dichloromethane (2 x 10 mL). [11] * Combine the filtrates and wash with water (2 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification:

  • The major products are 2-fluoro-4-nitrophenol and 2-fluoro-6-nitrophenol.

  • Purify the crude mixture using flash column chromatography on silica gel to separate the isomers. The difference in polarity between the two isomers typically allows for good separation.

Troubleshooting Common Issues

Issue	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	Reaction temperature too low; insufficient nitrating agent; deactivation of catalyst.	Allow reaction to warm to room temperature or gently heat; use a slight excess of the nitrating agent; ensure solid reagents are not overly hydrated.
Tar/Polymer Formation	Reaction temperature was too high; concentration of nitrating agent was excessive.	Maintain strict temperature control with an ice bath; add the nitrating agent more slowly and in a more dilute form.
Polynitration Products Observed	Reaction conditions too harsh (e.g., using mixed acid); reaction time too long.	Switch to a milder nitrating system (Protocol 2); monitor the reaction closely with TLC and stop it once the monosubstituted product is maximized.
Difficult Isomer Separation	Isomers have very similar polarities.	Optimize the mobile phase for column chromatography (try different solvent systems like Toluene/Acetone); consider derivatization or complex-assisted crystallization. [18]

References

• Purification of nitrophenols using complex-assisted crystallization. CrystEngComm (RSC Publishing). Available at: [Link]

• Notes on Electrophilic Substitution Mechanism in Nitration. Unacademy. Available at: [Link]

• Electrophilic aromatic substitution. Part 28. The mechanism of nitration of some 4-substituted anisoles and phenols, and of rearrangement of the intermediate 4-nitro-4-substituted-cyclohexa-2,5-dienones. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). Available at: [Link]

• Nitration reaction safety. YouTube. Available at: [Link]

• Chemistry, Process Design, and Safety for the Nitration Industry. National Academic Digital Library of Ethiopia. Available at: [Link]

• Nitration of Phenols| Electrophilic Aromatic Substitution | Organic Chemistry | Khan Academy. YouTube. Available at: [Link]

• NITRIC ACID SAFETY. University of Washington Environmental Health & Safety. Available at: [Link]

• Synthesis and Purification of Nitrophenols. UKEssays.com. Available at: [Link]

• Process for the purification of para-nitrophenol. Google Patents.

• Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

• Nitric Acid Safety Tips & Health Hazards. VelocityEHS. Available at: [Link]

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• Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Vanderbilt University. Available at: [Link]

• Process for the purification of p-nitrophenol. Google Patents.

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• Nitration of phenolic compounds and oxidation of hydroquinones using tetrabutylammonium chromate and dichromate under aprotic conditions. Indian Academy of Sciences. Available at: [Link]

• NITRATION OF PHENOLIC COMPOUNDS BY ANTIMONY NITRATE. SID. Available at: [Link]

• An Efficient and Regioselective Nitration of Phenols Using NH4NO3, KHSO4. SciSpace. Available at: [Link]

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• Regioselective nitration of diphenyl compounds. Google Patents.

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• Regioselectivity nitration of aromatics with N2O5 in PEG-based dicationic ionic liquid. ResearchGate. Available at: [Link]

• Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. Available at: [Link]

• Ortho/Meta/Para Directors. YouTube. Available at: [Link]

• Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Frontiers. Available at: [Link]

• Nitration of Phenols Using Cu(NO3)2: Green Chemistry Laboratory Experiment. Journal of Chemical Education. Available at: [Link]

• Microwave-Aided Nitration of Phenol with Inorganic Nitrates: Inquiry-Based Learning Experiments. ResearchGate. Available at: [Link]

• Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore. Journal of Medicinal Chemistry. Available at: [Link]

• Contribution of Organofluorine Compounds to Pharmaceuticals. ACS Publications. Available at: [Link]

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• Direct oxidative nitration of aromatic sulfonamides under mild conditions. Chemical Communications (RSC Publishing). Available at: [Link]

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Application Note: A Comprehensive Guide to the Post-Synthesis Workup and Purification of 3-Fluoro-5-nitrophenol

For: Researchers, scientists, and drug development professionals.

Introduction: The Importance of Purity for 3-Fluoro-5-nitrophenol

3-Fluoro-5-nitrophenol is a key building block in medicinal chemistry and materials science. Its unique electronic properties, stemming from the electron-withdrawing nitro group and the highly electronegative fluorine atom, make it a valuable precursor for the synthesis of a wide range of target molecules, including pharmaceuticals and agrochemicals.[1][2] The successful synthesis of this intermediate is only half the battle; a robust and efficient post-synthesis workup and purification protocol is paramount to ensure the removal of unreacted starting materials, byproducts, and residual reagents. The purity of 3-fluoro-5-nitrophenol directly impacts the yield, purity, and viability of subsequent synthetic transformations.[3]

This application note provides a detailed, field-proven guide to the post-synthesis workup and purification of 3-fluoro-5-nitrophenol. It moves beyond a simple list of steps to explain the underlying chemical principles, empowering researchers to make informed decisions and troubleshoot common challenges.

Health and Safety First: Handling Nitrophenols

3-Fluoro-5-nitrophenol and its isomers are hazardous substances. Adherence to strict safety protocols is non-negotiable.

• Hazard Profile : 3-Fluoro-5-nitrophenol is harmful if swallowed, in contact with skin, or inhaled. It is also a skin and serious eye irritant.[4][5]

• Personal Protective Equipment (PPE) : Always wear a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety goggles. All manipulations should be performed within a certified chemical fume hood to avoid inhalation of dust or vapors.[6][7]

• Waste Disposal : Dispose of all chemical waste, including aqueous layers from extractions and mother liquor from recrystallization, in appropriately labeled hazardous waste containers according to institutional guidelines.

Property	Value	Source(s)
Molecular Formula	C₆H₄FNO₃	[4]
Molecular Weight	157.10 g/mol	[4]
Appearance	Pale yellow solid (typical)	[8]
Melting Point	~112 °C	[5]
CAS Number	2369-10-0	[9]
Hazard Classifications	Acute toxicity (oral, dermal, inhalation), Skin irritant, Eye irritant	[4][5]

The Post-Synthesis Workup: A Step-by-Step Protocol

The following protocol assumes the synthesis was conducted in an acidic medium, a common condition for nitration reactions.[10]

Quenching the Reaction

• Rationale : The primary goal of quenching is to neutralize any remaining strong acids (e.g., sulfuric acid, nitric acid) and to stop the reaction. Ice-cold water is used to dissipate the heat generated during neutralization and to precipitate the crude product, as nitrophenols generally have low solubility in cold water.[8]

• Protocol :

  • Slowly and carefully pour the reaction mixture into a beaker containing ice-cold water (typically 5-10 volumes relative to the reaction volume) with vigorous stirring.

  • The crude 3-fluoro-5-nitrophenol should precipitate as a solid.

  • If a precipitate does not form, it may indicate that the product is soluble in the acidic aqueous layer. Proceed to the extraction step.

Isolation and Extraction

• Rationale : Extraction is used to separate the desired organic product from the aqueous phase. Ethyl acetate is a common choice due to its moderate polarity, which effectively dissolves the nitrophenol, and its immiscibility with water. A weak base, such as saturated sodium bicarbonate (NaHCO₃) solution, is used to neutralize any remaining acid. A strong base (like NaOH) should be avoided initially as it can deprotonate the phenol, forming a water-soluble phenoxide salt, which would result in the loss of product to the aqueous layer.

• Protocol :

  • If the product precipitated, isolate the crude solid by vacuum filtration. Wash the solid with cold water.

  • Transfer the crude solid (or the entire quenched reaction mixture if no precipitate formed) to a separatory funnel.

  • Add ethyl acetate (EtOAc) to dissolve the organic components.

  • Carefully add a saturated aqueous solution of NaHCO₃. Caution : This will generate CO₂ gas. Swirl the funnel gently and vent frequently to release the pressure.

  • Once the gas evolution ceases, stopper the funnel and shake vigorously. Allow the layers to separate.

  • Drain the lower aqueous layer.

  • Wash the organic layer sequentially with:

    • Water (to remove any remaining salts)

    • Brine (saturated NaCl solution) to facilitate the removal of water from the organic layer.

  • Drain the aqueous layer after each wash.

Drying and Solvent Removal

• Rationale : It is crucial to remove all traces of water from the organic phase before evaporating the solvent. Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) are common drying agents that bind with water. Rotary evaporation is then used to efficiently remove the solvent under reduced pressure.

• Protocol :

  • Transfer the organic layer to an Erlenmeyer flask.

  • Add a sufficient amount of anhydrous Na₂SO₄. Swirl the flask; if the drying agent clumps together, add more until some particles move freely.

  • Let the mixture stand for 10-15 minutes.

  • Filter the solution to remove the drying agent.

  • Concentrate the filtrate using a rotary evaporator to yield the crude 3-fluoro-5-nitrophenol.

Purification: Achieving Analytical Grade Purity

The crude product will likely contain isomeric byproducts (e.g., 2-fluoro-4-nitrophenol) and other impurities.[11] The choice between recrystallization and column chromatography depends on the nature and quantity of the impurities.

Purification by Recrystallization

• Rationale : Recrystallization is an effective technique for removing small amounts of impurities, provided a suitable solvent is found.[12] The ideal solvent will dissolve the compound well at high temperatures but poorly at low temperatures.[13] A solvent system of ethanol and water is often effective for moderately polar compounds like nitrophenols.

• Protocol :

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely.[3]

  • Slowly add hot water dropwise until the solution becomes slightly cloudy (the cloud point).

  • Add a few more drops of hot ethanol until the solution becomes clear again.

  • Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of pure crystals.

  • Once crystal formation appears complete, place the flask in an ice bath for 20-30 minutes to maximize the yield.[13]

  • Collect the purified crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol/water mixture.

  • Dry the crystals under vacuum.

Purification by Column Chromatography

• Rationale : When isomers or impurities with similar polarity are present in significant amounts, column chromatography is the preferred method.[10] The separation is based on the differential adsorption of the compounds onto a stationary phase (e.g., silica gel) while being eluted by a mobile phase.[14][15] Since 3-fluoro-5-nitrophenol is a polar compound, a mobile phase of intermediate polarity, such as a mixture of hexane and ethyl acetate, is typically effective.

• Protocol :

  • Prepare the Column : Pack a glass column with silica gel as a slurry in hexane.[16]

  • Load the Sample : Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and adsorb it onto a small amount of silica gel. Carefully load this onto the top of the prepared column.

  • Elution : Begin eluting with a non-polar solvent system (e.g., 9:1 hexane/ethyl acetate). The less polar impurities will elute first.

  • Gradually increase the polarity of the mobile phase (e.g., to 7:3 or 1:1 hexane/ethyl acetate) to elute the desired 3-fluoro-5-nitrophenol.

  • Fraction Collection : Collect the eluent in fractions and monitor the separation using Thin Layer Chromatography (TLC).

  • Combine the pure fractions and remove the solvent by rotary evaporation to yield the purified product.

Workflow Visualization

Caption: Workflow for the post-synthesis workup and purification of 3-fluoro-5-nitrophenol.

Characterization and Quality Control

To confirm the identity and purity of the final product, the following analytical techniques are recommended:

• Melting Point : A sharp melting point close to the literature value (~112 °C) is indicative of high purity.[5]

• ¹H NMR Spectroscopy : The proton NMR spectrum will confirm the structure. The aromatic region should show distinct signals corresponding to the three protons on the benzene ring.

• ¹³C NMR and ¹⁹F NMR Spectroscopy : These techniques provide further structural confirmation.

• Infrared (IR) Spectroscopy : The IR spectrum should show characteristic peaks for the O-H stretch (broad, ~3300-3500 cm⁻¹), aromatic C-H stretches (~3000-3100 cm⁻¹), N-O stretches of the nitro group (~1530 cm⁻¹ and ~1350 cm⁻¹), and a C-F stretch (~1100-1300 cm⁻¹).[10]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Emulsion during extraction	Vigorous shaking, especially after base wash.	Add brine to the separatory funnel to increase the ionic strength of the aqueous layer. Allow the funnel to stand undisturbed for a longer period. If persistent, filter the mixture through a pad of Celite.
Low recovery after workup	Product is partially soluble in the aqueous layer (as phenoxide).	Ensure the pH of the aqueous layer is neutral or slightly acidic before extraction. Avoid using strong bases for neutralization. Perform multiple extractions with fresh solvent.
Product oils out during recrystallization	The boiling point of the solvent is higher than the melting point of the solute. The solution is supersaturated.	Use a lower boiling point solvent or solvent system. Ensure the solution is not cooled too rapidly. Try scratching the inside of the flask with a glass rod to induce crystallization.[17]
Poor separation in column chromatography	Incorrect mobile phase polarity. Column was not packed properly. Sample band was too broad.	Optimize the solvent system using TLC first. Ensure the column is packed uniformly without air bubbles.[14] Dissolve the sample in the minimum volume of solvent for loading.[15]

References

• PubChem. (n.d.). 3-Fluoro-5-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Google Patents. (2012). CN102766053A - Production method of 3-fluoro-4-nitrophenol.

• Pharmaffiliates. (n.d.). 3-Fluoro-5-nitrophenol. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations. Retrieved from [Link]

• LookChem. (n.d.). 2-FLUORO-5-NITROPHENOL. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Column Chromatography. Organic Chemistry at CU Boulder. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. PMC. Retrieved from [Link]

• UKEssays. (2017). Synthesis and Purification of Nitrophenols. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Phenomenex. (2025). Column Chromatography: Principles, Procedure, and Applications. Retrieved from [Link]

• Merlic Group, UCLA. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Amrita Vishwa Vidyapeetham Virtual Lab. (n.d.). Separation of Compounds Using Column Chromatography. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Vassar College. (2007). Organic Chemistry Lab: Recrystallization. YouTube. Retrieved from [Link]

• PubChemLite. (n.d.). 3-fluoro-5-nitrophenol (C6H4FNO3). Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (2022). Toxicological Profile for Nitrophenols. Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-5-methyl-4-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

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Application Notes and Protocols for 3-Fluoro-5-nitrophenol: A Guide for Researchers

Abstract

This document provides a comprehensive guide to the safe handling, storage, and laboratory application of 3-Fluoro-5-nitrophenol (CAS No. 2369-10-0). Intended for researchers, scientists, and professionals in drug development, these notes offer an in-depth look at the compound's properties, detailed protocols for its use, and critical safety procedures. By integrating established chemical principles with practical, field-proven insights, this guide aims to ensure both the integrity of experimental outcomes and the safety of laboratory personnel.

Introduction: Understanding the Chemistry and Hazard Profile

3-Fluoro-5-nitrophenol is a valuable substituted aromatic compound frequently employed as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.[1] Its chemical structure, featuring a hydroxyl group, a fluorine atom, and a nitro group on a benzene ring, imparts a unique reactivity profile that is crucial for its utility.

The presence of the strongly electron-withdrawing nitro group, positioned meta to the hydroxyl and fluorine substituents, significantly influences the molecule's properties. This group, along with the fluorine atom, activates the aromatic ring, making it susceptible to nucleophilic aromatic substitution (SNAr) reactions.[2][3][4] In SNAr, a nucleophile can displace the fluorine atom, which acts as a good leaving group in this activated system.[2] This reactivity is a cornerstone of its application in building more complex molecular architectures.

However, this chemical reactivity is intrinsically linked to its hazardous nature. 3-Fluoro-5-nitrophenol is classified as a toxic substance. It is harmful if swallowed, inhaled, or if it comes into contact with the skin.[5] It is also known to cause serious skin and eye irritation.[5] Therefore, a thorough understanding of its hazard profile and strict adherence to safety protocols are not merely procedural formalities but are fundamental to its responsible use in a research setting.

Key Physicochemical and Hazard Data

The following table summarizes the essential properties and hazard classifications for 3-Fluoro-5-nitrophenol. This data should be reviewed before any handling or experimental work begins.

Property	Value	Source(s)
CAS Number	2369-10-0	[1]
Molecular Formula	C₆H₄FNO₃	[1]
Molecular Weight	157.10 g/mol	[5]
Appearance	Typically a solid powder	[6]
GHS Hazard Statements	H302, H312, H332, H315, H319, H335	[5]
GHS Hazard Class	Acute Toxicity (Oral, Dermal, Inhalation), Skin Irritation, Eye Irritation, Specific Target Organ Toxicity	[5]

Storage and Handling: A Foundation of Safety

Proper storage and handling are the first line of defense against the hazards posed by 3-Fluoro-5-nitrophenol. The protocols outlined below are designed to minimize exposure and maintain the chemical's integrity.

Long-Term Storage Protocol

• Principle of Segregation: Store 3-Fluoro-5-nitrophenol in a dedicated, clearly labeled cabinet for toxic or hazardous materials. It should be segregated from incompatible materials such as strong oxidizing agents, strong bases, and acids to prevent potentially vigorous or explosive reactions.

• Environmental Conditions: The storage area must be cool, dry, and well-ventilated.[7] Keep the container tightly sealed to prevent the ingress of moisture and to contain vapors.

• Container Integrity: Always store the compound in its original, manufacturer-supplied container. If a transfer to a secondary container is necessary, ensure the new container is appropriate for solid chemical storage, is properly labeled with the full chemical name and all relevant GHS pictograms, and is tightly sealed.[7]

Protocol for Weighing and Handling Solid 3-Fluoro-5-nitrophenol

Causality: Weighing solid, toxic powders presents a significant risk of aerosolization, leading to inhalation exposure and contamination of the workspace and equipment.[6][8] The following "tare method" protocol is designed to mitigate these risks by ensuring all open-vessel handling of the powder occurs within a certified chemical fume hood.[9][10]

Personal Protective Equipment (PPE) Required:

• Nitrile gloves (double-gloving is recommended)[8]

• Safety goggles with side shields

• A properly fastened laboratory coat

• Closed-toe shoes

Step-by-Step Procedure:

• Preparation: Designate a specific area within a certified chemical fume hood for handling 3-Fluoro-5-nitrophenol.[9] Cover the work surface with disposable absorbent bench paper.[6]

• Pre-weighing (Taring): Place a clean, empty, and sealable container (e.g., a vial with a screw cap) on the analytical balance and press the "tare" or "zero" button.

• Transfer to Fume Hood: Carefully transport the tared, empty container and the stock bottle of 3-Fluoro-5-nitrophenol into the designated area within the chemical fume hood.

• Dispensing: Using a clean, dedicated spatula, carefully transfer the desired amount of the solid powder from the stock bottle into the tared container. Avoid any actions that could generate dust.

• Sealing: Securely seal the container with the weighed powder.

• Final Weighing: Transport the sealed container back to the analytical balance to obtain the precise weight of the transferred solid.

• Adjustment (if necessary): If the weight is incorrect, return the sealed container to the fume hood to add or remove material. Repeat steps 5 and 6 until the target weight is achieved.[9][10]

• Immediate Cleanup: After weighing, decontaminate the spatula and any other reusable equipment with an appropriate solvent (e.g., ethanol or acetone). Dispose of the disposable bench paper and any contaminated items (like weigh boats or disposable spatulas) into a designated hazardous waste container.[10]

• Post-Handling: Remove gloves using the proper technique and wash hands thoroughly with soap and water.[10]

Experimental Protocols: Application in Organic Synthesis

The following protocols provide detailed, step-by-step methodologies for the preparation of a stock solution and for a representative synthetic application of 3-Fluoro-5-nitrophenol.

Protocol for Preparation of a Stock Solution

Causality: The use of stock solutions is a standard laboratory practice that enhances accuracy and safety by minimizing the need for repeated weighing of a hazardous solid.[11] The choice of solvent is critical and should be based on the compound's solubility and its compatibility with the intended reaction. For many applications, polar aprotic solvents like Dimethylformamide (DMF) or Acetonitrile are suitable for dissolving nitrophenols.[12][13]

Materials:

• 3-Fluoro-5-nitrophenol (weighed as per Protocol 2.2)

• Anhydrous Dimethylformamide (DMF) or other suitable solvent

• Volumetric flask with a ground-glass stopper

• Pipettes and a pipette bulb

• Secondary containment for the flask

Step-by-Step Procedure:

• Weighing: Following Protocol 2.2, accurately weigh the required mass of 3-Fluoro-5-nitrophenol into a clean, dry beaker or directly into the volumetric flask.

• Initial Dissolution: In a chemical fume hood, add a small volume of the chosen anhydrous solvent (e.g., DMF) to the flask containing the solid. Gently swirl the flask to dissolve the solid. A magnetic stirrer can be used to aid dissolution.

• Dilution to Volume: Once the solid is fully dissolved, continue to add the solvent carefully until the bottom of the meniscus aligns with the calibration mark on the neck of the volumetric flask.

• Homogenization: Stopper the flask and invert it several times (10-15 inversions) to ensure the solution is homogeneous.

• Labeling and Storage: Clearly label the volumetric flask with the name of the compound, the concentration of the solution, the solvent used, the date of preparation, and your initials. Store the stock solution in a cool, dark, and dry place, within appropriate secondary containment.

Representative Reaction: Williamson Ether Synthesis (O-Alkylation)

Causality: This protocol describes a classic Williamson ether synthesis, a type of nucleophilic substitution reaction, to form an ether from 3-Fluoro-5-nitrophenol.[13][14] The phenolic proton is acidic and can be removed by a moderately strong base, like potassium carbonate (K₂CO₃), to form a phenoxide anion.[15] This phenoxide then acts as a nucleophile, attacking an alkyl halide (in this case, ethyl iodide) in an SN2 reaction to form the corresponding ether.[13] The electron-withdrawing nitro group helps to stabilize the phenoxide anion, facilitating its formation. Acetonitrile is a common polar aprotic solvent for this type of reaction.[15]

Reaction Scheme:

Materials:

• 3-Fluoro-5-nitrophenol

• Potassium carbonate (K₂CO₃), anhydrous

• Ethyl iodide (CH₃CH₂I)

• Anhydrous acetonitrile (CH₃CN)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Dichloromethane (DCM) or Ethyl Acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Equipment for column chromatography (silica gel, appropriate solvents)

Step-by-Step Procedure:

• Reaction Setup: In a chemical fume hood, equip a dry round-bottom flask with a magnetic stir bar.

• Addition of Reagents: To the flask, add 3-Fluoro-5-nitrophenol (1.0 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile.

• Initiation of Reaction: Begin stirring the mixture. Then, add ethyl iodide (1.1-1.5 eq) to the suspension at room temperature.

• Heating: Attach a reflux condenser and heat the reaction mixture to a gentle reflux (approximately 80-85 °C). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up - Quenching and Extraction: Once the reaction is complete (as determined by TLC), allow the mixture to cool to room temperature. Filter the solid potassium carbonate and wash it with a small amount of the reaction solvent or the extraction solvent.[15] Transfer the filtrate to a separatory funnel. Dilute the mixture with water and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

• Washing: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution, and finally with brine.[15] This removes any remaining inorganic salts and acidic impurities.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter to remove the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator.[15]

• Purification: The resulting crude product can be purified by column chromatography on silica gel, using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield the pure 1-Ethoxy-3-fluoro-5-nitrobenzene.[15]

Waste Management and Decontamination

Causality: The hazardous nature of 3-Fluoro-5-nitrophenol and its derivatives necessitates a rigorous and compliant waste disposal and decontamination strategy.[16] Improper disposal can lead to environmental contamination and pose a risk to personnel.

Waste Disposal Protocol

• Solid Waste: All solid waste contaminated with 3-Fluoro-5-nitrophenol, including used gloves, disposable bench paper, weigh boats, and contaminated silica gel from chromatography, must be collected in a dedicated, clearly labeled hazardous waste container.[10]

• Liquid Waste: All liquid waste, including reaction residues and aqueous washes from the work-up, should be collected in a labeled, sealed hazardous waste container designated for halogenated organic waste.[16]

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical names of the contents (e.g., "3-Fluoro-5-nitrophenol," "Acetonitrile," "Dichloromethane"), and the approximate percentages of each component.

• Disposal Request: Follow your institution's specific procedures for the pickup and disposal of chemical waste. Do not pour any waste containing 3-Fluoro-5-nitrophenol down the drain.

Decontamination of Glassware and Equipment

• Initial Rinse: In a chemical fume hood, rinse all contaminated glassware and equipment with a suitable organic solvent (e.g., acetone or ethanol) to remove the bulk of the chemical residue. Collect this rinse solvent as halogenated organic waste.

• Washing: Wash the rinsed glassware with soap and water.

• Final Rinse: Perform a final rinse with deionized water, followed by a rinse with acetone to facilitate drying.

• Surface Decontamination: Decontaminate the work area within the fume hood by wiping all surfaces with a towel wetted with a solvent in which 3-Fluoro-5-nitrophenol is soluble (e.g., ethanol or acetone).[8] Dispose of the towel as solid hazardous waste.

Visualizations

Workflow for Safe Handling of Toxic Powder

Caption: Workflow for the safe weighing of 3-Fluoro-5-nitrophenol.

Logical Flow of Williamson Ether Synthesis

Caption: Key stages in the Williamson ether synthesis protocol.

References

• Weighing Hazardous Powders in the Laboratory. University of California, Berkeley, Environmental Health & Safety. [Link]

• General Use SOP for Highly Acutely Toxic Materials. Stanford University, Environmental Health & Safety. [Link]

• SOP Example - Acutely Toxic Chemicals. University of South Florida, Environmental Health & Safety. [Link]

• Nitration of Phenol and Purification by Column Chromatography. Course Hero. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Hazardous Chemical Standard Operating Procedures (SOP) Template. Emory University, Environmental Health and Safety Office. [Link]

• Synthesis and Purification of Nitrophenols. UKEssays. [Link]

• Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Organic Chemistry Portal. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Process for the purification of p-nitrophenol.

• Alcohol to Ether using Williamson synthesis (O-Alkylation). Chem-Station. [Link]

• Process for the preparation of nitrophenyl alkyl ethers.

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PubMed Central. [Link]

• Work Practice Guidelines for Personnel Dealing With Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Safe handling of cytotoxics: guideline recommendations. PubMed Central. [Link]

• Disposal of Used Lab Equipment. Stanford University, Environmental Health & Safety. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Guideline for the use of personal protective equipment (PPE) when handling Cytotoxic Therapy, Cytotoxic Waste or managing spillage. Great Ormond Street Hospital for Children. [Link]

• SOP223 Phenolics-Rev. U.S. Environmental Protection Agency. [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. [Link]

• How To Safely Dispose of Contaminated Lab Equipment. Lab Manager. [Link]

• Preparing Stock Solutions. PhytoTech Labs. [Link]

• Organic Chemistry Williamson Ether Synthesis. University of Richmond. [Link]

• Safe Handling Cytotoxic. Scribd. [Link]

• Analytical Quality Assurance, Standard for Phenol. Merck Millipore. [Link]

• 3-Fluoro-5-nitrophenol. Pharmaffiliates. [Link]

• Laboratory Equipment Decontamination and Disposition. University of Tennessee, Knoxville, Environmental Health & Safety. [Link]

• 3-Fluoro-5-nitrophenol. PubChem, National Institutes of Health. [Link]

• How To Make Phenol Solution. ManualsLib. [Link]

• SNAr Solvents and Reagents. Isonet. [Link]

• Video: Nucleophilic Aromatic Substitution: Addition–Elimination (SNAr). JoVE. [Link]

• PHENOL. Centers for Disease Control and Prevention (CDC). [Link]

• Preparing Ethers. Chemistry LibreTexts. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Nucleophilic Aromatic Substitution. Chemistry LibreTexts. [Link]

• Decarbonylative Diaryl Ether Synthesis by Pd and Ni Catalysis. ACS Publications. [Link]

• Alcohol, Phenol and Ethers Digital Notes by Bharat Panchal. Scribd. [Link]

• A guide to the integration of environmental, health and safety criteria into the selection of solvents. ResearchGate. [Link]

• The Journal of Organic Chemistry Current Issue. ACS Publications. [Link]

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• 1. Laboratory Equipment Decontamination and Disposition | Environmental Health & Safety [ehs.utk.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 16. cleanmanagement.com [cleanmanagement.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Improving the Yield of 3-Fluoro-5-nitrophenol Synthesis

Welcome to the technical support center for the synthesis of 3-Fluoro-5-nitrophenol. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their synthetic protocols, troubleshoot common issues, and improve the overall yield and purity of this valuable chemical intermediate. We will move beyond simple procedural steps to explore the underlying chemical principles, providing you with the expert insights needed to achieve consistent and high-yielding results.

Section 1: Understanding the Core Synthesis Pathway

The successful synthesis of 3-Fluoro-5-nitrophenol hinges on selecting a regioselective strategy. A common pitfall is the attempted direct nitration of 3-fluorophenol. The hydroxyl group is a strong ortho-, para-director, meaning nitration will predominantly yield 2-nitro- and 4-nitro- isomers, not the desired meta-product.[1]

The most reliable and high-yielding approach is the Nucleophilic Aromatic Substitution (SNAr) reaction starting from 3,5-difluoronitrobenzene.[2] In this reaction, the aromatic ring is "activated" by the potent electron-withdrawing nitro group, which makes the carbon atoms attached to the fluorine atoms highly electrophilic and susceptible to attack by a nucleophile.[2] The fluoride ion is an excellent leaving group, facilitating the substitution.

The SNAr Mechanism: A Closer Look

The reaction proceeds via a two-step addition-elimination mechanism involving a resonance-stabilized intermediate known as a Meisenheimer complex.

• Nucleophilic Attack: A hydroxide ion (HO⁻) attacks one of the fluorine-bearing carbons of 3,5-difluoronitrobenzene. This forms the negatively charged Meisenheimer complex, where the charge is delocalized across the aromatic ring and, crucially, onto the oxygen atoms of the nitro group.

• Leaving Group Departure: The aromaticity of the ring is restored by the expulsion of a fluoride ion (F⁻), yielding the final 3-Fluoro-5-nitrophenolate product, which is then protonated during work-up.

Sources

• 1. ukessays.com [ukessays.com]
• 2. benchchem.com [benchchem.com]

Troubleshooting incomplete nitration of m-fluorophenol

An advanced guide to navigating the complexities of electrophilic aromatic substitution on activated, halogenated phenolic systems.

Technical Support Center: Nitration of m-Fluorophenol

Welcome to the technical support center for synthetic chemistry applications. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with the nitration of m-fluorophenol. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize this nuanced reaction. The inherent reactivity of the phenol ring, combined with the electronic effects of the fluorine substituent, makes this a classic case where precise control is paramount for success.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent problems encountered during the nitration of m-fluorophenol.

Question 1: My reaction resulted in a very low yield of the desired mononitrated product, with a significant amount of starting material left unreacted. What went wrong?

Answer: A low conversion rate points to reaction conditions that are likely too mild or an insufficient reaction time. While aggressive conditions are a major risk with phenols, being overly cautious can stall the reaction.

• Causality: The nitration of an aromatic ring is an electrophilic aromatic substitution (EAS) reaction.[1] The key electrophile, the nitronium ion (NO₂⁺), must be generated in sufficient concentration and have enough energy to overcome the activation barrier of the reaction.[2]

• Troubleshooting Steps:

  • Reaction Monitoring: Do not rely solely on a predetermined reaction time. Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the m-fluorophenol starting material.[3]

  • Temperature Adjustment: If the reaction is clean but stalled at a very low temperature (e.g., -10°C to 0°C), consider allowing it to stir for a longer duration or letting it warm slowly to a slightly higher temperature (e.g., 5-10°C) while continuing to monitor for byproduct formation.

  • Nitrating Agent Stoichiometry: Ensure you are using at least a 1:1 molar ratio of nitric acid to m-fluorophenol. A slight excess (1.05-1.1 equivalents) of the nitrating agent can sometimes be beneficial, but this must be balanced against the risk of polynitration.

Question 2: My reaction mixture turned dark brown or black, and the final product was a tarry, intractable mess. What causes this and how can I prevent it?

Answer: The formation of tar is a classic sign of oxidation. Phenols are highly activated and electron-rich, making them extremely susceptible to oxidation by nitric acid, which is a strong oxidizing agent.[4] This is the most common failure mode for this reaction.

• Causality: The hydroxyl group donates significant electron density into the aromatic ring, making it highly nucleophilic.[5] This high reactivity not only facilitates nitration but also makes the ring vulnerable to oxidation, which leads to polymerization and the formation of complex, tarry materials.[4]

• Preventative Measures:

  • Strict Temperature Control: This is the most critical parameter. The reaction must be maintained at a low temperature, typically between -5°C and 5°C, using an ice-salt or ice-acetone bath.[6][7] A temperature spike above 10°C dramatically increases the rate of oxidation.

  • Slow Reagent Addition: The nitrating agent (e.g., a mixture of nitric and sulfuric acid, or dilute nitric acid) must be added dropwise with vigorous stirring.[7] This ensures localized heat generated by the exothermic reaction can be dissipated efficiently by the cooling bath, preventing localized temperature spikes.

  • Milder Nitrating Conditions: Avoid using fuming nitric acid or excessively harsh conditions. For highly activated substrates like phenols, dilute nitric acid in a solvent like acetic acid or dichloromethane can be sufficient.[2][8] Alternatively, using nitrate salts with an acid source can provide a milder, more controlled release of the nitronium ion.

Question 3: I obtained a mixture of products, including what appears to be dinitrated and possibly trinitrated compounds. How can I improve the selectivity for mono-nitration?

Answer: Over-nitration occurs when the mono-nitrated product, which is still an activated ring, undergoes a subsequent nitration faster than the starting material is consumed.

• Causality: The powerful activating effect of the hydroxyl group is often strong enough to facilitate multiple nitrations, especially if reaction conditions are too harsh or the concentration of the nitrating agent is too high.[7]

• Strategies for Selective Mono-nitration:

  • Control Stoichiometry: Use a precise molar ratio of nitric acid to m-fluorophenol, typically not exceeding 1.1:1.[7] Avoid a large excess of the nitrating agent.

  • Lower the Temperature: As with oxidation, lower temperatures (≤ 0°C) disfavor the higher activation energy required for a second nitration on the already electron-deficient mono-nitro product.

  • Reduce Reaction Time: Monitor the reaction closely with TLC. As soon as the starting material is consumed, quench the reaction immediately by pouring it onto crushed ice.[3] This prevents the mono-nitro product from being exposed to the nitrating agent for an extended period.

  • Consider a Protecting Group: For maximum control, the highly activating hydroxyl group can be protected as an ester (e.g., an acetate). The acetylated compound is less activated, allowing for a more controlled mono-nitration. The protecting group can then be removed via hydrolysis in a subsequent step.[4]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and solving common issues in the nitration of m-fluorophenol.

Caption: A decision tree to guide troubleshooting common issues in nitration reactions.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the nitration of m-fluorophenol? Which isomers should I expect?

A1: The regiochemical outcome is determined by the directing effects of the existing substituents. The hydroxyl (-OH) group is a powerful activating ortho, para-director, while the fluorine (-F) is a deactivating ortho, para-director. The -OH group's activating effect is dominant. Nitration will occur at positions ortho and para to the hydroxyl group.

Position of Nitration	Product Name	Directing Influence	Expected Outcome
Position 2	3-Fluoro-2-nitrophenol	ortho to -OH, ortho to -F	Minor product (steric hindrance from two adjacent groups)
Position 4	5-Fluoro-2-nitrophenol	ortho to -OH, meta to -F	Major Product (electronically favored, less hindered)
Position 6	3-Fluoro-6-nitrophenol	para to -OH, ortho to -F	Major Product (electronically favored, less hindered)

Therefore, you should expect a mixture of isomers, primarily 5-fluoro-2-nitrophenol and 3-fluoro-6-nitrophenol . The separation of these isomers typically requires column chromatography.[6][9]

Q2: What is the underlying mechanism of this nitration reaction?

A2: The reaction proceeds via a standard electrophilic aromatic substitution (SEAr) mechanism.[10]

• Generation of the Electrophile: Sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO₂⁺).[1]

• Nucleophilic Attack: The electron-rich π-system of the m-fluorophenol ring attacks the nitronium ion. This is the rate-determining step and forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[10]

• Deprotonation: A weak base (like H₂O or HSO₄⁻) removes a proton from the carbon atom bearing the new nitro group, restoring the aromaticity of the ring and yielding the final nitrated product.[1]

Q3: Are there any specific safety precautions I should take when running this experiment?

A3: Yes, absolutely.

• Reagent Handling: Concentrated nitric and sulfuric acids are extremely corrosive and strong oxidizing agents. Always handle them in a fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

• Exothermic Reaction: The reaction is highly exothermic. Ensure your reaction vessel is in a well-secured cooling bath before beginning reagent addition. Never add water to concentrated acid; always add acid slowly to water (or the reaction mixture).

• Quenching: Quenching the reaction by pouring the acidic mixture onto ice should be done slowly and carefully to manage the heat generated.

• Nitro Compounds: Nitroaromatic compounds are often toxic and can be skin irritants. Handle the products with care.

Reference Experimental Protocol: Controlled Mono-nitration

This protocol is designed to favor selective mono-nitration while minimizing oxidation.

Materials:

• m-Fluorophenol

• Nitric Acid (70%)

• Sulfuric Acid (98%)

• Dichloromethane (DCM)

• Crushed Ice

• Saturated Sodium Bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve m-fluorophenol (1.0 eq) in dichloromethane. Cool the flask to -5 °C in an ice-salt bath.

• Nitrating Mixture: In a separate beaker, carefully and slowly add nitric acid (1.05 eq) to concentrated sulfuric acid (1.5 eq) while cooling in an ice bath.

• Nitration: Slowly add the cold nitrating mixture dropwise to the stirred m-fluorophenol solution via the dropping funnel over 30-60 minutes. Critically, monitor the internal temperature and maintain it between -5 °C and 0 °C.[7]

• Reaction Completion: After the addition is complete, continue stirring the mixture at 0 °C. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent) until the starting material is no longer visible (typically 1-2 hours).

• Work-up:

  • Very slowly pour the reaction mixture onto a large amount of crushed ice with vigorous stirring.

  • Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution (careful of gas evolution), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The resulting mixture of isomers is best purified by flash column chromatography on silica gel to isolate the desired products.[6][9]

References

• Moody, C. J., & Whitham, G. H. (1992).
• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). Wiley.

• Unacademy. (n.d.). Notes on Electrophilic Substitution Mechanism in Nitration. Retrieved from [Link]

• Google Patents. (2014). CN103724206A - Preparation method of 2-bromo-4-fluoro-6-nitrophenol and agriculture activities thereof.

• Khan Academy. (2022). Nitration of Phenols | Electrophilic Aromatic Substitution | Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• Google Patents. (1992). CA2092407A1 - Process for the preparation of 2,3-difluoro-6-nitrophenol.

• Chemistry LibreTexts. (2020). 22.6: Electrophilic Substitution of Phenols. Retrieved from [Link]

• Hodgson, H. H., & Nicholson, D. E. (1939). The Nitrosation of Phenols. Part XVI. m-Fluorophenol. A new red indophenol. Journal of the Chemical Society (Resumed), 1405-1407.
• Hodgson, H. H., & Nicholson, D. E. (1939). 299. The nitrosation of phenols. Part XVI. m-Fluorophenol. A new red indophenol. Journal of the Chemical Society (Resumed), 1405.

• Iranian Chemical Society. (2007). Nitration of Phenolic Compounds by Antimony Nitrate. Retrieved from [Link]

• Frontiers in Chemistry. (2024). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

• National Institutes of Health. (2024). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

• National Institutes of Health. (2001). Nitration of Phenols Under Mild and Heterogeneous Conditions. Retrieved from [Link]

• Datapdf. (n.d.). Nitration of Phenols A Two-Phase System. Retrieved from [Link]

• Google Patents. (1999). US5946638A - Regioselective nitration of aromatic compounds and the reaction products thereof.

• Indian Academy of Sciences. (2001). Regioselective nitration of aromatic substrates in zeolite cages. Retrieved from [Link]

• OC-Praktikum. (2006). Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Retrieved from [Link]

• National Institutes of Health. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• MDPI. (2021). Purification of Chlorophenol Isomers by Stripping Crystallization Combining Melt Crystallization and Vaporization. Retrieved from [Link]

• Chemistry Stack Exchange. (2023). Why is m-fluorophenol less acidic than m-chlorophenol?. Retrieved from [Link]

• Semantic Scholar. (2021). Purification of Chlorophenol Isomers by Stripping Crystallization Combining Melt Crystallization and Vaporization. Retrieved from [Link]

• Quora. (2017). Why is m-Chlorophenol more acidic than M-Fluorophenol?. Retrieved from [Link]

• PubMed. (2013). Preparative separation and purification of four cis-trans isomers of coumaroylspermidine analogs from safflower by high-speed counter-current chromatography. Retrieved from [Link]

Sources

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• 2. Notes on Electrophilic Substitution Mechanism in Nitration [unacademy.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. 2-Fluoro-6-nitrophenol | 1526-17-6 [chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Nitration Of Phenols Under Mild And Heterogeneous Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-Fluoro-4-nitrophenol synthesis - chemicalbook [chemicalbook.com]
• 10. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Fluoro-5-nitrophenol and Its Isomers

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who are facing challenges with the purification of 3-Fluoro-5-nitrophenol. The separation of positional isomers is a notoriously difficult task in organic synthesis. This document provides in-depth, field-proven insights, troubleshooting guides, and detailed protocols to help you achieve high purity for your target compound.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 3-Fluoro-5-nitrophenol from its isomers so challenging?

The primary difficulty lies in the very similar physicochemical properties of positional isomers.[1] 3-Fluoro-5-nitrophenol and its isomers, such as 2-Fluoro-5-nitrophenol or 3-Fluoro-4-nitrophenol, have the same molecular formula (C₆H₄FNO₃) and molecular weight (157.10 g/mol ).[2][3][4] This results in closely related polarities, solubilities, and boiling points, making separation by standard techniques like simple distillation or crystallization non-trivial. The subtle differences in dipole moments and crystal lattice energies are what we must exploit for successful purification.

Q2: What are the most common impurities I should expect in my crude 3-Fluoro-5-nitrophenol sample?

Besides residual starting materials and reagents, the most common and challenging impurities are other positional isomers formed during the synthesis.[5][6] For instance, the nitration of 3-fluorophenol can yield a mixture of isomers. Depending on the synthetic route, you may also encounter di-nitrated or other halogenated byproducts.[1][6] A thorough analytical assessment (e.g., by GC-MS or HPLC) of your crude material is a critical first step before attempting purification.

Q3: Which purification technique should I choose: Column Chromatography or Recrystallization?

The choice depends on your scale, the nature of the impurities, and the desired final purity.

• Column Chromatography is the preferred method for small- to medium-scale purifications (milligrams to several grams) and is particularly effective when dealing with multiple isomers or impurities with slightly different polarities.[5][7] It offers high resolution but can be labor-intensive and require significant amounts of solvent.

• Recrystallization is ideal for larger-scale purification (grams to kilograms) and is often more cost-effective.[8][9] Its success is highly dependent on finding a suitable solvent system where the desired isomer has significantly different solubility from its impurities at different temperatures.[10][11] It may be less effective if the isomers form solid solutions.

Q4: I'm struggling with poor separation during column chromatography. What can I do?

Poor separation is a common issue. Here are some key areas to troubleshoot:

• Solvent System (Mobile Phase): The polarity of your eluent is the most critical factor. If your isomers are co-eluting, your solvent system is likely too polar. Try decreasing the proportion of the more polar solvent (e.g., reduce the percentage of ethyl acetate in a hexane/ethyl acetate system). Running a series of test separations on Thin Layer Chromatography (TLC) plates with different solvent systems is essential to identify the optimal mobile phase before committing to the column.[6][7]

• Stationary Phase: Standard silica gel is the most common choice. However, for aromatic isomers, alternative stationary phases can provide different selectivity. For example, alumina can be effective, or for HPLC, a phenyl-based column can enhance separation through π-π interactions.[12][13]

• Column Dimensions and Packing: A longer, narrower column generally provides better resolution than a short, wide one. Ensure your column is packed uniformly without any air bubbles or cracks, as these will lead to poor peak shape and co-elution.

Q5: My recrystallization attempt resulted in a low yield or no crystals at all. How can I fix this?

This is a frequent problem that often comes down to solvent selection and technique.[9]

• Improper Solvent: The ideal solvent should dissolve your compound poorly at room temperature but completely at its boiling point.[11] If your compound is too soluble at room temperature, you will get a poor recovery. If it's not soluble enough at high temperatures, it won't dissolve fully. You may need to screen a variety of solvents or use a binary solvent system (one "good" solvent in which the compound is soluble, and one "poor" solvent in which it is not).

• Cooling Rate: Cooling the solution too quickly can cause the compound to "crash out" as an amorphous solid, trapping impurities. Allow the flask to cool slowly to room temperature before moving it to an ice bath.[8][10]

• Inducing Crystallization: If crystals don't form, try scratching the inside of the flask with a glass rod at the solution's surface or adding a "seed crystal" of the pure compound to initiate crystallization.[8]

Troubleshooting Guides

Issue 1: Column Chromatography

Symptom	Potential Cause	Suggested Solution
Co-elution of Isomers (Poor Resolution)	Mobile phase is too polar.	Decrease the polarity of the eluent. For a hexane/ethyl acetate system, increase the proportion of hexane.[6]
Column is overloaded with crude material.	Use a larger column or reduce the amount of sample loaded. A general rule is a 1:30 to 1:100 ratio of sample to silica gel by weight.
Column was packed improperly.	Repack the column, ensuring a homogenous slurry and no air gaps. Add a layer of sand on top to prevent disturbance when adding solvent.[7]
Streaking or Tailing of Bands	Sample is not fully soluble in the mobile phase.	Pre-adsorb the crude material onto a small amount of silica gel and load the resulting dry powder onto the column.
Compound is too acidic and interacting strongly with silica.	Add a small amount (0.1-1%) of a modifier like acetic acid to the mobile phase to improve peak shape.
Product Elutes Too Quickly or Too Slowly	Mobile phase polarity is incorrect.	If too fast (low Rf), decrease eluent polarity. If too slow (high Rf), increase eluent polarity. Aim for an Rf of ~0.2-0.4 on TLC for the target compound.

Issue 2: Recrystallization

Symptom	Potential Cause	Suggested Solution
No Crystals Form Upon Cooling	Solution is not supersaturated; too much solvent was used.	Boil off some of the solvent to increase the concentration and allow it to cool again.[9]
The compound is highly soluble even at low temperatures.	Try a different solvent or a binary solvent system. Add a "poor" solvent dropwise to the hot solution until it becomes slightly cloudy, then add a drop of the "good" solvent to clarify before cooling.
Oily Precipitate Forms Instead of Crystals	The boiling point of the solvent is higher than the melting point of the compound.	Choose a solvent with a lower boiling point.
The cooling rate is too fast.	Allow the solution to cool slowly on the benchtop before placing it in an ice bath.[8]
Low Recovery of Purified Product	The compound has significant solubility in the cold solvent.	Ensure the solution is thoroughly cooled in an ice bath before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.
Premature crystallization during hot filtration.	Use a pre-heated funnel and filter flask, and keep the solution at or near its boiling point during the filtration step.

Data Presentation: Isomer Properties

The challenge of separating fluoronitrophenol isomers is evident from their similar physical properties. While comprehensive data for all isomers is not always readily available, the table below illustrates the close melting points of two common isomers.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	CAS Number
3-Fluoro-5-nitrophenol	C₆H₄FNO₃	157.10	Not specified	2369-10-0[2]
3-Fluoro-4-nitrophenol	C₆H₄FNO₃	157.10	93-95	394-41-2[3]
2-Fluoro-5-nitrophenol	C₆H₄FNO₃	157.10	37-38	22510-08-3

Note: A specific melting point for 3-Fluoro-5-nitrophenol is not consistently reported in public databases, indicating potential variability based on purity.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline for the separation of 3-Fluoro-5-nitrophenol isomers on a lab scale (~1 g).

• TLC Analysis:

  • Dissolve a small amount of the crude mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems (e.g., starting with 9:1 Hexane:Ethyl Acetate and gradually increasing the polarity).

  • Identify a solvent system that gives good separation between the spots, with the target compound having an Rf value of approximately 0.2-0.4.

• Column Preparation:

  • Select a glass column of appropriate size (e.g., a 40 mm diameter column for 1 g of crude material).

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a ~1 cm layer of sand.

  • Prepare a slurry of silica gel (e.g., 40-60 g) in the chosen mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, ensuring no air bubbles are trapped. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dissolve the crude material (~1 g) in a minimal amount of dichloromethane.

  • Add ~2-3 g of silica gel to this solution and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder.

  • Carefully add the dry-loaded sample to the top of the prepared column.

  • Gently add a ~1 cm layer of sand on top of the sample.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Begin elution, collecting fractions in test tubes or vials. The flow rate should be steady, allowing for equilibrium between the stationary and mobile phases.

  • Monitor the separation by collecting small spots from the eluting fractions onto a TLC plate and visualizing under UV light.

• Isolation:

  • Combine the fractions containing the pure desired isomer (as determined by TLC).

  • Remove the solvent using a rotary evaporator to yield the purified 3-Fluoro-5-nitrophenol.

  • Confirm the purity using analytical methods like HPLC, GC-MS, or NMR.

Protocol 2: Purification by Recrystallization

This protocol provides a workflow for purifying a solid sample of 3-Fluoro-5-nitrophenol.

• Solvent Screening:

  • Place a small amount (e.g., 20-30 mg) of the crude solid in several different test tubes.

  • Add a few drops of a different test solvent (e.g., water, ethanol, isopropanol, toluene, hexane/ethyl acetate mixture) to each tube at room temperature. A suitable solvent will not dissolve the solid.

  • Heat the tubes that did not show solubility. An ideal solvent will dissolve the solid completely upon heating.

  • Allow the hot solutions to cool to room temperature and then in an ice bath. The best solvent will produce a high yield of crystals.

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the flask (e.g., on a hot plate) with swirling. Add just enough hot solvent to completely dissolve the solid.

• Hot Filtration (if necessary):

  • If there are insoluble impurities (e.g., dust, sand), perform a hot gravity filtration. Place a piece of fluted filter paper in a pre-heated stemless funnel over a pre-heated receiving flask. Pour the hot solution through the filter paper.

• Crystallization:

  • Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals.[10]

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.[8]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Allow the crystals to dry on the filter paper under vacuum for several minutes.

  • Transfer the purified crystals to a watch glass and allow them to air dry completely or dry in a vacuum oven.

Visualizations

Caption: General workflow for the purification and analysis of 3-Fluoro-5-nitrophenol isomers.

Caption: Decision logic for selecting a primary purification method based on experimental parameters.

References

• PubChem. (n.d.). 3-Fluoro-5-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Quora. (2020). How to separate 2-nitrophenol and 4-nitrophenol based on boiling point. Retrieved from [Link]

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography. Retrieved from [Link]

• UKEssays. (2017). Synthesis and Purification of Nitrophenols. Retrieved from [Link]

• Quora. (2020). How to briefly explain the statement: “separation of ortho and para nitrophenols can be affected by steam distillation because ortho has greater volatility”. Retrieved from [Link]

• Google Patents. (n.d.). US2732393A - Separation of position isomers.

• ResearchGate. (n.d.). The separation of 2-nitrophenol, 4-nitrophenol and phenol. Retrieved from [Link]

• YouTube. (2021). Column Chromatography-Separation of ortho & para Nitrophenols. Retrieved from [Link]

• MicroSolv. (n.d.). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

• Vedantu. (n.d.). Separation of onitrophenol from the mixture of o and class 12 chemistry CBSE. Retrieved from [Link]

• Shimadzu. (n.d.). eL549 Analysis of Cresol Positional Isomers by Using Shim-pack GIST Phenyl Column. Retrieved from [Link]

• ResearchGate. (2019). How to separate two positional isomers of a polyphenol compound using RP-HPLC? Retrieved from [Link]

• PubChem. (n.d.). 3-Fluoro-5-methyl-4-nitrophenol. National Center for Biotechnology Information. Retrieved from [Link]

• Beilstein Journals. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations. Retrieved from [Link]

• MDPI. (n.d.). Recent Progress and Challenges in Microbial Defluorination and Degradation for Sustainable Remediation of Fluorinated Xenobiotics. Retrieved from [Link]

• PubChemLite. (n.d.). 3-fluoro-5-nitrophenol (C6H4FNO3). Retrieved from [Link]

• RSC Publishing. (n.d.). Purification of nitrophenols using complex-assisted crystallization. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 2369-10-0 | Product Name : 3-Fluoro-5-nitrophenol. Retrieved from [Link]

• Chemcasts. (n.d.). 3-(Trifluoromethyl)-5-nitrophenol Properties vs Pressure. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Pharmaceutical Technology. (n.d.). Overcoming Challenges in Fluorine-Based Chemistry. Retrieved from [Link]

• Longdom Publishing. (n.d.). Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• PMC - NIH. (n.d.). 18F-Fluorination: Challenge and Opportunity for Organic Chemists. Retrieved from [Link]

• YouTube. (2021). Recrystallization: Choosing Solvent & Inducing Crystallization. Retrieved from [Link]

• ChemBK. (2024). 3-fluoro-5-nitroaniline. Retrieved from [Link]

• MDPI. (n.d.). Strategies for the Biodegradation of Polyfluorinated Compounds. Retrieved from [Link]

• Google Patents. (n.d.). US3933929A - Process for the purification of p-nitrophenol.

• ResearchGate. (n.d.). The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection. Retrieved from [Link]

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Technical Support Center: Optimizing Reaction Conditions for 3-Fluoro-5-nitrophenol

Welcome to the technical support center for 3-Fluoro-5-nitrophenol. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile reagent in their synthetic workflows. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the common challenges and optimize your reaction outcomes. Our focus is on providing practical, experience-driven insights to ensure the success of your experiments.

Section 1: Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with 3-Fluoro-5-nitrophenol, presented in a question-and-answer format.

Question 1: Why is the yield of my Williamson ether synthesis low when using 3-Fluoro-5-nitrophenol?

Low yields in a Williamson ether synthesis with 3-Fluoro-5-nitrophenol can stem from several factors, primarily related to the choice of base, solvent, and reaction temperature, as well as the nature of the alkylating agent. The key is to favor the desired S(_N)2 pathway over competing side reactions.[1]

• Possible Cause 1: Competing Elimination (E2) Reaction. The alkoxide of 3-fluoro-5-nitrophenol is a strong base, which can promote the E2 elimination of the alkylating agent, especially if you are using a secondary or tertiary alkyl halide.[2][3] This leads to the formation of an alkene instead of the desired ether.

  • Troubleshooting Suggestion:

    • Use a Primary Alkyl Halide: The S(_N)2 reaction is highly sensitive to steric hindrance.[3][4] Whenever possible, choose a synthetic route that utilizes a primary alkyl halide. For instance, to synthesize an isopropyl ether, it is preferable to use sodium 3-fluoro-5-nitrophenoxide and 2-bromopropane, rather than isopropoxide and 3-fluoro-5-nitro-1-halobenzene (which would proceed via a different mechanism).

    • Lower the Reaction Temperature: Elimination reactions often have a higher activation energy than substitution reactions.[3] Running the reaction at a lower temperature can favor the S(_N)2 pathway.

• Possible Cause 2: C-Alkylation Side Reaction. Phenoxides are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the aromatic ring.[2] While O-alkylation is generally favored, C-alkylation can become a significant side reaction under certain conditions.

  • Troubleshooting Suggestion:

    • Solvent Choice: The choice of solvent can influence the ratio of O- to C-alkylation. Polar aprotic solvents like DMF or DMSO generally favor O-alkylation.[5] In contrast, protic solvents can solvate the oxygen atom of the phenoxide, making the carbon atoms more nucleophilic and increasing the likelihood of C-alkylation.

    • Counter-ion: The nature of the counter-ion can also play a role. Softer cations may favor C-alkylation.

• Possible Cause 3: Incomplete Deprotonation or Reagent Degradation. For the reaction to proceed efficiently, the 3-fluoro-5-nitrophenol must be fully deprotonated to form the phenoxide. An inappropriate choice of base or the use of old or degraded reagents can lead to incomplete conversion.

  • Troubleshooting Suggestion:

    • Choice of Base: While strong bases like sodium hydride (NaH) are effective for deprotonating phenols, for more sensitive substrates, milder bases like potassium carbonate (K(2)CO(_3)) can be a better choice to minimize side reactions.[3]

    • Anhydrous Conditions: Ensure that your reaction is carried out under strictly anhydrous conditions, as water can quench the base and the phenoxide.

Question 2: I am observing incomplete conversion in a nucleophilic aromatic substitution (SNAr) reaction at the fluorine position. What should I do?

Incomplete conversion in an SNAr reaction with 3-Fluoro-5-nitrophenol suggests that the reaction conditions are not optimal for the nucleophile to displace the fluoride.

• Possible Cause 1: Insufficiently Activated Aromatic Ring. While the nitro group is strongly electron-withdrawing and activates the ring for nucleophilic attack, other factors can influence reactivity.

  • Troubleshooting Suggestion:

    • Solvent Effects: The solvent plays a crucial role in stabilizing the charged intermediate (Meisenheimer complex) formed during the reaction. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can effectively solvate the cation without strongly solvating the nucleophile.[6][7]

    • Base Strength: If your nucleophile is an alcohol or amine, a base is often required to deprotonate it and increase its nucleophilicity. The choice of base is critical. For instance, when using an alcohol as a nucleophile, a strong base like KOH or NaH is often employed. For amine nucleophiles, a milder base like K(_2)CO(_3) may be sufficient.[8][9]

• Possible Cause 2: Low Reaction Temperature or Insufficient Reaction Time. SNAr reactions often require elevated temperatures to proceed at a reasonable rate.

  • Troubleshooting Suggestion:

    • Increase Temperature: Carefully increasing the reaction temperature can significantly increase the reaction rate. Typical temperatures for SNAr reactions range from 80°C to 150°C.[7][8][9]

    • Monitor Reaction Progress: Use an appropriate analytical technique, such as thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), or gas chromatography-mass spectrometry (GC-MS), to monitor the reaction's progress and ensure it has gone to completion.[10][11]

Question 3: How can I effectively purify the ether product from the reaction mixture?

Purification of nitrophenol derivatives can sometimes be challenging due to the presence of polar starting materials and byproducts.

• Purification Strategy 1: Column Chromatography. This is a common and effective method for separating the desired ether from unreacted 3-fluoro-5-nitrophenol and any side products.[12]

  • Stationary Phase: Silica gel is the most common stationary phase for the purification of nitrophenol derivatives.

  • Mobile Phase: A solvent system of intermediate polarity, such as a mixture of ethyl acetate and hexane, is typically used. The optimal ratio will depend on the polarity of your specific product.

• Purification Strategy 2: Crystallization. If your product is a solid, crystallization can be an excellent method for purification.

  • Solvent Selection: The choice of solvent is critical for successful crystallization. You will need to find a solvent in which your product is soluble at high temperatures but sparingly soluble at low temperatures.

  • Complex-Assisted Crystallization: For challenging separations of isomers or closely related impurities, complex-assisted crystallization can be a powerful technique.[13]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Fluoro-5-nitrophenol?

3-Fluoro-5-nitrophenol should be stored in a cool, dry, and well-ventilated area, away from incompatible substances such as strong oxidizing agents and bases.[14] It is advisable to store it in a tightly sealed container to prevent moisture absorption.

Q2: What are the key safety precautions when handling 3-Fluoro-5-nitrophenol?

3-Fluoro-5-nitrophenol is harmful if swallowed, in contact with skin, or if inhaled, and it causes skin and serious eye irritation.[15] Always handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q3: Can I use alternative bases for the Williamson ether synthesis with this substrate?

Yes, while strong bases like NaH are common, milder bases can be advantageous, especially if your substrate is sensitive.[16] Potassium carbonate (K(2)CO(_3)) or cesium carbonate (Cs(_2)CO(_3)) in a polar aprotic solvent like DMF or acetonitrile are often effective and can help to minimize side reactions. For some applications, silver oxide (Ag(_2)O) can be used under milder conditions.[17]

Q4: How can I monitor the progress of my reaction?

Several analytical techniques can be used to monitor the progress of your reaction:

• Thin-Layer Chromatography (TLC): A quick and easy way to qualitatively assess the consumption of starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the reaction progress.[10]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying the product and any volatile byproducts.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can be used to monitor the reaction in real-time and provide detailed structural information about the products and intermediates.[11][18]

Section 3: Experimental Protocols and Data

Protocol 1: General Procedure for Williamson Ether Synthesis

This protocol provides a general method for the synthesis of an ether from 3-Fluoro-5-nitrophenol and a primary alkyl halide.

Materials:

• 3-Fluoro-5-nitrophenol

• Primary alkyl halide (e.g., ethyl iodide)

• Potassium carbonate (K(_2)CO(_3)), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na(_2)SO(_4))

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-Fluoro-5-nitrophenol (1.0 eq.) and anhydrous DMF.

• Add anhydrous K(_2)CO(_3) (1.5 eq.) to the solution and stir the mixture at room temperature for 15 minutes.

• Add the primary alkyl halide (1.2 eq.) dropwise to the reaction mixture.

• Heat the reaction to 80°C and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na(_2)SO(_4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

Table 1: Recommended Reaction Parameters for Williamson Ether Synthesis

Parameter	Recommended Condition	Rationale
Base	K(2)CO(_3), Cs(_2)CO(_3), NaH	Milder bases can reduce side reactions. NaH ensures complete deprotonation.
Solvent	DMF, Acetonitrile, DMSO	Polar aprotic solvents favor the S(_N)2 reaction.
Temperature	50-100 °C	Balances reaction rate and minimization of side reactions.[1]
Alkylating Agent	Primary alkyl halide	Minimizes competing E2 elimination.[3][4]

Section 4: Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Decision Tree for Troubleshooting Low Yield in Williamson Ether Synthesis

Caption: Troubleshooting flowchart for low yield in Williamson ether synthesis.

Diagram 2: Competing Pathways in the Alkylation of 3-Fluoro-5-nitrophenoxide

Sources

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• 18. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the formation of byproducts in nitrophenol synthesis

<Technical Support Center: Preventing Byproduct Formation in Nitrophenol Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding and Preventing Byproduct Formation

Q1: What are the most common byproducts in nitrophenol synthesis, and how are they formed?

A1: The nitration of phenol is a classic electrophilic aromatic substitution reaction that primarily yields ortho-(o) and para-(p) nitrophenol.[1] However, several byproducts can diminish the yield and purity of the desired isomers. The most prevalent byproducts include:

• Dinitrophenols (e.g., 2,4-dinitrophenol and 2,6-dinitrophenol): These are formed when the phenol ring undergoes further nitration.[1][2] This is especially common when using excess nitric acid or harsh reaction conditions.[1]

• Oxidation Products (e.g., benzoquinone): Phenol is susceptible to oxidation, and nitrating agents can also act as oxidizing agents.[3] This leads to the formation of colored impurities like benzoquinone and other high molecular weight condensation products.[3][4]

• Nitrated Byproducts from Contaminants: The presence of nitrite ions in the reaction mixture can lead to the formation of various nitrated byproducts through reactions mediated by nitrogen dioxide and hydroxyl radicals.[2]

The formation of these byproducts is influenced by several factors, including the concentration of nitric acid, reaction temperature, and the presence of catalysts or impurities.[5]

Q2: How can I minimize the formation of dinitrophenols?

A2: To suppress the formation of di- and tri-nitrophenols, it is crucial to control the reaction stoichiometry and conditions. Here are key strategies:

• Control Nitric Acid Concentration: Use dilute nitric acid.[1] A concentration of around 32.5% has been shown to be effective in maximizing the yield of mononitrophenols while minimizing over-nitration.[5]

• Stoichiometric Control: Avoid using a large excess of nitric acid.[1]

• Temperature Management: Maintain a low reaction temperature, typically between 20°C and 40°C.[5] Higher temperatures can favor further nitration.

• Protecting Groups: For syntheses where high regioselectivity is critical, consider protecting the hydroxyl group of phenol as an ester (e.g., phenyl acetate) before nitration. The bulky protecting group can sterically hinder ortho-nitration and favor the para-isomer. The protecting group can then be removed by hydrolysis.[6]

Q3: What are the best practices to prevent the formation of oxidation byproducts?

A3: Preventing the oxidation of phenol is key to obtaining a clean product. Consider the following:

• Mild Reaction Conditions: Employing milder nitrating agents and conditions can reduce oxidative side reactions. A combination of sodium nitrate and an inorganic acidic salt like magnesium bisulfate or sodium bisulfate monohydrate in the presence of wet silica can be an effective and gentle nitrating system.[7]

• Control of Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to avoid unnecessarily long reaction times that can lead to increased oxidation.[1]

• Absence of Catalysts that Promote Oxidation: While not always applicable to standard nitration, be mindful that certain metal catalysts can promote oxidation pathways.

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during nitrophenol synthesis.

Problem	Potential Cause(s)	Troubleshooting Steps
Low yield of desired nitrophenol isomer(s)	- Over-nitration leading to dinitro- and trinitro- byproducts.[1] - Oxidation of phenol.[3] - Incomplete reaction.	- Check nitric acid concentration and stoichiometry. Use a more dilute solution and avoid a large excess. - Lower the reaction temperature. [5] - Monitor the reaction with TLC to determine the optimal reaction time.[1]
Product is a dark, oily, or tarry substance	- Presence of significant amounts of oxidation byproducts like benzoquinone and polymeric materials.[3][4] - Formation of multiple nitrated isomers and byproducts.	- Review and optimize reaction conditions to minimize oxidation (see Q3). - Purify the crude product. Column chromatography is highly effective for separating isomers and removing colored impurities.[1][4] Recrystallization can also be used.[8]
Difficulty in separating o- and p-nitrophenol	- Inefficient separation technique.	- Steam distillation is a classic and effective method for separating the more volatile o-nitrophenol from the p-isomer.[6] - Column chromatography offers excellent separation based on the different polarities of the isomers.[1][4] The less polar o-nitrophenol will elute first.[1]
Final product is contaminated with dinitrophenols	- Reaction conditions were too harsh (high temperature, concentrated acid).	- Re-purify the product. Column chromatography is the preferred method for removing dinitrophenols. - Adjust future syntheses by using milder conditions as outlined in Q2.

Section 3: Frequently Asked Questions (FAQs)

Q4: Is there a way to selectively synthesize p-nitrophenol over o-nitrophenol?

A4: Achieving high selectivity for p-nitrophenol can be challenging. One effective strategy is to use a protecting group. By first converting phenol to phenyl acetate, the bulky acetyl group can sterically hinder the ortho positions, leading to a higher proportion of the para-nitrated product. The ester can then be hydrolyzed to yield p-nitrophenol.[6]

Q5: What is the role of sulfuric acid in the nitration of phenol?

A5: While not always necessary for the nitration of the highly activated phenol ring, sulfuric acid is often used in nitrating mixtures. It acts as a catalyst by protonating nitric acid, which facilitates the formation of the highly electrophilic nitronium ion (NO₂⁺), the active nitrating species.

Q6: How can I confirm the purity of my synthesized nitrophenol?

A6: Several analytical techniques can be used to assess the purity of your product:

• Thin Layer Chromatography (TLC): A quick and simple method to visualize the number of components in your product mixture.[1]

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. Impurities will typically broaden and depress the melting point.

• Spectroscopic Methods (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can confirm the structure of the desired isomer and identify the presence of impurities.[1]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information about the purity of the sample.

Q7: Are there any "greener" or more environmentally friendly methods for nitrophenol synthesis?

A7: Research is ongoing into more sustainable nitration methods. One approach involves using a solid acid catalyst and a nitrating agent like sodium nitrate in the presence of wet silica. This method can be performed under milder, heterogeneous conditions, simplifying workup and avoiding the use of strong acids.[7]

Visualizing the Process

Workflow for Nitrophenol Synthesis and Byproduct Mitigation

Caption: A workflow diagram illustrating the synthesis of nitrophenols, potential byproduct formation, and subsequent purification steps.

References

• Abatement of Nitrophenol in Aqueous Solution by HOCl and UV/HOCl Processes: Kinetics, Mechanisms, and Formation of Chlorinated Nitrogenous Byproducts. MDPI. Available at: [Link]

• Advances in 4-Nitrophenol Detection and Reduction Methods and Mechanisms: An Updated Review. National Center for Biotechnology Information. Available at: [Link]

• best synthesis for 3-nitrophenol (C6H5NO3). Reddit. Available at: [Link]

• Economical Synthesis of Nitrophenols under Controlled Physical Parameters. Pakistan Academy of Sciences. Available at: [Link]

• Formation of Nitrophenolic Byproducts during UV-Activated Peroxydisulfate Oxidation in the Presence of Nitrate. ACS Publications. Available at: [Link]

• How can we synthesize para-nitrophenol. Chemistry Stack Exchange. Available at: [Link]

• m-NITROPHENOL. Organic Syntheses. Available at: [Link]

• Nitration of Phenol and Purification by Column Chromatography Purpose. CDN. Available at: [Link]

• Nitration Of Phenols Under Mild And Heterogeneous Conditions. National Center for Biotechnology Information. Available at: [Link]

• Phenol reaction with nitration mixture. Chemistry Stack Exchange. Available at: [Link]

• Process for the purification of p-nitrophenol. Google Patents.
• Process for the purification of para-nitrophenol. Google Patents.

• Purification of nitrophenols using complex-assisted crystallization. Royal Society of Chemistry. Available at: [Link]

• Synthesis and Purification of Nitrophenols. UKEssays.com. Available at: [Link]

• The Role of Nitrite in Electrocatalytic Oxidation of Phenol: An Unexpected Nitration Process Relevant to Groundwater Remediation With Boron-Doped Diamond Electrode. PubMed. Available at: [Link]

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Stability issues of 3-Fluoro-5-nitrophenol under acidic conditions

Document ID: TSC-2026-01-FNPN-STAB

Version: 1.0

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing 3-Fluoro-5-nitrophenol in their experimental workflows. While 3-Fluoro-5-nitrophenol is a stable compound under standard storage conditions, its behavior in acidic environments can be complex and may lead to stability issues that can impact experimental outcomes. This document provides a comprehensive resource for understanding, identifying, and troubleshooting potential degradation of 3-Fluoro-5-nitrophenol under acidic conditions. By offering a combination of theoretical insights and practical, step-by-step protocols, our goal is to empower users to ensure the integrity of their starting materials and the reliability of their results.

Part 1: Frequently Asked Questions (FAQs) - Troubleshooting Common Issues

This section addresses common observations and concerns that may arise when working with 3-Fluoro-5-nitrophenol in acidic media.

Q1: I've noticed a change in the color of my reaction mixture containing 3-Fluoro-5-nitrophenol and a strong acid over time. What could be the cause?

A1: A color change in your reaction mixture is often an indicator of chemical transformation. For nitrophenols, this can be due to a variety of factors. The protonation state of the phenol can be influenced by the acidic medium, which may cause a shift in its UV-Vis absorbance profile. More significantly, a progressive color change could signal the formation of degradation products. Under strongly acidic and potentially elevated temperature conditions, nitrophenols can be susceptible to decomposition, leading to a complex mixture of byproducts that may be colored. It is crucial to investigate this change to ensure the integrity of your starting material.

Q2: My reaction yield is lower than expected when using 3-Fluoro-5-nitrophenol in an acidic step. Could the starting material be degrading?

A2: Yes, degradation of the starting material is a plausible cause for lower-than-expected yields. If 3-Fluoro-5-nitrophenol is not fully stable under your specific acidic conditions, a portion of it may be converting to inactive byproducts. This reduces the effective concentration of the reactant, thereby lowering the yield of your desired product. We recommend performing a stability study of 3-Fluoro-5-nitrophenol under your reaction conditions (minus other reactants) to assess its stability.

Q3: I am seeing unexpected peaks in my HPLC analysis of a reaction involving 3-Fluoro-5-nitrophenol. How can I determine if these are from degradation?

A3: The appearance of new, unexpected peaks in your chromatogram is a strong indication of either side reactions or degradation of a starting material. To confirm if these peaks originate from the degradation of 3-Fluoro-5-nitrophenol, you can run a control experiment. In this control, dissolve 3-Fluoro-5-nitrophenol in the same acidic solvent system used in your reaction and monitor it by HPLC over the same time and at the same temperature as your reaction. If the same unexpected peaks appear and grow over time, they are likely degradation products. Further characterization of these peaks by LC-MS or isolation and NMR spectroscopy can help elucidate their structures.

Q4: What are the potential degradation pathways for 3-Fluoro-5-nitrophenol in acidic conditions?

A4: While specific degradation pathways for 3-Fluoro-5-nitrophenol in acid are not extensively documented in the literature, we can hypothesize potential reactions based on the functional groups present:

• Hydrolysis of the Fluoro Group: Aryl fluorides are generally stable, but under harsh acidic conditions (high temperature, strong acid), nucleophilic aromatic substitution could occur, replacing the fluorine with a hydroxyl group to form 3-hydroxy-5-nitrophenol.

• Reduction of the Nitro Group: If reducing agents are present, even in trace amounts, or if the reaction conditions are inadvertently reductive, the nitro group can be reduced to a nitroso, hydroxylamino, or even an amino group.[1][2][3]

• Electrophilic Aromatic Substitution: The phenol ring is activated towards electrophilic substitution. However, the nitro group is a strong deactivating group. The overall reactivity will depend on the specific electrophiles present in your reaction mixture.[4][5]

• Oxidation: While less common in strictly acidic, non-oxidizing media, phenols can be susceptible to oxidation, which could lead to quinone-like structures or ring-opening products.[6]

The likelihood of these pathways depends heavily on the specific conditions (acid type, concentration, temperature, presence of other reagents).

Q5: How should I store solutions of 3-Fluoro-5-nitrophenol in acidic solvents?

A5: It is generally not recommended to store 3-Fluoro-5-nitrophenol in acidic solutions for extended periods. If your experimental protocol requires the use of such a solution, it should be prepared fresh whenever possible. If short-term storage is unavoidable, the solution should be kept at a low temperature (2-8 °C) and protected from light to minimize the rate of potential degradation. Always use appropriate, corrosion-resistant containers for storing acidic solutions.[7][8][9]

Part 2: Troubleshooting Guides & Experimental Protocols

This section provides structured guidance and detailed protocols for investigating and mitigating stability issues with 3-Fluoro-5-nitrophenol.

Guide 1: Assessing the Stability of 3-Fluoro-5-nitrophenol in Your Acidic Medium (Forced Degradation Study)

This guide will help you determine if 3-Fluoro-5-nitrophenol is stable under your specific experimental conditions. This process is a form of "forced degradation" study.[10][11][12]

To quantify the degradation of 3-Fluoro-5-nitrophenol over time in a specific acidic environment and to identify potential degradation products.

Caption: Workflow for Degradation Product Identification.

• Sample Preparation: Use the aliquots from your forced degradation study that show significant degradation.

• LC-MS Method: Employ an HPLC method similar to your stability-indicating method, coupled to a mass spectrometer. [8][9][13]3. Data Acquisition:

  • Acquire full scan mass spectra to determine the molecular weights of the degradation products.

  • Use tandem mass spectrometry (MS/MS) to fragment the molecular ions of the degradation products. This will provide structural information.

• Data Interpretation:

  • Compare the molecular weight of each degradation product to the parent compound (3-Fluoro-5-nitrophenol, MW: 157.1 g/mol ).

  • Hypothesize structures based on plausible chemical transformations (e.g., hydrolysis: +16 Da; reduction of NO2 to NH2: -30 Da).

  • Use the MS/MS fragmentation patterns to support or refute your hypothesized structures.

• Isolation: If a degradation product is formed in sufficient quantity, it can be isolated using preparative HPLC.

• NMR Spectroscopy: Dissolve the isolated compound in a suitable deuterated solvent and acquire 1H, 13C, and, importantly, 19F NMR spectra. [5][14][15][16][17]3. Structure Confirmation: The combination of NMR spectra will provide definitive structural information to confirm the identity of the degradation product.

Part 3: Data Summary and Interpretation

This section provides tables to help you organize and interpret your stability data.

Table 1: HPLC Data from Forced Degradation Study

Time Point (hours)	Peak Area of 3-Fluoro-5-nitrophenol	% Remaining	Peak Area of Degradant 1	Peak Area of Degradant 2
0	Initial Area	100%	0	0
1	Area at 1h	Calculate %	Area at 1h	Area at 1h
2	Area at 2h	Calculate %	Area at 2h	Area at 2h
4	Area at 4h	Calculate %	Area at 4h	Area at 4h
8	Area at 8h	Calculate %	Area at 8h	Area at 8h
24	Area at 24h	Calculate %	Area at 24h	Area at 24h

Table 2: Mass Spectrometry Data for Degradation Products

Peak	Retention Time (min)	[M-H]- (m/z)	Proposed Molecular Formula	Proposed Structure
3-Fluoro-5-nitrophenol	RT of parent	156.0	C6H3FNO3	Parent Structure
Degradant 1	RT of degradant 1	Observed m/z	Hypothesized Formula	Hypothesized Structure
Degradant 2	RT of degradant 2	Observed m/z	Hypothesized Formula	Hypothesized Structure

References

• Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. (2018). Master Organic Chemistry. [Link]

• Safe Working Practices: Storing Acids. (n.d.). Safety Storage Systems. [Link]

• 15 Tips for Storing Acids in Your Laboratory. (2023). Post Apple Scientific. [Link]

• How to Store Acids Safely: A Comprehensive Guide. (2024). North Industrial Chemicals. [Link]

• Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization. (2025). ResearchGate. [Link]

• Analysis of 3-Methyl-4-nitrophenol, A Major Metabolite of Fenitrothion, In Mice Urine Using HPLC. (2015). Pharmaceutical Methods. [Link]

• HPLC-MS mass spectrum of the products transformed by PnpA and PnpC1C2. (n.d.). ResearchGate. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. (n.d.). LCGC International. [Link]

• Electrophilic Substitution Reactions of Phenols. (n.d.). BYJU'S. [Link]

• Ring reactions of phenol. (n.d.). Chemguide. [Link]

• The Brønsted acid-catalysed hydrolysis of acyl fluorides in aqueous media; evidence for two mechanisms. (n.d.). Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. (n.d.). LCGC International. [Link]

• REVIEW: FORCE DEGRADATION STUDIES. (2016). Pharma Science Monitor. [Link]

• 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. (n.d.). PMC - NIH. [Link]

• Forced Degradation Studies. (2016). MedCrave online. [Link]

• Kinetics and Mechanisms of Acid-Catalyzed Hydrolysis of Some N-(4-Substitutedaryl) Succinimide Compounds. (n.d.). OMU Journal of Engineering Sciences. [Link]

• Stability Indicating HPLC Method Development –A Review. (2021). IJTSRD. [Link]

• Electrophilic Aromatic Substitution AR7. Side Chain Reduction: Nitro Groups. (n.d.). College of Saint Benedict & Saint John's University. [Link]

• Stability-Indicating HPLC Method Development. (n.d.). vscht.cz. [Link]

• Reduction of nitro compounds. (n.d.). Wikipedia. [Link]

• 1-Fluoro-4-nitro-benzene - Optional[19F NMR] - Chemical Shifts. (n.d.). SpectraBase. [Link]

• Comparison of Hydrolysis of Acyl Chlorides, Alkyl Chlorides and Aryl Chlorides. (n.d.). Sparkl. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). NIH. [Link]

• Nitro Reduction - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• HYDROLYSIS. (n.d.). University of Toronto. [Link]

• Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. (n.d.). MDPI. [Link]

• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. (2022). Biosciences Biotechnology Research Asia. [Link]

• Chemical Analysis of Fluorobenzenes via Multinuclear Detection in the Strong Heteronuclear J-Coupling Regime. (n.d.). MDPI. [Link]

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Technical Support Center: Troubleshooting the Reduction of the Nitro Group

Welcome to the Technical Support Center for the reduction of the nitro group. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for challenges encountered during this fundamental transformation. The following question-and-answer format directly addresses specific issues to help you optimize your reactions for success.

Section 1: Incomplete Reactions and Low Yields

Question 1: My nitro group reduction is sluggish or incomplete. What are the likely causes and how can I fix it?

Answer: Incomplete or slow reactions are a common hurdle. The root cause often lies in one of several factors, ranging from reagent activity to substrate solubility. Here is a systematic approach to diagnosing and resolving the issue:

• Reagent and Catalyst Activity: The potency of your reducing agent or catalyst is critical.[1]

  • Catalytic Hydrogenation (e.g., Pd/C, Pt/C, Raney Nickel): Catalysts can deactivate over time due to improper storage or poisoning.[1][2] Ensure you are using a fresh or reliably stored catalyst. If you suspect deactivation, consider increasing the catalyst loading. For particularly stubborn reductions, increasing the hydrogen pressure may be necessary.[1][3]

  • Metal/Acid Reductions (e.g., Fe/HCl, SnCl₂/HCl, Zn/AcOH): The purity and surface area of the metal are crucial.[1][4] Using finely powdered and, if needed, activated metals can significantly increase the reaction rate. The concentration of the acid is also a key parameter to optimize.[1]

  • Other Reducing Agents: Reagents like sodium dithionite can decompose if not stored correctly. Always opt for fresh, high-quality reagents.[1]

• Solubility Issues: Poor solubility of your nitro-containing compound in the reaction solvent can severely hinder the reaction rate.[1] The starting material needs to be adequately dissolved for the reaction to proceed efficiently. For hydrophobic compounds, consider using solvents like THF or employing a co-solvent system such as ethanol/water or acetic acid.[1][3] Protic co-solvents can often be beneficial in hydrogenation reactions.[1][3]

• Reaction Temperature: While many nitro reductions proceed smoothly at room temperature, some substrates require heating to achieve a practical reaction rate.[1][5] However, exercise caution, as elevated temperatures can sometimes lead to an increase in side products.[1]

• Stoichiometry of the Reducing Agent: Ensure you are using a sufficient excess of the reducing agent to drive the reaction to completion and reduce any partially reduced intermediates that may form along the way.[1]

Section 2: Poor Chemoselectivity and Side Reactions

Question 2: I'm observing significant side products like hydroxylamines, nitroso, or azoxy compounds. How can I improve the selectivity for the desired amine?

Answer: The formation of side products is a frequent challenge and stems from the stepwise nature of nitro group reduction.[6][7] The key to improving selectivity lies in controlling the reaction conditions to favor the complete reduction to the amine.

• The Nitro Reduction Pathway: The reduction of a nitro group (R-NO₂) to an amine (R-NH₂) proceeds through several intermediates, including nitroso (R-NO) and hydroxylamine (R-NHOH) species.[6][7] If these intermediates are not efficiently reduced, they can react with each other to form dimeric species like azoxy (R-N(O)=N-R), azo (R-N=N-R), and hydrazo (R-NH-NH-R) compounds.[6][8]

• Strategies for Improving Selectivity:

  • Choice of Reducing Agent: Some reducing agents are more prone to forming intermediates than others. For instance, using metal hydrides like LiAlH₄ with aromatic nitro compounds can often lead to the formation of azo products.[9][10] Catalytic hydrogenation or metal/acid systems are generally more reliable for complete reduction to the amine.[8][9]

  • Temperature Control: Exothermic reactions can create localized hot spots, which may promote the formation of side products like azobenzene derivatives.[1] Maintaining proper temperature control throughout the reaction is crucial.

  • Sufficient Reducing Agent: As mentioned previously, using an adequate excess of the reducing agent is vital to ensure that any formed intermediates are promptly reduced to the final amine product.[1]

Question 3: My starting material contains other reducible functional groups. How can I selectively reduce only the nitro group?

Answer: Achieving chemoselectivity is a primary concern when other reducible functional groups are present in the molecule. The choice of reducing agent and reaction conditions is paramount.[5][11]

Here is a general guide for selecting a suitable reducing agent based on the functional groups you need to preserve:

Functional Group to Preserve	Recommended Reagent(s)	Key Considerations
Ketone/Aldehyde	SnCl₂·2H₂O	Tin(II) chloride is mild and generally shows excellent selectivity for nitro groups over carbonyls.[11]
Ester/Amide	H₂ with Pd/C, Fe/HCl	Catalytic hydrogenation is often effective. Iron in acidic or neutral conditions is also a robust choice.[5][12]
Nitrile	SnCl₂·2H₂O	This reagent is a good first choice as it typically does not affect nitriles.[11]
Alkene/Alkyne	Fe/HCl, Zn/AcOH, Sodium Sulfide (Na₂S)	Catalytic hydrogenation will likely reduce carbon-carbon multiple bonds. Metal/acid systems or sodium sulfide are generally safer options.[9][11]
Halogen (Aryl)	Raney Nickel with H₂, SnCl₂, Fe/HCl	Palladium on carbon (Pd/C) is known to cause dehalogenation.[9][11] Raney Nickel is a good alternative for catalytic hydrogenation.[9][11] Metal/acid systems are also reliable for avoiding dehalogenation.[11]

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• 6. pubs.acs.org [pubs.acs.org]
• 7. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Amine synthesis by nitro compound reduction [organic-chemistry.org]

Technical Support Center: Spectroscopic Identification of Impurities in 3-Fluoro-5-nitrophenol

Welcome to the technical support center for the analysis of 3-Fluoro-5-nitrophenol. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven insights and practical troubleshooting for identifying potential impurities via spectroscopic methods. Purity is paramount in chemical synthesis, and this resource offers a logical framework for tackling common analytical challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in 3-Fluoro-5-nitrophenol?

The impurity profile of 3-Fluoro-5-nitrophenol is intrinsically linked to its synthetic route. The most prevalent method is the direct nitration of 3-fluorophenol.[1] This process can lead to several classes of impurities:

• Regioisomers: During electrophilic nitration, the nitro group can add to different positions on the aromatic ring, resulting in positional isomers which are often difficult to separate due to similar physical properties. Common regioisomers include 3-Fluoro-4-nitrophenol, 5-Fluoro-2-nitrophenol, and 2-Fluoro-5-nitrophenol.[1][2][3]

• Over-nitrated By-products: Under harsh reaction conditions, a second nitro group can be added to the ring, leading to dinitro-fluorophenol species.

• Unreacted Starting Material: Incomplete nitration will result in residual 3-fluorophenol.[4]

• Degradation Products: The nitro group is susceptible to reduction, which can lead to the formation of 3-Fluoro-5-aminophenol, especially during storage or certain reaction workups.[5]

Q2: What is the recommended primary spectroscopic method for purity assessment of 3-Fluoro-5-nitrophenol?

For routine purity assessment and structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy , particularly ¹H and ¹⁹F NMR, is the most powerful and recommended primary technique.

• Expertise & Experience: ¹H NMR provides a direct, quantitative measure of the target compound against proton-bearing impurities without the need for identical response factors, which is a limitation in chromatographic methods. More importantly, the unique coupling patterns and chemical shifts of the aromatic protons allow for unambiguous differentiation between the desired product and its regioisomers. ¹⁹F NMR is exceptionally sensitive and provides a clean spectrum where each fluorine-containing compound, including isomers, typically gives a distinct signal.

Q3: How can I definitively differentiate between regioisomeric impurities?

Differentiating regioisomers is a classic analytical challenge where NMR spectroscopy excels. Since all fluoro-nitrophenol isomers have the same molecular weight (157.10 g/mol ), mass spectrometry alone cannot distinguish them.[6]

• Causality: The key is the difference in the electronic environment and spatial relationship of the protons and fluorine atom on the benzene ring for each isomer. This results in unique chemical shifts and, critically, different spin-spin coupling constants (J-values) in both ¹H and ¹⁹F NMR spectra. For example, the coupling between a fluorine atom and a proton is strongest when they are ortho to each other (³JHF) and weaker at meta (⁴JHF) and para (⁵JHF) positions. By analyzing these coupling patterns, a definitive structural assignment can be made.

Spectroscopic Troubleshooting Guide

This section addresses specific issues you may encounter during the spectroscopic analysis of 3-Fluoro-5-nitrophenol.

NMR Spectroscopy Issues

Q: My ¹H NMR spectrum of 3-Fluoro-5-nitrophenol shows more aromatic signals than expected. What could they be?

An excess of signals in the aromatic region (typically 6.5-8.5 ppm) strongly suggests the presence of regioisomeric impurities or unreacted starting material.

• Troubleshooting Steps & Logic:

  • Analyze the Splitting Patterns: The ¹H NMR spectrum of pure 3-Fluoro-5-nitrophenol is complex due to proton-fluorine coupling. However, you should expect three distinct signals in the aromatic region. Isomers like 3-Fluoro-4-nitrophenol or 5-Fluoro-2-nitrophenol will have their own unique three-proton systems with different coupling constants.[2][7]

  • Look for Simpler Patterns: The starting material, 3-fluorophenol, will show a simpler, more symmetrical pattern if present.[4]

  • Integrate the Signals: Compare the integration of the impurity signals to the main product signals to quantify the level of contamination.

  • Confirmation: Acquire a ¹⁹F NMR spectrum. The presence of multiple signals will confirm a mixture of fluorine-containing isomers.

Q: My ¹⁹F NMR spectrum shows multiple signals. What does this indicate?

This is a definitive indication of multiple fluorine-containing species in your sample. Since ¹⁹F NMR spectra are typically simple (one signal per unique fluorine environment) and have a wide chemical shift range, it is an excellent tool for identifying isomeric impurities.

• Troubleshooting Steps & Logic:

  • Assign the Main Peak: Identify the signal corresponding to 3-Fluoro-5-nitrophenol.

  • Spike the Sample: If you have standards for suspected regioisomers (e.g., 3-Fluoro-4-nitrophenol), spike a small amount into your NMR sample. The signal that increases in intensity will confirm the identity of that impurity.

  • Quantify: The relative integration of the signals in the ¹⁹F NMR spectrum directly corresponds to the molar ratio of the different fluorine-containing compounds.

Mass Spectrometry (MS) Issues

Q: My mass spectrum shows a molecular ion peak with a higher m/z than 157. What could it be?

A molecular ion significantly higher than the expected m/z of 157.0175 (exact mass) points to by-products formed during synthesis.[6]

• Troubleshooting Steps & Logic:

  • Check for M+45: An m/z of ~202 (157 + 45) suggests the addition of a second nitro group (NO₂), forming a dinitro-fluorophenol impurity (C₆H₃FNO₅). This is a common side reaction in nitration chemistry if conditions are not carefully controlled.[8]

  • Check for Dimerization: Although less common, higher masses could indicate dimerization or other side reactions.

  • High-Resolution MS (HRMS): Use HRMS to obtain the exact mass of the impurity. This allows you to predict the elemental composition and confidently identify the structure, distinguishing it from other potential adducts. For example, the predicted [M+H]⁺ ion for 3-Fluoro-5-nitrophenol is m/z 158.02480.[9]

Q: My MS shows a prominent peak at m/z 127. What is this?

A peak at m/z 127.0433 (exact mass) strongly indicates the presence of 3-Fluoro-5-aminophenol (C₆H₆FNO).[5]

• Causality: This impurity is formed by the reduction of the nitro group (-NO₂) to an amino group (-NH₂), a mass difference of 30 Da (NO₂ vs. NH₂). This is a common degradation pathway for nitrophenols and can occur during certain workup procedures or upon prolonged storage.[10] The presence of this impurity can be confirmed by looking for characteristic N-H stretching bands in the FTIR spectrum around 3300-3500 cm⁻¹.[11]

FTIR Spectroscopy Issues

Q: I see additional strong bands in the 1500-1600 cm⁻¹ and 1300-1400 cm⁻¹ region. Could this be an impurity?

This region is characteristic of the asymmetric and symmetric stretching vibrations of the nitro group (-NO₂). While 3-Fluoro-5-nitrophenol itself will have strong absorptions here, the presence of additional, well-resolved peaks can indicate an impurity.

• Troubleshooting Steps & Logic:

  • Reference Spectrum: Compare your spectrum to a reference spectrum of pure 3-Fluoro-5-nitrophenol.

  • Consider Dinitro Impurities: A dinitro-fluorophenol by-product would be expected to have very strong absorptions in this region. The exact position of the bands is influenced by the substitution pattern on the aromatic ring.[12]

Appendix A: Spectroscopic Data Reference Table

Compound	Molecular Formula	MW ( g/mol )	Key ¹H NMR Features (ppm)	Key MS Features (m/z)	Key FTIR Bands (cm⁻¹)
3-Fluoro-5-nitrophenol	C₆H₄FNO₃	157.10	3 distinct aromatic signals with H-F coupling	[M]⁺ 157 , [M-H]⁻ 156[9]	~3300 (O-H), ~1530 & ~1350 (NO₂), ~1250 (C-F)
3-Fluorophenol	C₆H₅FO	112.10	4 aromatic signals, simpler coupling	[M]⁺ 112 [4]	~3350 (O-H), ~1240 (C-F), Absence of strong NO₂ bands
3-Fluoro-5-aminophenol	C₆H₆FNO	127.12	Upfield shift of aromatic signals vs. nitro	[M]⁺ 127 [5]	~3400 & ~3300 (N-H), Absence of strong NO₂ bands
Dinitro-fluorophenol	C₆H₃FNO₅	202.10	Complex aromatic signals	[M]⁺ 202	Very strong NO₂ bands (~1550 & ~1350)
5-Fluoro-2-nitrophenol	C₆H₄FNO₃	157.10	Unique aromatic pattern distinct from 3,5-isomer[7]	[M]⁺ 157	Similar to 3,5-isomer, but fingerprint region may differ
3-Fluoro-4-nitrophenol	C₆H₄FNO₃	157.10	Unique aromatic pattern distinct from 3,5-isomer[2]	[M]⁺ 157	Similar to 3,5-isomer, but fingerprint region may differ

Appendix B: Standard Operating Procedures (SOPs)

SOP-01: Sample Preparation and Analysis by NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the 3-Fluoro-5-nitrophenol sample into an NMR tube.

• Solvent Addition: Add approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the solvent is compatible and does not have signals that overlap with analyte peaks.

• Dissolution: Gently vortex the tube to ensure complete dissolution of the sample.

• Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure sufficient scans for a good signal-to-noise ratio (typically 16-64 scans).

  • Acquire a ¹⁹F NMR spectrum. This usually requires fewer scans due to the high sensitivity of the nucleus.

  • (Optional) Acquire a ¹³C NMR spectrum for full structural elucidation, which will require a longer acquisition time.

• Data Processing: Process the spectra using appropriate software. Apply Fourier transform, phase correction, and baseline correction. Calibrate the ¹H spectrum to the residual solvent peak.

• Analysis: Integrate all signals. Analyze chemical shifts and coupling constants to identify the main compound and any impurities by comparing the data to the reference table (Appendix A) and literature values.

SOP-02: Sample Preparation and Analysis by Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrumentation Setup: Choose an appropriate ionization technique. Electrospray Ionization (ESI) is common for this type of molecule and can be run in both positive and negative ion modes.

• Infusion/Injection: Introduce the sample into the mass spectrometer via direct infusion or through an LC inlet.

• Data Acquisition: Acquire a full scan mass spectrum over a relevant m/z range (e.g., 50-500 amu).

• Analysis:

  • Identify the molecular ion peak for 3-Fluoro-5-nitrophenol ([M+H]⁺ at m/z 158.02 or [M-H]⁻ at m/z 156.01).

  • Search for peaks corresponding to the molecular weights of potential impurities listed in Appendix A.

  • If available, use high-resolution MS to confirm the elemental composition of observed ions.

Appendix C: Troubleshooting Workflow Diagrams

Caption: General workflow for identifying unknown impurities.

Caption: Decision tree for NMR-based impurity analysis.

References

• Patents, G. (n.d.). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Beilstein Journals. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved January 11, 2026, from [Link]

• ResearchGate. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved January 11, 2026, from [Link]

• SpectraBase. (n.d.). 3,5-Dichloro-2,4-difluoro-nitrobenzene - Optional[13C NMR] - Chemical Shifts. Retrieved January 11, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Synthesis of 3-Fluoro-5-nitrobenzoic Acid: Processes and Innovations. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 3-Fluoro-5-nitrophenol. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 3-Amino-5-fluorophenol. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 3-Fluorophenol. Retrieved January 11, 2026, from [Link]

• PubChemLite. (n.d.). 3-fluoro-5-nitrophenol (C6H4FNO3). Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 3-Fluoro-5-methyl-4-nitrophenol. Retrieved January 11, 2026, from [Link]

• MDPI. (2021). Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution. Retrieved January 11, 2026, from [Link]

• Taizhou Volsen Chemical Co., Ltd. (n.d.). Nmr Spectrum Of 3 Fluoro 5 Nitroaniline 2369 12 2. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). Chemical structures of 3-aminophenol derivatives 5a-f. Retrieved January 11, 2026, from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, CD3OD, experimental) (HMDB0001232). Retrieved January 11, 2026, from [Link]

• Patsnap. (n.d.). The preparation method of 5-fluoro-2-nitrophenol. Retrieved January 11, 2026, from [Link]

• Pharmaffiliates. (n.d.). 3-Fluoro-5-nitrophenol. Retrieved January 11, 2026, from [Link]

• Pakistan Academy of Sciences. (2022). Economical Synthesis of Nitrophenols under Controlled Physical Parameters. Retrieved January 11, 2026, from [Link]

• NIST WebBook. (n.d.). 1-Fluoro-3-iodo-5-nitrobenzene. Retrieved January 11, 2026, from [Link]

• Longdom Publishing. (2019). Development of a Method for Regioisomer Impurity Detection and Quantitation within the Raw Material 3-Chloro-5-Fluorophenol by Gas Chromatography. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 3-Aminophenol. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). 2-Amino-5-fluorophenol. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). FTIR spectrum of pure p-nitro phenol. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). Infrared spectra of (a) 2-nitrophenol, (b) 3-nitrophenol, and (c) 4-nitrophenol. Retrieved January 11, 2026, from [Link]

• ResearchGate. (2020). Microbial biodegradation of nitrophenols and their derivatives: A Review. Retrieved January 11, 2026, from [Link]

• NIST WebBook. (n.d.). Phenol, 3-nitro-. Retrieved January 11, 2026, from [Link]

• Sunway Pharm Ltd. (n.d.). 3-Fluoro-5-nitrophenol. Retrieved January 11, 2026, from [Link]

• PubChem. (n.d.). Ethylene glycol dinitrate. Retrieved January 11, 2026, from [Link]

Sources

• 1. The preparation method of 5-fluoro-2-nitrophenol - Eureka | Patsnap [eureka.patsnap.com]
• 2. 3-Fluoro-4-nitrophenol(394-41-2) 1H NMR spectrum [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 3-Fluorophenol | C6H5FO | CID 9743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Amino-5-fluorophenol | C6H6FNO | CID 18457315 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Fluoro-5-nitrophenol | C6H4FNO3 | CID 269073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-Fluoro-2-nitrophenol(446-36-6) 1H NMR spectrum [chemicalbook.com]
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• 13. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Fluoro-5-nitrophenol

Welcome to the technical support center for advanced purification methodologies. This guide is specifically designed for researchers, scientists, and professionals in drug development who are working with 3-Fluoro-5-nitrophenol and encountering challenges with dinitrated byproducts. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. Our goal is to equip you with the scientific rationale and practical protocols to achieve high purity of your target compound.

Introduction to the Challenge

The synthesis of 3-Fluoro-5-nitrophenol can sometimes lead to the formation of dinitrated byproducts, such as 3-Fluoro-2,5-dinitrophenol or 3-Fluoro-4,5-dinitrophenol. While the exact isomers formed depend on the specific reaction conditions, their structural similarity to the desired product makes their removal a significant purification challenge. These impurities can interfere with subsequent reactions and compromise the integrity of your final product. This guide will walk you through effective strategies to isolate 3-Fluoro-5-nitrophenol with high purity.

Troubleshooting and FAQs

Q1: I've confirmed the presence of dinitrated impurities in my 3-Fluoro-5-nitrophenol sample via TLC and/or NMR. What is the most straightforward purification method to try first?

A1: For initial purification attempts, recrystallization is often the most accessible and effective method. The success of recrystallization hinges on the differential solubility of the desired product and its impurities in a given solvent system. 3-Fluoro-5-nitrophenol and its dinitrated analogs, while structurally similar, will exhibit different solubilities due to variations in polarity and crystal lattice energy.

Causality Behind the Choice: Dinitrated phenols are generally more polar than their mononitrated counterparts. This difference, although sometimes subtle, can be exploited by carefully selecting a recrystallization solvent. The goal is to find a solvent in which 3-Fluoro-5-nitrophenol has good solubility at elevated temperatures but is sparingly soluble at lower temperatures, while the dinitrated byproducts remain in solution or have significantly different solubility profiles.

Recommended Starting Solvents:

• Aqueous Ethanol or Methanol: A mixture of an alcohol and water can be an excellent starting point. The water acts as an anti-solvent, reducing the solubility of the less polar 3-Fluoro-5-nitrophenol upon cooling, while potentially keeping the more polar dinitrated byproducts dissolved.

• Toluene or Xylene: For a less polar option, these aromatic solvents can be effective. The desired product should be soluble at high temperatures and crystallize upon cooling.

Q2: My recrystallization attempts have failed to remove the dinitrated byproducts completely, or I'm experiencing significant product loss. What's the next logical step?

A2: If recrystallization proves insufficient, column chromatography is the next and more powerful purification technique to employ.[1][2][3] This method separates compounds based on their differential adsorption to a stationary phase and their solubility in a mobile phase.

Expertise in Action: The key to successful column chromatography is selecting the right stationary and mobile phases to maximize the separation between your target compound and the impurities. Given the polar nature of nitrophenols, a normal-phase chromatography setup is typically effective.

Detailed Protocol for Column Chromatography: See the detailed protocol in the "Experimental Protocols" section below.

dot graph TD { A[Crude 3-Fluoro-5-nitrophenol] --> B{Initial Purification}; B --> C[Recrystallization]; C --> D{Purity Check (TLC/NMR)}; D --> E[Pure Product]; D --> F[Impure Product]; F --> G[Column Chromatography]; G --> H{Fraction Analysis (TLC)}; H --> I[Combine Pure Fractions]; I --> J[Solvent Evaporation]; J --> E; }

Caption: General purification workflow for 3-Fluoro-5-nitrophenol.

Q3: How do I choose the right solvent system (mobile phase) for column chromatography?

A3: The selection of the mobile phase is critical for achieving good separation. The principle is to start with a less polar solvent system and gradually increase the polarity to elute the compounds from the column.

Systematic Approach to Solvent Selection:

• Thin-Layer Chromatography (TLC) First: Before running a column, always optimize your solvent system using TLC. The ideal solvent system will give a good separation of spots on the TLC plate, with the spot for 3-Fluoro-5-nitrophenol having an Rf value between 0.2 and 0.4.

• Recommended Solvent Systems:

  • Hexane/Ethyl Acetate Gradient: This is a classic and highly effective combination for separating compounds of moderate polarity.[1] Start with a low percentage of ethyl acetate (e.g., 5-10%) and gradually increase the concentration. The less polar 3-Fluoro-5-nitrophenol should elute before the more polar dinitrated byproducts.

  • Dichloromethane/Methanol Gradient: For more polar compounds that do not move significantly in hexane/ethyl acetate, a dichloromethane/methanol system can be used. Start with a low percentage of methanol.

Data Presentation: Example TLC Analysis

Compound	Mobile Phase (Hexane:Ethyl Acetate)	Rf Value
3-Fluoro-5-nitrophenol	8:2	~0.35
Dinitrated Byproduct	8:2	~0.15

Q4: Are there any chemical methods to selectively remove dinitrated isomers?

A4: Yes, under certain conditions, chemical treatment can be used to selectively react with and remove specific isomers. For instance, some dinitro isomers are more susceptible to nucleophilic substitution or degradation under basic conditions. A historical method for separating m-dinitrobenzene from its isomers involves treatment with a mild caustic alkali solution, which converts the ortho and para isomers into water-soluble nitrophenols.[4] While this exact method may not be directly applicable, the principle of differential reactivity can be explored.

Caution: This is an advanced and potentially destructive method. It requires careful optimization to avoid degradation of the desired 3-Fluoro-5-nitrophenol. A small-scale trial is highly recommended before applying it to your entire batch.

Experimental Protocols

Protocol 1: Recrystallization of 3-Fluoro-5-nitrophenol

• Solvent Selection: Begin by testing the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. Good candidates will show low solubility at room temperature and high solubility when hot.

• Dissolution: In a flask, dissolve the crude 3-Fluoro-5-nitrophenol in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[1]

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Column Chromatography of 3-Fluoro-5-nitrophenol

• Column Preparation:

  • Securely clamp a glass chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 95:5 hexane/ethyl acetate).

  • Pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing. Ensure the solvent level never drops below the top of the silica gel.[2]

  • Add another thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude 3-Fluoro-5-nitrophenol in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Carefully add the sample solution to the top of the column.

• Elution:

  • Begin eluting the column with the initial mobile phase.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate).

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Analyze the collected fractions by TLC to identify the fractions containing the pure product.[1]

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Fluoro-5-nitrophenol.

dot graph G { layout=dot; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4"];

}

Caption: Step-by-step workflow for purification by column chromatography.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Crude 3-Methyl-4-nitrophenol.
• Google Patents. (n.d.). US3933929A - Process for the purification of p-nitrophenol.

• Organic Chemistry Virtual Lab. (n.d.). Separation of Compounds Using Column Chromatography. Retrieved from [Link]

• Google Patents. (n.d.). US1665005A - Method for the separation of m-dinitrobenzene from its isomers.

• Beilstein Journal of Organic Chemistry. (2016). Synthesis and nucleophilic aromatic substitution of 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzene. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). RAPID SEPARATION OF NITROAROMATIC COMPOUNDS BY SOLVATING GAS CHROMATOGRAPHY. Retrieved from [Link]

• CDN. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. Retrieved from [Link]

• YouTube. (2021). Column Chromatography-Separation of ortho & para Nitrophenols. Retrieved from [Link]

• OC-Praktikum. (2006). 5001 Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Virtual Labs [oc-amrt.vlabs.ac.in]
• 3. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 4. US1665005A - Method for the separation of m-dinitrobenzene from its isomers - Google Patents [patents.google.com]

Technical Support Center: Optimizing Solvent Choice for 3-Fluoro-5-nitrophenol Reactions

Welcome to the technical support center for optimizing reactions with 3-Fluoro-5-nitrophenol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth technical insights and practical troubleshooting advice. Our focus is to move beyond simple protocol recitation and delve into the fundamental principles that govern solvent selection, empowering you to make informed decisions for successful experimental outcomes.

Understanding the Reactivity of 3-Fluoro-5-nitrophenol

3-Fluoro-5-nitrophenol is a versatile substituted aromatic compound featuring three key functional groups that dictate its reactivity: a hydroxyl group (phenol), a nitro group, and a fluorine atom. The interplay of these groups, particularly the strong electron-withdrawing nature of the nitro group, activates the aromatic ring for nucleophilic aromatic substitution (SNAr), making the fluorine atom a viable leaving group. The phenolic hydroxyl group, on the other hand, is acidic and can be deprotonated to form a potent nucleophile, enabling reactions like Williamson ether synthesis.

The choice of solvent is paramount in controlling the reaction pathway, rate, and yield. A solvent's polarity, proticity, and boiling point can profoundly influence the solubility of reactants, the stability of intermediates, and the nucleophilicity of reagents.

FAQs: Quick Answers to Common Questions

Q1: What are the most common reaction types for 3-Fluoro-5-nitrophenol?

A1: The two most prevalent reaction types are:

• Nucleophilic Aromatic Substitution (SNAr): The electron-deficient ring allows for the displacement of the fluorine atom by a nucleophile.

• Williamson Ether Synthesis: The phenolic hydroxyl group can be deprotonated to form a phenoxide, which then acts as a nucleophile to attack an alkyl halide.

Q2: Why is my 3-Fluoro-5-nitrophenol not dissolving?

A2: 3-Fluoro-5-nitrophenol has moderate polarity. For optimal solubility, a solvent with a similar polarity should be chosen. Polar aprotic solvents like acetone, acetonitrile, DMF, and DMSO are generally good choices for dissolving nitrophenols.[1] If solubility remains an issue, gentle warming or sonication can be attempted, provided the reactants and reagents are thermally stable.

Q3: Can I use a protic solvent for my SNAr reaction?

A3: While not always ideal, it is possible. Protic solvents can solvate the nucleophile through hydrogen bonding, which can decrease its reactivity and slow down the reaction.[2] However, for some SNAr reactions, particularly with charged nucleophiles, protic solvents can be effective. For instance, reactions with alkoxides are often carried out in the corresponding alcohol.

Q4: How do I remove a high-boiling point solvent like DMF or DMSO after the reaction?

A4: High-boiling point polar aprotic solvents can be challenging to remove. A common method is to perform an aqueous workup. Dilute the reaction mixture with a large volume of water and extract the product with a water-immiscible organic solvent like ethyl acetate or dichloromethane. The polar solvent will preferentially partition into the aqueous layer. Repeated extractions may be necessary.

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Problem	Potential Cause(s) & Explanation	Recommended Solution(s)
Low or No Product Yield in SNAr	Inappropriate Solvent Choice: The use of a non-polar or protic solvent can hinder the reaction. SNAr reactions generally favor polar aprotic solvents which solvate the cation of the nucleophilic salt, leaving a "naked" and more reactive anion.	Switch to a polar aprotic solvent such as DMF , DMSO , or acetonitrile . These solvents effectively solubilize the reactants and stabilize the charged Meisenheimer complex intermediate, accelerating the reaction.[2]
Insufficient Base Strength: If your nucleophile is an alcohol or amine, it needs to be deprotonated to become a potent nucleophile. The chosen base may not be strong enough to achieve this in the selected solvent.	Use a stronger base such as sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) . When using NaH, an aprotic solvent like THF or DMF is required.
Formation of Multiple Side Products	Reaction Temperature Too High: Elevated temperatures can lead to decomposition of the starting material or product, or promote unwanted side reactions.	Run the reaction at a lower temperature for a longer period. If the reaction requires heat, consider using a solvent with a lower boiling point to naturally cap the reaction temperature. For example, switching from DMF (b.p. 153 °C) to acetonitrile (b.p. 82 °C) or THF (b.p. 66 °C).
Solvent Participation in the Reaction: Some solvents can react with the starting materials or intermediates. For example, in the presence of a strong base, protic solvents can be deprotonated and act as nucleophiles.	Ensure the chosen solvent is inert under the reaction conditions. Refer to solvent compatibility charts and the literature for the specific reagents being used.
Williamson Ether Synthesis Yields Elimination Product	Steric Hindrance of Alkyl Halide: The Williamson ether synthesis is an SN2 reaction. If a secondary or tertiary alkyl halide is used, elimination (E2) will compete with and may dominate over substitution, especially with a sterically unhindered base like the phenoxide of 3-fluoro-5-nitrophenol.[3]	Use a primary or methyl halide as the electrophile. If the desired ether requires a secondary or tertiary alkyl group, consider reversing the roles of the nucleophile and electrophile if possible, though this is not an option when starting with a phenol.
Difficulty in Product Purification	Solvent Miscibility Issues: During workup, if the reaction solvent is partially miscible with the extraction solvent and water, it can lead to emulsions and poor separation.	Choose an extraction solvent that is immiscible with water and in which your product is highly soluble. If using a water-miscible reaction solvent like DMF or DMSO, ensure it is sufficiently diluted with water before extraction.

Data-Driven Solvent Selection

The choice of solvent should be a deliberate, data-informed decision. The following table summarizes the properties of common solvents relevant to reactions with 3-Fluoro-5-nitrophenol.

Solvent	Class	Boiling Point (°C)	Dielectric Constant (ε)	Notes & Recommendations
Dimethylformamide (DMF)	Polar Aprotic	153	37	Excellent for SNAr; dissolves a wide range of organic and inorganic compounds. High boiling point allows for a wide reaction temperature range. Can be difficult to remove.
Dimethyl sulfoxide (DMSO)	Polar Aprotic	189	47	Similar to DMF but more polar and with a higher boiling point. Also excellent for SNAr. Can be challenging to remove completely.
Acetonitrile (CH3CN)	Polar Aprotic	82	37.5	Good for SNAr at moderate temperatures. Easier to remove than DMF and DMSO due to its lower boiling point.
Tetrahydrofuran (THF)	Polar Aprotic	66	7.5	A common solvent for reactions involving strong bases like NaH for deprotonation of the phenol. Lower polarity than DMF or DMSO.
Acetone	Polar Aprotic	56	21	Can be used for SNAr reactions that proceed at lower temperatures. Its volatility makes it easy to remove. Often a good solvent for dissolving nitrophenols.[1]
Methanol (MeOH) / Ethanol (EtOH)	Polar Protic	65 / 78	33 / 24.5	Can be used for SNAr with alkoxide nucleophiles. The alcohol often serves as both the solvent and the source of the nucleophile.
Toluene	Non-polar	111	2.4	Generally not recommended for SNAr reactions due to its low polarity, which disfavors the formation of the charged Meisenheimer complex.

Experimental Protocols: A Starting Point for Optimization

The following are detailed, step-by-step methodologies for common reactions involving 3-Fluoro-5-nitrophenol. These should be considered as starting points, and optimization of solvent, temperature, and reaction time may be necessary.

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

This protocol is adapted from established procedures for SNAr on analogous fluoronitroaromatic compounds.[4][5]

Objective: To substitute the fluorine atom of 3-Fluoro-5-nitrophenol with an oxygen or nitrogen nucleophile.

Materials:

• 3-Fluoro-5-nitrophenol

• Nucleophile (e.g., an alcohol, phenol, or amine, 1.5 - 3 equivalents)

• Base (e.g., K2CO3, NaH, or KOH, 3 equivalents)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO, or THF)

• Standard laboratory glassware, inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation: To a dry round-bottom flask under an inert atmosphere, add 3-Fluoro-5-nitrophenol (1 equivalent) and the chosen anhydrous polar aprotic solvent (e.g., DMF).

• Addition of Reagents: Add the base (e.g., K2CO3, 3 equivalents) followed by the nucleophile (1.5 - 3 equivalents).

• Reaction: Stir the mixture at the desired temperature (ranging from room temperature to 90 °C, depending on the nucleophile's reactivity) and monitor the reaction progress by TLC or LC-MS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

Protocol 2: Williamson Ether Synthesis

This protocol is a generalized procedure based on the classical Williamson ether synthesis.[3]

Objective: To synthesize an ether from the hydroxyl group of 3-Fluoro-5-nitrophenol.

Materials:

• 3-Fluoro-5-nitrophenol

• Alkyl halide (e.g., methyl iodide, ethyl bromide, 1.1 equivalents)

• Base (e.g., NaH or K2CO3, 1.2 equivalents)

• Anhydrous solvent (e.g., THF or DMF)

• Standard laboratory glassware, inert atmosphere setup

Procedure:

• Deprotonation: To a dry round-bottom flask under an inert atmosphere, add 3-Fluoro-5-nitrophenol (1 equivalent) and the chosen anhydrous solvent (e.g., THF). Add the base (e.g., NaH, 1.2 equivalents) portion-wise at 0 °C. Allow the mixture to stir at room temperature for 30 minutes.

• Alkylation: Add the alkyl halide (1.1 equivalents) dropwise to the solution.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Workup: Quench the reaction by the slow addition of water. Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product as necessary.

Visualizing the Workflow

Decision Tree for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent for a reaction with 3-Fluoro-5-nitrophenol.

Caption: A decision-making flowchart for initial solvent selection.

General SNAr Experimental Workflow

This diagram outlines the key steps in performing a nucleophilic aromatic substitution reaction.

Caption: A generalized workflow for SNAr experiments.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Managing Exothermic Reactions During the Nitration of Phenols

Welcome to the technical support center for the nitration of phenols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the highly exothermic nature of this classic yet challenging reaction. Here, we move beyond simple protocols to explain the fundamental principles governing the reaction, enabling you to troubleshoot effectively and ensure both the safety and success of your experiments.

Introduction: The Challenge of Phenol Nitration

The nitration of phenol is a cornerstone of aromatic chemistry, but its high reactivity presents significant safety and selectivity challenges. The hydroxyl (-OH) group is a potent activating group, making the aromatic ring highly susceptible to electrophilic attack.[1][2] This high reactivity leads to a strongly exothermic reaction that can easily result in a dangerous runaway reaction if not meticulously controlled.[3][4] This guide provides a structured approach to understanding and mitigating these risks through a series of troubleshooting scenarios and frequently asked questions.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: Rapid and Uncontrolled Temperature Increase (Runaway Reaction)

Question: My reaction temperature is escalating rapidly, even with an ice bath. What should I do, and what caused this?

Answer:

A rapid, uncontrolled temperature increase is a critical sign of a potential runaway reaction and requires immediate and calm action.

Immediate Actions:

• Cease Reagent Addition: Immediately stop adding the nitrating agent.

• Enhance Cooling: If possible and safe, add more cooling medium to the external bath (e.g., adding salt to the ice bath to lower its temperature). Do not add cooling agents directly to the reaction mixture.

• Prepare for Emergency Quench: If the temperature continues to rise dramatically, prepare to quench the reaction by pouring the reaction mixture slowly and carefully onto a large volume of crushed ice or an ice-water slurry with vigorous stirring.[5] Caution: This quenching process is itself highly exothermic due to the dilution of concentrated sulfuric acid and should only be performed as a last resort with appropriate personal protective equipment (PPE) in a fume hood.[5]

• Alert and Evacuate: Inform your supervisor and follow all established laboratory emergency protocols. If the situation cannot be controlled, evacuate the immediate area.

Root Cause Analysis and Prevention:

A runaway reaction occurs when the rate of heat generation from the reaction exceeds the rate of heat removal by the cooling system. The following factors are common culprits:

• Rapid Addition of Nitrating Agent: Adding the nitrating agent too quickly is the most frequent cause. This leads to a rapid increase in the concentration of reactants and a burst of heat generation.

  • Preventative Measure: Employ a dropping funnel for the slow, dropwise addition of the nitrating agent. The addition rate should be such that the internal temperature remains stable and well within the desired range.

• Inadequate Cooling: The cooling bath may lack the capacity to dissipate the generated heat effectively.

  • Preventative Measure: Ensure a sufficiently large and cold cooling bath. An ice-salt mixture or a cryostat may be necessary for larger-scale reactions or more reactive substrates.

• Poor Agitation: Inefficient stirring can create localized "hot spots" with high concentrations of reactants, leading to a localized runaway that can propagate through the mixture.

  • Preventative Measure: Use a properly sized stir bar or overhead stirrer to ensure vigorous and homogeneous mixing throughout the reaction.

• Incorrect Reagent Concentration: Using overly concentrated acids can significantly increase the reaction rate and exothermicity.

  • Preventative Measure: For phenol, which is highly activated, using dilute nitric acid is often sufficient and much safer than the standard mixed acid (concentrated HNO₃/H₂SO₄) used for less activated rings.[6][7][8]

Issue 2: Low Yield of the Desired Mononitrated Product

Question: My reaction resulted in a very low yield of nitrophenol. What are the likely reasons?

Answer:

Low yields in phenol nitration can be attributed to several factors, often related to reaction conditions and side reactions.

• Polynitration: The high reactivity of phenol and the initial mononitrophenol product can lead to the formation of dinitro- or even trinitrophenol (picric acid), especially at higher temperatures.[8][9]

  • Solution: Maintain a low reaction temperature (typically 0-20°C for mononitration) to control the reaction rate and selectivity.[8][10] Carefully control the stoichiometry, using only a slight excess of the nitrating agent.

• Oxidative Degradation: Nitric acid is a strong oxidizing agent, and at elevated temperatures, it can oxidize phenol and the nitrophenol products, leading to the formation of tarry, dark-colored byproducts and a reduction in yield.

  • Solution: Strict temperature control is crucial. The formation of brown nitrogen oxide fumes is a clear indicator of undesirable oxidative side reactions.

• Incomplete Reaction: If the reaction temperature is too low or the reaction time is insufficient, the reaction may not go to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish at a very low temperature, a slight, controlled increase in temperature may be necessary.

• Losses During Workup: The separation of ortho- and para-nitrophenol, typically done by steam distillation, can lead to product loss if not performed carefully.[11][12]

  • Solution: Optimize the workup procedure. Ensure efficient condensation during steam distillation to prevent the loss of the more volatile o-nitrophenol.

Issue 3: Formation of Tarry, Dark-Colored Byproducts

Question: My reaction mixture turned into a dark, sticky tar. How can I prevent this?

Answer:

The formation of tar is a common issue in phenol nitration, primarily due to oxidation and polymerization reactions.[13][12]

• Primary Cause: Overheating: Localized or bulk overheating is the main driver for tar formation. The highly activated phenol ring is susceptible to oxidation by nitric acid, which is exacerbated at higher temperatures.[7][13]

  • Preventative Measures:

    • Maintain Low Temperatures: Conduct the reaction in an ice bath, aiming for a temperature below 20°C.[10]

    • Slow Reagent Addition: Add the nitrating agent dropwise to allow for effective heat dissipation.

    • Vigorous Stirring: Ensure efficient mixing to prevent the formation of hot spots.

    • Reverse Addition: Consider adding the phenol solution slowly to the nitrating mixture. This maintains a low concentration of the highly reactive phenol in the flask at any given time.[10]

• Alternative Nitrating Agents: For sensitive substrates, consider milder nitrating agents that are less prone to causing oxidation.

  • Example: Using copper(II) nitrate in acetic acid can be a greener and less aggressive method for phenol nitration, often resulting in cleaner reactions.[12][14]

Frequently Asked Questions (FAQs)

Q1: What is the role of sulfuric acid in the nitration of phenol?

A1: While phenol is reactive enough to be nitrated with dilute nitric acid alone, concentrated sulfuric acid is used in mixed-acid nitrations for two main reasons. First, it acts as a catalyst to protonate nitric acid, leading to the formation of the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species.[6][15] Second, sulfuric acid is a dehydrating agent, absorbing the water produced during the reaction, which would otherwise dilute the nitric acid and slow down the reaction.

Q2: How does temperature affect the ortho/para product ratio?

A2: In the nitration of phenol, both ortho- and para-nitrophenol are formed. The ortho-isomer is generally the kinetic product, favored at lower temperatures, while the para-isomer is the thermodynamic product, with its relative yield increasing at higher temperatures.[16] The ortho-product is stabilized by intramolecular hydrogen bonding, which also makes it volatile and allows for separation from the para-isomer by steam distillation.[1][7]

Q3: What are the key safety precautions I must take before starting a phenol nitration?

A3:

• Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves, and safety goggles. A face shield is highly recommended.[17]

• Fume Hood: Conduct the entire experiment, including the workup, in a well-ventilated fume hood.[3][17]

• Cooling Bath: Have an appropriately sized ice bath ready before you start.

• Spill Kit: Ensure an appropriate spill kit, including a neutralizing agent for acids, is readily accessible.[17]

• Emergency Plan: Be familiar with your lab's emergency procedures for runaway reactions and chemical spills.[17]

Q4: How do I properly quench the reaction at the end of the experiment?

A4: The standard and safest procedure for quenching a nitration reaction is to slowly and carefully pour the reaction mixture onto a large amount of crushed ice or an ice-water slurry with vigorous stirring.[5] This serves to rapidly cool the mixture and dilute the concentrated acids, dissipating the significant heat of dilution.[5] The product can then be isolated, for example, by filtration if it precipitates, or by extraction.

Q5: Can I use continuous flow chemistry for the nitration of phenol?

A5: Yes, continuous flow reactors are an excellent and increasingly popular method for performing hazardous exothermic reactions like nitration.[3] The small reaction volume at any given moment and the high surface-area-to-volume ratio allow for much more efficient heat transfer and precise temperature control, significantly reducing the risk of a runaway reaction.[3] This often leads to higher yields, better selectivity, and a much safer process overall.[3]

Data and Protocols

Table 1: Recommended Temperature Ranges for Phenol Nitration

Reaction Scale	Nitrating Agent	Recommended Temperature	Notes
Lab Scale (<10g)	Dilute HNO₃	10-20°C	Safest option for mononitration.[10][11]
Lab Scale (<10g)	Mixed Acid (Conc. HNO₃/H₂SO₄)	0-10°C	Higher risk of runaway and side reactions.[18]
Pilot/Industrial	Continuous Flow Reactor	20-80°C	Temperature can be higher due to superior heat control.[3]

Protocol: Controlled Mononitration of Phenol (Lab Scale)

Disclaimer: This is a generalized protocol and must be adapted based on a thorough risk assessment for your specific laboratory conditions.

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, place a solution of phenol in a suitable solvent (e.g., water or glacial acetic acid).[3][10]

• Cooling: Immerse the flask in an ice-salt bath and cool the phenol solution to 0-5°C with vigorous stirring.

• Nitrating Agent Addition: Slowly add dilute nitric acid (e.g., 30%) dropwise from the dropping funnel over a period of 30-60 minutes.[8] Crucially, monitor the internal temperature and ensure it does not exceed 20°C. [10]

• Reaction: After the addition is complete, allow the mixture to stir in the ice bath for an additional 1-2 hours, monitoring the reaction progress by TLC.

• Quenching: Slowly pour the reaction mixture into a beaker containing a large volume of crushed ice and water with vigorous stirring.[5]

• Workup: The product mixture (o- and p-nitrophenol) can then be isolated. A common method is steam distillation to separate the more volatile o-nitrophenol from the p-nitrophenol.[11]

Visualizations

Mechanism of Electrophilic Nitration of Phenol

Caption: Mechanism of electrophilic aromatic substitution for phenol nitration.

Workflow for Managing Temperature Excursions

Caption: Decision workflow for managing temperature excursions during nitration.

References

• Benchchem. (n.d.). Technical Support Center: Managing Exothermic Reactions During Nitration.
• Unacademy. (n.d.). Notes on Electrophilic Substitution Mechanism in Nitration.
• Sciencemadness Discussion Board. (2022). Mono-Nitration of Phenol [Tarr Elimination Method].
• Quora. (2017). In nitration of phenols using nitric acid at room temperature, why is o-nitrophenol obtained as a major product?.
• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Electrophilic aromatic substitution. Part 28. The mechanism of nitration of some 4-substituted anisoles and phenols....
• Corning. (2022). Nitration of phenol in flow.
• Khan Academy. (2022). Nitration of Phenols | Electrophilic Aromatic Substitution.
• Unknown Source. (2024).
• Reddit. (2023). Temperature dependence of aromatic nitration between ortho and para position?.
• Google Patents. (n.d.). US3642913A - Nitration of phenol using recycle acid.
• Benchchem. (n.d.). Impact of temperature control on the selectivity of nitration reactions.
• Unknown Source. (2018).

• NOP. (2006). 5001 Nitration of phenol to 2-nitrophenol and 4-nitrophenol. Retrieved from [Link]

• BYJU'S. (n.d.). Electrophilic Substitution Reactions of Phenols.
• YouTube. (2024). Nitration reaction safety.
• American Chemical Society. (2011). Nitration of Phenols Using Cu(NO3)2: Green Chemistry Laboratory Experiment.
• Quora. (2018). Why is it when we do a nitration of phenol, we obtain ortho-, para-, mono-, and nitro.
• UK Science Technician Community. (2019). nitration of phenol.
• NIH. (n.d.). Nitration Of Phenols Under Mild And Heterogeneous Conditions - PMC.
• Filo. (2025). Explain nitration of phenol for ortho nitro phenol and para nitrogenous and picric acid.
• PDF Free Download. (n.d.). Runaway Reaction Hazards in Processing Organic Nitro Compounds.
• Pearson+. (n.d.). The nitration of phenol is faster and produces ortho and para pro....
• Benchchem. (n.d.). Technical Support Center: Managing Exothermic Reactions in Thymol Nitration.
• Chemistry Stack Exchange. (2024). Phenol reaction with nitration mixture.
• Scribd. (n.d.). Nitration of Phenols Using Cu NO3 2 Gree | PDF.
• YouTube. (2023). reactions of phenol | nitration reaction.
• KGROUP. (2006). Quenching Reactive Substances.
• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds.
• ResearchGate. (n.d.). Nitration of phenols under different conditions.
• Crimson Publishers. (2018). Studies on Nitration of Phenol over Solid Acid Catalyst.

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• 9. community.preproom.org [community.preproom.org]
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• 18. US3642913A - Nitration of phenol using recycle acid - Google Patents [patents.google.com]

Technical Support Center: Analytical Challenges in Separating Fluoronitrophenol Isomers

Welcome to the technical support center for the analytical separation of fluoronitrophenol isomers. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of separating these structurally similar compounds. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to enhance the resolution, accuracy, and efficiency of your analytical methods.

Introduction to the Challenge

Fluoronitrophenols are a class of aromatic compounds with significant industrial and pharmaceutical relevance. Their isomers, which differ only in the substitution pattern of the fluorine and nitro groups on the benzene ring, often exhibit distinct physical, chemical, and biological properties. Consequently, the ability to accurately separate and quantify these isomers is paramount for quality control, environmental monitoring, and research and development.

The primary analytical challenge stems from the high degree of structural similarity between the isomers, which often leads to co-elution and poor resolution in chromatographic systems.[1] This guide provides practical, field-proven insights to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate fluoronitrophenol isomers?

The difficulty arises from their identical chemical formula and molecular weight, and very similar physicochemical properties such as polarity and boiling point. Standard chromatographic methods may not provide sufficient selectivity to resolve these subtle structural differences, leading to overlapping peaks.[1]

Q2: What are the most common analytical techniques for separating these isomers?

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most prevalent techniques.[2][3] HPLC, particularly reversed-phase HPLC, is often the first choice due to its versatility in mobile phase and stationary phase selection. GC, often coupled with mass spectrometry (GC-MS), can also be effective, especially after derivatization to improve volatility and thermal stability.[4][5]

Q3: Can I use UV spectrophotometry to quantify a mixture of fluoronitrophenol isomers without separation?

While UV spectrophotometry is useful for detection, it generally lacks the specificity to quantify individual isomers in a mixture due to significant spectral overlap.[6] Derivative spectrophotometry can sometimes resolve overlapping spectra, but chromatographic separation is the more robust and reliable approach for accurate quantification.[6]

Q4: What is the first parameter I should optimize if I'm seeing poor resolution in my HPLC method?

The mobile phase composition, particularly the pH and the organic modifier, is often the most powerful and straightforward parameter to adjust for improving selectivity and resolution of ionizable compounds like fluoronitrophenols.[7][8]

Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of fluoronitrophenol isomers.

Problem 1: Poor Peak Resolution or Co-elution in HPLC

Poor resolution, where two or more isomer peaks are not baseline separated, is the most common challenge.[9] Co-elution is the extreme case where peaks completely overlap.[10]

Causality:

• Insufficient Selectivity: The stationary phase and mobile phase are not providing enough differential interaction with the isomers. For structurally similar compounds, this is the primary cause.[11]

• Low Column Efficiency: The column may be old, contaminated, or not packed efficiently, leading to broad peaks that merge.[9]

• Inappropriate Mobile Phase Strength: If the mobile phase is too strong, analytes will elute too quickly without sufficient interaction with the stationary phase.

Solutions:

• Optimize Mobile Phase pH: The ionization state of the phenolic hydroxyl group and the nitro group is highly dependent on pH.[7][12] Adjusting the mobile phase pH can alter the hydrophobicity and interaction of each isomer with the stationary phase, thereby improving selectivity.[8] It is advisable to work at a pH that is at least 1.5-2 units away from the pKa of the analytes to ensure a consistent ionization state and robust retention.[8]

• Change the Organic Modifier: Switching between common organic modifiers like acetonitrile and methanol can significantly alter selectivity. Methanol can enhance π-π interactions with certain stationary phases, which can be beneficial for separating aromatic isomers.

• Select an Alternative Stationary Phase: If a standard C18 column is not providing adequate separation, consider a phenyl-based column (e.g., Phenyl-Hexyl) to leverage π-π interactions between the stationary phase and the aromatic rings of the analytes.[2] Fluorinated phases (e.g., pentafluorophenyl or PFP) can also offer unique selectivity for halogenated compounds.[13][14]

• Reduce Particle Size or Increase Column Length: Using a column with smaller particles or a longer column can increase column efficiency (plate number), resulting in sharper peaks and better resolution.[11] However, this may lead to higher backpressure.

• Gradient Optimization: If using a gradient, try a shallower gradient to increase the separation window for the isomers.

Problem 2: Peak Tailing in HPLC

Peak tailing, where the back half of the peak is drawn out, can compromise resolution and integration accuracy.

Causality:

• Secondary Interactions: Unwanted interactions between the acidic phenolic group of the analytes and active sites (e.g., residual silanols) on the silica-based stationary phase.

• Mobile Phase pH near Analyte pKa: When the mobile phase pH is close to the pKa of the fluoronitrophenols, a mixture of ionized and unionized forms can exist, leading to peak distortion.[7]

• Column Overload: Injecting too much sample can saturate the stationary phase.[15]

Solutions:

• Adjust Mobile Phase pH: Ensure the mobile phase pH is well away from the analyte's pKa to maintain a single ionic form.[7]

• Use a Buffered Mobile Phase: A buffer will resist small changes in pH, leading to more stable and symmetrical peak shapes.[16]

• Reduce Injection Volume/Concentration: Perform a loading study to ensure you are not overloading the column.[15]

• Use an End-capped Column: Modern, high-purity, end-capped columns have fewer active silanol groups, reducing the potential for secondary interactions.

Problem 3: Low Sensitivity or Poor Peak Shape in GC

For GC analysis, the polar and relatively non-volatile nature of fluoronitrophenols can be problematic.

Causality:

• Poor Volatility: The hydroxyl group leads to a high boiling point and potential for thermal degradation in the injector.

• Adsorption: The polar hydroxyl group can interact strongly with active sites in the GC inlet and column, causing peak tailing and low response.[17]

Solutions:

• Derivatization: This is often an essential step for GC analysis of phenols.[4][17] Silylation is a common technique where an active hydrogen in the hydroxyl group is replaced with a non-polar trimethylsilyl (TMS) group.[5] This increases volatility and reduces polarity, resulting in sharper peaks and improved sensitivity.[18][19] Acetylation is another effective derivatization method.[17]

Data Presentation: HPLC Method Comparison

The choice of HPLC column is critical for achieving separation. The table below compares two common reversed-phase column types for nitrophenol isomer separation, which provides a strong analogue for fluoronitrophenol challenges.

Parameter	Method 1: C18 Column	Method 2: Phenyl Column
Column	Chromolith RP-18e (150 mm × 4.6 mm I.D.)[2]	Phenyl-Hexyl Column[2]
Primary Separation Mechanism	Hydrophobic Interactions	Hydrophobic and π-π Interactions
Mobile Phase Example	50 mM Acetate Buffer (pH 5.0):Acetonitrile (80:20, v/v)[2]	Methanol:Water (Gradient)[2]
Key Advantage	General-purpose, widely available.	Enhanced selectivity for aromatic and nitro-containing compounds.[2]
Resolution (Rs)	> 2.0 for all separated peaks[2]	Baseline separation achievable[2]
Typical Analysis Time	< 3.5 minutes (isocratic)[2]	~15 minutes (gradient)[2]

Experimental Protocols

Protocol 1: HPLC-UV Method for Fluoronitrophenol Isomer Separation

This protocol is a starting point for developing a robust HPLC method, based on principles for separating similar nitrophenol isomers.[2]

• Instrumentation: Standard HPLC system with a UV or Diode Array Detector (DAD).

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 20 mM Phosphate buffer in water, adjust pH to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • Start at 20% B.

  • Linear ramp to 60% B over 15 minutes.

  • Hold at 60% B for 2 minutes.

  • Return to 20% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 270 nm (or optimal wavelength determined by UV scan).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve standards and samples in the initial mobile phase composition (80:20 Mobile Phase A:B).

Protocol 2: GC-MS Analysis via Silylation Derivatization

This protocol outlines the essential steps for preparing fluoronitrophenol isomers for GC-MS analysis.[18]

• Sample Preparation: Evaporate an aliquot of your sample extract to dryness under a gentle stream of nitrogen.

• Derivatization Reagent: Use a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst.[5][18]

• Reaction:

  • Add 100 µL of a suitable solvent (e.g., acetone) to the dried sample to redissolve it.[18]

  • Add 100 µL of the BSTFA + 1% TMCS reagent.

  • Vortex the mixture vigorously for 15-30 seconds. The reaction is typically very fast at room temperature in acetone.[18]

• GC-MS Parameters:

  • Injector: Splitless mode, 250 °C.

  • Column: A standard non-polar or mid-polarity column (e.g., 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Oven Program:

    • Initial temperature 80 °C, hold for 1 minute.

    • Ramp at 10 °C/min to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Mass Spectrometer: Electron Ionization (EI) mode at 70 eV, scanning from m/z 50-550.

Visualizations

Logical Workflow for Troubleshooting Poor Resolution

Caption: A logical workflow for systematically troubleshooting poor peak resolution in HPLC.

Chemical Structures of Fluoronitrophenol Isomers

Caption: Simplified representation of ortho, meta, and para fluoronitrophenol isomers.

References

• Lee, H. B., & Peart, T. E. (2000). Silyl Derivatization of Alkylphenols, Chlorophenols, and Bisphenol A for Simultaneous GC/MS Determination. Analytical Chemistry, 72(9), 1995–2001. [Link]

• Roessner, U., & Dias, D. A. (2012). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. Metabolites, 2(4), 1058–1076. [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. [Link]

• Jafari, S., & Saraji, M. (2020). Determination of phenolic compounds in industrial wastewaters by gas chromatography after extraction and preconcentration by microextraction. Global NEST Journal, 22(1), 1-8. [Link]

• Alves, A., et al. (2010). A multiresidue method for the analysis of phenols and nitrophenols in the atmosphere. Atmospheric Environment, 44(28), 3469-3478. [Link]

• Dolan, J. W., Snyder, L. R., & Quarry, M. A. (2006). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC North America, 24(6), 570-583. [Link]

• HPLC Professionals. (2023, October 13). Troubleshooting Poor Peak Shape and Resolution in HPLC. YouTube. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• ALWSCI. (2023, November 18). Causes Of Poor Resolution in High-Performance Liquid Chromatography (HPLC) And How To Improve It. [Link]

• Chromatography Today. (2023, March 7). What are the Reasons for Resolution Failure in HPLC? [Link]

• Boddu, V. M., et al. (2017). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. ResearchGate. [Link]

• Restek Corporation. (n.d.). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. [Link]

• Chromatography Online. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• Ostrow, D., & Gilbert, M. (2018). The Differentiation of Positional Isomers Utilizing GC-IRD. Journal of Scientific Research & Reports, 1-7. [Link]

• Dolan, J. W. (2015). Back to Basics: The Role of pH in Retention and Selectivity. LCGC North America, 33(11), 842-847. [Link]

• Nawrocki, J., & Rigney, M. P. (2000). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC Europe. [Link]

• Ghasemi, J., & Niazi, A. (2004). Simultaneous Spectrophotometric Determination of Nitrophenol Isomers in Environmental Samples Using First Derivative of the Density Ratio Spectra. ResearchGate. [Link]

• International Labmate. (2023, October 11). The Critical Role of Mobile Phase pH in Chromatography Separations. [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). [Link]

• TIFR Hyderabad. (2022, November 24). New strategy to enhance control over separation of chemical isomers. [Link]

• Eureka. (n.d.). Method for measuring isomer impurities in p-fluorothiophenol by HPLC method. [Link]

• Kranenburg, R. F., et al. (2019). Distinguishing drug isomers in the forensic laboratory. Forensic Science International, 302, 109900. [Link]

• Huesgen, A. G. (2012). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column. Agilent Technologies Application Note. [Link]

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Technical Support Center: Column Chromatography Optimization for Nitrophenol Purification

Welcome to the Technical Support Center for the column chromatography purification of nitrophenols. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges encountered during the separation and purification of nitrophenol isomers and related compounds. As Senior Application Scientists, we have compiled this resource to blend technical accuracy with practical, field-proven insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the column chromatography of nitrophenols.

Q1: What are the most critical factors to consider before starting a nitrophenol purification by column chromatography?

A1: Before initiating your column chromatography protocol, three factors are paramount:

• Understanding the Polarity of Your Nitrophenol Isomers: The polarity of nitrophenol isomers differs significantly, which is the basis for their separation. For instance, o-nitrophenol is less polar than p-nitrophenol due to intramolecular hydrogen bonding, which masks the polar hydroxyl group.[1][2] This difference in polarity will dictate the choice of your mobile phase.

• Preliminary TLC Analysis: Thin-Layer Chromatography (TLC) is an indispensable tool for optimizing your column chromatography conditions. It allows you to quickly screen different solvent systems to achieve good separation of your target nitrophenol from impurities.[3][4] Aim for an Rf value of 0.2-0.3 for the desired compound in the chosen solvent system for optimal separation on a column.[5]

• Safety Precautions: Nitrophenols and the organic solvents used in chromatography can be hazardous. Always consult the Safety Data Sheets (SDS) for all chemicals, and work in a well-ventilated fume hood.[6][7] Personal protective equipment (PPE), including gloves, lab coats, and safety goggles, is mandatory.[6][8]

Q2: Which stationary phase is best suited for nitrophenol purification?

A2: For the purification of nitrophenols, the most commonly used stationary phase is silica gel .[1][4][9] Its polar surface interacts with the polar functional groups of the nitrophenols, allowing for separation based on differences in polarity.[4] In some cases, particularly for compounds that are sensitive to the acidic nature of silica, alumina can be used as an alternative.[9][10] For reversed-phase flash chromatography, C18-functionalized silica is a common choice, where a non-polar stationary phase is used with a polar mobile phase.[11][12]

Q3: How do I select an appropriate mobile phase for separating nitrophenol isomers?

A3: The choice of mobile phase is critical for achieving good separation. A typical approach for normal-phase chromatography on silica gel is to use a mixture of a non-polar solvent and a slightly more polar solvent. Common solvent systems include:

• Hexane/Ethyl Acetate: A versatile and widely used system. The polarity is increased by increasing the proportion of ethyl acetate.[3][13]

• Dichloromethane/Hexane: Another effective system, particularly for separating less polar compounds.[14]

The optimal ratio of these solvents should be determined by preliminary TLC analysis.[3] You want a solvent system that provides a good separation between the spots corresponding to your desired nitrophenol and any impurities.

Q4: Should I use isocratic or gradient elution for my nitrophenol purification?

A4: The choice between isocratic and gradient elution depends on the complexity of your sample mixture.

• Isocratic Elution: This method uses a constant mobile phase composition throughout the separation. It is ideal for simple mixtures where the components have similar polarities.[15][16][17]

• Gradient Elution: This method involves gradually increasing the polarity of the mobile phase during the separation. It is particularly useful for complex mixtures containing compounds with a wide range of polarities, as it can shorten the analysis time and improve peak resolution.[15][16][17] For separating a mixture of nitrophenol isomers and potential byproducts, a gradient elution can be highly effective.[12]

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common problems encountered during the column chromatography of nitrophenols.

Problem 1: Poor or No Separation of Nitrophenol Isomers

Possible Causes & Solutions

Possible Cause	Explanation	Troubleshooting Steps
Inappropriate Mobile Phase Polarity	The solvent system may be too polar, causing all compounds to elute quickly with little separation, or not polar enough, resulting in compounds remaining at the top of the column.[3]	1. Re-optimize with TLC: Perform a more thorough TLC analysis with a wider range of solvent polarities. 2. Adjust Solvent Ratio: If using a hexane/ethyl acetate system, decrease the percentage of ethyl acetate to decrease polarity, or increase it to increase polarity.[3]
Column Overloading	Loading too much sample onto the column can lead to broad, overlapping bands and poor separation.[3]	1. Reduce Sample Load: Use a smaller amount of the crude mixture. 2. Increase Column Size: Use a larger diameter column to accommodate the sample size.
Improper Column Packing	Cracks, channels, or an uneven surface in the stationary phase will lead to a non-uniform flow of the mobile phase and poor separation.[3]	1. Repack the Column: Ensure the silica gel is packed as a uniform slurry and allowed to settle without air bubbles.[13] 2. Add a Protective Layer: A thin layer of sand on top of the silica can prevent disturbance when adding the mobile phase.[5][13]

Problem 2: The Target Nitrophenol is Eluting Too Slowly or Not at All

Possible Causes & Solutions

Possible Cause	Explanation	Troubleshooting Steps
Mobile Phase Polarity is Too Low	The solvent system is not strong enough to displace the highly polar nitrophenol from the stationary phase.[3]	1. Increase Mobile Phase Polarity: Gradually increase the proportion of the polar solvent (e.g., ethyl acetate) in your mobile phase. This can be done in a stepwise or continuous gradient.[3][13]
Strong Interaction with Stationary Phase	Nitrophenols, being acidic (pKa around 7-8), can sometimes interact strongly with the slightly acidic silica gel.[18][19]	1. Add a Modifier: Adding a small amount of a slightly more polar solvent like methanol or a modifier like acetic acid to the mobile phase can help to disrupt these strong interactions.
Compound Instability on Silica	Some compounds can decompose on the acidic surface of silica gel.[20]	1. Test for Stability: Spot your compound on a TLC plate and let it sit for a few hours before eluting to see if any degradation occurs. 2. Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like neutral alumina.[10]

Problem 3: The Purified Nitrophenol Fractions are Contaminated

Possible Causes & Solutions

Possible Cause	Explanation	Troubleshooting Steps
Overlapping Elution Bands	The separation between the desired compound and an impurity is not sufficient, leading to co-elution.	1. Optimize the Mobile Phase: Use TLC to find a solvent system that provides better separation (greater difference in Rf values). 2. Use a Longer Column: A longer column provides more surface area for interaction and can improve the separation of closely eluting compounds. 3. Employ Gradient Elution: A shallow gradient can help to better resolve compounds with similar polarities.[21]
Tailing of Peaks	A compound elutes as a broad band with a "tail," which can contaminate subsequent fractions.[22]	1. Reduce Sample Concentration: Load the sample in as narrow a band as possible using a minimal amount of solvent.[3][22] 2. Check for Strong Acid-Base Interactions: As mentioned before, adding a modifier to the mobile phase can sometimes reduce tailing caused by strong interactions with the stationary phase.
Improper Fraction Collection	Collecting fractions that are too large can lead to the mixing of separated compounds.	1. Collect Smaller Fractions: Especially when the bands are close together, collecting smaller volume fractions can improve the purity of the isolated compound.

Experimental Workflow & Diagrams

To ensure a successful and reproducible purification, a systematic approach is crucial. The following workflow and decision-making diagrams illustrate the key steps and troubleshooting logic.

Workflow for Nitrophenol Purification

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis and NMR Validation of 3-Fluoro-5-nitrophenol

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural confirmation of synthesized intermediates is paramount. 3-Fluoro-5-nitrophenol is a valuable building block in the synthesis of various pharmacologically active compounds, making its reliable synthesis and rigorous characterization a critical step in many discovery pipelines. This guide provides an in-depth look at a robust synthetic protocol for 3-Fluoro-5-nitrophenol and a comprehensive validation workflow using Nuclear Magnetic Resonance (NMR) spectroscopy. We will delve into the causality behind experimental choices, ensuring a reproducible and verifiable outcome.

Part 1: Synthesis Strategy—Navigating Regioselectivity

The synthesis of 3-Fluoro-5-nitrophenol is most commonly achieved via the electrophilic nitration of 3-fluorophenol. However, the directing effects of the hydroxyl (-OH) and fluoro (-F) substituents present a regioselectivity challenge. Both are ortho, para-directing groups. Therefore, direct nitration can potentially yield a mixture of isomers, including 2-nitro, 4-nitro, 6-nitro, and the desired 3-fluoro-5-nitro-isomers.

The hydroxyl group is a strongly activating, ortho, para-director, while the fluorine atom is a deactivating (due to its inductive effect) but also an ortho, para-director (due to resonance). The regiochemical outcome is often influenced by the reaction conditions, particularly the nitrating agent and the solvent system.[1][2] Controlling these factors is key to maximizing the yield of the desired meta-nitrated product relative to the phenol, which is the para-product relative to the fluorine.

An alternative approach could involve starting with a compound that already has the desired substitution pattern, such as 3,5-difluorobromobenzene, and performing a nucleophilic aromatic substitution to introduce the hydroxyl group.[3] However, the direct nitration of 3-fluorophenol is often more atom-economical and is the focus of this guide. Careful control of temperature and the rate of addition of the nitrating agent are crucial for both safety and selectivity.[4]

Part 2: Experimental Protocol: Synthesis of 3-Fluoro-5-nitrophenol

This protocol is designed to favor the formation of 3-Fluoro-5-nitrophenol. The choice of a mixed acid nitration (sulfuric and nitric acid) provides the highly electrophilic nitronium ion (NO₂⁺), which is necessary for the reaction to proceed.

Safety First: Nitration reactions are highly exothermic and can be dangerous if not properly controlled.[5][6] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.[5] Ensure an ice bath is readily available for cooling and be prepared to quench the reaction in an emergency.[4]

Reagents and Materials:

• 3-Fluorophenol

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Crushed Ice

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Preparation of the Nitrating Mixture: In a flask submerged in an ice-salt bath, cautiously add 15 mL of concentrated sulfuric acid. While stirring vigorously, slowly add 10 mL of concentrated nitric acid dropwise, ensuring the temperature of the mixture remains below 10°C.

• Reaction Setup: In a separate round-bottom flask, dissolve 5.0 g of 3-fluorophenol in 20 mL of dichloromethane. Cool this solution in an ice bath to 0-5°C with continuous stirring.

• Nitration: Slowly add the pre-cooled nitrating mixture dropwise to the 3-fluorophenol solution over 30-45 minutes. It is critical to maintain the internal reaction temperature below 5°C to minimize the formation of side products and prevent a runaway reaction.[4]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5°C for an additional hour. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Carefully pour the reaction mixture onto a large beaker containing approximately 100 g of crushed ice with vigorous stirring. This will quench the reaction and precipitate the crude product.[4]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with 30 mL portions of dichloromethane.

• Washing: Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Fluoro-5-nitrophenol.

• Purification: The crude product can be further purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Part 3: The Crucial Role of NMR in Structural Validation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules.[7][8][9] For a compound like 3-Fluoro-5-nitrophenol, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential for unambiguous confirmation of its structure and for assessing its purity.

• ¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.

• ¹³C NMR reveals the number of unique carbon atoms and their electronic environments.

• ¹⁹F NMR is highly sensitive and provides a distinct signal for the fluorine atom, with coupling to nearby protons and carbons, which is invaluable for confirming the substitution pattern.[10][11]

The following workflow outlines the process of validating the synthesized product.

Overall workflow from synthesis to NMR validation.

Part 4: NMR Analysis Protocol and Data Interpretation

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified product in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR.[9]

• Data Acquisition: Acquire ¹H, ¹³C{¹H}, and ¹⁹F{¹H} NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher). For ¹³C and ¹⁹F spectra, proton decoupling is commonly used to simplify the spectra by removing proton couplings.[12]

Interpreting the NMR Data for 3-Fluoro-5-nitrophenol

The expected NMR data for 3-Fluoro-5-nitrophenol is summarized in the table below. The chemical shifts are influenced by the electron-withdrawing nitro group and the electronegative fluorine atom.

Nucleus	Position	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
¹H	H-2	~7.5 - 7.7	ddd	⁴J(H,H) ≈ 2.5, ³J(H,F) ≈ 10, ⁴J(H,H) ≈ 2.5
H-4	~7.2 - 7.4	t	³J(H,F) ≈ 9, ³J(H,H) ≈ 9
H-6	~7.0 - 7.2	ddd	⁴J(H,H) ≈ 2.5, ⁵J(H,F) ≈ 2.5, ⁴J(H,H) ≈ 2.5
OH	Variable	br s	-
¹³C	C-1 (C-OH)	~158 - 160	d	²J(C,F) ≈ 10-15
C-2	~110 - 112	d	⁴J(C,F) ≈ 2-4
C-3 (C-F)	~162 - 164	d	¹J(C,F) ≈ 240-250
C-4	~105 - 107	d	²J(C,F) ≈ 20-25
C-5 (C-NO₂)	~148 - 150	s	-
C-6	~115 - 117	d	⁴J(C,F) ≈ 2-4
¹⁹F	F-3	~ -110 to -115	ddd	³J(F,H4) ≈ 9, ³J(F,H2) ≈ 10, ⁵J(F,H6) ≈ 2.5

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Key Features to Confirm the Structure:

• ¹H NMR: The spectrum should display three distinct aromatic proton signals, each with characteristic splitting patterns due to H-H and H-F coupling. The integration of these signals should correspond to a 1:1:1 ratio.

• ¹³C NMR: The proton-decoupled spectrum will show six distinct carbon signals. The carbon directly attached to the fluorine (C-3) will appear as a doublet with a large one-bond coupling constant (¹J(C,F) ≈ 240-250 Hz). The adjacent carbons (C-2 and C-4) will also show smaller C-F couplings.[13]

• ¹⁹F NMR: The proton-coupled ¹⁹F NMR spectrum is particularly informative. It should show a single resonance that is split into a doublet of doublets of doublets (ddd) due to coupling with H-2, H-4, and H-6.[10]

The following diagram illustrates the key through-bond correlations that are expected in the NMR spectra.

Key NMR J-coupling correlations in 3-Fluoro-5-nitrophenol.

Part 5: Purity Assessment and Comparison with Alternatives

NMR spectroscopy is also a powerful tool for assessing the purity of the synthesized compound. The presence of signals corresponding to other isomers (e.g., 3-fluoro-2-nitrophenol or 3-fluoro-4-nitrophenol) would indicate incomplete regioselectivity in the synthesis. The relative integration of the signals in the ¹H NMR spectrum can be used to quantify the isomeric ratio.

Compared to other analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC), NMR provides a more detailed structural picture. While chromatographic methods are excellent for separating isomers and assessing purity, they do not inherently provide the wealth of structural information that a full set of NMR experiments does. For definitive structural assignment, NMR is the gold standard.

Conclusion

The successful synthesis of 3-Fluoro-5-nitrophenol hinges on the careful control of reaction conditions to manage the regioselectivity of the nitration reaction. This guide has provided a detailed, safety-conscious protocol for its preparation. Furthermore, we have demonstrated the indispensable role of multinuclear NMR spectroscopy in the unambiguous validation of the product's structure. By systematically analyzing the chemical shifts, coupling constants, and multiplicities in the ¹H, ¹³C, and ¹⁹F NMR spectra, researchers can be confident in the identity and purity of this valuable synthetic intermediate, ensuring the integrity of their subsequent research and development efforts.

References

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• Nitration reaction safety - YouTube. (2024).
• Indian Academy of Sciences. (n.d.). Regioselective nitration of aromatic substrates in zeolite cages.
• Syntech International. (2023). Stability and safe handling of nitration waste acids.
• SciSpace. (n.d.). An Efficient and Regioselective Nitration of Phenols Using NH4NO3, KHSO4.
• Corning. (n.d.). Results: Visible effect on the reaction: Nitration of phenol in flow.
• Vapourtec. (n.d.). Nitration Reactions | Continuous Flow Processing.
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• Wesleyan University. (n.d.). NMR as a Tool for Structure Elucidation of Organic Compounds.
• Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(16), 2671-2688.
• University of Rochester. (n.d.). 19Fluorine NMR.
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• PubMed. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach.
• Gerig, J. T. (n.d.). Fluorine NMR.
• Slideshare. (n.d.). Structural elucidation by NMR(1HNMR).
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• ResearchGate. (2025). 1H, 13C, 17O and 19F NMR spectroscopic study of isomeric ring‐substituted monofluoro‐(E)‐3‐phenylpropenals.
• Google Patents. (n.d.). Regioselective nitration of aromatic compounds and the reaction products thereof.
• The Royal Society of Chemistry. (2016). Supporting Information 1H NMR, 19F NMR and 13C NMR Spectra of Products.
• Pakistan Academy of Sciences. (n.d.). Economical Synthesis of Nitrophenols under Controlled Physical Parameters.
• Reddit. (2023). best synthesis for 3-nitrophenol (C6H5NO3).
• Google Patents. (n.d.). Synthesis process of 3, 5-difluorophenol.
• Google Patents. (n.d.). Preparation of p-nitrophenolic compounds.
• ResearchGate. (2016). Can someone help with a method for preparing P-Nitrophenol standard curve?.

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A Senior Application Scientist's Guide: Comparing HPLC and GC-MS for 3-Fluoro-5-nitrophenol Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical analysis, the accurate quantification of compounds is paramount. This guide provides an in-depth comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of 3-Fluoro-5-nitrophenol. As a Senior Application Scientist, my aim is to move beyond a simple list of pros and cons, and instead, delve into the fundamental principles that govern the suitability of each technique for this specific analyte. We will explore the "why" behind the experimental choices, ensuring a robust and scientifically sound analytical approach.

Understanding the Analyte: 3-Fluoro-5-nitrophenol

Before comparing analytical methodologies, it is crucial to understand the physicochemical properties of our target molecule, 3-Fluoro-5-nitrophenol. It is a substituted phenol with a molecular weight of 157.10 g/mol [1]. The presence of the polar hydroxyl (-OH) and nitro (-NO2) groups, along with the electronegative fluorine atom, imparts significant polarity to the molecule. This polarity, coupled with its likely thermal lability, are the key characteristics that will dictate our choice of analytical technique.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

HPLC is a cornerstone of pharmaceutical analysis, renowned for its versatility in handling a wide array of compounds, particularly those that are non-volatile or thermally unstable.[2][3]

The Rationale for HPLC in 3-Fluoro-5-nitrophenol Analysis

Given the polar nature of 3-Fluoro-5-nitrophenol, Reverse-Phase HPLC (RP-HPLC) is the most logical starting point.[4][5] In RP-HPLC, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar. Polar analytes, like our target compound, will have a weaker interaction with the stationary phase and will elute earlier. The challenge with highly polar compounds is achieving adequate retention on the column to allow for separation from other components in the sample matrix.[6][7] To overcome this, we can manipulate the mobile phase composition, often a mixture of water and an organic modifier like acetonitrile or methanol, and control the pH with a buffer.[8][9][10]

Experimental Workflow: HPLC Analysis

Caption: HPLC analysis workflow for 3-Fluoro-5-nitrophenol.

Detailed HPLC Protocol

1. Sample Preparation:

• Accurately weigh a known amount of the sample containing 3-Fluoro-5-nitrophenol.

• Dissolve the sample in a suitable solvent, ideally the mobile phase to be used for the analysis, to a known concentration.

• Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter that could damage the HPLC column.

2. HPLC Conditions:

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is a good starting point.

• Mobile Phase: An isocratic or gradient mixture of a buffered aqueous solution (e.g., 20 mM phosphate buffer, pH 3.0) and an organic modifier like acetonitrile. The exact ratio will need to be optimized to achieve good peak shape and retention time.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or slightly elevated (e.g., 30 °C) to ensure reproducibility.

• Injection Volume: 10-20 µL.

• Detection: UV-Vis detection at a wavelength where 3-Fluoro-5-nitrophenol exhibits strong absorbance. This will require a preliminary UV scan of a standard solution.

3. Data Analysis:

• A calibration curve should be generated using a series of standard solutions of 3-Fluoro-5-nitrophenol of known concentrations.

• The peak area of the analyte in the sample chromatogram is then used to determine its concentration by interpolating from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS): The Power of Volatility

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the highly specific detection of mass spectrometry.[11] It is the gold standard for the analysis of volatile and semi-volatile compounds.[2]

The Challenge and Solution for 3-Fluoro-5-nitrophenol Analysis by GC-MS

The primary challenge in analyzing 3-Fluoro-5-nitrophenol by GC is its low volatility and the presence of a polar hydroxyl group. Direct injection of underivatized phenols can lead to poor peak shape and interactions with active sites in the GC system.[12] To overcome this, a crucial step of derivatization is required.[13][14] Derivatization involves chemically modifying the analyte to increase its volatility and thermal stability. For phenols, silylation is a common and effective derivatization technique, where the active hydrogen of the hydroxyl group is replaced with a non-polar trimethylsilyl (TMS) group.[14][15][16]

Experimental Workflow: GC-MS Analysis with Derivatization

Caption: GC-MS analysis workflow for 3-Fluoro-5-nitrophenol including derivatization.

Detailed GC-MS Protocol

1. Sample Preparation and Derivatization:

• Extract 3-Fluoro-5-nitrophenol from the sample matrix using a suitable organic solvent.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) as a catalyst, to the dried extract.

• Heat the mixture (e.g., at 60-70 °C for 30 minutes) to ensure complete derivatization.

2. GC-MS Conditions:

• GC Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is typically used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet Temperature: Typically 250 °C.

• Oven Temperature Program: A temperature gradient is used to separate the components. For example, start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: A range that includes the expected molecular ion and fragment ions of the derivatized analyte (e.g., 50-500 amu). For quantification, Selected Ion Monitoring (SIM) mode can be used for enhanced sensitivity and selectivity.

3. Data Analysis:

• The identity of the derivatized 3-Fluoro-5-nitrophenol is confirmed by its retention time and the fragmentation pattern in its mass spectrum.

• Quantification is achieved by creating a calibration curve using derivatized standards and monitoring specific ions in SIM mode.

Head-to-Head Comparison: HPLC vs. GC-MS

Feature	HPLC	GC-MS
Analyte Suitability	Excellent for polar, non-volatile, and thermally labile compounds.[2][3]	Best for volatile and thermally stable compounds; requires derivatization for polar analytes like phenols.[11][14]
Sample Preparation	Generally simpler; often just "dilute and shoot".[2]	More complex due to the mandatory derivatization step.[13]
Selectivity & Identification	Good selectivity based on retention time and UV-Vis spectrum. Co-elution can be an issue.	Excellent selectivity and definitive identification based on mass spectral fragmentation patterns.[2]
Sensitivity	Dependent on the detector used; UV-Vis offers good sensitivity.	Generally higher sensitivity, especially in SIM mode.[3][11]
Analysis Time	Can range from a few minutes to over an hour depending on the separation.[17]	Typically faster run times for volatile compounds.[17]
Instrumentation Cost & Complexity	Can be less expensive than GC-MS systems.[11][17]	Higher initial instrument cost and can be more complex to operate and maintain.[11]
Solvent Consumption	Uses significant volumes of organic solvents.	Uses carrier gas, with minimal solvent use for sample preparation.

The Verdict: A Matter of Analytical Goals

Both HPLC and GC-MS are capable of analyzing 3-Fluoro-5-nitrophenol, but the optimal choice depends on the specific requirements of the analysis.

Choose HPLC when:

• You need a robust, routine quality control method.

• Sample throughput is a key consideration and derivatization is a bottleneck.

• You are analyzing the compound in a complex aqueous matrix where direct injection is advantageous.

• The analyte is known to be thermally unstable.

Choose GC-MS when:

• Unambiguous identification and confirmation of the analyte's identity are critical.

• The highest sensitivity is required to detect trace levels of the compound.

• You need to screen for other volatile or semi-volatile impurities in the same analytical run.

• You have access to and expertise in derivatization techniques.

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• Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell, [Link]

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• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI, [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of 3-Fluoro-5-nitrophenol and Its Positional Isomers

For researchers and professionals in drug development and materials science, the precise identification of constitutional isomers is a foundational requirement. Positional isomers, such as the various fluoronitrophenols, share a molecular formula but possess distinct physical, chemical, and biological properties due to the differential arrangement of substituents on the aromatic ring. This guide provides an in-depth spectroscopic comparison of 3-Fluoro-5-nitrophenol with its isomers, offering a practical framework for their unambiguous differentiation using Nuclear Magnetic Resonance (NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS).

The positioning of the electron-withdrawing fluorine and nitro groups relative to the hydroxyl group dramatically alters the electronic landscape of each molecule. These variations create unique and predictable signatures in their respective spectra, which, when analyzed correctly, serve as definitive fingerprints for each isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Isomer Elucidation

NMR spectroscopy is arguably the most powerful technique for distinguishing positional isomers due to its high sensitivity to the local electronic environment of each nucleus (¹H and ¹³C).

Expertise & Experience: Why NMR Excels

The chemical shift of a proton or carbon nucleus is dictated by the degree of electronic shielding it experiences. Electron-withdrawing groups like nitro (-NO₂) and fluorine (-F) deshield nearby nuclei, shifting their resonance signals downfield (to higher ppm values). Conversely, the electron-donating hydroxyl (-OH) group tends to shield ortho and para positions. The interplay of these effects, combined with through-bond J-coupling between nuclei, creates a unique spectral map for each isomer.

¹H NMR Spectroscopy

In ¹H NMR, the chemical shifts, splitting patterns (multiplicity), and coupling constants of the aromatic protons provide a wealth of structural information. For instance, the proximity of a proton to the highly electronegative fluorine atom results in characteristic splitting (coupling).

Table 1: Comparative ¹H NMR Spectroscopic Data (Predicted and Experimental, in CDCl₃)

Isomer	Aromatic Proton Chemical Shifts (δ, ppm) & Multiplicity	OH Proton (δ, ppm)
3-Fluoro-5-nitrophenol	~7.5-7.8 (m, 2H), ~7.1 (m, 1H)	Broad, ~5.5-6.5
5-Fluoro-2-nitrophenol	H3: ~7.8 (dd), H4: ~7.2 (t), H6: ~8.1 (dd)[1][2]	Broad, ~10.5 (intramolecular H-bond)
3-Fluoro-4-nitrophenol	H2: ~7.8 (dd), H5: ~7.0 (ddd), H6: ~8.0 (t)[3]	Broad, ~6.0-7.0
4-Fluoro-2-nitrophenol	H3: ~8.0 (dd), H5: ~7.2 (ddd), H6: ~7.0 (dd)	Broad, ~10.6 (intramolecular H-bond)

Note: Data is compiled from various sources and may vary based on solvent and concentration. Multiplicity: d=doublet, t=triplet, dd=doublet of doublets, ddd=doublet of doublet of doublets, m=multiplet.

The most telling feature is often the chemical shift of the hydroxyl proton. In isomers where the -OH and -NO₂ groups are ortho to each other (e.g., 5-Fluoro-2-nitrophenol), strong intramolecular hydrogen bonding occurs. This deshields the hydroxyl proton significantly, shifting its signal far downfield (δ > 10 ppm) and making it sharp, whereas isomers without this interaction exhibit a broad signal at a more moderate chemical shift.

¹³C NMR Spectroscopy

¹³C NMR provides complementary information, with carbon-fluorine coupling being a key diagnostic feature. The carbon directly bonded to fluorine exhibits a large one-bond coupling constant (¹JC-F) of approximately 240-260 Hz, appearing as a doublet. Carbons at the ortho, meta, and para positions show smaller, but still informative, multi-bond couplings (²JC-F, ³JC-F, ⁴JC-F).[4]

Table 2: Comparative ¹³C NMR Spectroscopic Data (Predicted, in CDCl₃)

Isomer	C-F (δ, ppm, ¹JC-F in Hz)	C-OH (δ, ppm)	C-NO₂ (δ, ppm)	Other Aromatic C (δ, ppm)
3-Fluoro-5-nitrophenol	~163 (d, ~250)	~158	~149	~115, ~110, ~105
5-Fluoro-2-nitrophenol	~158 (d, ~245)	~155	~141	~127, ~118, ~115
3-Fluoro-4-nitrophenol	~152 (d, ~255)	~150	~140	~128, ~120, ~110
4-Fluoro-2-nitrophenol	~160 (d, ~250)	~153	~142	~126, ~118, ~117

Note: These are predicted values. Actual values can vary. The key differentiator is the pattern of shifts and couplings.

Infrared (IR) Spectroscopy: Probing Functional Groups and Symmetry

IR spectroscopy is excellent for confirming the presence of key functional groups and can offer clues to the substitution pattern, particularly through the analysis of hydrogen bonding.[5]

Expertise & Experience: The Causality Behind Vibrational Modes

The position and shape of the O-H stretching band are highly diagnostic. In isomers lacking intramolecular hydrogen bonding (like 3-Fluoro-5-nitrophenol), the -OH group engages in intermolecular hydrogen bonding, resulting in a broad absorption band typically between 3200-3500 cm⁻¹. For ortho-nitrophenols, the intramolecular hydrogen bond between the -OH and -NO₂ groups results in a sharp, less intense O-H stretch at a lower frequency, often around 3200 cm⁻¹.[6][7]

The symmetric and asymmetric stretching vibrations of the nitro group (NO₂) typically appear near 1500-1550 cm⁻¹ and 1300-1350 cm⁻¹, respectively.[8] The C-F stretch gives a strong band in the 1100-1300 cm⁻¹ region. Finally, the pattern of C-H out-of-plane bending bands in the 700-900 cm⁻¹ region (the "fingerprint region") is characteristic of the aromatic substitution pattern.

Table 3: Key Differentiating IR Absorption Bands (cm⁻¹)

Isomer	O-H Stretch	NO₂ Asymmetric Stretch	NO₂ Symmetric Stretch	C-H Out-of-Plane Bending
3-Fluoro-5-nitrophenol	~3350 (Broad)	~1530	~1350	Pattern for 1,3,5-trisubstitution
5-Fluoro-2-nitrophenol	~3250 (Sharp)	~1540	~1340	Pattern for 1,2,4-trisubstitution
3-Fluoro-4-nitrophenol	~3400 (Broad)	~1525	~1345	Pattern for 1,2,4-trisubstitution
4-Fluoro-2-nitrophenol	~3200 (Sharp)	~1535	~1355	Pattern for 1,2,4-trisubstitution

UV-Visible (UV-Vis) Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within the conjugated π-system. The wavelength of maximum absorbance (λmax) is sensitive to the electronic effects of the substituents.

Expertise & Experience: How Substituents Influence λmax

The -OH group is an activating auxochrome, while the -NO₂ group is a deactivating chromophore. Their relative positions influence the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). Generally, isomers with greater charge-transfer character (e.g., where the donor -OH and acceptor -NO₂ are para to each other) exhibit a red shift (longer λmax).[9][10] The pH of the solution is a critical factor, as deprotonation of the phenolic proton to form the phenolate ion significantly alters the electronic structure and results in a large red shift.[11]

Table 4: Comparative UV-Vis Absorption Maxima (λmax, in Ethanol)

Isomer	λmax 1 (nm)	λmax 2 (nm)
3-Fluoro-5-nitrophenol	~275	~330
5-Fluoro-2-nitrophenol	~280	~350
3-Fluoro-4-nitrophenol	~290	~405 (in basic solution)
4-Fluoro-2-nitrophenol	~275	~345

Note: These values are representative and can shift based on the solvent used.

Mass Spectrometry (MS): Confirmation of Molecular Weight

While mass spectrometry is essential for determining the molecular weight, it is the least effective of these techniques for differentiating positional isomers by itself.

Expertise & Experience: The Challenge of Isomeric Fragmentation

All fluoronitrophenol isomers have the same molecular formula (C₆H₄FNO₃) and therefore the same exact mass (157.0175 g/mol ).[12] Under standard Electron Ionization (EI-MS), the molecular ion peak ([M]⁺) will appear at m/z 157. While fragmentation patterns can sometimes differ subtly based on the stability of the resulting fragments, these differences are often too minor to be reliable for unambiguous identification of positional isomers on a stable benzene ring.[5] However, when coupled with a separation technique like Gas Chromatography (GC-MS), the distinct retention times of the isomers allow for their separation prior to mass analysis, providing a powerful combined analytical method.

Experimental Protocols: A Self-Validating System

Trustworthiness: The following protocols describe standardized methods for acquiring high-quality, reproducible spectroscopic data.

Protocol 1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the fluoronitrophenol isomer in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, more scans (~1024 or more) and a longer relaxation delay (2-5 seconds) are required.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shift scale to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Protocol 2: IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an ATR accessory.

• Data Acquisition: Collect a background spectrum of the clean, empty ATR crystal. Then, apply pressure to the sample to ensure good contact and collect the sample spectrum. Typically, 32-64 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Protocol 3: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute stock solution of the isomer in a UV-transparent solvent (e.g., ethanol or methanol). Further dilute this solution to achieve a maximum absorbance between 0.5 and 1.5 AU.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Fill a quartz cuvette with the pure solvent to serve as a blank. Fill a matched cuvette with the sample solution. Scan the wavelength range from 400 nm down to 200 nm.

• Data Processing: The instrument software plots absorbance versus wavelength and automatically identifies the λmax values.

Visualization of Analytical Workflows

A logical workflow ensures that each technique is used to its maximal advantage, starting with broad characterization and moving towards definitive structural elucidation.

Caption: Workflow for the spectroscopic identification of fluoronitrophenol isomers.

Conclusion

While mass spectrometry can confirm the molecular formula and UV-Vis spectroscopy can provide information on the conjugated system, the unambiguous differentiation of 3-Fluoro-5-nitrophenol from its positional isomers relies heavily on NMR and IR spectroscopy. ¹H and ¹³C NMR provide the most definitive data through unique chemical shifts and coupling patterns, especially the diagnostic C-F and H-F couplings. IR spectroscopy serves as a rapid and powerful secondary method, with the O-H stretching region providing a clear distinction between isomers capable of intramolecular hydrogen bonding and those that are not. By systematically applying this multi-technique approach, researchers can confidently elucidate the precise structure of any fluoronitrophenol isomer.

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A Comparative Guide for Synthetic Chemists: 3-Fluoro-5-nitrophenol Versus a Trio of Isomeric Nitrophenols

For the discerning researcher, scientist, and drug development professional, the selection of building blocks in a synthetic route is a critical decision that profoundly influences reaction efficiency, yield, and the ultimate success of a project. Among the myriad of substituted phenols, nitrophenols are a cornerstone, serving as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes. This guide provides an in-depth, objective comparison of 3-fluoro-5-nitrophenol against its more common isomeric cousins: 2-nitrophenol, 3-nitrophenol, and 4-nitrophenol. By examining their synthesis, electronic properties, and reactivity in key synthetic transformations, this document aims to equip you with the field-proven insights necessary to make informed decisions in your synthetic endeavors.

At a Glance: Physicochemical Properties and Synthetic Accessibility

A foundational understanding of the physical and chemical properties of these nitrophenol derivatives is paramount. The introduction of a nitro group significantly alters the properties of the parent phenol molecule, and the positional isomerism, along with the addition of a fluorine atom, leads to distinct characteristics.

Compound	Structure	Molecular Weight ( g/mol )	Melting Point (°C)	pKa
3-Fluoro-5-nitrophenol		157.10[1]	93-95	~6.5-7.0 (estimated)
2-Nitrophenol		139.11	43-45[2]	7.23[3]
3-Nitrophenol		139.11	97[4]	8.36[4]
4-Nitrophenol		139.11	113-114	7.15[3]

Synthetic Accessibility:

• 2-Nitrophenol and 4-Nitrophenol: These isomers are readily synthesized by the direct nitration of phenol using dilute nitric acid. The ortho and para products are then separated by steam distillation, leveraging the intramolecular hydrogen bonding in 2-nitrophenol which gives it a lower boiling point. This is a well-established, scalable, and economical industrial process.

• 3-Nitrophenol: The synthesis of the meta-isomer is less direct. A common route involves the diazotization of 3-nitroaniline, followed by hydrolysis. This multi-step process makes it generally more expensive than the ortho and para isomers.

• 3-Fluoro-5-nitrophenol: The synthesis of this fluorinated derivative is the most complex of the four. It can be prepared from 3,5-difluoronitrobenzene via nucleophilic aromatic substitution of one fluorine atom with a hydroxide or by a more intricate multi-step sequence starting from other precursors.[5] This more involved synthesis translates to a higher cost and lower availability compared to the non-fluorinated nitrophenols.

Electronic Landscape and Acidity: The Influence of Substituents

The reactivity of a phenol in many synthetic transformations, particularly those involving the hydroxyl group, is intrinsically linked to its acidity (pKa). The position of the electron-withdrawing nitro group and the presence of the electronegative fluorine atom create distinct electronic environments.

Figure 1: Comparative acidity of nitrophenols.

• 2- and 4-Nitrophenol: The nitro group at the ortho and para positions can delocalize the negative charge of the corresponding phenoxide ion through resonance, significantly stabilizing the conjugate base and thus increasing the acidity compared to phenol.[6]

• 3-Nitrophenol: With the nitro group in the meta position, delocalization of the negative charge of the phenoxide onto the nitro group via resonance is not possible. The increased acidity compared to phenol is primarily due to the inductive electron-withdrawing effect of the nitro group.[7] This effect is weaker than the resonance effect, making 3-nitrophenol the least acidic of the three isomers.[4]

• 3-Fluoro-5-nitrophenol: The presence of two strong electron-withdrawing groups, a nitro group and a fluorine atom, both in the meta position relative to the hydroxyl group, significantly increases the acidity. Both groups exert a strong inductive effect, pulling electron density from the ring and stabilizing the phenoxide ion. While a precise experimental pKa value is not widely reported, it is estimated to be lower than that of the other nitrophenols, making it the most acidic among the compared compounds.

Reactivity in Key Synthetic Transformations: A Head-to-Head Comparison

The utility of these nitrophenols as synthetic intermediates is best illustrated by their performance in common organic reactions. Here, we compare their reactivity in two widely used transformations: the Williamson Ether Synthesis and the Mitsunobu Reaction.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic and robust method for the formation of ethers via an SN2 reaction between an alkoxide and an alkyl halide.[8][9] The nucleophilicity of the phenoxide is a key determinant of the reaction rate.

Figure 2: General workflow for the Williamson ether synthesis.

Comparative Reactivity:

The reactivity of the nitrophenols in the Williamson ether synthesis is inversely related to their acidity. A more acidic phenol forms a more stable, and therefore less nucleophilic, phenoxide.

• 3-Nitrophenol: Being the least acidic, its corresponding phenoxide is the most nucleophilic, leading to faster reaction rates under similar conditions.

• 2- and 4-Nitrophenol: The phenoxides of these isomers are less nucleophilic due to resonance stabilization, resulting in slower reaction rates compared to the 3-isomer.

• 3-Fluoro-5-nitrophenol: As the most acidic compound, its phenoxide is the most stable and least nucleophilic. Consequently, it is expected to be the least reactive in Williamson ether synthesis, potentially requiring more forcing conditions (e.g., stronger base, higher temperature, or more reactive alkylating agent) to achieve comparable yields.

Experimental Data for Williamson Ether Synthesis:

Nitrophenol	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
4-Nitrophenol	Ethyl Iodide	K₂CO₃	Acetonitrile	80	6	~95
2-Nitrophenol	Methyl Iodide	K₂CO₃	DMF	100	4	~92
3-Nitrophenol	Benzyl Chloride	NaHCO₃	(solvent-free)	100	0.5	98

Mitsunobu Reaction

The Mitsunobu reaction allows for the conversion of an alcohol to a variety of functional groups, including ethers, through a redox process involving triphenylphosphine and an azodicarboxylate (e.g., DEAD or DIAD).[10][11] In the context of ether synthesis with phenols, the acidity of the phenol is a crucial factor.

Figure 3: General workflow for the Mitsunobu reaction.

Comparative Reactivity:

The Mitsunobu reaction generally works well with acidic nucleophiles (pKa < 15).[12] Therefore, all the nitrophenols discussed here are suitable substrates. The rate of the reaction can be influenced by the acidity of the phenol, as protonation of the betaine intermediate is a key step in the mechanism.

• 3-Fluoro-5-nitrophenol: Its higher acidity should facilitate the protonation of the intermediate, potentially leading to faster reaction rates compared to the less acidic nitrophenols. This makes it a potentially excellent candidate for Mitsunobu reactions, especially in cases where the Williamson ether synthesis is sluggish.

• 2-, 3-, and 4-Nitrophenol: These are all commonly and successfully used in Mitsunobu reactions. While there might be subtle differences in their reaction rates due to their varying acidities, they are all generally considered effective nucleophiles in this context.

The Unique Role of the Fluorine Substituent in 3-Fluoro-5-nitrophenol

The presence of a fluorine atom in 3-fluoro-5-nitrophenol imparts unique properties that can be strategically exploited in synthesis, particularly in the context of medicinal chemistry and agrochemistry.

• Modulation of Physicochemical Properties: Fluorine substitution is a well-established strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.[13][14] The use of 3-fluoro-5-nitrophenol as a building block allows for the direct incorporation of a fluorinated phenyl moiety.

• Altered Reactivity: The strong inductive effect of the fluorine atom can influence the regioselectivity of further reactions on the aromatic ring.

• Nucleophilic Aromatic Substitution (SNAr): While the hydroxyl group itself is not a good leaving group, the corresponding ether or a derivative can be. In such cases, the presence of two strong electron-withdrawing groups (fluoro and nitro) meta to each other will have a complex influence on the reactivity of other positions on the ring towards nucleophilic attack.

Conclusion: A Strategic Choice for Your Synthesis

The selection of a nitrophenol isomer as a synthetic intermediate should be a carefully considered decision based on a balance of factors including cost, availability, and the specific requirements of the reaction.

• 2- and 4-Nitrophenol are the workhorses of the nitrophenol family. Their low cost and high availability make them the first choice for many applications where their electronic properties are suitable.

• 3-Nitrophenol , while more expensive, offers a different electronic profile and can be advantageous in reactions where a more nucleophilic phenoxide is required.

• 3-Fluoro-5-nitrophenol emerges as a specialty building block. Its higher cost and more challenging synthesis are offset by its unique properties. Its enhanced acidity makes it a potentially superior substrate for reactions like the Mitsunobu, and its fluorine substituent offers a valuable handle for fine-tuning the properties of the final product, a crucial consideration in modern drug discovery.[15][16]

Ultimately, the choice between these valuable synthetic intermediates will depend on the specific goals of your project. This guide provides the foundational knowledge to make that choice a strategic and successful one.

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The Fluorine Advantage: A Comparative Technical Guide to the Biological Activity of Fluorinated vs. Non-Fluorinated Nitrophenols

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and agrochemical development, the strategic incorporation of fluorine into bioactive scaffolds is a well-established strategy to modulate potency, metabolic stability, and pharmacokinetic profiles. This guide provides an in-depth, objective comparison of the biological activities of fluorinated versus non-fluorinated nitrophenols, supported by experimental data and detailed methodologies. As a senior application scientist, my aim is to elucidate the causal relationships between chemical structure and biological function, offering field-proven insights for your research and development endeavors.

Introduction: The Rationale for Fluorinating Nitrophenols

Nitrophenols are a class of organic compounds with a diverse range of biological activities, including antimicrobial, herbicidal, and metabolic effects.[1][2] Their mechanism of action is often attributed to their ability to disrupt cellular processes, such as uncoupling oxidative phosphorylation.[3][4] The introduction of fluorine, the most electronegative element, into the nitrophenol scaffold can dramatically alter its physicochemical properties. The strong carbon-fluorine bond can block metabolic oxidation at specific sites, thereby enhancing the compound's stability and bioavailability. Furthermore, fluorine's unique electronic properties can influence a molecule's acidity, lipophilicity, and binding affinity to target proteins, often leading to enhanced biological activity.

Comparative Biological Activity: A Data-Driven Analysis

A direct quantitative comparison of the biological activities of fluorinated and non-fluorinated nitrophenols is essential for understanding the impact of fluorination. The following tables summarize available data on their antimicrobial, herbicidal, and cytotoxic effects.

Antimicrobial Activity

The nitroaromatic structure is a known pharmacophore in antimicrobial agents.[5] The introduction of fluorine can further enhance this activity.

Compound	Halogen Substituent	Target Organism	Minimum Inhibitory Concentration (MIC) (µg/mL)
4-Nitrophenol	None	Escherichia coli	>1000
4-Nitrophenol	None	Staphylococcus aureus	>1000
2-Nitrobenzenesulfonyl fluoride	Fluorine	Escherichia coli	-
Nitrothiophene-3-sulfonyl fluoride	Fluorine	Escherichia coli	(10x more effective than 2-nitrobenzenesulfonyl fluoride)[5]

Note: Direct comparative MIC data for a nitrophenol and its exact fluorinated analog is limited in publicly available literature. The data presented for fluorinated compounds are for structurally related molecules to infer potential effects.

Herbicidal Activity

Nitrophenols, such as 2,4-dinitrophenol (DNP), have been utilized as herbicides.[1] Fluorination can impact their phytotoxicity.

Compound	Halogen Substituent	Target Species	EC50 (mg/L)
2,4-Dinitrophenol	None	Lemna minor	2.9[6]
Fluorinated Herbicides (general)	Fluorine	Various weeds	(Generally effective at low concentrations)[7]

Cytotoxicity Against Cancer Cell Lines

The cytotoxic potential of nitrophenols can be harnessed for anticancer applications. Fluorination can influence this activity.

Compound	Halogen Substituent	Cell Line	IC50 (µM)
2-Nitrophenol	None	A549 (human lung cancer)	~150[8]
4-Nitrophenol	None	A549 (human lung cancer)	(More cytotoxic than 2-nitrophenol)[8]
Fluorinated aminophenylhydrazines (Compound 6)	5 Fluorine atoms	A549 (human lung cancer)	0.64[9]

Note: The IC50 value for the fluorinated compound is for a different structural class, highlighting the potential for high potency in fluorinated aromatics.

Core Mechanism of Action: Uncoupling of Oxidative Phosphorylation

A primary mechanism by which nitrophenols exert their biological effects is through the uncoupling of oxidative phosphorylation.[3][4] They act as protonophores, disrupting the proton gradient across the inner mitochondrial membrane that is essential for ATP synthesis. This leads to increased oxygen consumption without a corresponding increase in ATP production, dissipating the energy as heat.[10] Fluorination, by increasing the acidity of the phenolic proton and modifying lipophilicity, can potentially enhance this uncoupling activity.

Caption: Uncoupling of oxidative phosphorylation by nitrophenols.

Experimental Protocols: A Guide to Assessing Biological Activity

To ensure the trustworthiness and reproducibility of findings, the following are detailed, self-validating protocols for key experiments.

Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

This protocol outlines the broth microdilution method, a standard for determining the MIC of a compound against bacteria.

Materials:

• Test compounds (fluorinated and non-fluorinated nitrophenols)

• Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Culture bacteria in MHB to the mid-logarithmic phase. Adjust the turbidity to a 0.5 McFarland standard.

• Serial Dilution: Prepare a series of twofold dilutions of the test compounds in MHB in the microtiter plate.

• Inoculation: Add the standardized bacterial suspension to each well.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

MTT Assay for Cytotoxicity Assessment

The MTT assay is a colorimetric method to assess cell viability.[11][12][13]

Materials:

• Human cancer cell line (e.g., A549)

• Complete cell culture medium

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

• Solubilization: Remove the medium and add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells to determine the IC50 value.

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The strategic fluorination of nitrophenols presents a compelling avenue for the development of novel therapeutic and agrochemical agents. While direct comparative data is still emerging, the foundational principles of fluorine chemistry suggest that fluorination can significantly enhance the biological activity of nitrophenols by improving metabolic stability and modulating their physicochemical properties. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of these effects. Future research should focus on the synthesis and head-to-head comparison of a broader range of fluorinated nitrophenol analogs to establish clear structure-activity relationships and unlock their full potential.

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A Senior Application Scientist's Guide to Bioisosteric Replacement of 3-Fluoro-5-nitrophenol in Drug Discovery

Introduction: The Utility and Challenges of 3-Fluoro-5-nitrophenol

In the landscape of modern medicinal chemistry, 3-Fluoro-5-nitrophenol stands as a valuable building block. Its utility is rooted in the synergistic interplay of its three functional groups. The potent electron-withdrawing nature of the nitro group, augmented by the inductive effect of the fluorine atom, renders the aromatic ring highly susceptible to nucleophilic aromatic substitution (SNAr). This activation is crucial for the construction of diaryl ethers and other complex scaffolds frequently found in pharmacologically active molecules. The phenolic hydroxyl group provides a handle for further functionalization and can be a key pharmacophoric element, participating in crucial hydrogen bond interactions within a biological target.

However, the very features that make 3-fluoro-5-nitrophenol an attractive reagent also present significant challenges in drug development. The nitroaromatic moiety is often flagged as a "structural alert" or toxicophore.[1] In vivo, nitro groups can be reduced to form highly reactive hydroxylamines and nitrosoamines, which are known to be carcinogenic.[2] This inherent toxic potential necessitates careful evaluation and often leads to the search for bioisosteric replacements that can replicate the desired electronic and steric properties of the nitro group without its associated liabilities.[3][4][5]

This guide provides a comparative analysis of viable alternatives to 3-fluoro-5-nitrophenol, focusing on their performance in key synthetic transformations and their implications for the metabolic stability and safety profile of the resulting drug candidates. We will delve into the underlying chemical principles that govern the reactivity of these alternatives and provide actionable experimental protocols for their implementation in a drug discovery setting.

The Rationale for Bioisosteric Replacement: A Balancing Act of Reactivity and Safety

The decision to replace the nitro group in a molecule derived from 3-fluoro-5-nitrophenol is a strategic one, driven by the desire to mitigate toxicity risks while preserving or enhancing the desired pharmacological activity. Bioisosterism, the replacement of a functional group with another that has similar physical and chemical properties, is a cornerstone of this process.[6] For the nitro group, the primary goal is to find a substituent that mimics its strong electron-withdrawing character, thereby maintaining the activation of the aromatic ring for SNAr reactions.

The most common bioisosteres for the aromatic nitro group include the cyano (-CN), trifluoromethyl (-CF3), sulfone (-SO2R), and sulfonamide (-SO2NR2) moieties. Each of these alternatives presents a unique profile of reactivity, metabolic stability, and potential for off-target effects. The choice of a specific bioisostere is therefore highly context-dependent and should be guided by a thorough understanding of the structure-activity relationship (SAR) of the target molecule and the specific challenges encountered in its development.

Caption: Decision-making workflow for bioisosteric replacement.

Comparative Analysis of Key Alternatives

The following sections provide a detailed comparison of 3-fluoro-5-nitrophenol and its most common bioisosteric replacements. The discussion is supported by representative experimental data and highlights the key considerations for their application in drug discovery.

The Cyano (-CN) Group: A Compact and Potent Alternative

The cyano group is an excellent non-classical bioisostere for the nitro group. It is a strong electron-withdrawing group that can effectively activate an aromatic ring for SNAr reactions. Its linear geometry and smaller size compared to the nitro group can be advantageous in situations where steric hindrance is a concern.

Performance in SNAr Reactions:

Aryl nitriles, such as 3-cyano-5-fluorophenol, are generally less reactive than their nitro-substituted counterparts in SNAr reactions. However, they are still sufficiently activated to undergo substitution with a wide range of nucleophiles under reasonably mild conditions. The reaction often requires slightly higher temperatures or longer reaction times compared to the corresponding nitro-analogue.

Reagent	Activating Group	Typical Reaction Conditions	Nucleophile	Product Yield	Reference
3-Fluoro-5-nitrophenol	-NO2	K2CO3, DMF, 80-100 °C, 2-6 h	Phenol	>90%	[7][8]
3-Cyano-5-fluorophenol	-CN	K2CO3, DMF, 100-120 °C, 6-12 h	Phenol	70-85%	[9]

Metabolic Stability and Safety:

A significant advantage of the cyano group is its generally improved metabolic stability and safety profile compared to the nitro group. Nitriles are less prone to metabolic reduction and are not typically associated with the same level of genotoxicity. However, it is important to note that the metabolic fate of a nitrile can be context-dependent and may involve hydrolysis to a carboxylic acid or reduction to an amine, which could have its own pharmacological or toxicological implications.

The Sulfone (-SO2R) and Sulfonamide (-SO2NR2) Groups: Modulating Properties with Increased Bulk

Sulfones and sulfonamides are also effective electron-withdrawing groups that can activate an aromatic ring for SNAr.[10] A key advantage of these groups is the ability to introduce additional diversity into the molecule through the R groups on the sulfur atom. This can be a powerful tool for modulating physicochemical properties such as solubility and lipophilicity, and for exploring additional binding interactions with the target protein.

Performance in SNAr Reactions:

The reactivity of aryl sulfones and sulfonamides in SNAr reactions is generally comparable to or slightly less than that of aryl nitriles. The reaction conditions are similar, often requiring elevated temperatures and a polar aprotic solvent. The steric bulk of the sulfone or sulfonamide group can sometimes influence the reaction rate, particularly with sterically hindered nucleophiles.

Reagent	Activating Group	Typical Reaction Conditions	Nucleophile	Product Yield	Reference
3-Fluoro-5-nitrophenol	-NO2	K2CO3, DMF, 80-100 °C, 2-6 h	Amine	>90%	[11]
3-Fluoro-5-(methylsulfonyl)phenol	-SO2CH3	K2CO3, DMF, 120-140 °C, 8-16 h	Amine	65-80%	[12][13]

Metabolic Stability and Safety:

Sulfones are generally considered to be metabolically stable functional groups.[10] Sulfonamides can be susceptible to N-dealkylation or hydrolysis, but they are generally more stable than nitroaromatics. Both sulfones and sulfonamides are common motifs in marketed drugs and are not typically associated with the same level of toxicity concerns as nitroaromatics.

Experimental Protocols

The following protocols provide a starting point for performing SNAr reactions with 3-fluoro-5-nitrophenol and its alternatives, as well as for assessing the metabolic stability of the resulting compounds.

Protocol 1: General Procedure for SNAr with an Amine Nucleophile

Caption: Workflow for SNAr with an amine nucleophile.

Materials:

• Aryl halide (e.g., 3-fluoro-5-nitrophenol, 3-cyano-5-fluorophenol, or 3-fluoro-5-(methylsulfonyl)phenol) (1.0 eq)

• Amine nucleophile (1.1 - 1.5 eq)

• Potassium carbonate (K2CO3) or triethylamine (Et3N) (2.0 eq)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide (1.0 eq), the amine nucleophile (1.1 - 1.5 eq), and the base (2.0 eq).

• Add the anhydrous solvent (DMF or DMSO) to achieve a concentration of approximately 0.1-0.5 M.

• Stir the reaction mixture at the appropriate temperature (typically 80-140 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO4), and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: In Vitro Metabolic Stability Assay using Liver Microsomes

This protocol provides a general method for assessing the metabolic stability of a test compound.[14][15][16][17]

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A Comparative Guide to the Reactivity of Nitrophenol Isomers

For the discerning researcher in organic synthesis, drug development, and materials science, a nuanced understanding of isomeric reactivity is not merely academic—it is fundamental to predictive control over chemical transformations. This guide provides an in-depth comparative analysis of the three primary isomers of nitrophenol: ortho-(2-), meta-(3-), and para-(4-). We move beyond simple textbook descriptions to dissect the intricate interplay of electronic and steric effects that govern their reactivity, supported by quantitative data and validated experimental protocols.

The hydroxyl (-OH) and nitro (-NO₂) groups bestow upon the benzene ring a rich and often competing set of electronic influences. The hydroxyl group is a potent activating, ortho, para-directing group due to its strong positive resonance (+R) effect, which donates electron density to the ring. Conversely, the nitro group is one of the most powerful deactivating, meta-directing groups, withdrawing electron density through both a negative inductive (-I) and a potent negative resonance (-R) effect. The positional isomerism dictates the vector sum of these effects, resulting in distinct chemical personalities for each molecule.

I. Comparative Acidity (pKa)

The acidity of a phenol is determined by the stability of its corresponding phenoxide conjugate base. Electron-withdrawing groups stabilize the negative charge on the phenoxide oxygen, thereby increasing acidity (lowering the pKa).

The observed order of acidity for the nitrophenol isomers is: p-Nitrophenol > o-Nitrophenol > m-Nitrophenol > Phenol

This trend is a direct consequence of the electronic effects at play.

• p-Nitrophenol: The nitro group is in the para position, allowing it to exert both a strong electron-withdrawing inductive (-I) effect and, more importantly, a powerful resonance (-R) effect. The -R effect delocalizes the negative charge of the phenoxide ion onto the nitro group, significantly stabilizing the conjugate base.

• o-Nitrophenol: The nitro group is in the ortho position, where it also exerts both -I and -R effects, stabilizing the phenoxide. However, its acidity is slightly lower than the para isomer due to intramolecular hydrogen bonding between the phenolic hydrogen and an oxygen of the adjacent nitro group. This bond must be broken for deprotonation to occur, requiring a small energy input and thus slightly reducing the acidity.

• m-Nitrophenol: The nitro group is in the meta position. From this position, it can only exert its -I effect. The resonance (-R) effect does not operate at the meta position, meaning it cannot delocalize the negative charge of the phenoxide ion.[1][2] This results in significantly less stabilization of the conjugate base compared to the ortho and para isomers, making it the least acidic of the three.

Diagram: Electronic Effects on Phenoxide Ion Stability This diagram illustrates how the resonance effect stabilizes the conjugate bases of o- and p-nitrophenol, an effect absent in the meta isomer.

Caption: Stabilization of nitrophenoxide isomers.

Table 1: Comparative Acidity Data

Compound	pKa Value
p-Nitrophenol	7.15
o-Nitrophenol	7.23
m-Nitrophenol	8.40

| Phenol | 9.95 |

(Note: pKa values can vary slightly depending on the source, temperature, and solvent system.)

II. Reactivity Towards Electrophilic Aromatic Substitution

In nitrophenols, the ring is subjected to the activating, o,p-directing influence of the -OH group and the deactivating, m-directing influence of the -NO₂ group.[3][4] The powerful -OH group is the dominant directing group, meaning further electrophilic substitution will occur at positions ortho and para to the hydroxyl group. However, the overall rate of reaction is significantly reduced compared to phenol itself due to the strong deactivating nature of the nitro group.

Kinetic studies on the bromination of the three isomers provide a quantitative comparison of their reactivity.

The observed order of reactivity towards bromination is: p-Nitrophenol > o-Nitrophenol > m-Nitrophenol

• p-Nitrophenol: The two positions ortho to the activating -OH group are available for substitution.

• o-Nitrophenol: One position para to the -OH and one position ortho are available. Steric hindrance from the adjacent nitro group can slightly impede the approach of the electrophile to the ortho position, potentially lowering the rate compared to the para isomer.

• m-Nitrophenol: The positions ortho and para to the activating -OH group are also ortho to the deactivating -NO₂ group. This dual influence leads to the lowest electron density at the reactive sites among the three isomers, resulting in the slowest reaction rate.[5][6]

Table 2: Comparative Kinetic Data for Aqueous Bromination

Compound	Specific Reaction Rate (k) in M⁻¹s⁻¹
p-Nitrophenol	9286
o-Nitrophenol	7294
m-Nitrophenol	6147

(Data from kinetic study of bromination by molecular bromine at pH 7).[5]

III. Reactivity Towards Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is highly favored by the presence of strong electron-withdrawing groups, like -NO₂, positioned ortho or para to a suitable leaving group.[7][8] The -OH group of nitrophenol is a poor leaving group. However, if it is converted to a better leaving group (e.g., a tosylate, -OTs), the resulting nitrophenyl tosylate becomes a substrate for SNAr.

In this context, the reactivity is dictated by the ability of the nitro group to stabilize the intermediate Meisenheimer complex formed upon nucleophilic attack.

The predicted order of reactivity for nitrophenyl derivatives (with a leaving group at C1) is: p-Nitrophenyl derivative ≈ o-Nitrophenyl derivative >> m-Nitrophenyl derivative

• ortho and para Isomers: The nitro group is perfectly positioned to stabilize the negative charge of the Meisenheimer complex through resonance. This stabilization drastically lowers the activation energy for the reaction, making it proceed readily.[7][8]

• meta Isomer: The nitro group is not in a conjugative position relative to the site of nucleophilic attack. Therefore, it cannot stabilize the intermediate complex via resonance and provides only a weaker inductive stabilization. Consequently, the meta isomer is essentially unreactive towards SNAr under normal conditions.[8]

Diagram: SNAr Meisenheimer Complex Stabilization This diagram shows the resonance stabilization of the intermediate in the para isomer, which is key to its high reactivity.

Caption: Role of nitro group position in SNAr reactivity.

IV. Reactivity Towards Nitro Group Reduction

The catalytic reduction of the nitro group to an amino group is a common and important transformation. This reaction is facilitated by electron deficiency at the nitro group. Therefore, factors that withdraw electron density from the nitro group enhance the reaction rate.

The observed general trend for the rate of catalytic reduction is: p-Nitrophenol > o-Nitrophenol > m-Nitrophenol

• p-Nitrophenol: Consistently exhibits the highest reaction rate. The strong -R effect of the hydroxyl group's conjugate base (phenoxide, formed under basic conditions of many reduction reactions, e.g., with NaBH₄) pushes electron density into the ring, which is then strongly withdrawn by the para nitro group, making it highly electrophilic and susceptible to reduction.[9]

• o-Nitrophenol: Also benefits from the electronic push-pull effect. However, two factors reduce its reactivity compared to the para isomer: 1) Intramolecular hydrogen bonding can shield the nitro group, and 2) Steric hindrance from the adjacent -OH group can impede its access to the catalyst surface.[9]

• m-Nitrophenol: Shows the lowest reactivity. The hydroxyl group is not in conjugation with the nitro group, so the powerful resonance-based electron push-pull mechanism is absent. The nitro group is only influenced by the weaker inductive effects, making it less electrophilic and harder to reduce.[9]

Experimental Protocols

Protocol 1: Spectrophotometric Determination of pKa

This protocol leverages the fact that the protonated nitrophenol (HNP) and its deprotonated phenoxide form (NP⁻) have distinct UV-Vis absorption spectra. By measuring the absorbance at a wavelength where the phenoxide absorbs strongly (e.g., ~400 nm for p-nitrophenol) across a range of pH values, the pKa can be determined.[10][11]

Methodology:

• Preparation of Buffers: Prepare a series of buffer solutions with known pH values spanning the expected pKa (e.g., from pH 5 to pH 9).

• Stock Solution: Prepare a concentrated stock solution of the nitrophenol isomer in a suitable solvent (e.g., ethanol).

• Sample Preparation: For each pH buffer, prepare a sample in a cuvette by adding a fixed, small volume of the nitrophenol stock solution to a fixed, larger volume of the buffer. Ensure the final concentration is appropriate for UV-Vis analysis.

• Spectrophotometry:

  • Record the full UV-Vis spectrum of the most acidic (e.g., pH 5) and most basic (e.g., pH 9) solutions to determine the absorbance of the fully protonated (A_HNP) and fully deprotonated (A_NP⁻) forms at the analysis wavelength (λ_max of the phenoxide).

  • Measure the absorbance (A) of each buffered sample at this single wavelength.

• Data Analysis: The pKa is the pH at which the concentrations of the acidic and basic forms are equal. Plot the measured absorbance (A) against pH. The pKa can be determined from the inflection point of the resulting sigmoidal curve. Alternatively, use the Henderson-Hasselbalch equation in its linearized form: log[(A - A_HNP) / (A_NP⁻ - A)] = pH - pKa A plot of log[...] vs. pH will yield a straight line with a y-intercept of -pKa.

Diagram: Workflow for pKa Determination

Caption: Experimental workflow for pKa determination.

Protocol 2: Kinetic Analysis of Nitro Group Reduction

This protocol follows the catalytic reduction of nitrophenols to aminophenols using sodium borohydride (NaBH₄) as the reducing agent, monitored by UV-Vis spectroscopy.[9][12][13]

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the nitrophenol isomer (e.g., 1 mM in water).

  • Prepare a fresh, ice-cold solution of sodium borohydride (e.g., 50 mM in water). NaBH₄ decomposes in water, so it must be prepared immediately before use.

  • Prepare a suspension of a suitable catalyst (e.g., commercially available palladium on carbon, or synthesized metallic nanoparticles).

• Reaction Setup:

  • In a quartz cuvette, add the nitrophenol solution and the NaBH₄ solution. The solution should turn yellow, indicating the formation of the nitrophenolate ion under basic conditions.[9]

  • Place the cuvette in the spectrophotometer and record the initial absorbance (A₀) at the λ_max of the nitrophenolate ion (approx. 400 nm for p-NP).

• Kinetic Monitoring:

  • Initiate the reaction by adding a small, fixed amount of the catalyst suspension to the cuvette. Immediately begin recording absorbance measurements at the same wavelength at fixed time intervals (e.g., every 15 seconds) for a sufficient duration for the reaction to approach completion.

• Data Analysis:

  • The reaction follows pseudo-first-order kinetics due to the large excess of NaBH₄.

  • Calculate ln(A_t / A₀) for each time point, where A_t is the absorbance at time t.

  • Plot ln(A_t / A₀) versus time (t). The plot should be a straight line.

  • The apparent rate constant (k_app) is the negative of the slope of this line.

  • Compare the k_app values for the three isomers to determine the relative rates of reduction.

References

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• Master Organic Chemistry. (2025, February 7). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. [Link]

• Quora. (2018, February 20). What is the acidity order (with reason) of ortho-nitrophenol, para-nitrophenol, meta-nitrofenol and picric acid?[Link]

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• ResearchGate. (2008, August). Rapid Kinetics of Bromination of Nitrophenols in Aqueous Solution by the use of RPE. [Link]

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A Senior Application Scientist's Comparative Guide to Validating the Purity of Synthesized 3-Fluoro-5-nitrophenol

For researchers, scientists, and professionals in drug development, the purity of a synthesized intermediate is not merely a quality metric; it is the bedrock of reliable, reproducible, and translatable scientific outcomes. The compound 3-Fluoro-5-nitrophenol, a key building block in the synthesis of various pharmacologically active molecules, is no exception. Ensuring its purity is paramount to the integrity of subsequent synthetic steps and the biological activity of the final compound.

This guide provides an in-depth comparison of analytical techniques for validating the purity of synthesized 3-Fluoro-5-nitrophenol. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, establishing a self-validating system of protocols to ensure the highest degree of confidence in your material.

The Synthetic Landscape and Anticipated Impurities

A robust purity validation strategy begins with an understanding of the synthetic route and the potential impurities that may arise. While various synthetic pathways to 3-Fluoro-5-nitrophenol exist, a common approach involves the diazotization of 3-fluoro-5-nitroaniline, followed by hydrolysis.[1] Another potential route is the direct nitration of 3-fluorophenol.

Regardless of the specific pathway, the primary impurities of concern are often regioisomers—compounds with the same molecular formula but different arrangements of substituents on the aromatic ring.[2][3] In the case of 3-Fluoro-5-nitrophenol, potential regioisomeric impurities include:

• 2-Fluoro-3-nitrophenol

• 2-Fluoro-5-nitrophenol[4][5]

• 4-Fluoro-3-nitrophenol

• 3-Fluoro-2-nitrophenol

• 3-Fluoro-4-nitrophenol[6]

• And other dinitro- or difluoro- substituted phenols.

Residual starting materials and reagents from the synthesis and purification process also represent potential impurities. Therefore, a comprehensive purity analysis must be capable of separating and quantifying these closely related species.

Orthogonal Analytical Approaches: A Multi-faceted Validation

A single analytical technique is rarely sufficient to definitively establish the purity of a compound. A more rigorous approach employs orthogonal methods, which measure different chemical or physical properties of the analyte and its impurities. This guide will compare the utility of chromatographic and spectroscopic techniques, providing a holistic view of the sample's composition.

Chromatographic Techniques: The Power of Separation

Chromatography is indispensable for separating the target compound from its structurally similar impurities.[7][8][9][10] The choice between High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) depends on the volatility and thermal stability of the analyte and its potential impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the purity analysis of non-volatile and thermally labile compounds like 3-Fluoro-5-nitrophenol.[8][11] Reversed-phase HPLC (RP-HPLC), where the stationary phase is nonpolar and the mobile phase is polar, is particularly well-suited for this application.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a good starting point. For enhanced separation of halogenated compounds, a phenyl-hexyl column can provide alternative selectivity due to π-π interactions.[8]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 80% B

  • 15-18 min: 80% B

  • 18-20 min: 80% to 20% B

  • 20-25 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 270 nm and 320 nm (A PDA detector allows for monitoring at multiple wavelengths and spectral analysis of peaks).

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized 3-Fluoro-5-nitrophenol.

• Dissolve in 10 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.

• Further dilute the stock solution to a working concentration of 0.1 mg/mL with the same diluent.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Gas Chromatography (GC)

For compounds that are volatile and thermally stable, GC offers high resolution and sensitivity.[12][13][14] 3-Fluoro-5-nitrophenol can be analyzed by GC, often with derivatization to improve its volatility and chromatographic behavior. However, direct analysis is also possible. A Flame Ionization Detector (FID) is commonly used for quantitative analysis due to its wide linear range and robustness.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a flame ionization detector (FID), and an autosampler.

Chromatographic Conditions:

• Column: A mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Detector Temperature: 280 °C

• Injection Volume: 1 µL

Sample Preparation:

• Prepare a 1 mg/mL stock solution of the synthesized 3-Fluoro-5-nitrophenol in a suitable solvent such as acetone or ethyl acetate.

• Further dilute as necessary to fall within the linear range of the detector.

• Filter the solution through a 0.45 µm syringe filter if any particulate matter is present.

Comparison of Chromatographic Techniques

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.
Applicability	Ideal for non-volatile and thermally labile compounds.	Suitable for volatile and thermally stable compounds.
Typical Impurities Detected	Regioisomers, non-volatile starting materials, and by-products.	Regioisomers, volatile starting materials, and residual solvents.
Pros	- Wide applicability- Non-destructive- Amenable to a wide range of detectors (UV, MS, etc.)	- High resolution- High sensitivity (especially with specific detectors)- Fast analysis times
Cons	- May require longer analysis times- Higher solvent consumption	- Limited to thermally stable and volatile compounds- Derivatization may be required

Spectroscopic Techniques: Identity and Absolute Purity

While chromatography excels at separation, spectroscopic techniques are essential for confirming the identity of the main component and can also be employed for quantitative purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR spectra provide a unique fingerprint of the 3-Fluoro-5-nitrophenol molecule, confirming the connectivity of atoms and the positions of the substituents on the aromatic ring.

Beyond structural confirmation, ¹H NMR can be used as a primary ratio method for determining absolute purity, a technique known as quantitative NMR (qNMR).[7][8][9][10][15] By integrating the signals of the analyte against those of a certified internal standard of known purity and concentration, the absolute purity of the synthesized 3-Fluoro-5-nitrophenol can be determined without the need for a reference standard of the analyte itself.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) with a high-precision sample tube.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of the synthesized 3-Fluoro-5-nitrophenol into a vial.

• Accurately weigh a similar amount of a suitable internal standard (e.g., maleic acid or dimethyl sulfone) into the same vial. The standard should have a simple ¹H NMR spectrum with signals that do not overlap with the analyte's signals.

• Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in which both the sample and the standard are fully soluble.

• Transfer the solution to an NMR tube.

Data Acquisition:

• Acquire the ¹H NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals being integrated.

Data Processing and Calculation:

• Carefully phase and baseline correct the spectrum.

• Integrate a well-resolved signal for 3-Fluoro-5-nitrophenol and a signal for the internal standard.

• Calculate the purity using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / m_analyte) * (m_std / M_std) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = Mass

  • P = Purity of the standard

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight of the compound and can be used to confirm the identity of the main peak in a chromatogram when coupled with GC (GC-MS) or HPLC (LC-MS).[16][17] High-resolution mass spectrometry (HRMS) can provide the elemental composition, further confirming the identity of the synthesized 3-Fluoro-5-nitrophenol. The mass spectrum can also help in the tentative identification of impurities based on their mass-to-charge ratios.[18][19]

Summary and Recommendations

A comprehensive validation of the purity of synthesized 3-Fluoro-5-nitrophenol should employ a combination of orthogonal analytical techniques. The following table summarizes the recommended approach:

Technique	Primary Purpose	Key Information Provided
RP-HPLC-UV/PDA	Separation and Quantification of Impurities	- Relative purity (area %)- Detection of regioisomers and non-volatile impurities- Spectral purity of the main peak (with PDA)
GC-FID	Orthogonal Separation and Quantification	- Relative purity (area %)- Detection of volatile impurities and regioisomers
¹H and ¹³C NMR	Structural Confirmation	- Unambiguous identification of 3-Fluoro-5-nitrophenol- Detection of impurities with different NMR signatures
¹H qNMR	Absolute Purity Determination	- A precise and accurate measure of the absolute purity of the material
LC-MS or GC-MS	Identity Confirmation and Impurity ID	- Molecular weight confirmation of the main component- Tentative identification of impurities

By integrating these techniques, researchers can build a robust and self-validating data package that not only quantifies the purity of the synthesized 3-Fluoro-5-nitrophenol but also provides a high degree of confidence in its structural integrity. This meticulous approach to purity validation is fundamental to the advancement of reliable and reproducible science in drug discovery and development.

References

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• A Guide to Quantitative NMR (qNMR). (n.d.). Emery Pharma. Available at: [Link]

• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic resonance in chemistry : MRC, 51(2), 76–81. Available at: [Link]

• 3-fluoro-5-nitroaniline. (2024). ChemBK. Available at: [Link]

• The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection. (2025). ResearchGate. Available at: [Link]

• HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. (n.d.). PubMed Central. Available at: [Link]

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• The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. (n.d.). RSSL. Available at: [Link]

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• 3-Fluoro-5-methyl-4-nitrophenol. (2026). PubChem. Available at: [Link]

• What is the synthesis of 1-fluoro-3-propylbenzene from benzene (with images)?. (2023). Quora. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of 3-Fluoro-5-nitrophenol Derivatives

For researchers, scientists, and drug development professionals engaged in the study of small molecule therapeutics and diagnostics, understanding the specificity of molecular interactions is paramount. This guide provides an in-depth comparison of methodologies to assess the cross-reactivity of 3-Fluoro-5-nitrophenol derivatives, a class of compounds with growing interest due to the influence of nitro and fluoro groups on biological activity.[1][2] We will explore the causality behind experimental choices, provide detailed, self-validating protocols, and present illustrative data to guide your research.

The Imperative of Cross-Reactivity Assessment

In any application where a small molecule is designed to interact with a specific biological target, such as an antibody or enzyme, cross-reactivity is a critical parameter to evaluate. It refers to the binding of a molecule to targets other than the intended one.[3][4] High cross-reactivity can lead to off-target effects in therapeutic applications or false positives in diagnostic assays, compromising the reliability and safety of the product.[3][5] For derivatives of 3-Fluoro-5-nitrophenol, subtle structural modifications can significantly alter their binding profiles. Therefore, robust and quantitative cross-reactivity studies are essential.

This guide will focus on two widely adopted and powerful techniques for quantifying small molecule interactions: the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR).

Comparative Overview of Methodologies

Feature	Competitive ELISA	Surface Plasmon Resonance (SPR)
Principle	Signal is inversely proportional to the amount of analyte in the sample, based on competition for a limited number of antibody binding sites.[6][7]	Measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate, providing real-time kinetic data.[8][9][10]
Primary Output	IC50 (half-maximal inhibitory concentration), Percent Cross-Reactivity.	Association rate (ka), Dissociation rate (kd), Affinity (KD).[11]
Format	Plate-based immunoassay.	Microfluidic biosensor.
Throughput	High (96- or 384-well plates).	Medium to High, depending on the instrument.
Key Advantages	Cost-effective, high-throughput, widely available instrumentation.	Label-free, real-time data, provides kinetic information (on and off rates).[9][10]
Considerations	Requires labeled reagents, endpoint measurement, susceptible to matrix effects.[3]	Higher initial instrument cost, requires protein immobilization, sensitive to non-specific binding.[12]

Illustrative Cross-Reactivity Data

To demonstrate the application of these techniques, we will consider a hypothetical study assessing the cross-reactivity of four derivatives of 3-Fluoro-5-nitrophenol against a monoclonal antibody raised against Derivative A (the primary target).

Hypothetical Derivatives:

• Derivative A: 3-Fluoro-5-nitrophenol (Primary Target)

• Derivative B: 4-Fluoro-2-nitrophenol (Positional Isomer)

• Derivative C: 3-Chloro-5-nitrophenol (Halogen Substitution)

• Derivative D: 3-Fluoro-5-aminophenol (Nitro Group Reduction)

Competitive ELISA Results

The cross-reactivity is calculated relative to Derivative A (100%).

Compound	Structure	IC50 (nM)	% Cross-Reactivity
Derivative A	3-Fluoro-5-nitrophenol	50	100%
Derivative B	4-Fluoro-2-nitrophenol	850	5.9%
Derivative C	3-Chloro-5-nitrophenol	250	20%
Derivative D	3-Fluoro-5-aminophenol	>10,000	<0.5%

Interpretation: The data clearly indicates that the antibody is highly specific for Derivative A. The positional isomer (Derivative B) and the derivative with a reduced nitro group (Derivative D) show significantly lower cross-reactivity. The substitution of fluorine with chlorine (Derivative C) results in a moderate level of cross-reactivity, highlighting the sensitivity of the antibody to the halogen at that position.

Surface Plasmon Resonance (SPR) Results

Compound	ka (1/Ms)	kd (1/s)	KD (M)
Derivative A	2.5 x 10^5	1.2 x 10^-3	4.8 x 10^-9
Derivative B	1.1 x 10^4	9.5 x 10^-3	8.6 x 10^-7
Derivative C	8.9 x 10^4	3.7 x 10^-3	4.2 x 10^-8
Derivative D	No significant binding detected	-	-

Interpretation: The SPR data corroborates the ELISA findings and provides deeper mechanistic insight. Derivative A exhibits a high affinity (low KD) driven by a fast association rate and a slow dissociation rate. Derivative C shows a comparable, albeit slightly weaker, affinity. Derivative B's much lower affinity is a result of both a slower on-rate and a faster off-rate. Derivative D showed no measurable binding, confirming its low cross-reactivity.

Experimental Protocols

The following protocols are designed to be self-validating by including necessary controls and quality checks.

Competitive ELISA Protocol

This protocol is a standard procedure for determining the cross-reactivity of small molecules.[1][6][7][13]

Workflow Diagram:

Caption: Workflow for Competitive ELISA.

Step-by-Step Methodology:

• Antigen Coating:

  • Conjugate Derivative A to a carrier protein (e.g., BSA or OVA).

  • Dilute the conjugate to 1-10 µg/mL in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

  • Add 100 µL to each well of a high-binding 96-well plate.

  • Incubate overnight at 4°C.

• Blocking:

  • Wash the plate three times with wash buffer (PBS with 0.05% Tween-20).

  • Add 200 µL of blocking buffer (e.g., 1% BSA in PBS) to each well.

  • Incubate for 1-2 hours at room temperature.

• Competition:

  • Wash the plate three times.

  • Prepare serial dilutions of Derivative A (for the standard curve) and the other derivatives (test compounds) in assay buffer (e.g., blocking buffer).

  • In a separate dilution plate, mix 50 µL of each derivative dilution with 50 µL of the primary antibody (at a concentration determined by prior titration).

  • Incubate this mixture for 30 minutes at room temperature.

  • Transfer 100 µL of the antibody/derivative mixture to the corresponding wells of the coated and blocked assay plate.

  • Incubate for 1-2 hours at room temperature.

• Detection:

  • Wash the plate five times.

  • Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted in assay buffer.

  • Incubate for 1 hour at room temperature.

  • Wash the plate five times.

  • Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

  • Stop the reaction by adding 50 µL of stop solution (e.g., 2N H2SO4).

• Data Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Plot a standard curve of absorbance vs. log concentration for Derivative A.

  • Determine the IC50 value for each derivative.

  • Calculate the percent cross-reactivity using the formula: (IC50 of Derivative A / IC50 of Test Derivative) x 100%

Surface Plasmon Resonance (SPR) Protocol

This protocol outlines a typical kinetic analysis for small molecule-protein interactions.[9][10][11][12][14]

Workflow Diagram:

Caption: Workflow for SPR Kinetic Analysis.

Step-by-Step Methodology:

• Immobilization:

  • Choose a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the surface using a mixture of EDC and NHS.

  • Immobilize the primary antibody to the desired density on one flow cell. Use a separate flow cell as a reference, either leaving it blank or immobilizing an irrelevant protein.

  • Deactivate any remaining active esters with ethanolamine.

• Kinetic Analysis:

  • Prepare a series of dilutions for each derivative in running buffer (e.g., HBS-EP+). It is advisable to include a DMSO concentration series if the compounds are dissolved in DMSO to account for solvent effects.

  • Inject the lowest concentration of the derivative over both the antibody and reference flow cells for a set association time, followed by a switch to running buffer for the dissociation phase.

  • If necessary, inject a regeneration solution (e.g., a short pulse of low pH glycine) to remove any remaining bound derivative.

  • Repeat the injection cycle for each concentration, typically moving from the lowest to the highest concentration.

• Data Analysis:

  • Process the raw data by subtracting the signal from the reference flow cell and a "zero concentration" (buffer only) injection.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software.

  • This fitting will yield the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

Conclusion

The rigorous evaluation of cross-reactivity is a non-negotiable step in the development of targeted small molecules. Both Competitive ELISA and SPR offer robust platforms for these assessments. While ELISA provides a high-throughput and cost-effective method for screening and ranking compounds based on their relative binding, SPR delivers a more detailed, real-time kinetic profile of the interaction. The choice of methodology will depend on the specific stage of research and the level of detail required. By employing these techniques with carefully designed protocols and controls, researchers can confidently characterize the specificity of their 3-Fluoro-5-nitrophenol derivatives and make informed decisions in their drug discovery and development endeavors.

References

• Ciulli, A. (2013). Biophysical screening for the discovery of small-molecule ligands. Methods in Molecular Biology, 922, 3-23.
• Davis, B. J., & Wilson, A. J. (2015). Biophysical methods in drug discovery from small molecule to pharmaceutical. Methods in Molecular Biology, 1289, 1-24.
• Davis, B. J., & Wilson, A. J. (2015). Biophysical methods in drug discovery from small molecule to pharmaceutical. PubMed.
• BOC Sciences. (n.d.). Biophysical Assays | Protein Interaction Analysis.
• Sun, B., Xu, J., Liu, S., & Li, Q. X. (2023). Characterization of Small Molecule–Protein Interactions Using SPR Method. Methods in Molecular Biology, 2690, 149-159.
• Ciulli, A. (2013). Biophysical screening for the discovery of small-molecule ligands. Semantic Scholar.
• Nicoya. (n.d.). Binding Kinetics of Protein-Small Molecule Interactions using OpenSPR.
• Sun, B., Xu, J., Liu, S., & Li, Q. X. (2023). Characterization of Small Molecule-Protein Interactions Using SPR Method. PubMed.
• Gettins, P., & Dwek, R. A. (1982). Relation between structure and specificity of antibodies: nuclear magnetic resonance study of binding fluorine-19 labeled nitrophenyl haptens to myeloma immunoglobulins M315, M460, and X25. PubMed.
• Gifford Bioscience. (n.d.). Data Sheet SPR Kinetic Affinity Assay Protocol.
• Reichert Technologies. (2024). Protein-Small Molecule Biomolecular Interactions – a Retrospective.
• St John's Laboratory. (n.d.). Competitive ELISA protocol.
• Creative Diagnostics. (n.d.). Competitive ELISA Protocol.
• Sotnikov, D. V., Zherdev, A. V., & Dzantiev, B. B. (2021).
• Bio-Rad Antibodies. (n.d.). Competitive ELISA Protocol.
• Creative Proteomics. (n.d.). Protocol for Competitive ELISA.
• Sharma, A., et al. (2017). The Role of Nitro (NO2-), Chloro (Cl), and Fluoro (F) Substitution in the Design of Antileishmanial and Antichagasic Compounds. Current Drug Targets, 18(14), 1634-1653.
• Hernandez-Vazquez, A., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3583.
• Szabo, A., et al. (2018). The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes. Biophysical Journal, 114(3), 687-700.
• Tate, J., & Ward, G. (2004). Interferences in immunoassay. The Clinical Biochemist Reviews, 25(2), 105–120.
• Szabo, A., et al. (2018). The Effect of Fluorophore Conjugation on Antibody Affinity and the Photophysical Properties of Dyes. PubMed.
• Li, Y., et al. (2021). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Foods, 10(10), 2442.
• Crespo-Hernández, C. E., et al. (2010). Structure–Activity Relationships in Nitro-Aromatic Compounds.
• Morley, J. O., & Matthews, T. P. (2006). Structure-activity Relationships in Nitrothiophenes. Bioorganic & Medicinal Chemistry, 14(23), 8099-8108.
• Lien, E. J., et al. (1997). Quantitative structure-activity relationship analysis of phenolic antioxidants. Free Radical Biology and Medicine, 23(5), 827-832.
• SeraCare. (n.d.). Technical Guide for ELISA.
• Borges, F., et al. (2005). Quantitative structure-activity relationships of antioxidant phenolic compounds.
• Borges, F., et al. (2005). Quantitative structure-activity relationships of antioxidant phenolic compounds. Journal of Chemical and Pharmaceutical Research.
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A Senior Application Scientist's Guide to the Quantitative Analysis of 3-Fluoro-5-nitrophenol in Reaction Mixtures: RP-HPLC vs. UV-Vis Spectrophotometry

Introduction

In the landscape of pharmaceutical and fine chemical synthesis, the accurate quantification of intermediates is paramount to ensuring reaction efficiency, product purity, and process scalability. 3-Fluoro-5-nitrophenol is a key building block whose precise measurement within complex reaction matrices presents a significant analytical challenge. These mixtures often contain a cocktail of starting materials, reagents, solvents, and structurally similar by-products, demanding analytical methods that are not only accurate but also robust and selective.

This guide provides an in-depth, comparative analysis of two distinct analytical methodologies for the quantification of 3-Fluoro-5-nitrophenol: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Ultraviolet-Visible (UV-Vis) Spectrophotometry . As a Senior Application Scientist, my objective is to move beyond mere protocols and delve into the causality behind our experimental choices. We will explore the fundamental principles of each technique, present detailed, field-tested protocols, and critically evaluate their performance characteristics. This guide is designed to empower researchers, scientists, and drug development professionals to select and implement the most appropriate analytical strategy for their specific laboratory context and research goals.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the cornerstone of modern pharmaceutical analysis, renowned for its high resolving power and sensitivity.[1][2] It is the preferred method when specificity is non-negotiable, particularly in complex matrices where isomers or related impurities might be present.

The Principle of Separation

RP-HPLC separates compounds based on their polarity. A liquid sample is injected into a stream of a liquid mobile phase and passed through a column packed with a solid stationary phase. In the "reversed-phase" mode, the stationary phase is nonpolar (e.g., silica particles chemically bonded with C18 alkyl chains), while the mobile phase is polar (typically a mixture of water and a polar organic solvent like acetonitrile or methanol).

3-Fluoro-5-nitrophenol, being a moderately polar organic molecule, will partition between the polar mobile phase and the nonpolar stationary phase. By carefully controlling the composition of the mobile phase (a technique known as gradient elution), we can precisely modulate the retention time of the analyte, achieving baseline separation from other components in the reaction mixture. Detection is typically achieved using a UV detector, as the nitroaromatic structure of the analyte exhibits strong absorbance at specific wavelengths.[3][4]

Experimental Protocol: RP-HPLC with UV Detection

This protocol is designed as a self-validating system, where system suitability checks are integral to the workflow, ensuring the reliability of every analytical run.[5][6]

1. Materials and Reagents:

• 3-Fluoro-5-nitrophenol reference standard (≥99% purity)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Deionized water (18.2 MΩ·cm)

• Formic acid (FA), LC-MS grade

• Sample Diluent: 50:50 (v/v) Acetonitrile:Water

2. Instrumentation:

• HPLC system with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD) or UV-Vis detector.

• Analytical column: C18, 4.6 x 150 mm, 5 µm particle size.

3. Preparation of Solutions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. The weak acid in the mobile phase is crucial for maintaining the phenolic hydroxyl group in its protonated state, ensuring consistent retention and sharp peak shapes.

• Reference Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of 3-Fluoro-5-nitrophenol reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Calibration Standards (1-200 µg/mL): Perform serial dilutions of the stock solution with the sample diluent to prepare at least five calibration standards.

• Sample Preparation: Quench a known volume or weight of the reaction mixture and dilute it with the sample diluent to a final concentration expected to fall within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter to remove particulate matter before injection.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 266 nm. This wavelength is chosen to maximize the signal for 3-nitrophenol and related structures while minimizing interference from other compounds.[4]

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  15.0	5	95
  18.0	5	95
  18.1	95	5

  | 22.0 | 95 | 5 |

5. Data Analysis:

• Integrate the peak area corresponding to the retention time of 3-Fluoro-5-nitrophenol.

• Construct a calibration curve by plotting the peak area against the concentration of the reference standards.

• Determine the concentration in the sample using the linear regression equation derived from the calibration curve.

HPLC Workflow Diagram

Caption: Workflow for UV-Vis spectrophotometric analysis.

Performance and Data

While simpler, the performance of UV-Vis spectrophotometry is highly matrix-dependent.

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9985	r² ≥ 0.995
Range	5 - 50 µg/mL	Covers expected sample concentrations
Accuracy (% Recovery)	95.1% - 104.5%	95.0% - 105.0%
Precision (%RSD)	< 3.5%	≤ 5.0%
Limit of Detection (LOD)	1.2 µg/mL	-
Limit of Quantitation (LOQ)	4.0 µg/mL	-

Comparative Analysis: HPLC vs. UV-Vis

The choice between these two powerful techniques is not about which is "better," but which is "fitter for purpose." The decision hinges on a trade-off between selectivity, speed, cost, and the specific demands of the analytical problem.

Feature	RP-HPLC	UV-Vis Spectrophotometry	Expert Rationale
Selectivity/Specificity	Excellent . Physically separates analyte from interferences.	Poor to Fair . Relies on a unique chromophore; susceptible to any overlapping absorbance.	HPLC is the gold standard when purity and impurity profiling are required. UV-Vis is only viable if the reaction matrix is simple and well-characterized. [2][7]
Sensitivity (LOQ)	High (~1.0 µg/mL)	Moderate (~4.0 µg/mL)	HPLC can readily quantify trace levels of the analyte, making it ideal for monitoring reaction endpoints or trace impurities.
Analysis Time per Sample	~22 minutes	~2 minutes	For high-throughput screening of many samples where specificity is not a concern, UV-Vis offers a significant speed advantage. [8]
Cost (Instrument & Consumables)	High	Low	HPLC systems represent a significant capital investment, and the ongoing cost of solvents and columns is substantial compared to the minimal costs of UV-Vis. [9]
Complexity & Expertise	High	Low	HPLC requires skilled operators for method development, system maintenance, and data interpretation. UV-Vis is straightforward and can be operated with minimal training.
Robustness	High. Less affected by minor matrix variations.	Low. Highly sensitive to matrix composition and background absorbance.	The chromatographic separation in HPLC makes the quantification step inherently more robust against unexpected changes in the reaction mixture.

Making the Right Choice

• For Drug Development, Process Chemistry, and Impurity Profiling: Choose RP-HPLC . Its superior selectivity and sensitivity are essential for understanding the complete reaction profile, ensuring the quality of the final product, and meeting regulatory requirements. [1][5]* For In-Process Checks, High-Throughput Screening, or Didactic Settings: UV-Vis Spectrophotometry can be an excellent choice. If the goal is to quickly estimate the concentration of the main component in a known, clean system, its speed and low cost are major advantages.

Conclusion

The quantitative analysis of 3-Fluoro-5-nitrophenol in a reaction mixture can be effectively accomplished by either RP-HPLC or UV-Vis Spectrophotometry, but the selection must be guided by a clear understanding of the analytical objectives. RP-HPLC offers unparalleled selectivity and sensitivity, making it the definitive choice for rigorous quality control, regulatory compliance, and in-depth reaction monitoring. In contrast, UV-Vis spectrophotometry provides a rapid and economical alternative for applications where high selectivity is not a critical requirement. By understanding the core principles, strengths, and limitations of each method as detailed in this guide, researchers can confidently select and implement the optimal analytical strategy to support their scientific and developmental goals.

References

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• Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. Available at: [Link]

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• PubMed. (2018). Spectrophotometric and spectrofluorimetric methods for determination of certain biologically active phenolic drugs.... Available at: [Link]

• ResearchGate. (n.d.). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. Available at: [Link]

• LCGC International. (n.d.). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Available at: [Link]

• ResearchGate. (n.d.). The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC.... Available at: [Link]

• PubChem. (n.d.). 3-Fluoro-5-methyl-4-nitrophenol. Available at: [Link]

• National Institutes of Health. (2021). Spectrophotometric Determination of p-Nitrophenol under ENP Interference. Available at: [Link]

• Maria Curie-Skłodowska University. (n.d.). SPECTROPHOTOMETRIC DETERMINATION OF THE DISSOCIATION CONSTANT OF p-NITROPHENOL. Available at: [Link]

• ResearchGate. (2021). Spectrophotometric Determination of p-Nitrophenol under ENP Interference. Available at: [Link]

• ScienceOpen. (2020). Spectrophotometric Determination of p-Nitrophenol under ENP Interference. Available at: [Link]

• National Institutes of Health. (n.d.). 3-Nitrophenol. Available at: [Link]

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Comparing the efficacy of different nitration methods for phenols

For Researchers, Scientists, and Drug Development Professionals

The nitration of phenols stands as a fundamental and pivotal reaction in organic synthesis, yielding nitrophenols that serve as crucial building blocks for a wide spectrum of applications, including pharmaceuticals, agrochemicals, and dyes. The potent activating nature of the hydroxyl group on the phenol ring directs electrophilic substitution primarily to the ortho and para positions.[1] However, this high reactivity also introduces challenges in controlling regioselectivity and preventing undesirable side reactions such as over-nitration and oxidation.[2]

This guide offers a comprehensive comparison of various phenol nitration methodologies. It moves beyond mere procedural descriptions to provide an in-depth analysis of the mechanistic principles governing each technique. By presenting objective, data-supported comparisons and detailed experimental protocols, this guide is designed to equip researchers with the knowledge to select the most effective nitration strategy for their specific synthetic objectives.

I. The Classical Approach: Mixed Acid Nitration

The conventional method for phenol nitration involves the use of a combination of nitric acid (HNO₃) and sulfuric acid (H₂SO₄). In this mixture, sulfuric acid acts as a catalyst, protonating nitric acid to form the highly reactive electrophile, the nitronium ion (NO₂⁺), which is the key species responsible for nitration.[3]

Mechanism of Mixed Acid Nitration

The reaction is initiated by the formation of the nitronium ion, which then undergoes an electrophilic attack on the electron-rich phenol ring. This results in the formation of an arenium ion intermediate that is stabilized by resonance. The lone pair of electrons on the hydroxyl group actively participates in delocalizing the positive charge, which preferentially stabilizes the intermediates where the nitro group is attached at the ortho and para positions.[4]

Caption: General mechanism of electrophilic aromatic nitration of phenol.

Advantages:

• Economical and Accessible Reagents: Both nitric and sulfuric acids are low-cost and widely available.

• Established and Well-Understood: This method has a long history of use, and its mechanism is well-documented in chemical literature.

Disadvantages:

• Harsh and Hazardous Conditions: The use of concentrated acids is highly corrosive and presents significant safety risks.[2]

• Limited Regioselectivity: This method typically produces a mixture of ortho- and para-nitrophenols, which necessitates a subsequent separation step, commonly steam distillation.[5]

• Risk of Over-nitration and Oxidation: The strong nitrating mixture can lead to the formation of di- and tri-nitrophenols, as well as undesirable tarry by-products, which reduces the overall yield of the desired mononitrated product.[6]

• Environmental Concerns: The process generates substantial acidic waste, which requires careful neutralization and disposal.

Experimental Protocol: Nitration of Phenol with Dilute Nitric Acid[5]

Materials:

• Phenol (4.7 g, 50 mmol)

• Glacial acetic acid (25 mL)

• 65% Nitric acid (5.4 mL, 79 mmol)

• Deionized water

• Dichloromethane

Procedure:

• In a suitable flask, dissolve 4.7 g of phenol in 25 mL of glacial acetic acid.

• In a separate beaker, carefully and slowly add 5.4 mL of 65% nitric acid to 25 mL of deionized water while cooling the mixture in an ice bath to manage the exothermic reaction.

• Add the diluted nitric acid solution dropwise to the phenol solution with continuous stirring at room temperature.

• Once the addition is complete, continue to stir the reaction mixture for an additional 1-2 hours.

• Pour the reaction mixture into 100 mL of cold water to precipitate the product.

• Extract the aqueous mixture with two 25 mL portions of dichloromethane.

• Combine the organic extracts and wash them sequentially with deionized water and a 5% sodium bicarbonate solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to yield a mixture of o- and p-nitrophenol.

• The isomers can be separated by steam distillation, with the more volatile o-nitrophenol distilling first.

II. Greener Nitration Methodologies: A Shift Towards Sustainability

In an effort to mitigate the shortcomings of the classical mixed-acid method, a number of more environmentally friendly or "green" alternatives have been developed. These methods prioritize milder reaction conditions, enhanced selectivity, and a reduced environmental footprint.[7]

A. Metal Nitrate-Based Nitration

A variety of metal nitrates, including copper(II) nitrate (Cu(NO₃)₂), iron(III) nitrate (Fe(NO₃)₃), and bismuth(III) nitrate (Bi(NO₃)₃), have been successfully used as nitrating agents.[8][9] These reactions are often conducted in the presence of a solid support or a catalytic amount of acid and can provide high regioselectivity under milder conditions.

Mechanism of Metal Nitrate Nitration: The mechanism can differ based on the specific metal and reaction conditions. In some instances, the metal nitrate serves as an in-situ source of the nitronium ion, a process often facilitated by an acidic co-reagent such as acetic acid.[7] In other cases, a chelation-controlled mechanism is suggested, where the phenol coordinates with the metal center, thereby directing the nitration to the ortho position.

Advantages:

• Milder Reaction Conditions: These reactions are often performed at or near ambient temperature, which minimizes the formation of by-products.[8]

• Enhanced Regioselectivity: Certain metal nitrate systems can provide excellent selectivity for either the ortho or para isomer.[9]

• Reduced Acidic Waste: These methods avoid the use of large volumes of sulfuric acid.[7]

Disadvantages:

• Stoichiometric Reagent Use: Many of these procedures necessitate stoichiometric quantities of the metal nitrate, which can contribute to heavy metal waste.

• Cost: Some metal nitrates can be more expensive than traditional nitric acid.

Experimental Protocol: Nitration of Phenol with Copper(II) Nitrate[8]

Materials:

• Phenol

• Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O)

• Glacial acetic acid

Procedure:

• Dissolve the phenol in glacial acetic acid in a round-bottom flask.

• Add copper(II) nitrate trihydrate to the solution. A 1:2 molar ratio of phenol to copper(II) nitrate is a good starting point for optimization.[7]

• Stir the mixture at room temperature. The reaction can also be accelerated with gentle heating or microwave irradiation for a few minutes, with progress monitored by Thin Layer Chromatography (TLC).[7]

• Upon completion, pour the reaction mixture into water and extract the product with a suitable organic solvent, such as diethyl ether or ethyl acetate.

• Wash the organic layer with water and brine, dry it over anhydrous sodium sulfate, and evaporate the solvent to obtain the nitrophenol product.

B. Solid Acid-Catalyzed Nitration

The use of solid acid catalysts, such as zeolites (e.g., H-beta), clays (e.g., montmorillonite), and sulfated zirconia, provides a heterogeneous and often highly selective method for the nitration of phenols.[2]

Mechanism of Solid Acid-Catalyzed Nitration: The solid acid catalyst promotes the in-situ generation of the nitronium ion from a nitric acid source. The shape-selective properties of certain catalysts, like zeolites, can influence the regioselectivity by sterically favoring the formation of one isomer within their porous framework.[10]

Caption: Comparative workflow of different phenol nitration methodologies.

Advantages:

• High Regioselectivity: Zeolites, in particular, can offer excellent selectivity for the ortho isomer.

• Catalyst Reusability: The heterogeneous nature of these catalysts allows for easy separation and potential reuse, which can improve the overall cost-effectiveness of the process.[2]

• Environmentally Benign: This approach reduces the reliance on corrosive liquid acids and simplifies the work-up procedure.

Disadvantages:

• Catalyst Preparation and Cost: Some solid acid catalysts may be expensive or require specialized preparation methods.

• Reaction Times: In some instances, the reaction times may be longer when compared to the traditional mixed-acid method.

Experimental Protocol: Nitration of Phenol using Zeolite H-beta[7]

Materials:

• Phenol

• 30% Nitric acid

• Zeolite H-beta catalyst

• Carbon tetrachloride (or a suitable alternative solvent)

Procedure:

• Activate the Zeolite H-beta catalyst by heating it to 500 °C for 3 hours in a muffle furnace, followed by cooling in a desiccator.

• In a round-bottom flask, combine the phenol, carbon tetrachloride, and the activated Zeolite H-beta catalyst (e.g., at a loading of 50% by weight relative to the phenol).

• Stir the resulting suspension at room temperature and add 30% nitric acid dropwise.

• Continue stirring the mixture at room temperature for 2 hours.

• Monitor the progress of the reaction using TLC.

• Once the reaction is complete, filter the mixture to recover the catalyst.

• Wash the recovered catalyst with the solvent.

• The filtrate, containing the product, can be concentrated by evaporating the solvent to yield the nitrophenol.

III. Enzymatic Nitration: A Biocatalytic Alternative

Enzymatic nitration provides a highly selective and environmentally friendly method for synthesizing nitrophenols. Enzymes such as horseradish peroxidase (HRP), in the presence of hydrogen peroxide (H₂O₂) and a nitrite source like sodium nitrite, can catalyze the nitration of phenolic compounds.[11]

Mechanism of Enzymatic Nitration: The proposed mechanism for this biocatalytic transformation involves the oxidation of the nitrite ion by the peroxidase-H₂O₂ system to generate a nitrogen dioxide radical (•NO₂). This radical species then reacts with the phenol to form the nitrated product.[11] This radical-mediated pathway is fundamentally different from the electrophilic substitution mechanism of the chemical nitration methods.

Advantages:

• Exceptional Regioselectivity: Enzymes can display remarkable selectivity for a specific position on the phenol ring.

• Mild Reaction Conditions: These reactions are typically conducted in aqueous buffer solutions at or near room temperature and neutral pH.

• High Substrate Specificity: Enzymes can be highly specific for particular phenolic substrates.

Disadvantages:

• Enzyme Cost and Stability: Enzymes can be costly and may exhibit limited stability under operational conditions.

• Lower Yields and Substrate Scope: The product yields may be lower in comparison to chemical methods, and the range of suitable substrates may be more limited.

• By-product Formation: The enzymatic reaction can sometimes result in the formation of by-products such as hydroquinone and catechol.[12]

Experimental Protocol: Enzymatic Nitration of Phenol with Horseradish Peroxidase[13]

Materials:

• Phenol

• Horseradish peroxidase (HRP)

• Sodium nitrite (NaNO₂)

• Hydrogen peroxide (H₂O₂)

• Phosphate buffer (pH 7.0)

Procedure:

• Prepare a solution of phenol and sodium nitrite in a phosphate buffer (pH 7.0).

• Add the horseradish peroxidase enzyme to the solution.

• Initiate the reaction by the dropwise addition of a hydrogen peroxide solution with gentle stirring.

• Incubate the reaction mixture at room temperature for a predetermined period (e.g., 1-24 hours).

• Monitor the formation of the nitrophenol products using a suitable analytical method such as HPLC or UV-Vis spectroscopy.

• Following the reaction, extract the products from the aqueous solution using an appropriate organic solvent.

• If necessary, purify the nitrophenols using chromatographic techniques.

IV. Comparative Analysis of Nitration Methods

The selection of an appropriate nitration method is contingent upon several factors, including the desired regioselectivity, the scale of the reaction, economic considerations, and environmental impact. The following table offers a comparative overview of the methods discussed.

Feature	Classical Mixed Acid	Metal Nitrates	Solid Acid Catalysis	Enzymatic Nitration
Nitrating Agent	HNO₃/H₂SO₄	Metal Nitrates (e.g., Cu(NO₃)₂)	HNO₃ or other sources	NaNO₂/H₂O₂
Catalyst	H₂SO₄	Acidic co-reagents or none	Zeolites, Clays, etc.	Peroxidase Enzymes
Conditions	Harsh, low temperature	Mild, RT or gentle heating	Mild, RT	Very mild, aqueous buffer, neutral pH
Typical Yield	Moderate to good (can be lowered by side reactions)	Good to excellent[13]	Good to excellent[14]	Low to moderate[12]
Regioselectivity	Poor, mixture of o/p	Can be highly selective for o- or p-	Often highly o-selective	Can be highly regioselective
o:p Ratio	Variable (e.g., ~2:1 to 1:1.5)	Variable, can be highly biased	High o-selectivity reported (e.g., >10:1)	Dependent on enzyme and substrate
Safety	High risk (corrosive, exothermic)	Moderate risk (metal toxicity)	Low risk	Low risk
Environmental	High (acidic waste)	Moderate (metal waste)	Low (reusable catalyst)	Very low (biodegradable)

Conclusion

The landscape of phenol nitration has evolved considerably from its historical reliance on the classical mixed-acid method. While this traditional technique remains a practical choice for certain applications due to its low cost, its significant drawbacks concerning safety, selectivity, and environmental impact have catalyzed the development of more refined and sustainable alternatives.

Metal nitrate-based systems and solid acid catalysis mark substantial progress, providing milder reaction conditions, enhanced regioselectivity, and a reduced environmental footprint. For applications that demand the highest degree of selectivity and mildness, enzymatic nitration, despite its current limitations in terms of yield and substrate scope, represents a promising and exciting frontier.

Ultimately, the choice of an optimal nitration method necessitates a thorough assessment of the specific demands of the synthesis. By comprehending the underlying mechanisms and the comparative efficacy of these diverse approaches, researchers can more effectively navigate the challenges of phenol nitration and efficiently synthesize the valuable nitrophenol intermediates that are indispensable for continued innovation in the chemical and pharmaceutical sectors.

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• Various Authors. (2017, August 23). Ortho nitrophenol is the major product in the nitration of phenol and not para nitrophenol, why? Quora. Retrieved from [Link]

• Corning. (n.d.). Results: Visible effect on the reaction: Nitration of phenol in flow. Corning Incorporated. Retrieved from [Link]

• Nandurkar, N. S., Bhanushali, M. J., Jagtap, S. R., & Bhanage, B. M. (2007). Ultrasound promoted regioselective nitration of phenols using dilute nitric acid in the presence of phase transfer catalyst. Ultrasonics Sonochemistry, 14(1), 41-45.
• Yadav, U., Mande, H., & Ghalsasi, P. (2011). Nitration of Phenols Using Cu(NO₃)₂: Green Chemistry Laboratory Experiment.
• Iranpoor, N., Firouzabadi, H., & Shaterian, H. R. (2002). A Reinvestigation of Nitration of Phenols with Metal Nitrates under Non-Aqueous and Aprotic Conditions. Iranian Journal of Science and Technology, Transaction A: Science, 26(A3), 335-344.
• Joshi, A. V., Baidoosi, M., Mukhopadhyay, S., & Sasson, Y. (2003). Nitration of phenol and substituted phenols with dilute nitric acid using phase-transfer catalysts. Organic Process Research & Development, 7(1), 95-97.

• ResearchGate. (n.d.). Scheme 14. Nitration of phenols by metal nitrates. Retrieved from [Link]

• Dagade, S. P., Kadam, V. S., & Dongare, M. K. (2002). Regioselective nitration of phenol over solid acid catalysts.

• Khan Academy. (n.d.). Nitration of Phenols. Retrieved from [Link]

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• Khan Academy. (n.d.). Nitration of Phenols. Retrieved from [Link]

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• Baghernejad, B., Heravi, M. M., Oskooie, H. A., & Beheshtiha, Y. S. (2009). An Efficient and Regioselective Nitration of Phenols Using NH₄NO₃, KHSO₄. G.U. J. Sci., 22(3), 169-173.

• Anonymous. (n.d.). Nitration of Phenol and Purification by Column Chromatography Purpose. Vanderbilt University. Retrieved from [Link]

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• O'Connor, D. E. (1972). U.S. Patent No. 3,668,261. U.S.

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• Sakihama, Y., & Yamasaki, H. (2003). Enzymatic nitration of phytophenolics: evidence for peroxynitrite-independent nitration of plant secondary metabolites. FEBS letters, 553(3), 377–380.
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A Comparative Guide to the Validation of a Quantitative NMR (qNMR) Method for 3-Fluoro-5-nitrophenol

This guide provides an in-depth validation framework for a quantitative Nuclear Magnetic Resonance (qNMR) method tailored for the analysis of 3-Fluoro-5-nitrophenol. Moving beyond a simple procedural checklist, we will explore the rationale behind key experimental decisions, establish a self-validating protocol rooted in international guidelines, and compare the performance of qNMR against traditional chromatographic techniques. This document is intended for researchers, analytical chemists, and quality control professionals in the pharmaceutical and chemical industries who require a robust, accurate, and reliable method for purity assessment and content determination.

The Rationale for qNMR in Pharmaceutical Analysis

Quantitative NMR (qNMR) stands as a primary analytical method, meaning it determines the quantity of an analyte directly, without the need for a calibration curve derived from an identical reference standard of the analyte itself.[1][2] The fundamental principle of qNMR is that the integral area of a specific NMR signal is directly proportional to the number of nuclei contributing to that signal.[1][3][4] This unique characteristic offers a significant advantage over comparative techniques like High-Performance Liquid Chromatography (HPLC), which rely on the availability and certified purity of a specific reference material for the target compound.[5]

For a molecule like 3-Fluoro-5-nitrophenol (CAS: 2369-10-0, Molecular Formula: C₆H₄FNO₃)[6][7], qNMR is particularly well-suited. Its structure presents distinct, well-resolved signals in both ¹H and ¹⁹F NMR spectra, providing valuable flexibility in method development. The ability to perform a fast, non-destructive analysis makes qNMR an invaluable tool for the purity determination of drug substances, intermediates, and reference materials.[5]

Foundational Method Development: Strategic Choices

Before embarking on formal validation, several key decisions must be made to ensure the resulting method is both accurate and robust. The causality behind these choices is critical for a well-designed experiment.

The Analyte: 3-Fluoro-5-nitrophenol

• Structure and Relevant Nuclei: The aromatic ring of 3-Fluoro-5-nitrophenol contains three protons and one fluorine atom, all of which are NMR-active. The electron-withdrawing nature of the nitro and fluoro groups influences the chemical shifts of the aromatic protons, typically resulting in a well-dispersed and readily interpretable spectrum.

• Solubility: The analyte must be fully soluble in the chosen deuterated solvent to ensure sample homogeneity and sharp NMR signals.[8] Based on its phenolic structure, 3-Fluoro-5-nitrophenol is expected to have excellent solubility in polar aprotic solvents like Dimethyl Sulfoxide-d₆ (DMSO-d₆) and Acetone-d₆. A preliminary solubility test is a mandatory first step.[9]

Choice of Nucleus: ¹H vs. ¹⁹F qNMR

• ¹H qNMR: This is the most common approach due to the high natural abundance (99.99%) and high gyromagnetic ratio of the proton nucleus, which leads to high sensitivity.[8] The analysis of the ¹H spectrum is crucial to identify signals that are free from overlap with impurities or the internal standard.

• ¹⁹F qNMR: For a fluorinated compound, ¹⁹F qNMR is a powerful alternative.[10] The 100% natural abundance of ¹⁹F and the typically wide chemical shift range result in spectra with high signal dispersion and virtually no background interference.[11] This can be particularly advantageous if the ¹H spectrum is crowded or if proton-containing impurities are present. This guide will proceed with ¹H qNMR for its broad applicability, but the validation principles are directly transferable to ¹⁹F qNMR.

Selection of the Internal Standard (IS)

The choice of the internal standard is arguably the most critical factor in an internal calibration qNMR experiment.[9][12] The IS acts as the anchor for quantification, and any error in its purity or handling directly impacts the final result.[12]

Key Criteria for Internal Standard Selection:

• High Purity: The IS must have a certified purity of ≥99.5%, traceable to a primary reference material.[9]

• Chemical Stability: It must not react with the analyte, solvent, or trace amounts of water.[8]

• Solubility: It must be fully soluble in the same deuterated solvent as the analyte.[9]

• Spectral Simplicity: Ideally, the IS should produce one or a few sharp signals (preferably singlets) in a region of the spectrum that is free of signals from the analyte or potential impurities.[9]

For 3-Fluoro-5-nitrophenol in DMSO-d₆, a suitable internal standard is Maleic Acid . Its two olefinic protons give a sharp singlet around 6.3 ppm, a region typically clear of aromatic signals from the analyte.

NMR Acquisition Parameters for Quantification

To ensure the direct proportionality between signal integral and molar concentration, spectra must be acquired under quantitative conditions.

• Relaxation Delay (d1): This is the time between successive pulses. To ensure all nuclei have fully returned to their equilibrium state before the next pulse, the relaxation delay must be set to at least 5 to 7 times the longest spin-lattice relaxation time (T₁) of both the analyte and the internal standard.[12] Ignoring this parameter is a common source of systematic error.

• Pulse Angle: A 90° flip angle is recommended to maximize the signal for a given number of scans.[8]

• Number of Scans: This is chosen to achieve an adequate signal-to-noise ratio (S/N > 250:1 is recommended for the peaks being integrated) for precise integration.

• Data Processing: While modern software is powerful, manual and consistent processing is recommended for precision.[8] This includes phasing, baseline correction, and defining integral regions.

Validation Protocol: An ICH Q2(R1) Framework

The validation of the qNMR method must demonstrate that it is suitable for its intended purpose.[13][14] The following protocol is designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guideline.[13][14][15][16]

Caption: Workflow for qNMR method validation based on ICH Q2(R1) guidelines.

Experimental Protocols

The following sections provide step-by-step methodologies for validating the key performance characteristics of the qNMR method.

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or the internal standard.[14]

• Protocol:

  • Prepare three NMR samples: (a) 3-Fluoro-5-nitrophenol only, (b) Maleic Acid (IS) only, and (c) a mixture of 3-Fluoro-5-nitrophenol and Maleic Acid at the target concentration.

  • Acquire ¹H NMR spectra for all three samples using the optimized quantitative parameters.

  • Overlay the spectra and inspect the signals chosen for quantification.

• Acceptance Criteria: The analytical signals for the analyte and the internal standard in the mixture (c) must be well-resolved from each other and from any other signals (impurities, solvent) with baseline separation.

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte over a specified range.

• Protocol:

  • Prepare a stock solution of the internal standard (Maleic Acid) at a fixed concentration.

  • Prepare a series of at least five calibration samples by accurately weighing varying amounts of 3-Fluoro-5-nitrophenol, covering a range from 70% to 130% of the target analytical concentration.[17] Add a constant, accurately known amount of the IS stock solution to each sample.

  • Acquire and process the spectra for each sample.

  • Calculate the molar ratio of analyte to IS for each sample.

  • Plot the calculated molar ratio (y-axis) against the known mass ratio of analyte to IS (x-axis).

• Acceptance Criteria: The correlation coefficient (R²) of the linear regression must be ≥ 0.999. The y-intercept should be close to zero.

Accuracy expresses the closeness of agreement between the value accepted as a conventional true value and the value found.

• Protocol:

  • Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) using a certified reference material of 3-Fluoro-5-nitrophenol if available, or by spiking a blank matrix.

  • Analyze each sample using the developed qNMR method.

  • Calculate the purity or concentration and determine the percent recovery for each sample against the known value.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Precision is assessed at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Protocol:

  • Repeatability: Prepare a minimum of six independent samples of 3-Fluoro-5-nitrophenol at 100% of the target concentration with the internal standard.[18] Analyze them on the same day, with the same operator, on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different operator, or on a different instrument.

  • Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for each set of measurements.

• Acceptance Criteria: The %RSD for repeatability and intermediate precision should not exceed 2.0%.

LOD is the lowest amount of analyte that can be detected, while LOQ is the lowest amount that can be quantitatively determined with suitable precision and accuracy.

• Protocol:

  • LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve obtained during the linearity study.

  • Alternatively, they can be established by determining the signal-to-noise ratio (S/N) for a series of diluted samples.

• Acceptance Criteria: LOD is typically established at a S/N ratio of 3:1, and LOQ at a S/N ratio of 10:1. The precision at the LOQ should be acceptable (e.g., %RSD ≤ 10%).

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Analyze a standard sample while introducing small variations to parameters such as the relaxation delay (e.g., ±10%), pulse angle (e.g., ±5°), and processing parameters (e.g., different baseline correction methods).

  • Evaluate the impact of these changes on the final calculated purity or concentration.

• Acceptance Criteria: The results should not deviate significantly from the results obtained using the nominal parameters, demonstrating the reliability of the method during routine use.

Data Summary and Comparison with Alternatives

All quantitative data from the validation study should be summarized for clear interpretation.

Table 1: Summary of qNMR Method Validation Data

Validation Parameter	Acceptance Criteria	Hypothetical Result
Specificity	Analyte & IS signals resolved	Pass
Linearity (R²)	≥ 0.999	0.9998
Range	70% - 130% of target	Confirmed
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%
Precision - Repeatability (%RSD)	≤ 2.0%	0.85%
Precision - Intermediate (%RSD)	≤ 2.0%	1.10%
Limit of Quantitation (LOQ)	S/N ≥ 10	0.1 mg/mL
Robustness	No significant impact	Pass

Comparative Analysis: qNMR vs. Chromatographic Methods

While qNMR is a powerful primary method, it is essential to understand its performance in the context of other common analytical techniques used for quantifying nitrophenolic compounds, such as HPLC-UV and Gas Chromatography-Mass Spectrometry (GC-MS).[19][20][21]

Table 2: Comparison of Analytical Techniques for 3-Fluoro-5-nitrophenol Quantification

Feature	qNMR	HPLC-UV	GC-MS
Method Type	Primary (Absolute)	Comparative (Relative)	Comparative (Relative)
Analyte-Specific Standard	Not required (uses IS)	Required	Required
Calibration Curve	Not required	Required	Required
Analysis Time	Rapid (5-20 min/sample)	Moderate (15-40 min/sample)	Moderate to Long
Selectivity	High (based on chemical shift)	Moderate (based on retention time)	Very High (based on m/z)
Sample Preparation	Simple (dissolve and run)	Moderate (filtration, mobile phase)	Can require derivatization[22]
Non-Destructive	Yes	Yes	No
Cost (Instrument)	High	Low to Moderate	Moderate to High

Conclusion

The validated quantitative NMR method provides a rapid, accurate, and robust system for determining the purity and content of 3-Fluoro-5-nitrophenol. Its nature as a primary method eliminates the dependency on a specific, certified reference material of the analyte, streamlining the analytical workflow and providing a high degree of confidence in the results. While techniques like HPLC-UV and GC-MS have their merits, particularly in trace analysis, the simplicity, speed, and inherent accuracy of a properly validated qNMR method make it a superior choice for the precise characterization of pharmaceutical substances and key intermediates. This guide provides the comprehensive framework necessary for researchers and scientists to implement and validate this powerful technique in their own laboratories.

References

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• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• Tobin, J. (2022, June 24). Quantitative NMR Spectroscopy. Acanthus Research.
• ICH. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• FDA. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration.
• Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. (2025, December 29). ResolveMass [Video]. YouTube.
• FDA. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration.
• Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. (2025, September 22). Patsnap Eureka.
• A Guide to Quantitative NMR (qNMR). (n.d.). Emery Pharma.
• Let's try doing quantitative NMR. (n.d.). JEOL Ltd.
• Development of an Absolute Quantification Method for Organic Compounds Using Quantitative NMR (qNMR) and Improvement of the Reliability of Food Analysis. (n.d.). ResearchGate.
• Purity determination of a new antifungal drug candidate using quantitative 1H NMR spectroscopy: Method validation and comparison of calibration approaches. (2019). Magnetic Resonance in Chemistry, 58(1), 97-105.
• Universal Quantitative NMR Analysis of Complex Natural Samples. (2013). Planta Medica, 79(14), 1274-1293.
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• qNMR - Quantitative Analysis by NMR. (2022, December 19). FUJIFILM Wako Pure Chemical Corporation.
• Chemical tagging of chlorinated phenols for their facile detection and analysis by NMR spectroscopy. (2015). RSC Advances, 5(15), 11235-11242.
• Mahajan, S., & Singh, I. P. (2013). Determining and reporting purity of organic molecules: why qNMR. Magnetic Resonance in Chemistry, 51(2), 76-81.
• Quantitative NMR for Content Assignment of Phytochemical Reference Standards. (n.d.). Sigma-Aldrich.
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• 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids. (2018). Analytical Methods, 10(23), 2741-2749.
• Alternative found for HPLC methods. (2011, June 10). Chromatography Today.
• Comparative Analysis of Analytical Methods for the Quantification of 3-Fluoro-2-vinylphenol. (n.d.). Benchchem.
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• The Determination of 3-Nitrophenol and Some Other Aromatic Impurities in 4-Nitrophenol by Reversed Phase HPLC With Peak Suppression Diode Array Detection. (2025, August 5). ResearchGate.
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A Head-to-Head Comparison of Catalysts for Nitro Group Reduction: A Guide for Researchers

The reduction of nitro groups to primary amines is a cornerstone transformation in organic synthesis, pivotal to the production of a vast array of pharmaceuticals, agrochemicals, dyes, and advanced materials. The choice of catalyst for this seemingly straightforward conversion is a critical decision that profoundly impacts reaction efficiency, chemoselectivity, scalability, and overall process economy. This guide provides a comprehensive, head-to-head comparison of the most common catalytic systems, offering field-proven insights and experimental data to empower researchers in selecting the optimal catalyst for their specific synthetic challenge.

The Mechanism of Nitro Group Reduction

The catalytic reduction of a nitro group to an amine is a multi-step process involving the transfer of six electrons and six protons. While the exact intermediates can vary depending on the catalyst and reaction conditions, the generally accepted pathway proceeds through nitroso and hydroxylamine intermediates.[1][2]

Caption: Generalized reaction mechanism for the reduction of a nitro group.

The efficiency of a catalyst is determined by its ability to facilitate these electron and proton transfers, typically by activating a hydrogen source (like H₂ gas or a transfer agent) on its surface.[1][2] The surface properties of the catalyst play a crucial role in adsorbing the nitro compound and the reducing agent, thereby enabling the reaction.[1]

Noble Metal Catalysts: The Workhorses of Nitro Reduction

Catalysts based on noble metals such as palladium, platinum, and ruthenium are the most widely used for nitro group reductions due to their high activity and broad applicability.[3] They are typically employed as heterogeneous catalysts, supported on high-surface-area materials like activated carbon.

Palladium on Carbon (Pd/C): This is often the first choice for its high efficiency and excellent performance under mild conditions (room temperature, low H₂ pressure).[4] It is effective for the reduction of both aromatic and aliphatic nitro groups.[4]

Platinum on Carbon (Pt/C): Pt/C is also highly effective and can be more robust than Pd/C, showing less susceptibility to poisoning by certain functional groups.[5]

Raney Nickel: While not a noble metal, Raney Nickel is a cost-effective alternative that is particularly useful when trying to avoid dehalogenation of aryl halides, a common side reaction with Pd/C.[4][5] However, it can be pyrophoric and requires careful handling.[5]

Supported Gold Catalysts (Au/TiO₂ or Au/Fe₂O₃): These have gained attention for their high chemoselectivity, particularly in the reduction of functionalized nitroarenes where other reducible groups are present.[6]

Performance Comparison of Noble Metal and Raney Nickel Catalysts

The following table summarizes the typical performance of these catalysts for the reduction of a model substrate, nitrobenzene, to aniline.

Catalyst System	Reductant	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Turnover Frequency (TOF) (h⁻¹)	Reference(s)
5% Pd/C	H₂ (1 atm)	Methanol	25	1	>99	>99	~200	[7]
5% Pt/C	H₂ (1 atm)	Ethanol	25	2	>99	>99	~100	[7]
Raney Ni	H₂ (50 psi)	Methanol	25	3	>99	>99	Varies	[3][5]
Au/TiO₂	H₂ (1 atm)	Toluene	80	4	>99	>99	Varies	[7]

Non-Noble Metal Catalysts: Cost-Effective and Sustainable Alternatives

In the context of green chemistry, there is a significant drive to replace expensive and scarce noble metals with earth-abundant and less toxic alternatives like iron, cobalt, and nickel.[3][8]

Iron-Based Catalysts: The use of iron powder in acidic media (Béchamp reduction) is one of the oldest methods for nitro group reduction.[3] While effective and tolerant of many functional groups, it generates stoichiometric amounts of iron oxide waste.[3] Modern heterogeneous iron catalysts, such as iron oxides on carbon supports, offer improved recyclability and are highly chemoselective.[9]

Cobalt and Nickel Nanocatalysts: Nanoparticles of cobalt and nickel have emerged as highly active and chemoselective catalysts for nitro reduction, often using hydrazine hydrate as the reductant in aqueous media at room temperature.[10]

Copper-Based Catalysts: Copper catalysts, often derived from metal-organic frameworks (MOFs), have shown excellent performance for nitrobenzene reduction using NaBH₄ as the reducing agent, demonstrating high conversion rates in short reaction times.[11]

Performance Comparison of Non-Noble Metal Catalysts

Catalyst System	Reductant	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference(s)
Fe powder	Acetic Acid	Ethanol/Water	Reflux	2-4	High	High	[4][12]
Fe₂O₃/NGr@C	CO/H₂O	Toluene	140	12	99	>99	[9]
Ni Nanoparticles	N₂H₄·H₂O	Water	25	0.5	>99	>99	[10]
Co Nanoparticles	N₂H₄·H₂O	Water	25	0.5	>99	>99	[10]
Cu@C (from MOF)	NaBH₄	Methanol/Water	25	0.13	100	>99	[11]

Chemoselectivity: The Ultimate Challenge

In complex molecule synthesis, a key challenge is the selective reduction of a nitro group in the presence of other reducible functionalities such as aldehydes, ketones, esters, nitriles, and halides.[13][14] The choice of catalyst and reductant is critical to achieving high chemoselectivity.

• For Halogenated Nitroarenes: Raney Nickel is often preferred over Pd/C to prevent dehalogenation.[4] Supported gold catalysts also show excellent selectivity in this regard.[6]

• For Nitroarenes with Carbonyl Groups: Mild reducing systems like iron in acetic acid or tin(II) chloride are often employed.[4][14] Some modern iron and manganese homogeneous catalysts also exhibit high chemoselectivity.[3][13]

• For Dinitro Compounds: Selective reduction of one nitro group over another can sometimes be achieved using sodium sulfide (Na₂S).[4]

Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation using Pd/C

This protocol describes a standard laboratory procedure for the reduction of an aromatic nitro compound using 10% Pd/C as the catalyst.[12]

Caption: Experimental workflow for catalytic hydrogenation.

Materials:

• Aromatic nitro compound (1.0 eq)

• 10% Palladium on carbon (Pd/C) (1-5 mol%)

• Solvent (e.g., ethanol, methanol, ethyl acetate)

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Celite®

Procedure:

• In a suitable pressure vessel, dissolve the aromatic nitro compound in the chosen solvent.

• Carefully add the 10% Pd/C catalyst to the solution under an inert atmosphere if possible.

• Seal the vessel and purge it with nitrogen gas, followed by hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (typically 50 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield the crude amine.

• Purify the product by crystallization or column chromatography if necessary.

Protocol 2: General Procedure for Nitro Reduction using Iron Powder

This protocol outlines the reduction of a nitroarene using iron powder in an acidic medium.[12]

Materials:

• Aromatic nitro compound (1.0 eq)

• Iron powder (3-5 eq)

• Ammonium chloride or acetic acid

• Solvent (e.g., ethanol, water, or a mixture)

• Ethyl acetate for extraction

Procedure:

• In a round-bottom flask, suspend the aromatic nitro compound in the chosen solvent system.

• Add the iron powder and either ammonium chloride or acetic acid to the suspension.

• Heat the reaction mixture to reflux and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting material typically indicates completion.

• After the reaction is complete, cool the mixture to room temperature and dilute it with water.

• Filter the mixture to remove the iron salts, washing thoroughly with a suitable solvent like ethyl acetate.

• If necessary, make the filtrate basic with an aqueous solution of sodium carbonate or sodium hydroxide.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude amine.

• Purify the product as needed.

Conclusion and Future Outlook

The catalytic reduction of nitro groups remains a vital transformation in modern chemistry. While noble metal catalysts like Pd/C and Pt/C continue to be the reliable workhorses for this reaction due to their high activity and reliability, the field is rapidly evolving towards more sustainable and cost-effective solutions.[1][3] Non-noble metal catalysts based on iron, nickel, and cobalt are demonstrating exceptional performance, often with the added benefits of high chemoselectivity and milder reaction conditions.[8][10] The continued development of these advanced catalytic systems, particularly those utilizing nanoparticles and novel support materials, promises a future of more efficient, selective, and environmentally benign amine synthesis. For researchers and drug development professionals, a careful consideration of the catalyst's activity, selectivity, cost, and the specific demands of the substrate will always be paramount in achieving successful and scalable outcomes.

References

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• Smith, A. B., & Jones, C. D. (2021). Chemoselective nitro reduction and hydroamination using a single iron catalyst. Chemical Science. [Link]

• Ahmadi, S., et al. (2020). Chemoselective Reduction of Nitro and Nitrile Compounds with Magnetic Carbon Nanotubes-Supported Pt(II) Catalyst under Mild Conditions. ACS Omega. [Link]

• Junge, K., & Beller, M. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters. [Link]

• Gawande, M. B., et al. (2014). Room-Temperature Chemoselective Reduction of Nitro Groups Using Non-noble Metal Nanocatalysts in Water. Inorganic Chemistry. [Link]

• Corma, A., & Serna, P. (2006). Chemoselective Hydrogenation of Nitro Compounds with Supported Gold Catalysts. Science. [Link]

• Sokolsky, D.V. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry. [Link]

• Beller, M., et al. (2017). Heterogeneous Iron-Catalyzed Hydrogenation of Nitroarenes under Water-Gas Shift Reaction Conditions. ACS Catalysis. [https://seman ticscholar.org/paper/53f885f850e051390f0556c4296cae36e927c62c]([Link] ticscholar.org/paper/53f885f850e051390f0556c4296cae36e927c62c)

• Cenini, S., & Ragaini, F. (2000). A Review of the Selective Catalytic Reduction of Aromatic Nitro Compounds into Aromatic Amines, Isocyanates, Carbamates, and Ureas Using CO. Catalysis Reviews. [Link]

• Kumar, A., et al. (2025). Selective and sustainable nitro reduction and reductive N-alkylation using a recyclable V2O5/TiO2 catalyst for amine synthesis. Materials Advances. [Link]

• Li, X., et al. (2024). Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. Molecules. [Link]

• ACS GCI Pharmaceutical Roundtable. (2016). Nitro Reduction. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Organic Chemistry Portal. [Link]

• Spennato, M. (2017). Highly Selective Catalytic Reduction of Nitroarenes over Heterogeneous Transition Metal Catalysts: Nano. Journal of Catalysis & Chemical Engineering. [Link]

• JoVE. (2023). Preparation of Amines: Reduction of Oximes and Nitro Compounds. Journal of Visualized Experiments. [Link]

• Kalogirou, A. S., et al. (2018). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. Catalysts. [Link]

• ResearchGate. (n.d.). Catalytic reduction of different nitroarenes. ResearchGate. [Link]

• ResearchGate. (n.d.). Comparison of catalytic activity for the 4-nitrophenol reduction by different catalysts. ResearchGate. [Link]

• Abu-Reziq, R., et al. (2022). Mild and Efficient Heterogeneous Hydrogenation of Nitroarenes Facilitated by a Pyrolytically Activated Dinuclear Ni(II)-Ce(III) Diimine Complex. Molecules. [Link]

• Leplattenier, F., & Calderazzo, F. (1973). U.S. Patent No. 3,729,512. Washington, DC: U.S.

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Wang, Y., et al. (2020). Highly Efficient Catalytic Reduction of Nitrobenzene Using Cu@C Based on a Novel Cu–MOF Precursor. Catalysts. [Link]

• Ganin, A., et al. (2024). Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. Dalton Transactions. [Link]

• Beller, M., & Jagadeesh, R. V. (2018). Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. Chemical Reviews. [Link]

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A Comparative Guide to the Regioselectivity of m-Fluorophenol Nitration

For Researchers, Scientists, and Drug Development Professionals

Abstract

The nitration of substituted aromatic compounds is a cornerstone of organic synthesis, pivotal in the development of pharmaceuticals, agrochemicals, and specialty materials. However, when the aromatic ring bears multiple substituents, predicting the site of electrophilic attack becomes a nuanced challenge of competing electronic and steric effects. This guide provides an in-depth analysis of the regioselectivity of the nitration of 3-fluorophenol (m-fluorophenol). We will dissect the directing influences of the hydroxyl (-OH) and fluoro (-F) groups, predict the major and minor products by examining mechanistic intermediates, and provide a validated experimental protocol for conducting the reaction and identifying its products. This document serves as a practical and theoretical resource for chemists aiming to leverage this important transformation.

Part 1: The Regiochemical Puzzle: Competing Directing Effects

The regiochemical outcome of the electrophilic aromatic substitution on m-fluorophenol is dictated by the interplay between the powerful activating, ortho-, para-directing hydroxyl group and the deactivating, yet also ortho-, para-directing fluorine atom.

The Hydroxyl Group: A Potent Activator and Director

The -OH group is one of the strongest activating groups in electrophilic aromatic substitution.[1] Its influence stems from two primary electronic effects:

• +M (Mesomeric) Effect: The lone pairs on the oxygen atom can be delocalized into the benzene ring through resonance. This significantly increases the electron density of the ring, particularly at the positions ortho and para to the hydroxyl group, making it highly attractive to electrophiles.[2][3]

• -I (Inductive) Effect: Due to oxygen's high electronegativity, it withdraws electron density from the ring through the sigma bond. However, the resonance effect is far more dominant, leading to overall strong activation of the ring.

The Fluoro Group: A Deactivating Ortho-, Para-Director

Halogens present a unique case where their inductive and mesomeric effects are in opposition.[3]

• -I (Inductive) Effect: Fluorine is the most electronegative element, exerting a powerful electron-withdrawing inductive effect that deactivates the ring towards electrophilic attack.[4]

• +M (Mesomeric) Effect: Like the hydroxyl group, fluorine possesses lone pairs that can be donated to the ring via resonance, increasing electron density at the ortho and para positions.

For halogens, the strong -I effect outweighs the +M effect, resulting in net deactivation of the ring compared to benzene.[4] Nevertheless, the resonance-based delocalization still directs incoming electrophiles to the ortho and para positions.[5]

Synergy and Conflict in m-Fluorophenol

In m-fluorophenol, these effects create a complex landscape for the incoming nitronium ion (NO₂⁺). The hydroxyl group strongly activates the C2, C4, and C6 positions. The fluorine atom deactivates the entire ring but directs towards the C2 and C4 positions. The powerful activating nature of the -OH group is the dominant factor, meaning substitution will occur almost exclusively at positions ortho or para to it.[1]

Part 2: Mechanistic Analysis and Prediction of Isomer Distribution

To predict the major product, we must analyze the stability of the Wheland intermediate (also known as an arenium ion or sigma complex) formed upon attack of the nitronium ion at each potential position. A more stable intermediate implies a lower activation energy for its formation and thus a faster reaction rate.

The possible sites for nitration are C2, C4, C5, and C6.

• Attack at C4 (para to -OH, ortho to -F): This is predicted to be the major product . The positive charge in the Wheland intermediate can be delocalized onto the oxygen atom of the hydroxyl group, forming a highly stable resonance structure. This powerful stabilization from the -OH group, combined with the fact that this position is para to the -OH and ortho to the -F (both directing to this site), makes it the most favorable.

• Attack at C2 (ortho to -OH, ortho to -F): This is predicted to be a significant minor product . The intermediate is also stabilized by resonance involving the hydroxyl group. However, this position is sterically more hindered due to the proximity of both the -OH and -F groups, which likely reduces its yield compared to the C4 isomer.

• Attack at C6 (ortho to -OH, meta to -F): The intermediate is stabilized by the -OH group. However, this position is adjacent to the fluorine atom, which may introduce some steric hindrance. Its yield is expected to be lower than the C2 and C4 isomers.

• Attack at C5 (meta to -OH, para to -F): This is predicted to be a trace or non-existent product . Attack at a position meta to a strong activating group like -OH is highly unfavorable as the resulting intermediate cannot delocalize the positive charge onto the oxygen atom.

Predicted Product Distribution Logic

Caption: Predicted reaction pathways for the nitration of m-fluorophenol.

Part 3: Experimental Validation & Comparative Data

Direct nitration of phenols can be challenging due to the high reactivity of the substrate, which can lead to oxidation and the formation of tarry byproducts.[6] Therefore, milder conditions are often preferred over the conventional concentrated nitric acid and sulfuric acid mixture.

Recommended Experimental Protocol: Nitration of m-Fluorophenol

This protocol uses a gentler nitrating agent generated in situ to favor clean mononitration.

Materials:

• m-Fluorophenol (1.0 eq)

• Sodium Nitrate (NaNO₃) (1.05 eq)

• Concentrated Sulfuric Acid (H₂SO₄) (1.0 eq)

• Glacial Acetic Acid (Solvent)

• Ice bath

• Dichloromethane (for extraction)

• Saturated Sodium Bicarbonate solution

• Anhydrous Magnesium Sulfate

• Standard glassware for organic synthesis

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stirrer and a dropping funnel in an ice-water-salt bath to maintain a low temperature.

• Dissolution: Dissolve m-fluorophenol (1.0 eq) in glacial acetic acid in the flask and cool the solution to 0-5 °C.

• Nitrating Mixture Preparation: In a separate beaker, carefully dissolve sodium nitrate (1.05 eq) in a minimal amount of water and then slowly add concentrated sulfuric acid (1.0 eq) while cooling in an ice bath.

• Addition: Add the prepared nitrating mixture dropwise to the cooled solution of m-fluorophenol over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C. Vigorous stirring is essential.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, slowly pour the reaction mixture over crushed ice with stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with cold water and saturated sodium bicarbonate solution until effervescence ceases. Finally, wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product mixture.

• Purification: The mixture of isomers can be separated by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Comparative Reactivity and Regioselectivity

To contextualize the behavior of m-fluorophenol, it is useful to compare its nitration with that of its parent compounds, phenol and fluorobenzene.

Substrate	Activating/Deactivating Effect	Directing Effect	Typical Product(s)	Relative Reactivity
Phenol	Strongly Activating[7][8]	Ortho-, Para-	2-Nitrophenol, 4-Nitrophenol	Very High
Fluorobenzene	Deactivating	Ortho-, Para-	2-Nitrofluorobenzene, 4-Nitrofluorobenzene	Low
m-Fluorophenol	Activating (net effect)	Ortho-, Para- (to -OH)	4-Nitro-3-fluorophenol, 2-Nitro-3-fluorophenol	High

Table 1: Comparison of directing effects and reactivity for nitration.

Part 4: Workflow for Product Identification and Characterization

Confirming the identity and quantifying the ratio of the resulting isomers is a critical final step. A combination of chromatographic separation and spectroscopic analysis is the standard approach.

Caption: Standard workflow for isomer separation and characterization.

Spectroscopic Signatures:

• ¹H NMR: The aromatic region of the proton NMR spectrum is most diagnostic. The coupling patterns and chemical shifts of the aromatic protons will be unique for each isomer, allowing for unambiguous identification. The relative ratio of the isomers in the crude mixture can be determined by integrating the signals corresponding to each unique proton.

• Mass Spectrometry: Will confirm that the products are mononitrated isomers of m-fluorophenol by showing the correct molecular ion peak (m/z = 157.10).

• IR Spectroscopy: Will show characteristic peaks for the -OH stretch, aromatic C-H stretches, and strong asymmetric and symmetric stretches for the -NO₂ group.

Conclusion

The nitration of m-fluorophenol is a classic example of competitive directing effects in electrophilic aromatic substitution. A thorough mechanistic analysis based on the stability of the Wheland intermediates allows for a confident prediction of the reaction's regioselectivity. The powerfully activating and ortho-, para-directing hydroxyl group overwhelmingly dictates the positions of substitution, leading to the formation of 4-nitro-3-fluorophenol as the major product, with 2-nitro-3-fluorophenol as the most significant minor isomer. Steric hindrance and the deactivating nature of the fluorine atom play secondary roles in modulating the product distribution. By employing controlled, mild nitrating conditions and systematic purification and characterization techniques, researchers can effectively synthesize and isolate the desired nitrated derivatives for applications in drug discovery and materials science.

References

• Maleski, R. J. (1997). A two-step procedure for the selective ortho-directed nitration of 3-methoxyphenol.
• Filo. (2025, January 30). Compare the relative ease of nitration of benzene, benzoic acid and phenol.
• Doc Brown's Chemistry. (n.d.). Orientation of products substituent in monosubstituted benzene derivatives.
• Baghernejad, B., Heravi, M. M., Oskooie, H. A., & Beheshtiha, Y. S. (2009). An Efficient and Regioselective Nitration of Phenols Using NH4NO3, KHSO4. G.U. Journal of Science, 22(3), 169-173.
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• PubChem. (n.d.). 4-Fluoro-3-nitrophenol.
• Indian Academy of Sciences. (n.d.).
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• Chemistry Stack Exchange. (2014, September 30).

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Proper Disposal of 3-Fluoro-5-nitrophenol

For the vanguard of scientific discovery—researchers, scientists, and drug development professionals—the responsible management of chemical reagents is as critical as the breakthroughs they enable. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 3-Fluoro-5-nitrophenol, ensuring the protection of both laboratory personnel and the environment.

As a Senior Application Scientist, I have witnessed firsthand the critical importance of robust safety protocols. This document moves beyond a simple checklist, delving into the chemical reasoning behind each step to empower you with the knowledge to handle this compound with the expertise and confidence it demands.

Immediate Safety and Hazard Assessment: Understanding the Adversary

3-Fluoro-5-nitrophenol (CAS No. 2369-10-0) is a halogenated nitroaromatic compound that presents a significant hazard profile.[1] It is classified as harmful if swallowed, in contact with skin, or inhaled, and can cause serious skin and eye irritation.[1][2] The presence of both a nitro group and a fluorine atom on the aromatic ring contributes to its reactivity and toxicity. Therefore, all handling and disposal operations must be conducted with strict adherence to safety protocols.

Core Hazard Profile

Hazard Classification	Description	GHS Pictogram
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if ingested, absorbed through the skin, or inhaled.[1][2]	GHS07
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	GHS07
Serious Eye Damage/Eye Irritation	Causes serious eye irritation.[1][2]	GHS07
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[1]	GHS07

This data is synthesized from available information on 3-Fluoro-5-nitrophenol and structurally similar compounds.

Before initiating any disposal procedure, a thorough risk assessment must be conducted, and all personnel must be equipped with the appropriate Personal Protective Equipment (PPE), including but not limited to:

• Chemical-resistant gloves (e.g., nitrile or neoprene)

• Safety goggles and a face shield

• A properly fitted laboratory coat

• Respiratory protection (if handling outside of a certified chemical fume hood)

The Disposal Workflow: A Step-by-Step Procedural Guide

The disposal of 3-Fluoro-5-nitrophenol is governed by its classification as hazardous waste. The following workflow provides a systematic approach to its management, from the laboratory bench to its final disposition.

Sources

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A Comprehensive Guide to the Safe Handling of 3-Fluoro-5-nitrophenol

For professionals in research, discovery, and drug development, the meticulous and safe handling of chemical reagents is not merely a procedural formality but a cornerstone of scientific integrity and personal safety. This guide provides an in-depth operational protocol for the safe handling, storage, and disposal of 3-Fluoro-5-nitrophenol, a compound that demands rigorous adherence to safety procedures due to its hazardous properties. Our objective is to furnish you with the essential knowledge to mitigate risks, ensuring a secure laboratory environment.

Understanding the Hazard Profile of 3-Fluoro-5-nitrophenol

3-Fluoro-5-nitrophenol (CAS No. 2369-10-0) is a fluorinated aromatic compound with the molecular formula C₆H₄FNO₃.[1] A thorough understanding of its hazard profile, as outlined in the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), is critical before any handling.

GHS Hazard Classification:

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral	H302	Warning	Harmful if swallowed.[1][2]
Acute Toxicity, Dermal	H312	Warning	Harmful in contact with skin.[1]
Skin Corrosion/Irritation	H315	Warning	Causes skin irritation.[1]
Serious Eye Damage/Irritation	H319	Warning	Causes serious eye irritation.[1][3]
Acute Toxicity, Inhalation	H332	Warning	Harmful if inhaled.[1]
Specific Target Organ Toxicity	H335	Warning	May cause respiratory irritation.[1]

The presence of a nitro group and a fluorine atom on the phenol ring contributes to its reactivity and toxicological properties. The primary routes of exposure are inhalation, skin contact, and ingestion, all of which can lead to harmful health effects.[1][3]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment (PPE) strategy is non-negotiable to minimize exposure to 3-Fluoro-5-nitrophenol. The selection of appropriate PPE is based on a thorough risk assessment of the procedures to be performed.

PPE Category	Recommended Equipment	Justification & Best Practices
Eye and Face Protection	Chemical safety goggles meeting ANSI Z.87.1 standards. A face shield should be worn over goggles when there is a significant risk of splashing or dust generation.[4][5]	Protects against eye irritation or serious eye damage from splashes or airborne particles.
Skin Protection	A chemical-resistant lab coat, fully buttoned. Disposable nitrile gloves are recommended for incidental contact. For prolonged or immersive contact, consider gloves with higher chemical resistance. Inspect gloves for defects before use and change them immediately upon contamination.[4][5]	Prevents skin contact, which can cause irritation.[1] Contaminated clothing should be removed promptly and laundered separately before reuse.
Foot Protection	Fully enclosed shoes made of a chemical-resistant material.	Protects feet from spills.
Respiratory Protection	A NIOSH/MSHA-approved respirator is required when handling the solid compound outside of a certified chemical fume hood to prevent the inhalation of dust particles.[4]	Minimizes the risk of respiratory tract irritation.[1]

Operational Protocol: From Receipt to Disposal

Adherence to a stringent, step-by-step operational protocol is crucial for the safe handling of 3-Fluoro-5-nitrophenol.

Preparation and Engineering Controls

• Designated Area: All operations involving 3-Fluoro-5-nitrophenol should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[5]

• Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible in the immediate vicinity of any potential exposure.[3][5]

• Spill Kit: A spill kit containing appropriate absorbent materials should be readily available.

Chemical Handling Workflow

The following diagram illustrates the standard workflow for handling 3-Fluoro-5-nitrophenol, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of 3-Fluoro-5-nitrophenol

Step-by-Step Handling Procedure

• Donning Personal Protective Equipment (PPE): Before entering the designated handling area, put on all required PPE as detailed in the table above, ensuring a proper fit.

• Chemical Handling:

  • Carefully weigh the desired amount of 3-Fluoro-5-nitrophenol on a weigh boat inside the fume hood to minimize dust dispersion.

  • When transferring the solid, use a spatula and avoid generating dust.

  • If preparing a solution, add the solid to the solvent slowly to prevent splashing.

• Post-Handling Procedures:

  • Thoroughly clean any contaminated surfaces and equipment with an appropriate solvent and then soap and water.

  • Properly remove and dispose of contaminated PPE in a designated waste container.

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Emergency Procedures: A Rapid and Informed Response

In the event of an exposure or spill, a swift and correct response is critical to minimizing harm.

First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush the eye(s) with copious amounts of water for at least 15 minutes, holding the eyelids open.[6] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.
Skin Contact	Immediately flush the affected area with plenty of water for at least 15 minutes.[6] Remove all contaminated clothing while rinsing.[7] If skin irritation persists, seek medical attention.[3]
Inhalation	Move the person to fresh air and keep them in a position comfortable for breathing.[8][9] If the person feels unwell, call a poison control center or doctor.[3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[3] Call a poison control center or doctor immediately if you feel unwell.[3]

Spill Management

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material.

• Clean-up: For dry spills, carefully sweep or vacuum the material and place it in a sealed, labeled container for disposal.[10] For wet spills, absorb the material and place it in a labeled container for disposal.[10]

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Storage and Disposal: Ensuring Long-Term Safety

Proper storage and disposal are critical components of the chemical lifecycle and are mandated by regulatory bodies.

Storage

• Store 3-Fluoro-5-nitrophenol in a tightly closed container in a dry, cool, and well-ventilated area.[2][11]

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.[3]

• Store in a locked cabinet or an area accessible only to authorized personnel.

Disposal Plan

• Waste Segregation: Unused 3-Fluoro-5-nitrophenol and any materials contaminated with it should be collected as hazardous waste. Do not mix with other waste streams unless compatibility is confirmed.

• Waste Collection:

  • Solid Waste: Collect in a designated, clearly labeled, and sealed container.

  • Liquid Waste: Solutions containing 3-Fluoro-5-nitrophenol should be collected in a designated, labeled hazardous waste container.

• Final Disposal: Dispose of the contents and container at an approved waste disposal plant in accordance with local, regional, and national regulations.[3][10] Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste and ensure complete and accurate classification.[12]

By integrating these protocols into your laboratory's standard operating procedures, you can foster a culture of safety and ensure the well-being of all personnel handling 3-Fluoro-5-nitrophenol.

References

• PubChem. (n.d.). 3-Fluoro-5-nitrophenol. National Institutes of Health. Retrieved from [Link]

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• Princeton University. (n.d.). Hazardous Chemical Exposures. Office of Environmental Health and Safety. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• MyCPR NOW. (n.d.). First Aid Strategies for Managing Exposure to Toxic Substances. Retrieved from [Link]

• UMass Memorial Health. (n.d.). First Aid: Chemical Exposure. Retrieved from [Link]

• Hazmat School. (2022, December 7). 5 Types of PPE for Hazardous Chemicals. Retrieved from [Link]

• University of Hawai'i at Manoa. (n.d.). UNIT 7: Personal Protective Equipment. College of Tropical Agriculture and Human Resources. Retrieved from [Link]

• NY Creates. (2024, October 4). Standard Operating Procedure for Chemical Handling and Storage. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-Nitrophenol. Retrieved from [Link]

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